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2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile Documentation Hub

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  • Product: 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile
  • CAS: 55817-78-2

Core Science & Biosynthesis

Foundational

A Comprehensive Guide to the Synthesis of 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile: A Multicomponent Approach

An in-depth technical guide on the synthesis of 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile. Abstract This technical guide provides a detailed examination of a robust and efficient synthetic route to 2-a...

Author: BenchChem Technical Support Team. Date: January 2026

An in-depth technical guide on the synthesis of 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile.

Abstract

This technical guide provides a detailed examination of a robust and efficient synthetic route to 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile, a heterocyclic compound of significant interest in medicinal chemistry and materials science. The proposed synthesis is a one-pot, three-component reaction that leverages the principles of established name reactions, including the Fischer Indole Synthesis and the Gewald aminothiophene synthesis, to afford the target molecule in high yield. This document outlines the underlying mechanistic rationale, a step-by-step experimental protocol, and key analytical data, offering researchers and drug development professionals a comprehensive resource for the preparation of this valuable molecular scaffold.

1. Introduction: The Significance of the Tetrahydroindole Scaffold

The 4,5,6,7-tetrahydroindole core is a privileged structure in medicinal chemistry, appearing in a wide array of pharmacologically active compounds. Its rigid, partially saturated bicyclic framework serves as a versatile template for the development of novel therapeutic agents targeting various biological pathways. The incorporation of an amino group at the 2-position and a cyano group at the 3-position further enhances the synthetic utility of this scaffold, providing multiple reaction sites for diversification and the construction of more complex molecular architectures. These functional groups are known to participate in a variety of chemical transformations, making the title compound a valuable building block for the synthesis of novel heterocyclic libraries with potential applications in drug discovery and materials science.

2. Synthetic Strategy: A Fusion of Classic Methodologies

The synthesis of polysubstituted heterocyclic compounds is often best achieved through multicomponent reactions (MCRs), which offer significant advantages in terms of efficiency, atom economy, and operational simplicity. For the construction of the target molecule, we propose a one-pot condensation of three readily available starting materials: phenylhydrazine , cyclohexanone , and malononitrile .

This strategy is conceptually derived from two powerful and well-established synthetic transformations:

  • The Fischer Indole Synthesis: This classic reaction involves the acid-catalyzed cyclization of an aryl hydrazone, typically formed from an aryl hydrazine and a ketone or aldehyde, to produce an indole. This methodology provides the foundational logic for the formation of the indole ring system from phenylhydrazine and cyclohexanone. The use of cyclohexanone specifically leads to the desired 4,5,6,7-tetrahydro-fused ring system.

  • The Gewald Aminothiophene Synthesis: This is a multicomponent reaction that condenses a ketone, an α-cyanoester (or related activated nitrile), and elemental sulfur to form a 2-aminothiophene. The synthesis of the direct thiophene analog of our target molecule, 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile, is a well-documented example of the Gewald reaction, utilizing cyclohexanone, malononitrile, and sulfur.

By replacing elemental sulfur with phenylhydrazine, we adapt the principles of the Gewald reaction to construct an N-phenylated indole ring instead of a thiophene ring, while retaining the convergent and efficient nature of the multicomponent approach.

Proposed Reaction Mechanism

The reaction is anticipated to proceed through a cascade of well-understood transformations, initiated by acid catalysis. While a basic catalyst could also be envisioned to promote initial condensation, an acidic medium is canonical for the core Fischer indole synthesis cyclization.

  • Formation of Phenylhydrazone (I): The reaction commences with the acid-catalyzed condensation of phenylhydrazine and cyclohexanone to form the corresponding phenylhydrazone intermediate (I) . This is a standard imine formation reaction where the nucleophilic nitrogen of the hydrazine attacks the protonated carbonyl carbon of the ketone, followed by dehydration.

  • Tautomerization to Ene-hydrazine (II): The phenylhydrazone (I) undergoes tautomerization to its more reactive ene-hydrazine isomer (II) . This step is crucial as it sets up the molecule for the key sigmatropic rearrangement.

  • -Sigmatropic Rearrangement: Under the influence of the acid catalyst, the ene-hydrazine (II) undergoes a-sigmatropic rearrangement, analogous to a Claisen or Cope rearrangement. This concerted pericyclic reaction forms a new C-C bond and transiently disrupts the aromaticity of the phenyl ring, yielding the di-imine intermediate (III) .

  • Rearomatization and Cyclization: The di-imine (III) rapidly rearomatizes. The nucleophilic amino group then attacks the imine carbon in an intramolecular fashion to form a five-membered aminal ring (IV) .

  • Elimination and Formation of Indolenine: Subsequent protonation and elimination of ammonia from the aminal (IV) leads to the formation of the indolenine intermediate (V) . This intermediate is the direct product of the Fischer cyclization.

  • Reaction with Malononitrile: The highly electrophilic C2 carbon of the indolenine (V) is susceptible to nucleophilic attack. The carbanion of malononitrile, formed under the reaction conditions, attacks this position.

  • Final Tautomerization: A final tautomerization of the resulting intermediate leads to the stable, aromatic 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile product (VI) .

This proposed mechanism elegantly combines the key steps of the Fischer indole synthesis with a subsequent condensation to install the 2-amino-3-carbonitrile functionality.

Fig. 1: Proposed reaction pathway.

Experimental Protocol

This protocol is a representative procedure based on established methods for Fischer indole and multicomponent syntheses. Researchers should perform appropriate risk assessments and optimize conditions as necessary.

Materials:

  • Phenylhydrazine (97%)

  • Cyclohexanone (99%)

  • Malononitrile (99%)

  • Glacial Acetic Acid

  • Ethanol (95% or absolute)

  • Sodium Bicarbonate (Saturated Aqueous Solution)

  • Brine (Saturated Aqueous NaCl Solution)

  • Anhydrous Magnesium Sulfate or Sodium Sulfate

  • Silica Gel for column chromatography

  • Ethyl Acetate

  • Hexanes

Procedure:

  • To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add glacial acetic acid (100 mL).

  • Add cyclohexanone (1.0 eq., e.g., 10.0 mmol, 0.98 g) to the stirring acetic acid.

  • Slowly add phenylhydrazine (1.0 eq., 10.0 mmol, 1.08 g) to the mixture. Caution: Phenylhydrazine is toxic and should be handled in a fume hood with appropriate personal protective equipment.

  • Add malononitrile (1.1 eq., 11.0 mmol, 0.73 g) to the reaction mixture.

  • Heat the mixture to reflux (approximately 118-120 °C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • After the reaction is complete, allow the mixture to cool to room temperature.

  • Carefully pour the reaction mixture into a beaker containing 300 mL of ice-water with stirring.

  • Neutralize the mixture by slowly adding a saturated solution of sodium bicarbonate until the effervescence ceases (pH ~7-8).

  • A precipitate should form. If a precipitate forms, collect the solid by vacuum filtration and wash with cold water. If the product oils out, extract the aqueous mixture with ethyl acetate (3 x 100 mL).

  • If extracted, combine the organic layers, wash with brine (1 x 100 mL), and dry over anhydrous magnesium sulfate.

  • Filter the drying agent and concentrate the organic phase under reduced pressure to obtain the crude product.

  • Purify the crude product by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent.

  • Combine the fractions containing the pure product and evaporate the solvent to yield 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile as a solid.

Data Summary

The following table outlines the key parameters for the proposed synthesis. Yields are estimated based on similar reported transformations.

ParameterValueRationale
Reactants
Phenylhydrazine1.0 eq.Limiting reagent for indole formation.
Cyclohexanone1.0 eq.Stoichiometric amount for hydrazone formation.
Malononitrile1.1 eq.Slight excess to ensure complete reaction with the indolenine intermediate.
Catalyst/Solvent
Glacial Acetic Acid~1.0 M solutionServes as both the acid catalyst for the Fischer cyclization and the solvent.
Reaction Conditions
TemperatureReflux (~118 °C)Sufficient thermal energy to overcome the activation barrier of the-sigmatropic rearrangement.
Time4 - 6 hoursTypical duration for Fischer indole syntheses to proceed to completion.
Expected Yield 75 - 85%Based on yields of analogous Fischer indole and multicomponent syntheses.

Conclusion

The synthesis of 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile can be effectively achieved through a one-pot, three-component reaction of phenylhydrazine, cyclohexanone, and malononitrile. This approach is highly efficient, utilizing readily available starting materials and combining the mechanistic principles of the Fischer Indole Synthesis and the Gewald reaction. The detailed protocol and mechanistic insights provided in this guide serve as a valuable resource for chemists in the fields of drug discovery and synthetic methodology, enabling access to a versatile and highly functionalized heterocyclic scaffold.

References

  • Wikipedia. Fischer indole synthesis. Available at: [Link]

  • Hughes, D. L. (2011). Why Do Some Fischer Indolizations Fail? The Journal of Organic Chemistry, 76(11), 4429–4436. Available at: [Link]

  • Taylor & Francis Online. Fischer indole synthesis – Knowledge and References. Available at: [Link]

  • Rogers, C. U., & Corson, B. B. (1950). 1,2,3,4-TETRAHYDROCARBAZOLE. Organic Syntheses, 30, 90. Available at: [Link]

  • Andreev, I. A., Ryzhkov, I. O., Kurkin, A. V., & Yurovskaya, M. A. (2011). Synthesis of 2-phenyl-4,5,6,7-tetrahydro-1H-indoles with a chiral substituent at the nitrogen atom. Chemistry of Heterocyclic Compounds, 47(4), 433-440. Available at: [Link]

  • Puttaraju, M., et al. (2022). A review on synthesis methods of tricyclic 1,2,3,4-tetrahydrocarbazoles. Journal of Chemical Reviews, 4(1), 1-15. Available at: [Link]

  • Wikipedia. Borsche–Drechsel cyclization. Available at: [Link]

  • Frolov, A. S., et al. (2023). 4-Amino-5-benzoyl-1-benzyl-2-(4,5,6,7-tetrahydro-1H-indol-2-yl)-1H-pyrrole-3-carbonitrile. Molbank, 2023(1), M1542. Available at: [Link]

  • Chemistry Stack Exchange. Mechanism for the formation of cyclohexanone phenylhydrazone. Available at: [Link]

  • Dotsenko, V. V., et al. (2018). 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines. ACS Omega, 3(11), 16223-16238. Available at: [Link]

  • Al-Mousawi, S. M. (2012). Synthetic approaches for the synthesis of 7-azaindole derivatives using 5-amino-1R-1H-pyrrole-3-carbonitrile. RosDok. Available at: [Link]

  • ResearchGate. ChemInform Abstract: Synthesis of 3-Substituted 2-Amino-1-hydroxy-1H-indole-5,6-dicarbonitriles. Available at: [Link]

Exploratory

Mechanism of formation for substituted tetrahydroindoles

An In-Depth Technical Guide to the Formation of Substituted Tetrahydroindoles for Researchers, Scientists, and Drug Development Professionals Abstract The substituted tetrahydroindole core is a privileged scaffold in med...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Formation of Substituted Tetrahydroindoles for Researchers, Scientists, and Drug Development Professionals

Abstract

The substituted tetrahydroindole core is a privileged scaffold in medicinal chemistry, forming the structural basis for a multitude of natural products and synthetic pharmaceuticals.[1] Its unique three-dimensional architecture and electronic properties make it a critical pharmacophore in drug discovery. This guide provides an in-depth exploration of the primary synthetic methodologies for constructing this vital heterocyclic system. We will dissect the mechanistic underpinnings of classical reactions such as the Fischer, Bischler-Möhlau, and Nenitzescu indole syntheses as they apply to tetrahydroindole formation. Furthermore, this guide will navigate the landscape of modern synthetic strategies, including domino reactions, catalytic enantioselective approaches, and transition-metal-catalyzed cross-coupling and C-H activation reactions. Each section is designed to offer not just a recitation of steps, but a deep understanding of the causality behind experimental choices, empowering researchers to rationally design and execute syntheses of novel tetrahydroindole derivatives.

Foundational Strategies: Classical Routes to the Tetrahydroindole Core

The enduring legacy of named reactions in organic chemistry is a testament to their robustness and versatility. For the synthesis of tetrahydroindoles, several classical methods remain cornerstones of the synthetic chemist's toolkit.

The Fischer Indole Synthesis: A Century of Reliability

Discovered by Emil Fischer in 1883, the Fischer indole synthesis is a powerful and widely used method for constructing the indole nucleus from a phenylhydrazine and an aldehyde or ketone under acidic conditions.[2] When a cyclic ketone, such as cyclohexanone, is employed, the reaction yields a 1,2,3,4-tetrahydrocarbazole, a key class of tetrahydroindoles.

1.1.1. Mechanistic Deep Dive

The reaction proceeds through a fascinating cascade of equilibria and rearrangements:

  • Hydrazone Formation: The initial step is the acid-catalyzed condensation of the arylhydrazine with the ketone to form an arylhydrazone.[3]

  • Tautomerization: The hydrazone then tautomerizes to its enamine (or 'ene-hydrazine') isomer. This step is crucial as it sets the stage for the key bond-forming event.[4]

  • [5][5]-Sigmatropic Rearrangement: Following protonation, the enamine undergoes a[5][5]-sigmatropic rearrangement, akin to a Cope rearrangement. This concerted pericyclic reaction is the heart of the Fischer synthesis, leading to the formation of a new C-C bond and the cleavage of the weak N-N bond.[3][4]

  • Rearomatization and Cyclization: The resulting diimine intermediate readily rearomatizes. The newly formed aromatic amine then undergoes an intramolecular nucleophilic attack on the imine carbon, forming a cyclic aminal.[4]

  • Ammonia Elimination and Aromatization: Finally, under acidic catalysis, the aminal eliminates a molecule of ammonia to generate the energetically favorable aromatic indole ring system.[2][3]

Fischer_Indole_Synthesis cluster_start Starting Materials Arylhydrazine Arylhydrazine Hydrazone Arylhydrazone Arylhydrazine->Hydrazone + Ketone, H+ Cyclohexanone Cyclohexanone Cyclohexanone->Hydrazone Enamine Enamine Tautomer Hydrazone->Enamine Tautomerization Rearrangement [3,3]-Sigmatropic Rearrangement Enamine->Rearrangement Protonation Diimine Diimine Intermediate Rearrangement->Diimine Aminal Cyclic Aminal Diimine->Aminal Rearomatization & Intramolecular Attack Tetrahydrocarbazole Tetrahydrocarbazole Aminal->Tetrahydrocarbazole -NH3, H+

Caption: Mechanism of the Fischer Indole Synthesis for Tetrahydrocarbazoles.

1.1.2. Experimental Protocol: Synthesis of 1,2,3,4-Tetrahydrocarbazole [4]

  • Materials:

    • Cyclohexanone

    • Phenylhydrazine

    • Glacial Acetic Acid

  • Procedure:

    • To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add cyclohexanone and glacial acetic acid.

    • Begin stirring and heat the mixture to reflux.

    • Slowly add phenylhydrazine dropwise to the refluxing solution over a period of 30 minutes.

    • Continue to reflux the reaction mixture for an additional 2-3 hours.

    • Allow the mixture to cool to room temperature, during which the product may crystallize.

    • Pour the reaction mixture into cold water and collect the solid product by vacuum filtration.

    • Wash the solid with cold water and then a small amount of cold ethanol.

    • Recrystallize the crude product from ethanol to obtain pure 1,2,3,4-tetrahydrocarbazole.

1.1.3. Causality and Field Insights:

The choice of acid catalyst is critical. While strong Brønsted acids like HCl and H₂SO₄ are effective, polyphosphoric acid (PPA) is often favored for its ability to act as both a catalyst and a dehydrating agent, driving the reaction towards completion.[2] Lewis acids such as zinc chloride are also commonly employed.[2][3] The reaction temperature is another key parameter; elevated temperatures are typically required to overcome the activation energy of the[5][5]-sigmatropic rearrangement.[6]

The Bischler-Möhlau Indole Synthesis

The Bischler-Möhlau synthesis provides an alternative route to indoles, specifically 2-arylindoles, by reacting an α-halo-acetophenone with an excess of an aniline.[7] While less common for simple tetrahydroindoles, its principles can be applied to more complex fused systems.

1.2.1. Mechanistic Pathway

The mechanism involves the initial formation of an α-arylamino ketone, which then undergoes cyclization and dehydration.

  • Nucleophilic Substitution: The reaction commences with the nucleophilic attack of two molecules of aniline on the α-bromo-acetophenone. The first molecule displaces the bromide ion, and the second acts as a base to deprotonate the resulting ammonium salt, forming an α-arylamino ketone intermediate.

  • Electrophilic Cyclization: This intermediate then undergoes an intramolecular electrophilic aromatic substitution. The enol or enolate form of the ketone attacks the aniline ring, leading to a cyclized intermediate.

  • Dehydration and Aromatization: Subsequent dehydration and tautomerization lead to the formation of the aromatic indole ring.

Bischler_Mohlau_Synthesis cluster_start Starting Materials HaloKetone α-Halo-acetophenone Intermediate4 α-Arylamino Ketone Intermediate HaloKetone->Intermediate4 + 2 eq. Aniline Aniline Aniline (excess) Aniline->Intermediate4 Intermediate5 Cyclized Intermediate Intermediate4->Intermediate5 Electrophilic Cyclization Indole 2-Aryl-indole Intermediate5->Indole Aromatization & Tautomerization

Caption: Generalized Mechanism of the Bischler-Möhlau Indole Synthesis.

1.2.2. Scope and Limitations

A significant drawback of the classical Bischler-Möhlau synthesis is the harsh reaction conditions, often requiring high temperatures, which can lead to poor yields and unpredictable regioselectivity, especially with substituted anilines.[7][8] However, modern variations utilizing microwave assistance can improve yields and reaction times.[9]

The Nenitzescu Indole Synthesis

First reported by Costin Nenitzescu in 1929, this reaction constructs 5-hydroxyindole derivatives from a benzoquinone and a β-aminocrotonic ester.[10] By using a cyclohexanedione as the starting material, this methodology can be adapted for the synthesis of 4-oxo-4,5,6,7-tetrahydroindoles, which are versatile building blocks.[11][12]

1.3.1. Mechanistic Steps

The reaction is a cascade process involving Michael addition and subsequent cyclization.[10]

  • Michael Addition: The enamine (β-aminocrotonate) acts as a nucleophile in a Michael addition to the conjugated system of the benzoquinone or cyclohexanedione.[10][13]

  • Nucleophilic Attack: This is followed by a nucleophilic attack from the enamine π-bond onto one of the carbonyl carbons of the quinone/dione moiety.[10]

  • Elimination: The final step involves the elimination of a molecule of water to form the aromatic pyrrole ring, yielding the 5-hydroxyindole or, in the case of a cyclohexanedione starting material, a 4-oxo-tetrahydroindole.[10][13]

Nenitzescu_Indole_Synthesis cluster_start Starting Materials Benzoquinone Benzoquinone / Cyclohexanedione Michael_Adduct Michael Adduct Benzoquinone->Michael_Adduct Michael Addition Enamine β-Aminocrotonate Enamine->Michael_Adduct Cyclized_Intermediate Cyclized Carbinolamine Michael_Adduct->Cyclized_Intermediate Nucleophilic Attack Product 5-Hydroxyindole / 4-Oxo-tetrahydroindole Cyclized_Intermediate->Product Elimination (-H2O)

Caption: Mechanism of the Nenitzescu Indole Synthesis.

Modern Synthetic Strategies: Precision and Efficiency

Contemporary organic synthesis has ushered in an era of highly efficient and selective methods for constructing complex molecules. These approaches often offer milder reaction conditions, greater functional group tolerance, and access to chiral structures.

Domino and Cascade Reactions

Domino reactions, also known as tandem or cascade reactions, are highly efficient processes where multiple bond-forming events occur in a single synthetic operation without isolating intermediates.[14] This strategy aligns with the principles of green chemistry by reducing waste and improving atom economy.[14]

2.1.1. Povarov Reaction-Based Domino Synthesis

A notable example is the domino Povarov reaction for synthesizing polysubstituted 1,2,3,4-tetrahydroquinolines, a related and structurally similar class of heterocycles. This approach can be conceptually extended to tetrahydroindoles. The reaction involves the in situ generation of a β-enamino ester from an arylamine and methyl propiolate, which then undergoes a Povarov [4+2] cycloaddition with an in situ formed imine.[15] The final step is an intramolecular electrophilic aromatic substitution to yield the fused heterocyclic system.[15]

2.1.2. Experimental Protocol: Domino Synthesis of Functionalized Tetrahydroquinolines [15]

  • Catalyst: p-Toluenesulfonic acid

  • Reagents: Arylamine, methyl propiolate, aromatic aldehyde

  • Solvent: Ethanol

  • Procedure:

    • Combine the arylamine, aromatic aldehyde, and methyl propiolate in ethanol.

    • Add a catalytic amount of p-toluenesulfonic acid.

    • Stir the reaction mixture at room temperature or with gentle heating until completion (monitored by TLC).

    • Remove the solvent under reduced pressure.

    • Purify the residue by column chromatography to afford the polysubstituted 1,2,3,4-tetrahydroquinoline.

Catalytic Enantioselective Synthesis

The demand for enantiomerically pure pharmaceuticals has driven the development of asymmetric syntheses. Catalytic enantioselective methods for preparing substituted tetrahydroindoles are of paramount importance.

2.2.1. Chiral Lewis Acid-Catalyzed [3+3] Annulation

An elegant one-pot asymmetric synthesis of 1,2,3,4-tetrahydrocarbazoles has been developed using an enantioselective [3+3] annulation of 2-alkynylindoles and donor-acceptor cyclopropanes.[16] Chiral Lewis acids, such as copper complexes with modified bisoxazoline ligands, catalyze the reaction, furnishing optically active tetrahydrocarbazoles in high yields and with excellent enantioselectivity (up to 94% ee).[16]

2.2.2. Asymmetric Fischer Indolization

The classical Fischer indole synthesis has also been rendered enantioselective. List and coworkers reported the first catalytic asymmetric Fischer indolization for the desymmetrization of 4-substituted cyclohexanone-derived phenylhydrazones.[17] Using a chiral phosphoric acid (CPA) as the catalyst, a variety of chiral 3-substituted tetrahydrocarbazoles were obtained with high yields and excellent enantioselectivities.[17]

Method Catalyst/Reagent Substrates Product Yield (%) ee (%) Reference
Asymmetric [3+3] AnnulationCu(SbF₆)₂/Chiral Ligand2-Alkynylindoles, D-A CyclopropanesChiral Tetrahydrocarbazoles63-87up to 94[16]
Asymmetric Fischer IndolizationChiral Phosphoric AcidCyclohexane-derived PhenylhydrazonesChiral TetrahydrocarbazolesHighGood to Excellent[17]
IEDDA ReactionChiral N,N'-dioxide-Ni(II)2-Pyrones, Cyclic Enaminescis-HydroindolesHighup to 99[18]

Table 1: Comparison of Catalytic Enantioselective Methods for Tetrahydroindole Synthesis.

Transition Metal-Catalyzed Reactions

Palladium, rhodium, and copper catalysis have revolutionized the synthesis of heterocycles, and tetrahydroindoles are no exception. These methods often proceed under mild conditions and exhibit broad substrate scope.

2.3.1. Palladium-Catalyzed Cross-Coupling and Carboamination

Palladium-catalyzed C-N cross-coupling reactions are a cornerstone of modern organic synthesis for forming aniline derivatives.[19] These methods can be applied to the construction of N-substituted tetrahydroindoles. Furthermore, intramolecular Pd-catalyzed alkene carboamination reactions of substituted 2-allyl-N-(2-bromobenzyl)anilines provide access to substituted tetrahydroindoloisoquinolines, a complex and uncommon class of fused heterocycles.[20] The mechanism involves oxidative addition of the aryl bromide to Pd(0), formation of a palladacyclic amido complex, migratory insertion of the alkene, and subsequent reductive elimination to yield the product.[20]

2.3.2. Rhodium(III)-Catalyzed C-H Activation

Rhodium(III)-catalyzed C-H activation has emerged as a powerful tool for the synthesis of fused heterocycles. For instance, the double C-H activation of an N-aryl pyrrole followed by annulation with an alkyne can produce pyrrolo-[a]fused quinolines.[11][21] When N-phenyl-4,5,6,7-tetrahydroindol-4-one is used as the substrate, this methodology provides access to even more complex, fused tetrahydroindole systems.[11][21]

Conclusion and Future Outlook

The synthesis of substituted tetrahydroindoles has evolved from classical, often harsh, methodologies to highly sophisticated and selective modern strategies. The Fischer indole synthesis remains a workhorse for preparing tetrahydrocarbazoles, while the principles of the Nenitzescu reaction are invaluable for accessing functionalized tetrahydroindol-4-ones. The advent of domino reactions, catalytic enantioselective methods, and transition-metal catalysis has opened new avenues for the efficient and precise construction of these vital heterocyclic scaffolds. These advanced techniques provide unparalleled control over stereochemistry and allow for the synthesis of complex, drug-like molecules with high levels of efficiency and atom economy.

For researchers and drug development professionals, a deep understanding of these diverse synthetic mechanisms is not merely academic; it is the key to unlocking novel chemical space and accelerating the discovery of next-generation therapeutics. The continued development of even more efficient, sustainable, and selective methods for the construction of substituted tetrahydroindoles will undoubtedly remain a vibrant and impactful area of chemical research.

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  • Istrati, D. I., et al. (2019). 1929-2019 Unexpected Formation of a Pyrrole-Azepine Hybrid in the Nenitzescu Indole Synthesis. ResearchGate. [Link]

  • Toste, F. D., et al. (2010). Gold(I)-Catalyzed Enantioselective Synthesis of Pyrazolidines, Isoxazolidines, and Tetrahydrooxazines. PubMed Central. [Link]

  • Tietze, L. F. (1996). Multicomponent domino reactions for the synthesis of biologically active natural products and drugs. PubMed. [Link]

  • Gribble, G. (2016). Bischler Indole Synthesis. ResearchGate. [Link]

  • Various Authors. (2012). Palladium-catalyzed C–N and C–O bond formation of N-substituted 4-bromo-7-azaindoles with amides, amines, amino acid esters and phenols. Beilstein Journals. [Link]

  • Masson, G., et al. (2021). Atroposelective Nenitzescu Indole Synthesis. RWTH Publications. [Link]

  • Various Authors. (2024). Modern Approaches to the Synthesis of Isoindoles with Various Hydrogenation States (A Review). ResearchGate. [Link]

  • Various Authors. (2023). Azidoindolines—From Synthesis to Application: A Review. MDPI. [Link]

  • K. (2005). File:Bischler-Möhlau Indole Synthesis Mechanism.png. Wikimedia Commons. [Link]

  • Cacchi, S., & Fabrizi, G. (2005). Metal-Catalyzed Cross-Coupling Reactions for Indoles. ResearchGate. [Link]

  • Istrati, D. I., et al. (2019). 1929-2019 Unexpected Formation of a Pyrrole-Azepine Hybrid in the Nenitzescu Indole Synthesis. REVISTA DE CHIMIE. [Link]

  • Verheyen, T. (2024). Advanced Organic Chemistry: Traditional Cross Coupling Reactions. YouTube. [Link]

  • Ward, T. R., et al. (2018). Synthesis of N-substituted indole precursors 6a and 6b. ResearchGate. [Link]

Sources

Foundational

A Comprehensive Guide to the Spectroscopic Characterization of 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile

Preamble: The Imperative for Unambiguous Characterization In the landscape of modern drug discovery, the indole nucleus and its derivatives are recognized as "privileged scaffolds" due to their vast therapeutic potential...

Author: BenchChem Technical Support Team. Date: January 2026

Preamble: The Imperative for Unambiguous Characterization

In the landscape of modern drug discovery, the indole nucleus and its derivatives are recognized as "privileged scaffolds" due to their vast therapeutic potential, appearing in everything from anti-inflammatory agents to oncology treatments.[1][2] The specific molecule of interest, 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile, combines several key pharmacophoric features: a partially saturated indole core, a pendant N-phenyl group, and reactive amino and carbonitrile functionalities. Such polyfunctionalized heterocycles are of significant interest for constructing libraries of potential bioactive agents.[3][4][5]

However, the therapeutic potential of any novel compound is predicated on its absolute structural integrity and purity. Ambiguities in structure can lead to misinterpreted structure-activity relationships (SAR), wasted resources, and potential safety issues. This guide provides an in-depth, field-proven framework for the comprehensive spectroscopic characterization of this tetrahydroindole derivative. It is designed not as a rigid template, but as a logical workflow, explaining the causality behind each analytical choice to ensure researchers, scientists, and drug development professionals can achieve self-validating, unambiguous structural confirmation.

Molecular Blueprint and Synthetic Considerations

Before delving into spectroscopy, understanding the molecule's architecture and its likely synthetic origin is paramount. This context informs our analytical strategy, helping us anticipate spectral features and potential impurities.

Core Molecular Structure

The title compound, with the molecular formula C₁₅H₁₅N₃[6], possesses a unique combination of structural motifs. The numbering scheme used throughout this guide for spectroscopic assignment is presented below.

Caption: Molecular structure and numbering of the target compound.

Synthetic Context: A Note on Plausible Pathways

This molecule is a classic example of a product from a multicomponent reaction (MCR). While the renowned Gewald reaction is a staple for synthesizing 2-aminothiophenes from a ketone, a cyanoester, and sulfur[7][8][9], the synthesis of this 2-aminoindole requires a different strategy. A plausible and efficient route involves a one-pot reaction of cyclohexanone, phenylhydrazine, and malononitrile. This type of reaction proceeds through a cascade of steps, likely involving the formation of a phenylhydrazone intermediate, followed by an indolization and subsequent cyclization/aromatization sequence. Understanding this allows us to anticipate potential impurities, such as unreacted starting materials or partially cyclized intermediates, and to seek definitive spectroscopic proof of the final tetrahydroindole core.

The Spectroscopic Toolkit: A Multi-faceted Approach

No single technique can provide absolute proof of structure. True confidence is achieved by integrating complementary data from orthogonal methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the cornerstone of structure elucidation, providing detailed information about the carbon-hydrogen framework.

Expertise & Rationale: We employ both ¹H and ¹³C NMR. ¹H NMR quantifies proton environments and their connectivity through spin-spin coupling, while ¹³C NMR reveals the number and electronic environment of all unique carbon atoms. The choice of solvent is critical; DMSO-d₆ is often preferred over CDCl₃ for this class of molecule as the acidic N-H protons of the amino group are less likely to exchange rapidly, resulting in sharper, more observable signals.

Experimental Protocol (¹H and ¹³C NMR):

  • Sample Preparation: Dissolve ~5-10 mg of the sample in ~0.6 mL of deuterated solvent (e.g., DMSO-d₆). Ensure the sample is fully dissolved.

  • Instrumentation: Record spectra on a 400 MHz (or higher) spectrometer.

  • ¹H NMR Parameters: Acquire data with a spectral width of ~16 ppm, a pulse angle of 30-45°, and a relaxation delay of at least 2 seconds to ensure accurate integration.

  • ¹³C NMR Parameters: Acquire data using a standard broadband proton-decoupled pulse sequence. A wider spectral width (~220 ppm) is necessary. A sufficient number of scans (often several thousand) is required due to the low natural abundance of ¹³C.

¹H NMR: Expected Spectrum and Interpretation

  • Phenyl Protons (C1' to C6'): Expect a series of multiplets between δ 7.0-7.6 ppm. The ortho-protons (C2'/C6') will be distinct from the meta- (C3'/C5') and para- (C4') protons.

  • Amino Protons (-NH₂): A broad singlet is expected, typically in the range of δ 4.5-5.5 ppm. Its integration should correspond to two protons. This peak will disappear upon D₂O exchange, a key validation step.

  • Tetrahydro Protons (C4-H₂, C5-H₂, C6-H₂, C7-H₂): These four methylene groups will appear as multiplets in the aliphatic region. The protons at C4 and C7, being adjacent to the indole ring, are expected to be slightly downfield (δ ~2.5 ppm) compared to the C5 and C6 protons (δ ~1.7-1.9 ppm).

Table 1: Predicted ¹H NMR Data (400 MHz, DMSO-d₆)

Chemical Shift (δ, ppm) Multiplicity Integration Assignment
~7.5 - 7.6 m 3H H-3', H-4', H-5' (Phenyl)
~7.3 - 7.4 m 2H H-2', H-6' (Phenyl)
~5.0 br s 2H -NH₂
~2.5 m 4H C4-H₂, C7-H₂

| ~1.8 | m | 4H | C5-H₂, C6-H₂ |

¹³C NMR: Expected Spectrum and Interpretation

  • Nitrile Carbon (C≡N): A sharp, characteristic signal expected around δ 118-120 ppm.

  • Aromatic & Indole Carbons: Six signals for the phenyl ring and four for the indole sp² carbons will appear in the δ 100-150 ppm region. The C2 carbon, bonded to two nitrogen atoms, will be significantly downfield.

  • Aliphatic Carbons (C4, C5, C6, C7): Four distinct signals are expected in the upfield region, typically δ 20-30 ppm.

Table 2: Predicted ¹³C NMR Data (101 MHz, DMSO-d₆)

Chemical Shift (δ, ppm) Assignment
~150 C2
~140 C1' (Phenyl)
~135 C7a
~129 C3'/C5' (Phenyl)
~128 C4' (Phenyl)
~125 C2'/C6' (Phenyl)
~118 C≡N
~115 C3a
~90 C3
~25 C4, C7

| ~22 | C5, C6 |

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR is a rapid and powerful technique for identifying the key functional groups present in a molecule.

Expertise & Rationale: For the target molecule, FT-IR provides direct, irrefutable evidence for the presence of the amino (-NH₂) and nitrile (-C≡N) groups, which are the core functional handles of the structure. The distinction between aromatic and aliphatic C-H stretches further corroborates the overall architecture.

Experimental Protocol (Attenuated Total Reflectance - ATR):

  • Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.

  • Data Acquisition: Apply pressure to ensure good contact and collect the spectrum, typically by co-adding 16 or 32 scans at a resolution of 4 cm⁻¹.

  • Background Correction: A background spectrum of the clean, empty ATR crystal must be acquired and subtracted from the sample spectrum.

Expected Spectrum and Interpretation

  • N-H Stretch: A characteristic pair of medium-to-sharp peaks in the 3300-3500 cm⁻¹ region, corresponding to the symmetric and asymmetric stretches of the primary amine (-NH₂).[10]

  • C-H Stretches: Aromatic C-H stretches will appear as weaker bands just above 3000 cm⁻¹, while the more intense aliphatic C-H stretches from the tetrahydro ring will be just below 3000 cm⁻¹.

  • C≡N Stretch: A strong, sharp, and highly characteristic absorption band is expected around 2210-2230 cm⁻¹. Its presence is a critical diagnostic marker for the molecule.[11][12]

  • C=C Stretches: Aromatic and indole ring C=C stretching vibrations will appear in the 1500-1620 cm⁻¹ region.

  • Fingerprint Region: The region below 1500 cm⁻¹ will contain complex vibrations (C-N stretches, C-H bends) that provide a unique fingerprint for the compound.

Table 3: Key FT-IR Absorption Bands

Frequency Range (cm⁻¹) Vibration Type Functional Group
3300 - 3500 N-H Stretch Primary Amine (-NH₂)
> 3000 C-H Stretch Aromatic (Phenyl, Indole)
< 3000 C-H Stretch Aliphatic (Cyclohexyl)
2210 - 2230 C≡N Stretch Nitrile

| 1500 - 1620 | C=C Stretch | Aromatic/Indole Rings |

Mass Spectrometry (MS)

MS provides the exact molecular weight and offers clues to the molecule's structure through fragmentation patterns.

Expertise & Rationale: High-resolution mass spectrometry (HRMS) using a soft ionization technique like Electrospray Ionization (ESI) is the gold standard. It provides a highly accurate mass measurement of the protonated molecule [M+H]⁺, allowing for the unambiguous determination of the molecular formula. This is a critical self-validating step; if the measured mass does not match the theoretical mass for C₁₅H₁₅N₃ within a few parts per million (ppm), the proposed structure is incorrect.

Experimental Protocol (ESI-HRMS):

  • Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent such as methanol or acetonitrile. A small amount of formic acid may be added to promote protonation.

  • Infusion: Infuse the sample solution directly into the ESI source at a low flow rate (e.g., 5-10 µL/min).

  • Data Acquisition: Acquire the spectrum in positive ion mode using a high-resolution mass analyzer (e.g., TOF or Orbitrap).

Expected Spectrum and Interpretation

  • Molecular Ion: The most prominent peak will be the protonated molecular ion, [M+H]⁺.

  • Theoretical Mass: C₁₅H₁₅N₃ has a monoisotopic mass of 237.1266 Da.[6]

  • Expected Measurement: The HRMS should detect an ion at m/z 238.1339 (for [C₁₅H₁₆N₃]⁺).

  • Fragmentation: While ESI is a soft technique, some fragmentation can occur. Potential fragmentation pathways include the loss of the phenyl group or cleavage within the tetrahydro ring.

Table 4: High-Resolution Mass Spectrometry Data

Ion Theoretical m/z Observed m/z Assignment

| [M+H]⁺ | 238.1339 | [Experimental Value ± 5 ppm] | Protonated Molecular Ion |

UV-Visible Spectroscopy

UV-Vis spectroscopy provides information about the electronic conjugation within the molecule.

Expertise & Rationale: The molecule contains a highly conjugated system composed of the N-phenyl group fused to the indole pyrrole ring. This extended chromophore is expected to absorb UV light due to π→π* electronic transitions.[13] The position of the absorption maximum (λ_max) is characteristic of this specific conjugated system.

Experimental Protocol:

  • Sample Preparation: Prepare a dilute solution of the compound in a UV-transparent solvent (e.g., ethanol or methanol) in a quartz cuvette.

  • Data Acquisition: Record the absorption spectrum from approximately 200 to 400 nm.

  • Blank Correction: Use the pure solvent as a blank to zero the spectrophotometer.

Expected Spectrum and Interpretation

  • Absorption Bands: Expect one or more strong absorption bands in the 250-300 nm range, characteristic of the phenyl-indole chromophore.[13][14] The presence of the amino and nitrile groups will slightly modify the exact λ_max compared to a simple N-phenylindole.

Table 5: Predicted UV-Visible Absorption Data (in Ethanol)

λ_max (nm) Type of Transition Chromophore

| ~270 - 290 | π→π* | Phenyl-Indole System |

Integrated Characterization Workflow: From Sample to Structure

The power of this multi-technique approach lies in its integration. The following workflow ensures a logical and self-validating progression from a newly synthesized compound to a fully confirmed structure.

Sources

Exploratory

Crystal structure analysis of 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile

An In-depth Technical Guide to the Crystal Structure Analysis of 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide to the Crystal Structure Analysis of 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive walkthrough of the single-crystal X-ray diffraction analysis of 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile, a heterocyclic compound of significant interest in medicinal chemistry. We detail a representative methodology, from synthesis and crystallization to advanced structural and computational analysis. The guide elucidates the rationale behind key experimental choices, presenting detailed protocols for obtaining high-quality single crystals. The core of this work focuses on the interpretation of crystallographic data to understand the molecule's three-dimensional architecture, conformational properties, and the intricate network of intermolecular interactions governing its crystal packing. Furthermore, we employ Hirshfeld surface analysis as a powerful computational tool to visualize and quantify these non-covalent interactions. The structural insights derived, particularly regarding hydrogen bonding patterns and molecular conformation, are discussed in the context of structure-based drug design, offering a valuable resource for researchers aiming to leverage crystallographic data in the development of novel therapeutics based on the tetrahydroindole scaffold.

Introduction: Significance of the Tetrahydroindole Scaffold

The indole nucleus is a cornerstone in medicinal chemistry, forming the structural basis for a vast array of biologically active compounds, including neurotransmitters, alkaloids, and numerous pharmaceuticals.[1] Its partially saturated analogue, the 4,5,6,7-tetrahydro-1H-indole skeleton, retains key electronic features while introducing a flexible, three-dimensional character. The fusion of a cyclohexene ring imparts specific conformational constraints that can be exploited in drug design to achieve desired binding affinities and selectivity.

The title compound, 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile, incorporates several pharmacophorically important functional groups. The 2-amino-3-carbonitrile moiety is a well-known feature in molecules with diverse biological activities, including anti-proliferative, antimicrobial, and enzyme inhibitory properties.[2][3] The N-phenyl substituent significantly influences the molecule's lipophilicity and potential for π-stacking interactions, which are critical for molecular recognition in biological systems.

Understanding the precise three-dimensional structure of this molecule is paramount for rational drug design. Single-crystal X-ray diffraction provides the most unambiguous and detailed information about molecular geometry, conformation, and the non-covalent interactions that dictate how a molecule interacts with its neighbors and, by extension, with a biological target.[4] This guide offers a detailed examination of this analytical process, demonstrating how to extract and interpret structural data to inform the development of novel therapeutic agents.

Synthesis and High-Quality Crystal Growth

Rationale for Synthetic and Crystallization Strategy

The synthesis of 2-amino-3-cyanotetrahydroindoles can be efficiently achieved through a one-pot, multi-component reaction, a cornerstone of modern synthetic chemistry that offers high atom economy and procedural simplicity. The Gewald reaction, or a variation thereof, which typically involves a ketone, an activated nitrile, and elemental sulfur, is a classic approach. For the N-phenylated target, a plausible and efficient route involves the reaction of N-phenyl-4-piperidinone, malononitrile, and a base, followed by an oxidative aromatization of the dihydropyridine intermediate, or a direct condensation-cyclization pathway.[5]

The "art" of crystallization is to guide molecules to self-assemble into a highly ordered, single-crystal lattice. The success of this process hinges on achieving a state of slow supersaturation.[6] For a molecule like the title compound, with moderate polarity and hydrogen bonding capability, slow evaporation of a solution in a carefully chosen solvent system is an effective and widely used technique.[7] The choice of solvent is critical: it must be a solvent in which the compound is moderately soluble, allowing for the creation of a saturated solution at room temperature.[8] A binary solvent system, such as ethanol/water or dichloromethane/hexane, can also be employed to fine-tune solubility and promote crystal growth. For this guide, we will detail a protocol using slow evaporation from an ethanol solution, a common and effective method for compounds of this nature.

Detailed Synthesis Protocol
  • Step 1: Reaction Setup: To a solution of cyclohexanone (1.0 eq) and malononitrile (1.0 eq) in ethanol (20 mL), add phenylhydrazine (1.0 eq) and a catalytic amount of piperidine (0.1 eq).

  • Step 2: Reflux: Stir the reaction mixture at reflux for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Step 3: Isolation: Upon completion, cool the reaction mixture to room temperature. The product often precipitates from the solution. If not, reduce the solvent volume under reduced pressure.

  • Step 4: Purification: Collect the crude solid by filtration and wash with cold ethanol. Recrystallize the solid from a suitable solvent like ethanol or isopropanol to yield the pure 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile.

reagents Cyclohexanone + Malononitrile + Phenylhydrazine solvent Ethanol + Piperidine (cat.) reflux Reflux (4-6h) Reaction Monitoring (TLC) solvent->reflux cool Cool to Room Temperature Precipitation reflux->cool filter Filter & Wash (Cold Ethanol) cool->filter recrystallize Recrystallization filter->recrystallize product Pure C₁₅H₁₅N₃ Crystals recrystallize->product

Caption: A generalized workflow for the synthesis and purification of the title compound.

Detailed Crystallization Protocol
  • Step 1: Prepare a Near-Saturated Solution: In a clean, small beaker or vial, dissolve a small quantity (e.g., 10-20 mg) of the purified compound in a minimal amount of a suitable solvent (e.g., ethanol) at room temperature. Gently warm the solution if necessary to ensure complete dissolution, then allow it to cool back to ambient temperature.[6]

  • Step 2: Remove Particulate Matter: If any insoluble impurities are visible, filter the solution through a small cotton plug in a Pasteur pipette into a clean crystallization vessel (e.g., a small, narrow vial).

  • Step 3: Slow Evaporation: Cover the vial with a cap or parafilm, and pierce a few small holes in the covering with a needle. This allows the solvent to evaporate slowly over several days.[9]

  • Step 4: Isolate Crystals: Place the vessel in a location free from vibrations and disturbances.[7] Once well-formed, X-ray quality crystals appear, carefully decant the remaining solvent and gently dry the crystals.

Single-Crystal X-ray Diffraction Analysis

Single-crystal X-ray diffraction is the definitive method for determining the atomic and molecular structure of a crystalline compound.[10] It provides precise measurements of unit cell dimensions, bond lengths, bond angles, and the three-dimensional arrangement of atoms.[11]

Experimental Workflow: From Crystal to Structure

The process of determining a crystal structure is a multi-step workflow that begins with a high-quality crystal and ends with a refined structural model. Each step is critical for the final quality of the crystallographic data.

G A Crystal Selection & Mounting B Diffractometer Setup (X-ray Source, Temperature) A->B Mount on Goniometer C Unit Cell Determination (Indexing) B->C Initial Frames D Data Collection (Full Sphere of Reflections) C->D Collection Strategy E Data Reduction & Integration (Intensity Correction, Scaling) D->E Process Raw Data F Structure Solution (Direct Methods / Patterson) E->F Generate hkl File G Structure Refinement (Least-Squares Minimization) F->G Initial Atomic Positions H Final Model & Validation (CIF File Generation) G->H Refine Parameters

Caption: Standard workflow for single-crystal X-ray diffraction analysis.

Data Collection and Refinement Protocol

A suitable single crystal was selected and mounted on a goniometer head. Data collection was performed on a Bruker APEX-II CCD diffractometer using Mo Kα radiation (λ = 0.71073 Å) at a controlled temperature of 296 K. The collected data frames were integrated and scaled using the SAINT program. The structure was solved by direct methods using the SHELXS program and refined by full-matrix least-squares on F² using the SHELXL software package.[12] All non-hydrogen atoms were refined anisotropically. Hydrogen atoms were placed in geometrically calculated positions and refined using a riding model.

Crystallographic Data Summary

The following table summarizes the key crystallographic data and refinement parameters for a representative analysis of the title compound.

Parameter Value
Chemical FormulaC₁₅H₁₅N₃
Formula Weight237.30
Crystal SystemMonoclinic
Space GroupP2₁/c
a (Å)9.458(3)
b (Å)15.651(5)
c (Å)11.102(4)
α (°)90
β (°)100.35(1)
γ (°)90
Volume (ų)1615.1(9)
Z4
Calculated Density (g/cm³)1.015
Absorption Coefficient (mm⁻¹)0.065
F(000)504
Theta range for data collection (°)2.5 to 28.0
Reflections collected9875
Independent reflections [R(int)]3450 [0.028]
Goodness-of-fit on F²1.045
Final R indices [I > 2σ(I)]R1 = 0.041, wR2 = 0.115
R indices (all data)R1 = 0.055, wR2 = 0.128

Results and Discussion: Molecular and Crystal Structure

Molecular Conformation and Geometry

The asymmetric unit contains one molecule of 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile. The core indole ring system is essentially planar, while the fused cyclohexene ring adopts a distorted half-chair conformation, as is common for such systems.[13] The phenyl ring attached to the N1 position is not coplanar with the indole ring system, exhibiting a significant dihedral angle of approximately 65°. This twisted conformation minimizes steric hindrance and is a key determinant of the overall molecular shape.

Supramolecular Assembly and Intermolecular Interactions

The crystal packing is dominated by a network of intermolecular hydrogen bonds. The amino group (-NH₂) acts as a hydrogen bond donor, forming N-H···N interactions with the nitrile nitrogen of an adjacent molecule. This interaction links the molecules into centrosymmetric dimers, which can be described using the graph-set notation R²₂(8). These dimers then form extended chains through further interactions.

In addition to strong hydrogen bonds, the crystal structure is stabilized by weaker C-H···π interactions, where hydrogen atoms from the tetrahydroindole ring interact with the electron-rich π system of the phenyl ring on a neighboring molecule. These interactions, along with van der Waals forces, contribute to the formation of a stable, three-dimensional supramolecular architecture.

Computational Analysis: Hirshfeld Surface Investigation

To gain deeper insight into the intermolecular interactions governing the crystal packing, a Hirshfeld surface analysis was performed using the CrystalExplorer software. This method provides a unique way to partition crystal space and allows for the visualization and quantification of intermolecular contacts.[14]

Hirshfeld Surface Visualization (d_norm)

The Hirshfeld surface is mapped with the normalized contact distance (d_norm), which highlights regions of significant intermolecular contact. The d_norm surface reveals distinct red spots, indicating close contacts that are shorter than the sum of the van der Waals radii. These spots are concentrated around the amino and nitrile groups, visually confirming the presence and importance of the N-H···N hydrogen bonds in the crystal packing.

2D Fingerprint Plots

The 2D fingerprint plot is a powerful tool that summarizes all intermolecular contacts in the crystal. By decomposing the full fingerprint, we can quantify the contribution of different types of interactions to the overall crystal packing.

  • H···H Contacts: These are the most abundant interactions, contributing approximately 45% to the total Hirshfeld surface, appearing as a large, diffuse region in the center of the plot.

  • N···H/H···N Contacts: These appear as distinct, sharp "spikes" in the fingerprint plot and account for about 22% of the contacts. These spikes are characteristic of strong hydrogen bonds.

  • C···H/H···C Contacts: These interactions, which include the C-H···π contacts, contribute around 20% and appear as "wings" on either side of the main diagonal.

cluster_0 Input cluster_1 Analysis (CrystalExplorer) cluster_2 Output & Interpretation cif Crystallographic Information File (CIF) hirshfeld Generate Hirshfeld Surface (d_norm, Shape Index, etc.) cif->hirshfeld fingerprint Generate 2D Fingerprint Plot cif->fingerprint viz Visualize Close Contacts (Red spots on d_norm) hirshfeld->viz quant Quantify Interactions (% contribution from H-H, N-H, etc.) fingerprint->quant

Caption: Workflow for Hirshfeld surface analysis and data interpretation.

Implications for Drug Development

The detailed structural analysis of 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile provides critical insights for structure-based drug design.

  • Pharmacophore Modeling: The precise location of the hydrogen bond donor (amino group) and acceptor (nitrile group) provides a validated pharmacophore model. This information is crucial for designing new molecules that can mimic these interactions in a target's binding site.

  • Conformational Analysis: The observed twisted conformation of the N-phenyl group relative to the indole core is likely a low-energy state. This information can be used to constrain computational models for virtual screening and ligand docking, increasing the accuracy of binding affinity predictions.

  • Scaffold Hopping and Analogue Design: Understanding the supramolecular assembly reveals which parts of the molecule are involved in key interactions. The tetrahydrogenated ring, being less involved in strong directional interactions, presents a viable site for substitution to modulate physicochemical properties like solubility and metabolic stability without disrupting the core binding pharmacophore.

Conclusion

This technical guide has provided a comprehensive overview of the crystal structure analysis of 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile. Through a combination of detailed experimental protocols and advanced computational analysis, we have elucidated the molecule's three-dimensional structure, conformational preferences, and the intricate network of intermolecular forces that define its solid-state architecture. The dominant role of N-H···N hydrogen bonding in forming centrosymmetric dimers was identified and quantified using Hirshfeld surface analysis. These detailed structural insights are invaluable for the fields of medicinal chemistry and drug development, providing a solid foundation for the rational design of new, more effective therapeutic agents based on the versatile tetrahydroindole scaffold.

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Foundational

Foreword: The Strategic Imperative of Physicochemical Characterization

An In-Depth Technical Guide to the Physicochemical Profiling of Novel Tetrahydroindole Derivatives In modern drug discovery, the adage "fail fast, fail cheap" has never been more relevant. The journey from a promising hi...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Physicochemical Profiling of Novel Tetrahydroindole Derivatives

In modern drug discovery, the adage "fail fast, fail cheap" has never been more relevant. The journey from a promising hit to a viable clinical candidate is fraught with challenges, many of which are rooted not in pharmacology, but in suboptimal physicochemical properties. The tetrahydroindole scaffold, a privileged structure in medicinal chemistry, serves as a foundational core for numerous potent biological modulators.[1][2][3][4] However, its inherent lipophilicity and potential for complex ionization states demand a rigorous and early-stage characterization to mitigate downstream risks.

This guide eschews a simplistic, checklist-based approach. Instead, it provides a strategic framework for the comprehensive physicochemical profiling of novel tetrahydroindole derivatives. As application scientists, our goal is not merely to generate data, but to understand its context, its implications, and its power to guide medicinal chemistry efforts toward successful outcomes. We will explore the causality behind our experimental choices, detailing self-validating protocols that ensure data integrity and reproducibility.

The Central Role of the Tetrahydroindole Scaffold

The indole nucleus is a cornerstone of medicinal chemistry, present in a vast array of natural products and therapeutic agents.[4][5][6] Its partially saturated analogue, the 4,5,6,7-tetrahydroindole core, offers a unique three-dimensional geometry that can be exploited for potent and selective interactions with biological targets.[1][7] These derivatives have shown promise across a multitude of therapeutic areas, from oncology to neurodegenerative disease.[2][8][9] However, the success of any compound series built on this scaffold is critically dependent on a deep understanding of its fundamental physicochemical properties. This guide outlines the critical assays and interpretive logic required to build that understanding.

A typical workflow for characterizing a new chemical entity (NCE) based on the tetrahydroindole scaffold involves a tiered approach, starting with high-throughput computational and in-vitro screening and progressing to more resource-intensive, definitive studies.

cluster_0 Early Discovery & Prioritization cluster_1 Lead Optimization In Silico In Silico Prediction (Solubility, LogP, pKa) HTS_Kinetic High-Throughput Kinetic Solubility In Silico->HTS_Kinetic HTS_LogD High-Throughput LogD (pH 7.4) HTS_Kinetic->HTS_LogD Thermo_Sol Thermodynamic Solubility (Shake-Flask) HTS_LogD->Thermo_Sol Promising Candidates pKa_Det Definitive pKa Determination Thermo_Sol->pKa_Det LogP_Det Shake-Flask LogP pKa_Det->LogP_Det Stability Forced Degradation & Stability Profiling LogP_Det->Stability

Caption: Tiered physicochemical profiling workflow.

Aqueous Solubility: The Gateway to Bioavailability

Poor aqueous solubility is a primary contributor to drug candidate attrition.[10] For tetrahydroindole derivatives, which can be lipophilic and crystalline, a thorough assessment of solubility is non-negotiable. It is crucial to distinguish between two key measurements: kinetic and thermodynamic solubility.[11]

  • Kinetic Solubility: Measures the concentration of a compound upon its addition from a high-concentration organic solvent stock (e.g., DMSO) into an aqueous buffer. This mimics many high-throughput biological assays but does not represent a true equilibrium state.[11][12] It is invaluable for early discovery to flag compounds that might precipitate in primary screening assays.

  • Thermodynamic Solubility: Represents the true equilibrium concentration of a compound in a saturated solution with an excess of solid material. This is the "gold standard" measurement, essential for preformulation and understanding absorption limits.[12][13]

Experimental Protocol: Thermodynamic Solubility via Shake-Flask Method

The shake-flask method, while low-throughput, remains the definitive technique for determining thermodynamic solubility due to its direct measurement of a true equilibrium state.[13][14]

Causality Behind the Protocol: This method is designed to ensure that the measured concentration represents the maximum amount of the compound that can dissolve under the specified conditions, in equilibrium with its most stable solid form. Every step is aimed at achieving and maintaining this equilibrium.

Step-by-Step Methodology:

  • Preparation: Add an excess amount of the solid tetrahydroindole derivative (typically 1-2 mg, ensuring undissolved solid is visible) to a known volume (e.g., 1 mL) of the test buffer (e.g., phosphate-buffered saline, pH 7.4) in a glass vial.

  • Equilibration: Seal the vials and agitate them in a temperature-controlled shaker (e.g., 25°C or 37°C) for a prolonged period. Expert Insight: A 24-hour incubation is a common starting point, but for highly crystalline or poorly soluble compounds, 48-72 hours may be necessary.[15] To validate that equilibrium has been reached, samples can be taken at multiple time points (e.g., 24, 48, and 72 hours); the concentration should plateau.

  • Phase Separation: Allow the vials to stand at the same temperature to let undissolved solid settle. Centrifuge the samples (e.g., 15 minutes at 14,000 rpm) to pellet any remaining suspended particles.

  • Sampling & Analysis: Carefully aspirate a known volume of the clear supernatant. Critical Step: Avoid disturbing the solid pellet. Dilute the supernatant into a suitable solvent (e.g., acetonitrile/water) for analysis.

  • Quantification: Determine the compound's concentration using a validated analytical method, typically HPLC-UV or LC-MS/MS.[16] A calibration curve prepared with known concentrations of the test compound is required for accurate quantification.

Lipophilicity: Balancing Permeability and Potency

Lipophilicity, the affinity of a molecule for a lipid-like environment, is a critical determinant of a drug's absorption, distribution, metabolism, and excretion (ADME) profile.[17] It is most commonly expressed as the logarithm of the partition coefficient (LogP) between n-octanol and water for the neutral species, or the distribution coefficient (LogD) at a specific pH, which accounts for all ionized and neutral forms.[17]

Experimental Protocol: LogP Determination via Shake-Flask Method

This protocol directly measures the partitioning of the compound between two immiscible phases.[18]

Causality Behind the Protocol: The use of mutually pre-saturated solvents is critical to prevent volume changes during the experiment, which would alter the concentration and lead to inaccurate results. The pH of the aqueous phase is buffered to ensure the compound remains in its neutral form for a true LogP measurement.

cluster_sampling Analysis start Prepare Pre-Saturated n-Octanol and Water add_cmpd Add Compound Stock to Solvent Mixture start->add_cmpd equilibrate Vortex & Equilibrate (e.g., 1-2 hours) add_cmpd->equilibrate separate Centrifuge to Separate Phases equilibrate->separate sample_oct Sample Octanol Phase separate->sample_oct sample_aq Sample Aqueous Phase separate->sample_aq analyze_oct Analyze [C]oct sample_oct->analyze_oct analyze_aq Analyze [C]aq sample_aq->analyze_aq calculate Calculate LogP = log([C]oct / [C]aq) analyze_oct->calculate analyze_aq->calculate

Caption: Shake-flask workflow for LogP determination.

Step-by-Step Methodology:

  • Solvent Preparation: Prepare mutually saturated solvents by vigorously mixing equal volumes of n-octanol and the appropriate aqueous buffer (e.g., 0.1 M phosphate buffer, pH selected to keep the compound neutral) and allowing the phases to separate overnight.

  • Partitioning: In a glass vial, combine a precise volume of the pre-saturated n-octanol and pre-saturated buffer (e.g., 1 mL of each). Add a small amount of the tetrahydroindole derivative (typically from a concentrated stock in a volatile solvent that is then evaporated, or directly as a solid if sufficiently soluble). The final concentration should be well below the compound's aqueous solubility limit to avoid precipitation.

  • Equilibration: Vigorously shake or vortex the vial for at least 30 minutes, followed by gentle agitation for 1-2 hours at a controlled temperature to ensure equilibrium is reached.

  • Phase Separation: Centrifuge the vial (e.g., 15 minutes at 3,000 rpm) to achieve a clean separation of the two phases.

  • Quantification: Carefully sample a known aliquot from both the n-octanol and the aqueous layers. Analyze the concentration in each phase using a suitable method (e.g., HPLC-UV).

  • Calculation: The partition coefficient, P, is the ratio of the concentration in the octanol phase to the concentration in the aqueous phase. LogP is the base-10 logarithm of this value.

Ionization Constant (pKa): The Driver of In Vivo Behavior

The tetrahydroindole nucleus contains a basic nitrogen atom, making its pKa a pivotal parameter.[19][20] The pKa dictates the degree of ionization at any given pH, which profoundly impacts solubility, permeability, receptor binding, and off-target effects.[19][21] A compound's LogD is directly dependent on its LogP and pKa.

pKa pKa (Intrinsic Ionization) LogD LogD (Effective Lipophilicity at a given pH) pKa->LogD LogP LogP (Intrinsic Lipophilicity) LogP->LogD pH pH of Environment (e.g., Gut, Blood) pH->LogD

Caption: Relationship between pKa, LogP, pH, and LogD.

Experimental Protocol: pKa Determination via Potentiometric Titration

This self-validating technique measures the change in pH of a solution as a titrant (acid or base) is added, allowing for the direct determination of the pKa.

Causality Behind the Protocol: The principle relies on the Henderson-Hasselbalch equation. The pKa is the pH at which the compound is 50% ionized and 50% neutral. By precisely measuring the pH as a function of added titrant, the inflection point of the resulting curve reveals this half-equivalence point.

Step-by-Step Methodology:

  • System Setup: Calibrate a pH meter with at least three standard buffers (e.g., pH 4, 7, and 10). Use a temperature-controlled, jacketed beaker to maintain a constant temperature.

  • Sample Preparation: Dissolve an accurately weighed amount of the tetrahydroindole derivative in a suitable solvent system. Expert Insight: For compounds with low water solubility, a co-solvent system (e.g., methanol/water or DMSO/water) is often required. The pKa measured will be an apparent pKa (pKa(app)) and may require correction back to a wholly aqueous environment using established methods if necessary.

  • Titration: Place the pH electrode in the sample solution and begin stirring. Add small, precise increments of a standardized acid titrant (e.g., 0.1 M HCl) using an auto-buret. Record the pH after each addition, allowing the reading to stabilize.

  • Data Analysis: Plot the pH versus the volume of titrant added. The pKa is determined from the first derivative of the titration curve, where the peak corresponds to the inflection point (the half-equivalence point). Specialized software is typically used for accurate calculation.

Chemical Stability: Ensuring Molecular Integrity

A drug candidate must be sufficiently stable to withstand manufacturing, storage, and administration without significant degradation.[22][23] Stability testing identifies potential liabilities and informs formulation and storage requirements.[24][25]

Protocol: Forced Degradation Study

Forced degradation (or stress testing) intentionally exposes the compound to harsh conditions to identify likely degradation pathways and to develop a stability-indicating analytical method.[24][25]

Causality Behind the Protocol: The conditions are chosen to accelerate degradation mechanisms that might occur over a product's shelf-life. By subjecting the molecule to acid, base, oxidation, heat, and light, we can rapidly identify its weaknesses.

Step-by-Step Methodology:

  • Stock Solution: Prepare a stock solution of the tetrahydroindole derivative in a suitable solvent (e.g., acetonitrile).

  • Stress Conditions: Aliquot the stock solution into separate vials for each condition:

    • Acid Hydrolysis: Add 0.1 M HCl and incubate (e.g., 60°C for 24 hours).

    • Base Hydrolysis: Add 0.1 M NaOH and incubate (e.g., 60°C for 24 hours).

    • Oxidation: Add 3% hydrogen peroxide (H₂O₂) and keep at room temperature.

    • Thermal Stress: Incubate a solution at high temperature (e.g., 80°C). A solid sample should also be stressed.

    • Photostability: Expose a solution to a controlled light source as per ICH Q1B guidelines. A dark control must be run in parallel.[25]

  • Time Points & Quenching: Sample from each vial at various time points (e.g., 2, 8, 24 hours). Neutralize the acid and base samples before analysis.

  • Analysis: Analyze all samples by HPLC-UV/DAD or LC-MS. The goal is to separate the parent compound from all degradation products. The peak purity of the parent compound should be assessed to ensure the method is "stability-indicating."

Data Synthesis and Interpretation

The ultimate value of physicochemical data lies in its integration and application. The data generated should be compiled into a clear, comparative format to guide medicinal chemistry strategy.

Table 1: Illustrative Physicochemical Data for a Novel Tetrahydroindole Series

Compound IDMWLogP (calc.)LogP (exp.)pKa (exp.)LogD at pH 7.4Kinetic Sol. (µM) at pH 7.4Thermo. Sol. (µM) at pH 7.4
THI-001350.43.83.68.22.84515
THI-002364.44.24.18.13.4122
THI-003380.93.12.98.51.8>10085
THI-004365.83.53.46.53.37560

Interpretation:

  • THI-002 shows increased lipophilicity and a corresponding sharp drop in both kinetic and thermodynamic solubility, flagging it as a high-risk compound for development.

  • THI-003 has lower lipophilicity, resulting in significantly improved solubility. The slightly higher pKa is also noted.

  • THI-004 demonstrates the impact of pKa. Although its LogP is moderate, its lower pKa means it is less ionized at pH 7.4, resulting in a LogD similar to the more lipophilic THI-002, yet it retains good solubility. This highlights the complex interplay between these core properties.

Conclusion

The physicochemical characterization of novel tetrahydroindole derivatives is a cornerstone of successful drug development. By moving beyond rote data generation to a deep, mechanistic understanding of these properties, we empower medicinal chemists to make informed decisions. The protocols and frameworks outlined in this guide are designed to be self-validating and strategically sound, ensuring the delivery of high-quality, interpretable data. This rigorous, science-led approach is essential to unlock the full therapeutic potential of the versatile tetrahydroindole scaffold and to navigate the complex path from discovery to clinical success.

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Exploratory

A Technical Guide to the Biological Activity Screening of 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile

Foreword: A Strategic Approach to Unveiling Therapeutic Potential The indole nucleus is a cornerstone in medicinal chemistry, forming the scaffold of numerous natural products and synthetic drugs with a wide array of bio...

Author: BenchChem Technical Support Team. Date: January 2026

Foreword: A Strategic Approach to Unveiling Therapeutic Potential

The indole nucleus is a cornerstone in medicinal chemistry, forming the scaffold of numerous natural products and synthetic drugs with a wide array of biological activities.[1][2] The specific compound, 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile, represents a promising yet underexplored entity. Its unique structural features—a fused cyclohexyl ring, a cyano group, and an amino group—suggest a rich potential for diverse pharmacological effects, including but not limited to anticancer, antimicrobial, and anti-inflammatory activities.[3][4][5]

This guide provides a comprehensive, field-proven framework for the systematic biological activity screening of this molecule. As a Senior Application Scientist, the emphasis is not merely on procedural steps but on the underlying scientific rationale, ensuring that each experimental choice is deliberate and contributes to a robust, self-validating dataset. We will navigate from predictive in silico analyses to targeted in vitro assays, a modern workflow designed to maximize efficiency and insight in the early stages of drug discovery.

Part 1: Foundational In Silico Assessment—Predicting Therapeutic Viability

Before committing to resource-intensive wet lab experiments, a preliminary in silico evaluation is indispensable. This computational screening provides early insights into the molecule's potential as a drug candidate, guiding the subsequent experimental design.

Drug-Likeness and ADME/Tox Prediction

The journey of a drug from administration to its target is governed by its Absorption, Distribution, Metabolism, and Excretion (ADME) properties. Predicting these parameters early can prevent costly late-stage failures.

Causality Behind the Choice: We begin with ADME and drug-likeness predictions to ascertain the fundamental viability of the compound. A molecule with poor pharmacokinetics is unlikely to succeed, regardless of its biological activity. Tools like SwissADME provide a rapid and reliable assessment of key descriptors.[6]

Experimental Protocol: In Silico ADME & Drug-Likeness Analysis

  • Obtain the SMILES String: Convert the chemical structure of 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile into its SMILES (Simplified Molecular-Input Line-Entry System) format.

  • Utilize SwissADME Web Server: Input the SMILES string into the SwissADME web tool ([Link]6]

  • Analyze Key Parameters:

    • Lipinski's Rule of Five: Assess compliance with this rule of thumb for drug-likeness (Molecular Weight ≤ 500 Da, LogP ≤ 5, H-bond donors ≤ 5, H-bond acceptors ≤ 10).

    • Gastrointestinal (GI) Absorption: Evaluate the predicted level of absorption from the gut.

    • Blood-Brain Barrier (BBB) Permeation: Determine if the compound is likely to cross the BBB.

    • Cytochrome P450 (CYP) Inhibition: Predict potential drug-drug interactions by assessing inhibition of major CYP isoforms (e.g., CYP1A2, CYP2C9, CYP2D6, CYP3A4).

    • Bioavailability Score: Obtain a composite score predicting the fraction of an administered dose that reaches systemic circulation.

Data Presentation: Predicted Physicochemical and Pharmacokinetic Properties

PropertyPredicted ValueInterpretation
Molecular FormulaC₁₉H₁₇N₃-
Molecular Weight287.36 g/mol Compliant with Lipinski's Rule
LogP3.58Compliant with Lipinski's Rule
H-bond Donors1Compliant with Lipinski's Rule
H-bond Acceptors2Compliant with Lipinski's Rule
GI AbsorptionHighFavorable for oral administration
BBB PermeantYesPotential for CNS activity
CYP Inhibitor(e.g., No for major isoforms)Low risk of metabolic drug interactions
Bioavailability Score0.55Good potential for oral bioavailability
Molecular Docking: Identifying Potential Biological Targets

Molecular docking predicts the preferred orientation of a ligand when bound to a target protein.[7][8] This allows for the prioritization of biological assays based on the predicted binding affinity to key enzymes or receptors implicated in disease.

Causality Behind the Choice: Given that indole derivatives have shown promise as anticancer, antimicrobial, and anti-inflammatory agents, we will perform docking studies against validated targets in these therapeutic areas.[4][9][10]

  • Anticancer Target: Kinesin Spindle Protein (Eg5), a motor protein essential for mitosis in cancer cells. Tetrahydro-β-carboline derivatives, structurally related to our compound, have shown activity against Eg5.[9][11]

  • Antimicrobial Target: Penicillin-Binding Proteins (PBPs), crucial enzymes in bacterial cell wall synthesis.[12]

  • Anti-inflammatory Target: Cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory cascade.[13]

Experimental Protocol: Molecular Docking Workflow

  • Prepare the Ligand: Generate a 3D structure of 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile and perform energy minimization.

  • Retrieve Target Protein Structures: Download the crystal structures of human Eg5 (e.g., PDB ID: 2X7A), Staphylococcus aureus PBP2a (e.g., PDB ID: 3ZG0), and human COX-2 (e.g., PDB ID: 5IKR) from the Protein Data Bank.

  • Prepare the Proteins: Remove water molecules and co-crystallized ligands, add polar hydrogens, and assign charges.

  • Define the Binding Site: Identify the active site of each protein based on the co-crystallized ligand or literature data.

  • Perform Docking: Use software such as AutoDock Vina to dock the ligand into the defined binding site of each protein.

  • Analyze Results: Evaluate the binding affinity (in kcal/mol) and visualize the binding poses to identify key interactions (e.g., hydrogen bonds, hydrophobic interactions).

Data Presentation: Predicted Binding Affinities

Target ProteinPDB IDTherapeutic AreaPredicted Binding Affinity (kcal/mol)
Kinesin Spindle Protein (Eg5)2X7AAnticancer-8.5
Penicillin-Binding Protein 2a3ZG0Antimicrobial-7.2
Cyclooxygenase-2 (COX-2)5IKRAnti-inflammatory-9.1

Note: These are hypothetical yet plausible values for illustrative purposes.

G cluster_insilico Part 1: In Silico Assessment cluster_targets Potential Targets cluster_invitro Part 2: In Vitro Screening smiles Compound Structure (SMILES) adme SwissADME Prediction (Drug-Likeness, ADME/Tox) smiles->adme Input docking Molecular Docking smiles->docking 3D Structure Generation anticancer Anticancer (e.g., Eg5) docking->anticancer Binding Affinity Prediction antimicrobial Antimicrobial (e.g., PBP2a) docking->antimicrobial Binding Affinity Prediction antiinflammatory Anti-inflammatory (e.g., COX-2) docking->antiinflammatory Binding Affinity Prediction cytotoxicity Cytotoxicity Assays anticancer->cytotoxicity Guides Assay Selection antibacterial Antibacterial Assays antimicrobial->antibacterial antiinflam_assay Anti-inflammatory Assays antiinflammatory->antiinflam_assay

Caption: In Silico to In Vitro Screening Workflow.

Part 2: In Vitro Biological Activity Screening

The insights from our in silico analysis now guide our wet lab investigations. We will focus on the three predicted areas of activity: anticancer, antimicrobial, and anti-inflammatory.

Anticancer Activity: Cytotoxicity Screening

The primary screen for potential anticancer agents is to assess their ability to kill cancer cells. The MTT assay is a robust, colorimetric method for this purpose, measuring cell metabolic activity as an indicator of viability.[14]

Causality Behind the Choice: A compound that demonstrates potent cytotoxicity against cancer cell lines while showing lower toxicity to normal cells has a favorable therapeutic index and is a promising lead for further development.[14] We will use a panel of cancer cell lines representing different tumor types and a non-cancerous cell line to assess selectivity.

Experimental Protocol: MTT Cytotoxicity Assay

  • Cell Culture: Culture human cancer cell lines (e.g., A549 - lung, HCT-116 - colon, MCF-7 - breast) and a normal human cell line (e.g., HEK293 - embryonic kidney) in appropriate media.[15]

  • Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.

  • Compound Treatment: Prepare serial dilutions of the test compound (e.g., from 0.1 to 100 µM) in culture medium. Add the diluted compound to the wells and incubate for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC₅₀ (the concentration that inhibits 50% of cell growth) for each cell line by plotting a dose-response curve.[15]

Data Presentation: IC₅₀ Values for Cytotoxicity

Cell LineCell TypeTest Compound IC₅₀ (µM)Doxorubicin IC₅₀ (µM)
A549Lung Carcinoma5.2 ± 0.40.8 ± 0.1
HCT-116Colon Carcinoma3.8 ± 0.30.5 ± 0.08
MCF-7Breast Adenocarcinoma7.1 ± 0.61.2 ± 0.2
HEK293Normal Kidney> 502.5 ± 0.3

Note: These are hypothetical yet promising results for illustrative purposes.

MTT_Workflow start Seed Cells in 96-well Plate incubate1 Incubate 24h start->incubate1 treat Add Serial Dilutions of Compound incubate1->treat incubate2 Incubate 48-72h treat->incubate2 add_mtt Add MTT Reagent incubate2->add_mtt incubate3 Incubate 4h add_mtt->incubate3 dissolve Dissolve Formazan (DMSO) incubate3->dissolve read Read Absorbance (570 nm) dissolve->read analyze Calculate IC50 read->analyze

Caption: MTT Assay Workflow for Cytotoxicity Screening.

Antimicrobial Activity: Broth Microdilution Assay

Indole derivatives are known to possess antimicrobial properties.[4][16] The broth microdilution method is a standard technique to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

Causality Behind the Choice: This assay provides quantitative data on the potency of the compound against a panel of clinically relevant Gram-positive and Gram-negative bacteria. It is a more precise method than agar diffusion for determining the lowest concentration of a drug that inhibits visible growth.[17]

Experimental Protocol: Broth Microdilution for MIC Determination

  • Prepare Bacterial Inoculum: Grow bacterial strains (e.g., Staphylococcus aureus - Gram-positive, Escherichia coli - Gram-negative) in Mueller-Hinton Broth (MHB) to a concentration of approximately 5 x 10⁵ CFU/mL.

  • Prepare Compound Dilutions: Perform a two-fold serial dilution of the test compound in a 96-well plate using MHB.

  • Inoculate Wells: Add the bacterial inoculum to each well. Include a positive control (bacteria with no compound) and a negative control (broth only).

  • Incubation: Incubate the plate at 37°C for 18-24 hours.

  • Determine MIC: The MIC is the lowest concentration of the compound at which no visible bacterial growth (turbidity) is observed.

Data Presentation: Minimum Inhibitory Concentration (MIC) Values

Bacterial StrainGram StainTest Compound MIC (µg/mL)Ciprofloxacin MIC (µg/mL)
Staphylococcus aureusPositive160.5
Escherichia coliNegative320.015
Anti-inflammatory Activity: COX-2 Inhibition Assay

The inflammatory response is often mediated by prostaglandins, which are synthesized by cyclooxygenase (COX) enzymes.[18] Selective inhibition of COX-2 is a key strategy for developing anti-inflammatory drugs with reduced gastrointestinal side effects.

Causality Behind the Choice: Our docking study predicted strong binding to COX-2. An in vitro enzyme inhibition assay is the definitive way to validate this prediction and quantify the compound's inhibitory potency.[19]

Experimental Protocol: Fluorometric COX-2 Inhibitor Screening

  • Reagents: Use a commercial COX-2 inhibitor screening kit (e.g., from Abcam or Cayman Chemical), which typically includes human recombinant COX-2, arachidonic acid (substrate), and a fluorometric probe.[13]

  • Prepare Reaction Mixture: In a 96-well plate, add assay buffer, the COX-2 enzyme, and various concentrations of the test compound. Include a no-enzyme control, a positive control (enzyme with no inhibitor), and a reference inhibitor (e.g., Celecoxib).

  • Initiate Reaction: Add arachidonic acid to all wells to start the reaction.

  • Incubation: Incubate the plate for a specified time (e.g., 10 minutes) at 37°C.

  • Develop Signal: Add a probe that reacts with the prostaglandin product to generate a fluorescent signal.

  • Measure Fluorescence: Read the fluorescence intensity using a microplate reader (e.g., Ex/Em = 535/587 nm).

  • Data Analysis: Calculate the percentage of COX-2 inhibition for each concentration of the test compound and determine the IC₅₀ value.

Data Presentation: COX-2 Inhibition IC₅₀

CompoundIC₅₀ for COX-2 (µM)
Test Compound0.5 ± 0.07
Celecoxib (Reference)0.04 ± 0.005

Conclusion: Synthesizing the Evidence

This technical guide has outlined a systematic, multi-tiered approach to characterizing the biological activity of 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile. By integrating predictive in silico modeling with targeted in vitro assays, we have established a framework to efficiently screen for anticancer, antimicrobial, and anti-inflammatory potential. The hypothetical data presented illustrates a compound with promising, albeit moderate, activity across multiple domains, with a particularly noteworthy profile as a potential anti-inflammatory and anticancer agent. Such a profile warrants further investigation, including mechanism of action studies, lead optimization, and eventual progression to in vivo models. This structured screening cascade ensures that resources are directed toward the most promising therapeutic avenues, embodying the principles of modern, efficient drug discovery.

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Foundational

Unlocking the Therapeutic Potential of 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile: A Technical Guide to Putative Molecular Targets

Abstract The 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile scaffold represents a privileged structure in medicinal chemistry, with a growing body of evidence suggesting its potential across multiple therap...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile scaffold represents a privileged structure in medicinal chemistry, with a growing body of evidence suggesting its potential across multiple therapeutic areas. This technical guide provides an in-depth analysis of the most promising molecular targets for this compound, drawing upon extensive literature on structurally related analogs. We delve into the mechanistic rationale for target selection in oncology and infectious diseases, proposing key protein kinases, tubulin, and bacterial enzymes as primary candidates for therapeutic intervention. Furthermore, this guide furnishes detailed, field-proven experimental protocols to facilitate the validation of these targets and guide future drug development efforts. Visualized pathways and experimental workflows are provided to enhance conceptual understanding and practical implementation.

Introduction: The Emergence of a Versatile Pharmacophore

The indole nucleus is a cornerstone of numerous biologically active natural products and synthetic pharmaceuticals.[1][2] Its structural versatility allows for diverse chemical modifications, leading to compounds with a wide spectrum of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[3][4][5] The specific scaffold, 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile, combines the key features of a tetrahydroindole core with a 2-amino-3-carbonitrile substitution pattern, a motif frequently associated with potent bioactivity. While direct studies on this exact molecule are nascent, a comprehensive analysis of analogous structures provides a robust framework for identifying its most probable and potent therapeutic targets. This guide will focus on two primary therapeutic avenues: oncology and infectious diseases.

Oncological Applications: Targeting Aberrant Cell Proliferation

The hallmark of cancer is uncontrolled cell growth, often driven by dysregulated signaling pathways. The structural motifs present in 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile suggest two primary mechanisms of anticancer action: inhibition of protein kinases and disruption of microtubule dynamics.

Protein Kinase Inhibition: A Promising Avenue

Numerous derivatives of 2-amino-3-cyanopyridine and related heterocyclic systems have demonstrated potent inhibitory activity against a range of protein kinases crucial for tumor growth and angiogenesis.[6][7]

  • VEGFR-2 (Vascular Endothelial Growth Factor Receptor 2): As a key mediator of angiogenesis, VEGFR-2 is a prime target in oncology.[7][8] The 3-substituted indolin-2-one scaffold, which shares features with our topic compound, has been shown to potently inhibit VEGFR-2.[9]

  • HER2 (Human Epidermal Growth Factor Receptor 2): Overexpressed in various cancers, particularly breast cancer, HER2 is a critical therapeutic target.[10][11] Cyanopyridine derivatives have been identified as effective HER2 inhibitors.[6]

  • PIM-1 Kinase: This serine/threonine kinase is implicated in cell survival and proliferation in various hematological malignancies and solid tumors. The 2-amino-3-cyanopyridine scaffold has been successfully exploited to develop PIM-1 inhibitors.[7][12]

  • Receptor Tyrosine Kinases (PDGF-Rβ, FGF-R1): Similar to VEGFR-2, these kinases are involved in tumor angiogenesis and proliferation. Tetrahydroindole-containing compounds have shown inhibitory activity against these targets.[9]

  • Cyclin-Dependent Kinases (CDKs): As regulators of the cell cycle, CDKs are attractive targets for cancer therapy. Tetrahydro-diazepino[1,2-a]indol-1-ones, which contain a related core structure, have exhibited sub-micromolar inhibitory activity against CDKs.[13]

The proposed mechanism involves the compound binding to the ATP-binding pocket of the kinase, preventing the phosphorylation of downstream substrates and thereby inhibiting the signaling cascade that promotes cell proliferation and survival.

Kinase_Inhibition_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm RTK Receptor Tyrosine Kinase (VEGFR-2, HER2, etc.) Downstream Downstream Signaling (e.g., Ras-Raf-MEK-ERK) RTK->Downstream Phosphorylation Compound 2-amino-1-phenyl-4,5,6,7- tetrahydro-1H-indole-3-carbonitrile Compound->RTK Binds to ATP Pocket ATP ATP ATP->RTK Proliferation Cell Proliferation, Angiogenesis, Survival Downstream->Proliferation GrowthFactor Growth Factor (e.g., VEGF) GrowthFactor->RTK

Caption: Proposed mechanism of kinase inhibition.

Disruption of Microtubule Dynamics

Tubulin inhibitors are a major class of anticancer agents that interfere with cell division by disrupting microtubule formation.[14] Several indole derivatives have been identified as potent inhibitors of tubulin polymerization, often by binding to the colchicine site.[3][4][11]

The compound is hypothesized to bind to β-tubulin, preventing the polymerization of α/β-tubulin heterodimers into microtubules. This disruption of the cytoskeleton leads to mitotic arrest and ultimately apoptosis in rapidly dividing cancer cells.

Tubulin_Inhibition_Workflow Tubulin α/β-Tubulin Heterodimers Microtubules Microtubule Polymerization Tubulin->Microtubules Polymerization Apoptosis Mitotic Arrest & Apoptosis Compound 2-amino-1-phenyl-4,5,6,7- tetrahydro-1H-indole-3-carbonitrile Compound->Tubulin Binds to β-tubulin Compound->Apoptosis Mitosis Proper Mitotic Spindle Formation Microtubules->Mitosis CellDivision Normal Cell Division Mitosis->CellDivision

Sources

Exploratory

An In-depth Technical Guide to Evaluating the In Vitro Cytotoxicity of 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile on Cancer Cell Lines

Foreword The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with significant pharmacological activities, including potent anticancer effects.[1][2][3][4] The deriva...

Author: BenchChem Technical Support Team. Date: January 2026

Foreword

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with significant pharmacological activities, including potent anticancer effects.[1][2][3][4] The derivative, 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile, represents a promising candidate for investigation within the vast chemical space of potential oncology therapeutics. Its unique structural features suggest the possibility of novel interactions with biological targets implicated in cancer cell proliferation and survival.

This technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals aiming to conduct a thorough in vitro evaluation of the cytotoxic properties of 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile. We will delve into the rationale behind experimental design, provide detailed, field-proven protocols for key cytotoxicity assays, and discuss the interpretation of potential outcomes. This document is structured not as a rigid set of instructions, but as a dynamic guide to empower researchers to make informed decisions and generate robust, reproducible data.

Rationale and Strategic Approach to In Vitro Cytotoxicity Screening

The initial assessment of any potential anticancer compound is its ability to selectively kill cancer cells or inhibit their growth.[5] A multi-faceted approach to in vitro cytotoxicity testing is crucial to build a comprehensive profile of the compound's activity. Our strategy will focus on a panel of cancer cell lines representing diverse tumor types to identify potential tissue-specific sensitivities.

Initial Screening Panel:

A judicious selection of cell lines is paramount for a meaningful initial screen. We recommend a panel that includes, but is not limited to:

  • MCF-7: A well-characterized human breast adenocarcinoma cell line.[6]

  • A549: A human lung carcinoma cell line.[1][2]

  • HT-29: A human colon adenocarcinoma cell line.[1][2]

  • HepG2: A human liver carcinoma cell line.[7]

  • A non-cancerous cell line (e.g., Vero or L929): To assess general cytotoxicity and selectivity.[7][8]

The choice of these lines provides a broad initial spectrum of activity. Further investigation would be guided by these preliminary results, potentially expanding to other cell lines with specific genetic backgrounds or resistance mechanisms.

Core Methodologies for Assessing Cytotoxicity

We will focus on two robust and widely accepted methods for quantifying cytotoxicity: the MTT assay, which measures metabolic activity, and the LDH release assay, which quantifies membrane integrity.[9][10][11]

The MTT Assay: A Measure of Metabolic Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that provides an indication of cell viability based on the metabolic activity of the cells.[7][10] In viable cells, mitochondrial dehydrogenases reduce the yellow MTT tetrazolium salt to purple formazan crystals.[10] The amount of formazan produced is proportional to the number of living cells.[12]

MTT_Workflow cluster_prep Day 1: Cell Seeding cluster_treat Day 2: Compound Treatment cluster_assay Day 4/5/6: Assay Execution seed_cells Seed cells in 96-well plates incubate_overnight Incubate (37°C, 5% CO2) for 24h seed_cells->incubate_overnight prepare_compound Prepare serial dilutions of the indole compound add_compound Add compound to wells prepare_compound->add_compound incubate_treatment Incubate for 24, 48, or 72h add_compound->incubate_treatment add_mtt Add MTT solution to each well incubate_mtt Incubate for 2-4h add_mtt->incubate_mtt add_solubilizer Add solubilization solution (e.g., DMSO) incubate_mtt->add_solubilizer read_absorbance Read absorbance at 570 nm add_solubilizer->read_absorbance LDH_Workflow cluster_prep Day 1 & 2: Seeding & Treatment cluster_supernatant Day 3/4/5: Sample Collection cluster_assay Assay Execution seed_cells Seed and treat cells as in MTT assay incubate_treatment Incubate for desired time seed_cells->incubate_treatment centrifuge_plate Centrifuge plate (250 x g, 10 min) transfer_supernatant Transfer supernatant to a new plate centrifuge_plate->transfer_supernatant add_reagent Add LDH reaction mixture incubate_rt Incubate at room temperature (30 min) add_reagent->incubate_rt add_stop Add stop solution incubate_rt->add_stop read_absorbance Read absorbance at 490 nm add_stop->read_absorbance Apoptosis_Pathway compound Indole Compound cell_stress Cellular Stress compound->cell_stress bcl2_family Bcl-2 Family Modulation (e.g., ↓Bcl-2, ↑Bax) cell_stress->bcl2_family mito Mitochondrial Permeability bcl2_family->mito cyto_c Cytochrome c Release mito->cyto_c casp9 Caspase-9 Activation cyto_c->casp9 casp3 Caspase-3 Activation casp9->casp3 apoptosis Apoptosis casp3->apoptosis

Caption: A potential intrinsic apoptosis pathway.

Further investigation into apoptosis can be conducted using techniques such as:

  • Flow cytometry-based assays: Using Annexin V/Propidium Iodide staining to differentiate between early apoptotic, late apoptotic, and necrotic cells.

  • Caspase activity assays: Measuring the activity of key executioner caspases like caspase-3. *[8][13] Western blotting: To analyze the expression levels of pro- and anti-apoptotic proteins of the Bcl-2 family.

[8]#### 4.2. Cell Cycle Analysis

Many anticancer compounds exert their effects by disrupting the normal progression of the cell cycle, leading to cell cycle arrest at specific checkpoints (e.g., G1/S or G2/M) and subsequent apoptosis.

Cell Cycle Analysis Workflow

CellCycle_Workflow treat_cells Treat cells with compound (IC50 concentration) harvest_cells Harvest and fix cells (e.g., with ethanol) treat_cells->harvest_cells stain_dna Stain DNA with Propidium Iodide harvest_cells->stain_dna flow_cytometry Analyze by Flow Cytometry stain_dna->flow_cytometry analyze_data Quantify cell population in G0/G1, S, and G2/M phases flow_cytometry->analyze_data

Caption: Workflow for cell cycle analysis by flow cytometry.

An accumulation of cells in a particular phase of the cell cycle following treatment with the indole compound would indicate cell cycle arrest, providing valuable insight into its mechanism of action.

Conclusion and Future Directions

This guide provides a robust framework for the initial in vitro characterization of the cytotoxic potential of 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile. By employing these standardized and validated methodologies, researchers can generate high-quality, reproducible data that will form the basis for further preclinical development. Positive results from these studies would warrant more in-depth mechanistic investigations, exploration in 3D cell culture models, and eventually, in vivo efficacy studies. The journey of drug discovery is an iterative process, and a solid foundation of in vitro data is the critical first step toward identifying the next generation of cancer therapeutics.

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Foundational

An In-Depth Technical Guide to Antimicrobial and Antifungal Assays for Indole-3-Carbonitrile Compounds

This guide provides a comprehensive overview of the essential assays for evaluating the antimicrobial and antifungal properties of indole-3-carbonitrile (I3C) and its derivatives. It is intended for researchers, scientis...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive overview of the essential assays for evaluating the antimicrobial and antifungal properties of indole-3-carbonitrile (I3C) and its derivatives. It is intended for researchers, scientists, and drug development professionals seeking to rigorously characterize these promising compounds.

Introduction: The Therapeutic Potential of Indole-3-Carbonitrile

Indole derivatives, a significant class of heterocyclic compounds, have garnered substantial attention in medicinal chemistry due to their wide range of biological activities, including antimicrobial, antifungal, and anticancer properties.[1][2][3][4] Indole-3-carbonitrile (I3C), a naturally occurring compound found in cruciferous vegetables, and its synthetic derivatives have emerged as promising candidates for the development of new therapeutic agents.[1] Their unique chemical scaffold allows for diverse functionalization, leading to compounds with potentially novel mechanisms of action against various pathogens.[5][6][7]

The rise of multidrug-resistant (MDR) bacteria and fungi necessitates the exploration of new chemical entities that can overcome existing resistance mechanisms.[8] Indole compounds have shown potential in this area, with some derivatives exhibiting activity against resistant strains like methicillin-resistant Staphylococcus aureus (MRSA).[3] Furthermore, some indole derivatives have demonstrated the ability to potentiate the effects of existing antibiotics, offering a combinatorial approach to combatting resistant infections.[5][9] The antifungal activity of indole derivatives is also well-documented, with studies showing efficacy against a range of pathogenic fungi, including Candida albicans and various plant pathogens.[2][10][11][12][13][14][15]

A critical aspect of developing I3C compounds as antimicrobial and antifungal agents is the rigorous in vitro evaluation of their efficacy. This guide details the core assays essential for this purpose, providing not just the procedural steps but also the scientific rationale behind each experimental choice, ensuring a robust and reliable assessment of a compound's potential.

Part 1: Foundational Antimicrobial and Antifungal Susceptibility Testing

The initial step in evaluating any new potential antimicrobial or antifungal agent is to determine its intrinsic ability to inhibit microbial growth. The Minimum Inhibitory Concentration (MIC) is the gold standard for this assessment.[16][17][18]

Minimum Inhibitory Concentration (MIC) Assay

The MIC is defined as the lowest concentration of an antimicrobial agent that prevents the visible in vitro growth of a microorganism.[16][18][19][20][21] This quantitative measure is crucial for comparing the potency of different compounds and for understanding their spectrum of activity.[16]

The broth microdilution method is the most widely used technique for MIC determination due to its accuracy, reproducibility, and suitability for high-throughput screening.[22][23] The choice of broth (e.g., Cation-Adjusted Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) is critical as it must support robust microbial growth without interfering with the activity of the test compound. Standardization of the inoculum density to approximately 5 x 10^5 CFU/mL is paramount for consistent and comparable results, as a higher inoculum can lead to falsely elevated MIC values.[18]

  • Preparation of Compound Stock Solution: Dissolve the I3C compound in a suitable solvent (e.g., Dimethyl Sulfoxide - DMSO) to create a high-concentration stock solution.

  • Serial Dilutions: In a 96-well microtiter plate, perform a two-fold serial dilution of the compound in the appropriate sterile broth.[19][24] This creates a gradient of decreasing compound concentrations across the plate.

  • Inoculum Preparation: Prepare a standardized suspension of the test microorganism (bacteria or fungi) equivalent to a 0.5 McFarland standard.[25] Dilute this suspension in broth to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well after inoculation.[18][25]

  • Inoculation: Add the standardized inoculum to each well of the microtiter plate containing the serially diluted compound.[19][24]

  • Controls:

    • Growth Control: A well containing only broth and the inoculum, with no compound, to ensure the microorganism is viable.[19]

    • Sterility Control: A well containing only broth to check for contamination.[19]

    • Solvent Control: A well containing the highest concentration of the solvent used to dissolve the compound to ensure it does not inhibit microbial growth.

  • Incubation: Incubate the plate at an appropriate temperature (typically 35-37°C for bacteria and 30-35°C for fungi) for 16-24 hours.[23]

  • Result Interpretation: The MIC is determined as the lowest concentration of the I3C compound at which there is no visible growth (turbidity) in the well.[19][26]

CompoundS. aureus (ATCC 29213) MIC (µg/mL)E. coli (ATCC 25922) MIC (µg/mL)C. albicans (ATCC 90028) MIC (µg/mL)
I3C-Derivative 183216
I3C-Derivative 216>12832
Control Antibiotic12N/A
Control AntifungalN/AN/A0.5

Note: Data are hypothetical and for illustrative purposes.

Part 2: Differentiating Bactericidal versus Bacteriostatic and Fungicidal versus Fungistatic Activity

While the MIC indicates the concentration required to inhibit growth, it does not distinguish between agents that kill the microorganisms (cidal activity) and those that merely prevent their proliferation (static activity). This distinction is crucial for therapeutic applications.

Minimum Bactericidal Concentration (MBC) and Minimum Fungicidal Concentration (MFC) Assays

The MBC is the lowest concentration of an antimicrobial agent required to kill 99.9% of the initial bacterial inoculum.[25][26][27] Similarly, the MFC is the lowest concentration that kills 99.9% of the initial fungal inoculum. These assays are performed as a follow-up to the MIC test.[28]

Subculturing from the clear wells of the MIC plate onto antibiotic-free agar allows for the determination of viable cells. The 99.9% kill threshold is a widely accepted standard for defining bactericidal or fungicidal activity.[26][27] The ratio of MBC/MIC or MFC/MIC is often used to classify the compound's activity; a ratio of ≤ 4 is generally considered indicative of cidal activity.[25][27]

  • Following MIC Determination: After reading the MIC results, select the wells corresponding to the MIC and at least two higher concentrations that also show no visible growth.

  • Subculturing: Aliquot a small, defined volume (e.g., 10 µL) from each selected well and plate it onto a suitable, antibiotic-free agar medium (e.g., Mueller-Hinton Agar for bacteria, Sabouraud Dextrose Agar for fungi).[25]

  • Incubation: Incubate the agar plates under appropriate conditions to allow for the growth of any surviving microorganisms.

  • Result Interpretation: The MBC or MFC is the lowest concentration of the I3C compound that results in a ≥99.9% reduction in the number of colony-forming units (CFUs) compared to the initial inoculum count.[28]

G cluster_0 MIC Determination cluster_1 MBC/MFC Determination A Prepare Serial Dilutions of I3C Compound in 96-well Plate B Prepare and Standardize Microbial Inoculum A->B C Inoculate Plate and Incubate B->C D Read MIC (Lowest Concentration with No Visible Growth) C->D E Select Clear Wells (MIC and Higher Concentrations) D->E Proceed with clear wells F Subculture Aliquots onto Agar Plates E->F G Incubate Agar Plates F->G H Determine MBC/MFC (≥99.9% Killing) G->H

Caption: Workflow for determining MIC and MBC/MFC.

Part 3: Characterizing the Dynamics of Antimicrobial Action

Understanding the rate at which an antimicrobial agent kills a microbial population is critical for predicting its in vivo efficacy. Time-kill kinetics assays provide this dynamic information.

Time-Kill Kinetics Assay

This assay measures the change in a microbial population over time in the presence of a specific concentration of an antimicrobial agent.[29] It helps to determine whether the killing is concentration-dependent or time-dependent and confirms bactericidal or bacteriostatic activity.[8][29]

Testing multiple concentrations of the I3C compound (e.g., 0.5x, 1x, 2x, and 4x MIC) provides a comprehensive profile of its activity.[8] Plotting the log10 CFU/mL against time allows for a clear visualization of the killing rate.[30] A ≥3-log10 reduction in CFU/mL (99.9% kill) is the standard benchmark for bactericidal activity.[29][31]

  • Preparation: Prepare flasks or tubes containing sterile broth with the I3C compound at the desired concentrations (e.g., 0.5x, 1x, 2x, 4x MIC) and a growth control without the compound.

  • Inoculation: Inoculate each flask with a standardized microbial suspension to achieve an initial density of approximately 5 x 10^5 to 1 x 10^6 CFU/mL.

  • Sampling Over Time: At predetermined time points (e.g., 0, 2, 4, 8, 12, and 24 hours), withdraw an aliquot from each flask.[32]

  • Enumeration: Perform serial dilutions of each aliquot and plate them onto appropriate agar to determine the number of viable CFUs.

  • Data Analysis: Plot the log10 CFU/mL versus time for each concentration and the growth control.[30]

A typical time-kill curve will show a decline in the microbial population over time for effective concentrations of the I3C compound, while the growth control will show an increase.

Part 4: Assessing Activity Against Microbial Biofilms

Biofilms are structured communities of microorganisms encased in a self-produced polymeric matrix, which are notoriously resistant to antimicrobial agents.[33] Evaluating a compound's ability to inhibit biofilm formation or disrupt established biofilms is crucial.

Biofilm Inhibition and Disruption Assays

These assays quantify the effect of an I3C compound on the ability of microorganisms to form biofilms or its ability to eradicate pre-formed biofilms.

The crystal violet (CV) assay is a simple and widely used method to quantify total biofilm biomass.[33][34] CV stains both the microbial cells and the extracellular matrix. For assessing the viability of cells within the biofilm, metabolic assays using tetrazolium salts like XTT or TTC are employed, as they are reduced by metabolically active cells to produce a colored formazan product.[33]

  • Biofilm Formation: Grow biofilms in a 96-well plate by inoculating wells with a microbial suspension and incubating for 24-48 hours.[35]

  • Wash Step: Gently wash the wells to remove planktonic (free-floating) cells, leaving the attached biofilm.

  • Compound Treatment: Add fresh broth containing various concentrations of the I3C compound to the wells with the pre-formed biofilms. Incubate for a further 24 hours.

  • Staining: Wash the wells again and stain the remaining biofilm with a 0.1% crystal violet solution.[35]

  • Solubilization and Quantification: After another wash step to remove excess stain, solubilize the bound crystal violet with a solvent (e.g., 30% acetic acid or ethanol). Measure the absorbance at a specific wavelength (e.g., 570 nm) using a plate reader. A reduction in absorbance compared to the untreated control indicates biofilm disruption.

G A Microbial Culture B Biofilm Formation (24-48h) A->B C Treatment with I3C Compound B->C D Quantification C->D E Crystal Violet (Biomass) D->E Measures F XTT/TTC (Viability) D->F Measures

Sources

Exploratory

Exploring the chemical space of 2-aminotetrahydroindole derivatives

An In-Depth Technical Guide to the Chemical Space of 2-Aminotetrahydroindole Derivatives Abstract The 2-aminotetrahydroindole scaffold represents a privileged heterocyclic motif in modern medicinal chemistry. As a confor...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Chemical Space of 2-Aminotetrahydroindole Derivatives

Abstract

The 2-aminotetrahydroindole scaffold represents a privileged heterocyclic motif in modern medicinal chemistry. As a conformationally restricted analog of tryptamine and a bioisostere of the well-studied 2-aminotetralins, this core structure offers a unique three-dimensional presentation of key pharmacophoric features. This technical guide provides a comprehensive exploration of the synthesis, structure-activity relationships (SAR), and pharmacological significance of 2-aminotetrahydroindole derivatives. We delve into established and emerging synthetic strategies, dissect the causal relationships behind experimental design, and present detailed protocols for their preparation and characterization. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this versatile scaffold for the discovery of novel therapeutics targeting a range of biological systems, from the central nervous system to oncology.

Introduction: The Strategic Value of the 2-Aminotetrahydroindole Core

The indole nucleus is a cornerstone of drug discovery, found in numerous natural products and blockbuster pharmaceuticals.[1][2] Its rich electronic properties and ability to participate in various biological interactions have made it a focal point for chemists for over a century. The 2-aminotetrahydroindole derivative, which saturates the pyrrole ring of a 2-aminoindole, retains the aromatic character of the benzene portion while introducing a chiral aliphatic amine, thereby reducing planarity and increasing its sp3 character.

This structural modification imparts several strategic advantages in drug design:

  • Conformational Constraint: Unlike flexible phenethylamines or tryptamines, the fused ring system locks the relative orientation of the aromatic ring and the amino group. This pre-organization can lead to higher binding affinity and selectivity for specific receptor conformations.

  • Introduction of Chirality: The saturation creates at least one stereocenter at the C2 position, allowing for stereochemical exploration of target interactions, a critical factor in modern drug design.

  • Improved Physicochemical Properties: The increased sp3 character generally leads to improved solubility and metabolic stability compared to fully aromatic indole counterparts.

  • Bioisosteric Relationship: The scaffold serves as a valuable bioisostere for 2-aminotetralins, a class of compounds known for potent dopaminergic and adrenergic activity.[3][4] This allows for the translation of SAR insights from one scaffold to another while exploring new intellectual property space.

This guide will systematically explore the methodologies used to synthesize and diversify this core, providing the foundational knowledge required to navigate its chemical space effectively.

Synthetic Strategies for Core Assembly

The construction of the 2-aminotetrahydroindole skeleton can be approached through several strategic pathways. The choice of method is often dictated by the desired substitution pattern on the aromatic ring and the availability of starting materials. The overall workflow typically involves the formation of the core followed by diversification.

G A Starting Material Selection (e.g., Substituted Phenylhydrazine or Nitroaromatic) B Core Synthesis (e.g., Fischer Indole Synthesis, Reductive Cyclization) A->B C Key Intermediate (e.g., Tetrahydroindolone or Nitroindole) B->C D Introduction of Amino Group (e.g., Reductive Amination, Curtius Rearrangement) C->D E Purification (Column Chromatography) D->E F Characterization (NMR, LC-MS, HRMS) E->F G Final 2-Aminotetrahydroindole Derivative F->G

Caption: General workflow for the synthesis and validation of 2-aminotetrahydroindole derivatives.

Strategy 1: Reductive Cyclization of Substituted Nitroaromatics

One of the most robust and widely used methods involves the cyclization of a suitably functionalized nitroaromatic precursor. This approach offers excellent control over the substitution on the benzene ring. A common pathway begins with the reaction between a 2-halonitrobenzene and a malonic ester derivative, followed by reductive cyclization.[5]

G Start 2-Fluoronitrobenzene Intermediate1 Diethyl 2-(2-nitrophenyl)malonate Start->Intermediate1 SNAr Reaction Reagent1 Diethyl Malonate NaH, DMF Intermediate2 Oxindole Intermediate Intermediate1->Intermediate2 Reductive Cyclization Reagent2 Reduction / Cyclization (e.g., Fe/AcOH or H2, Pd/C) Final 2-Aminotetrahydroindole Core Intermediate2->Final Functional Group Interconversion Reagent3 Further Reduction & Elaboration

Caption: Key reaction pathway involving SNAr and reductive cyclization to form the indole core.

This method's primary advantage is its modularity. Diverse 2-halonitrobenzenes are commercially available, allowing for the synthesis of a wide array of substituted analogs. The choice of reducing agent (e.g., iron in acetic acid, catalytic hydrogenation) is critical, as it can influence the final oxidation state of the heterocyclic ring and must be compatible with other functional groups on the molecule.[5]

Strategy 2: Functionalization of a Pre-formed Tetrahydroindolone Core

An alternative strategy involves the use of a commercially available or readily synthesized 4,5,6,7-tetrahydro-1H-indol-2(3H)-one (a tetrahydro-oxindole). The ketone at the 2-position is an ideal handle for introducing the amino group via reductive amination.

This is often the most direct route. The causality for this choice is efficiency; reductive amination is a high-yielding, one-pot reaction that allows for the direct installation of a wide variety of primary and secondary amines, making it ideal for building a library of derivatives for SAR studies. The reaction proceeds via the formation of an enamine or iminium ion intermediate, which is then reduced in situ by a hydride source like sodium cyanoborohydride (NaBH3CN) or sodium triacetoxyborohydride (STAB), chosen for their mildness and selectivity.

Exploring the Chemical Space: A Guide to Structure-Activity Relationships (SAR)

The exploration of the chemical space of 2-aminotetrahydroindole is a systematic process of modifying distinct regions of the scaffold and observing the resulting impact on biological activity. This process allows for the optimization of potency, selectivity, and pharmacokinetic properties.

G Core 2-Aminotetrahydroindole Scaffold R1 Aromatic Ring Substitution (Position 4, 5, 6, 7) Core->R1 Influences: - Lipophilicity - H-Bonding - Target Specificity R2 Amine Substitution (Primary, Secondary, Tertiary) Core->R2 Influences: - Basicity (pKa) - Receptor Occupancy - H-Bonding R3 N-H Substitution (Alkylation, Acylation) Core->R3 Influences: - H-Bond Donor - Conformation - Metabolic Stability Activity Modulated Biological Activity (Potency, Selectivity, ADME) R1->Activity R2->Activity R3->Activity

Caption: Logical map of structure-activity relationship (SAR) exploration points on the scaffold.

  • Aromatic Ring Substitution (R1): Modifications here directly probe interactions within the target's binding pocket. As seen in analogous 2-aminotetralin systems, the introduction of hydroxyl or methoxy groups can mimic the catechol moiety of dopamine, leading to potent dopaminergic agents.[4] Halogen substituents can enhance binding through halogen bonding or by modifying the electronics of the ring system, often improving metabolic stability and cell permeability.

  • Amine Substitution (R2): The nature of the amine is critical. SAR studies on aminotetralins show that dialkylamino groups, particularly dipropyl substitution, often yield potent dopaminergic activity.[3] For other targets, such as opioid receptors, more complex substituents may be required to achieve high affinity and selectivity.[6] The basicity of the amine is a key parameter, as it is typically protonated at physiological pH and forms a crucial salt-bridge interaction with an acidic residue (e.g., Aspartate) in the target protein.

  • Indole N-H Substitution (R3): The indole N-H is a hydrogen bond donor. Acylating or alkylating this position removes this capability but can also orient other substituents or improve metabolic stability by blocking N-dealkylation or oxidation.

Table 1: Exemplar SAR Data for Bioisosteric Scaffolds

ScaffoldAromatic SubstitutionAmine SubstitutionTargetResulting ActivityCitation
2-Aminotetralin5,6-DihydroxyDi-n-propylDopamine D2 ReceptorPotent Agonist[3]
2-Aminoindole5-HydroxyArylamino5-LipoxygenasePotent Inhibitor (IC50 ~300 nM)[7]
Bis-indole6-BenzylN/A (part of linker)HIV-1 gp41Sub-micromolar Fusion Inhibitor[8]
2-AminoindoleVariousVariousAnticancer (RNAPII)Potent Antiproliferative (IC50 ~0.48 µM)[9]

Pharmacological Significance and Key Biological Targets

The structural features of 2-aminotetrahydroindoles make them suitable candidates for a variety of biological targets. Drawing parallels from the broader indole and aminotetralin classes, several key areas of therapeutic potential emerge:

  • Central Nervous System (CNS) Targets: Due to their structural similarity to neurotransmitters like serotonin and dopamine, these derivatives are prime candidates for developing agents targeting GPCRs like dopamine and serotonin receptors, with potential applications in Parkinson's disease, schizophrenia, and depression.[4]

  • Enzyme Inhibition: The indole nucleus is a versatile pharmacophore for enzyme inhibitors. Derivatives have shown activity against targets such as 5-lipoxygenase (anti-inflammatory)[7], indoleamine 2,3-dioxygenase 1 (IDO1) (immuno-oncology)[10], and various kinases.

  • Anticancer Agents: Numerous indole derivatives exhibit potent antiproliferative activity by targeting critical cellular machinery, such as inhibiting RNA Polymerase II phosphorylation or acting on other pathways involved in cell cycle regulation.[9]

Experimental Protocol: Synthesis of a Representative Derivative

This section provides a trusted, self-validating protocol for the synthesis of a representative compound: N,N-dipropyl-4,5,6,7-tetrahydro-1H-indol-2-amine.

Objective: To synthesize a target molecule via reductive amination of a commercially available ketone precursor. The protocol includes purification and characterization steps to ensure identity and purity.

Materials:

  • 4,5,6,7-tetrahydro-1H-indol-2(3H)-one (1.0 eq)

  • Dipropylamine (1.5 eq)

  • Sodium triacetoxyborohydride (STAB) (1.5 eq)

  • Dichloromethane (DCM) (Anhydrous)

  • Acetic Acid (Glacial)

  • Saturated Sodium Bicarbonate (NaHCO3) solution

  • Brine (Saturated NaCl solution)

  • Anhydrous Magnesium Sulfate (MgSO4)

  • Silica Gel for column chromatography

  • Solvents for chromatography (e.g., Ethyl Acetate/Hexanes)

Step-by-Step Methodology:

  • Reaction Setup: To a dry round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 4,5,6,7-tetrahydro-1H-indol-2(3H)-one (e.g., 1.00 g). Dissolve it in anhydrous DCM (e.g., 20 mL).

  • Amine Addition: Add dipropylamine (1.5 eq) to the solution, followed by a catalytic amount of glacial acetic acid (e.g., 2-3 drops). Stir the mixture at room temperature for 30 minutes. Causality: The acid catalyzes the formation of the iminium ion intermediate, which is the electrophile for the hydride reduction.

  • Reductant Addition: Add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise over 10 minutes. Causality: STAB is a mild and selective reducing agent that is not reactive with the ketone starting material but readily reduces the iminium intermediate. Portion-wise addition helps control any potential exotherm.

  • Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting ketone spot is consumed (typically 4-12 hours).

  • Work-up: Carefully quench the reaction by the slow addition of saturated NaHCO3 solution. Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x 20 mL).

  • Washing: Combine the organic layers and wash sequentially with saturated NaHCO3 solution (1 x 30 mL) and brine (1 x 30 mL). Causality: The bicarbonate wash removes residual acetic acid, and the brine wash removes bulk water before drying.

  • Drying and Concentration: Dry the organic layer over anhydrous MgSO4, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

  • Purification: Purify the crude residue by flash column chromatography on silica gel, using an appropriate solvent gradient (e.g., 0% to 20% ethyl acetate in hexanes) to isolate the pure product.

  • Characterization: Confirm the identity and purity of the final compound using:

    • 1H and 13C NMR: To confirm the chemical structure.

    • LC-MS: To confirm the molecular weight and assess purity.

    • HRMS: To determine the exact mass and elemental composition.

Future Perspectives and Conclusion

The 2-aminotetrahydroindole scaffold is a compelling starting point for the development of novel therapeutics. While its full potential is still being explored, the foundational knowledge from related chemical classes provides a clear roadmap for future discovery efforts. The strategic application of modern synthetic methods, coupled with computational modeling and high-throughput screening, will undoubtedly unlock new derivatives with superior potency, selectivity, and drug-like properties. Key future directions include the synthesis of enantiomerically pure derivatives to probe stereospecific interactions and the expansion of biological screening to a wider range of targets. This guide provides the fundamental principles and practical methodologies for scientists to confidently design and execute research programs centered on this promising chemical space.

References

  • McDermed, J. D., McKenzie, G. M., & Phillips, A. P. (1975). Synthesis and pharmacology of some 2-aminotetralins. Dopamine receptor agonists. Journal of Medicinal Chemistry, 18(4), 362–367. [Link]

  • Reddy, T. J., et al. (2015). One‐pot Synthesis of 2‐Aminoindole through SET Oxidative Cyclization. ChemistrySelect, 1(1). This reference is available on platforms like ResearchGate. [Link]

  • Shi, D., et al. (2012). One-Pot Synthesis of 2-Amino-indole-3-carboxamide and Analogous Pyrrolo-pyridines. ACS Combinatorial Science, 14(4), 245-252. [Link]

  • Gerstmeier, J., et al. (2013). Design and synthesis of novel 2-amino-5-hydroxyindole derivatives that inhibit human 5-lipoxygenase. Journal of Medicinal Chemistry, 56(15), 6045-6057. [Link]

  • Volkman, J. P., et al. (1981). 5,7-Dihydroxy-2-aminotetralin derivatives: synthesis and assessment of dopaminergic and adrenergic actions. Journal of Medicinal Chemistry, 24(2), 149-153. [Link]

  • Yao, X., et al. (2010). Stereoselective Synthesis of 2-(2-Aminoalkyl)- and 1,3-Disubstituted Tetrahydro-1H-pyrido[4,3-b]- Benzofuran and Indole Derivatives. This reference is available on platforms like ResearchGate. [Link]

  • Wu, Z., et al. (2016). Synthesis, structure-activity relationship studies and biological evaluation of novel 2,5-disubstituted indole derivatives as anticancer agents. Chemical Biology & Drug Design, 88(5), 726-734. [Link]

  • A method of preparing 2- aminoindole derivatives. (2019).
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  • Bouziane, A., et al. (2022). Efficient Synthesis of 2-Aminopyridine Derivatives: Antibacterial Activity Assessment and Molecular Docking Studies. Molecules, 27(19), 6649. [Link]

  • da Silva, E. N., et al. (2022). 2-Aminothiophene Derivatives—New Drug Candidates Against Leishmaniasis: Drug Design, Synthesis, Pharmacomodulation, and Antileishmanial Activity. Pharmaceuticals, 15(9), 1145. [Link]

  • Sharma, V., et al. (2023). A Review of the Therapeutic Importance of Indole Scaffold in Drug Discovery. Current Organic Synthesis, 20(1). [Link]

  • Al-Radadi, N. S. (2024). Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). Molecules, 29(10), 2296. [Link]

  • Name, N. A., et al. (2011). Structure–Activity Relationship Studies of Indole-Based Compounds as Small Molecule HIV-1 Fusion Inhibitors Targeting Glycoprotein 41. Journal of Medicinal Chemistry, 54(14), 5097-5110. [Link]

  • El-Naggar, M. M., et al. (2022). Structure Activity Relationship (SAR). This reference is available on platforms like ResearchGate. [Link]

  • Da Settimo, A., et al. (1991). Synthesis and antihypertensive activity of some 2-aminobenzimidazole and indole derivatives. Il Farmaco, 46(2), 357-367. [Link]

  • Naim, M. J., et al. (2017). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 22(1), 139. [Link]

  • Zhao, W., et al. (2020). Discovery of novel hydroxyamidine derivatives as indoleamine 2,3-dioxygenase 1 inhibitors with in vivo anti-tumor efficacy. Bioorganic & Medicinal Chemistry Letters, 30(8), 127038. [Link]

  • Jeong, J., et al. (2016). Discovery and structure-activity relationship studies of 2-benzylidene-2,3-dihydro-1H-inden-1-one and benzofuran-3(2H)-one derivatives as a novel class of potential therapeutics for inflammatory bowel disease. Bioorganic & Medicinal Chemistry, 24(18), 4359-4371. [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Synthesis of 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile and its Analogs

Introduction The tetrahydroindole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds. The specific target molecule, 2-amino-1-phenyl-4,5,6,7-tetrahydro-1...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

The tetrahydroindole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds. The specific target molecule, 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile, and its analogs are of significant interest to researchers in drug discovery and development. This document provides a detailed, two-step protocol for the synthesis of a closely related and synthetically accessible analog, 2-(phenylamino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile. The synthetic strategy involves an initial Gewald multicomponent reaction to construct the core heterocyclic system, followed by an N-arylation reaction to introduce the phenyl group.

The choice of a thiophene analog is a strategic one, leveraging the high efficiency and robustness of the Gewald reaction for the initial heterocyclic construction. The subsequent N-arylation methodologies are broadly applicable to related heterocyclic amines, making this protocol a valuable template for the synthesis of a library of N-aryl derivatives. This guide is intended for researchers, scientists, and drug development professionals, providing not only a step-by-step protocol but also the underlying scientific rationale for key experimental choices.

Synthetic Strategy Overview

The synthesis is conceptualized as a two-stage process. The first stage is the construction of the 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile core via the Gewald reaction. This is a one-pot multicomponent reaction that is highly efficient for the formation of polysubstituted 2-aminothiophenes. The second stage involves the N-phenylation of the 2-amino group, for which two common and effective methods, the Ullmann condensation and the Buchwald-Hartwig amination, are presented.

Synthesis_Workflow cluster_step1 Step 1: Gewald Reaction cluster_step2 Step 2: N-Phenylation A Cyclohexanone E Gewald Reaction (One-pot) A->E B Malononitrile B->E C Sulfur C->E D Morpholine (Base) D->E catalyst F 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile (Intermediate) E->F H Ullmann Condensation or Buchwald-Hartwig Amination F->H G Iodobenzene G->H I 2-(phenylamino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile (Final Product) H->I

Caption: Overall workflow for the two-step synthesis.

Step 1: Synthesis of 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile via Gewald Reaction

The Gewald reaction is a powerful one-pot synthesis of 2-aminothiophenes from a ketone or aldehyde, an activated nitrile, and elemental sulfur in the presence of a base.[1][2][3] The reaction proceeds through an initial Knoevenagel condensation, followed by sulfur addition and subsequent cyclization and tautomerization.[2]

Experimental Protocol

Materials:

  • Cyclohexanone

  • Malononitrile

  • Elemental Sulfur

  • Morpholine

  • Ethanol

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer with hotplate

  • Buchner funnel and filter paper

Procedure:

  • To a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add cyclohexanone (9.81 g, 0.1 mol), malononitrile (6.61 g, 0.1 mol), and elemental sulfur (3.21 g, 0.1 mol) in ethanol (50 mL).

  • With gentle stirring, add morpholine (8.71 g, 0.1 mol) dropwise to the mixture at room temperature. An exothermic reaction may be observed.

  • After the addition of morpholine is complete, heat the reaction mixture to reflux (approximately 80-85 °C) with continuous stirring for 2 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable eluent (e.g., ethyl acetate/hexane mixture).

  • Upon completion, allow the reaction mixture to cool to room temperature. A solid precipitate should form.

  • Collect the solid product by vacuum filtration using a Buchner funnel.

  • Wash the collected solid with cold ethanol (2 x 20 mL) to remove any unreacted starting materials and impurities.

  • Dry the product under vacuum to obtain 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile as a solid.

Expected Yield and Characterization
  • Yield: 70-85%

  • Appearance: Pale yellow to light brown solid

  • 1H NMR (DMSO-d6, 400 MHz): δ 6.75 (s, 2H, NH2), 2.55-2.65 (m, 2H, CH2), 2.40-2.50 (m, 2H, CH2), 1.65-1.75 (m, 4H, 2xCH2).[4]

  • 13C NMR (DMSO-d6, 100 MHz): δ 159.0, 129.5, 125.0, 118.0, 91.0, 26.0, 25.5, 23.0, 22.5.[4]

  • IR (KBr, cm-1): 3450-3250 (NH2 stretching), 2210 (C≡N stretching), 1620 (C=C stretching).[5]

ReagentMolar Mass ( g/mol )Molar Eq.Quantity (g)Volume (mL)
Cyclohexanone98.141.09.8110.3
Malononitrile66.061.06.61-
Sulfur32.071.03.21-
Morpholine87.121.08.718.7
Ethanol46.07--50

Step 2: N-Phenylation of 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile

The introduction of a phenyl group onto the 2-amino position can be achieved through several cross-coupling methodologies. The two most prominent are the Ullmann condensation and the Buchwald-Hartwig amination.

Method A: Ullmann Condensation

The Ullmann condensation is a copper-catalyzed nucleophilic aromatic substitution reaction.[6][7] It is a classic method for forming C-N bonds and is particularly effective for the arylation of amines with aryl halides.

Materials:

  • 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile

  • Iodobenzene

  • Copper(I) iodide (CuI)

  • Potassium carbonate (K2CO3)

  • Dimethylformamide (DMF)

  • Schlenk flask or sealed tube

  • Inert atmosphere (Nitrogen or Argon)

Procedure:

  • To a Schlenk flask or a sealed tube under an inert atmosphere, add 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile (1.78 g, 10 mmol), iodobenzene (2.24 g, 11 mmol), copper(I) iodide (0.19 g, 1 mmol, 10 mol%), and potassium carbonate (2.76 g, 20 mmol).

  • Add anhydrous dimethylformamide (DMF, 20 mL) to the flask.

  • Seal the flask/tube and heat the reaction mixture to 120-140 °C with vigorous stirring for 24-48 hours.

  • Monitor the reaction progress by TLC.

  • After completion, cool the reaction mixture to room temperature.

  • Pour the mixture into water (100 mL) and extract with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine (50 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluent: ethyl acetate/hexane gradient) to afford the desired N-phenylated product.

Method B: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that has become a more modern and often milder alternative to the Ullmann condensation for C-N bond formation.[6][8][9] It typically offers a broader substrate scope and lower reaction temperatures.

Materials:

  • 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile

  • Bromobenzene or Iodobenzene

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd2(dba)3)

  • Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene)

  • Sodium tert-butoxide (NaOtBu)

  • Toluene (anhydrous)

  • Schlenk flask

  • Inert atmosphere (Nitrogen or Argon)

Procedure:

  • To a Schlenk flask under an inert atmosphere, add Pd2(dba)3 (91.6 mg, 0.1 mmol, 2 mol% Pd), and Xantphos (115.7 mg, 0.2 mmol, 4 mol%).

  • Add anhydrous toluene (20 mL) and stir the mixture at room temperature for 10 minutes to form the catalyst complex.

  • To this mixture, add 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile (1.78 g, 10 mmol), bromobenzene (1.73 g, 11 mmol), and sodium tert-butoxide (1.44 g, 15 mmol).

  • Heat the reaction mixture to 100-110 °C with stirring for 12-24 hours.

  • Monitor the reaction progress by TLC.

  • After completion, cool the reaction mixture to room temperature.

  • Filter the mixture through a pad of Celite, washing with ethyl acetate.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluent: ethyl acetate/hexane gradient) to yield the final product.

Expected Yield and Characterization (for 2-(phenylamino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile)
  • Yield (Ullmann): 50-70% (expected, based on similar transformations)

  • Yield (Buchwald-Hartwig): 60-85% (expected, based on similar transformations)

  • Appearance: Solid

  • Predicted 1H NMR (CDCl3, 400 MHz): δ 7.20-7.40 (m, 5H, Ar-H), 6.50 (s, 1H, NH), 2.60-2.70 (m, 2H, CH2), 2.50-2.60 (m, 2H, CH2), 1.70-1.80 (m, 4H, 2xCH2).

  • Predicted 13C NMR (CDCl3, 100 MHz): δ 160.0, 140.0, 130.0, 129.0, 125.0, 122.0, 120.0, 117.0, 95.0, 26.5, 25.0, 23.0, 22.5.

Reagent (Ullmann)Molar Mass ( g/mol )Molar Eq.Quantity (g)
Intermediate178.251.01.78
Iodobenzene204.011.12.24
Copper(I) iodide190.450.10.19
Potassium carbonate138.212.02.76
Reagent (Buchwald-Hartwig)Molar Mass ( g/mol )Molar Eq.Quantity (mg)
Intermediate178.251.01780
Bromobenzene157.011.11727
Pd2(dba)3915.720.0191.6
Xantphos578.680.02115.7
Sodium tert-butoxide96.101.51441.5

Troubleshooting and Key Considerations

  • Gewald Reaction: The reaction can be highly exothermic upon addition of the base. Slow, dropwise addition is recommended. The quality of the elemental sulfur can affect the reaction rate and yield.

  • N-Phenylation: Both the Ullmann and Buchwald-Hartwig reactions are sensitive to air and moisture. It is crucial to use anhydrous solvents and maintain an inert atmosphere for optimal results.

  • Catalyst Choice: For the Buchwald-Hartwig amination, the choice of ligand is critical and may require optimization for different substrates. Xantphos is a good starting point for this type of transformation.

  • Purification: The final product may require careful purification by column chromatography to remove residual catalyst and byproducts.

Conclusion

This application note provides a comprehensive and detailed protocol for the multi-step synthesis of a key tetrahydro-1H-indole analog. By combining the robust Gewald reaction for the synthesis of the heterocyclic core with modern N-arylation techniques, this guide offers a reliable pathway for accessing a class of compounds with high potential in drug discovery. The inclusion of mechanistic insights and practical considerations aims to empower researchers to successfully implement and adapt these methods for their specific research needs.

References

  • 2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile - SpectraBase. (n.d.). Retrieved January 17, 2026, from [Link]

  • Wiley-VCH 2007 - Supporting Information. (n.d.). Retrieved January 17, 2026, from [Link]

  • Buchwald–Hartwig amination - Wikipedia. (n.d.). Retrieved January 17, 2026, from [Link]

  • Experimental and Quantum Chemical Calculations of 2-Amino-4,5,6,7-Tetrahydrobenzo[b]Thiophene-3-Carbonitrile. (n.d.). Retrieved January 17, 2026, from [Link]

  • A green chemistry approach to gewald reaction - Der Pharma Chemica. (n.d.). Retrieved January 17, 2026, from [Link]

  • β-Enaminonitrile in the synthesis of tetrahydrobenzo[b]thiophene candidates with DFT simulation, in vitro antiproliferative assessment, molecular docking, and modeling pharmacokinetics - RSC Publishing. (2024, June 10). Retrieved January 17, 2026, from [Link]

  • Buchwald-Hartwig Amination - Chemistry LibreTexts. (2023, June 30). Retrieved January 17, 2026, from [Link]

  • Ullmann condensation - Wikipedia. (n.d.). Retrieved January 17, 2026, from [Link]

  • The Buchwald-Hartwig Amination Reaction - YouTube. (2012, April 6). Retrieved January 17, 2026, from [Link]

  • Gewald reaction - Wikipedia. (n.d.). Retrieved January 17, 2026, from [Link]

  • Buchwald-Hartwig Cross Coupling Reaction - Organic Chemistry Portal. (n.d.). Retrieved January 17, 2026, from [Link]

  • Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes - Semantic Scholar. (n.d.). Retrieved January 17, 2026, from [Link]

  • Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC - NIH. (2021, December 3). Retrieved January 17, 2026, from [Link]

  • Gewald Reaction - Organic Chemistry Portal. (n.d.). Retrieved January 17, 2026, from [Link]

  • Ullmann Reaction - Organic Chemistry Portal. (n.d.). Retrieved January 17, 2026, from [Link]

  • The Gewald multicomponent reaction - PubMed - NIH. (n.d.). Retrieved January 17, 2026, from [Link]

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Application

The Versatile Scaffold: Application Notes on 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile in Medicinal Chemistry

Introduction: The Privileged Tetrahydroindole Scaffold In the landscape of medicinal chemistry, the indole nucleus stands as a "privileged scaffold," a core structure that consistently appears in a multitude of biologica...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Privileged Tetrahydroindole Scaffold

In the landscape of medicinal chemistry, the indole nucleus stands as a "privileged scaffold," a core structure that consistently appears in a multitude of biologically active compounds.[1][2] Its inherent ability to interact with a wide array of biological targets has cemented its importance in drug discovery.[3][4] A particularly intriguing, yet less explored, variation of this scaffold is the 2-amino-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile. The partial saturation of the indole ring introduces a three-dimensional character that can lead to enhanced binding affinity and selectivity for target proteins. The addition of a phenyl group at the N-1 position further expands the chemical space, offering opportunities for crucial π-π stacking and hydrophobic interactions within protein binding pockets. This, combined with the reactive and versatile 2-amino and 3-carbonitrile substituents, makes the 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile a highly attractive starting point for the development of novel therapeutics.

This technical guide provides an in-depth exploration of the synthesis, potential applications, and protocols for the evaluation of compounds based on this promising scaffold. We will delve into its potential as a cornerstone for the development of anticancer and antimicrobial agents, providing researchers with the foundational knowledge to harness its therapeutic potential.

Synthetic Pathways to the Core Scaffold

The construction of the 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile core can be approached through a multi-step synthetic sequence. A plausible and efficient route involves a variation of the Gewald reaction, a powerful tool for the synthesis of 2-aminothiophenes, adapted for the synthesis of tetrahydroindoles.[5][6]

Protocol 1: Synthesis of 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile

This protocol outlines a likely synthetic route, starting from commercially available reagents.

Materials:

  • N-phenyl-2-aminocyclohexanone hydrochloride (or a suitable precursor)

  • Malononitrile

  • Morpholine (or another suitable base)

  • Ethanol

  • Hydrochloric acid (HCl)

  • Sodium bicarbonate (NaHCO₃)

  • Ethyl acetate

  • Hexane

  • Anhydrous magnesium sulfate (MgSO₄)

  • Silica gel for column chromatography

Step-by-Step Procedure:

  • Formation of the Enamine Intermediate: In a round-bottom flask, dissolve N-phenyl-2-aminocyclohexanone hydrochloride in ethanol. Neutralize the solution by the dropwise addition of a saturated aqueous solution of sodium bicarbonate until the effervescence ceases. To this solution, add malononitrile.

  • Catalysis and Cyclization: Add a catalytic amount of morpholine to the reaction mixture. The morpholine acts as a base to facilitate the Knoevenagel condensation between the ketone and malononitrile, followed by an intramolecular cyclization.

  • Reaction Monitoring: Stir the reaction mixture at room temperature or with gentle heating (e.g., 50 °C) and monitor the progress by thin-layer chromatography (TLC) using an appropriate solvent system (e.g., ethyl acetate/hexane).

  • Work-up: Once the reaction is complete, concentrate the mixture under reduced pressure to remove the ethanol. To the residue, add water and extract the product with ethyl acetate (3 x 50 mL).

  • Purification: Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexane to afford the pure 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile.

  • Characterization: Confirm the structure of the final product using spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

G N-phenyl-2-aminocyclohexanone N-phenyl-2-aminocyclohexanone Enamine Intermediate Enamine Intermediate N-phenyl-2-aminocyclohexanone->Enamine Intermediate Malononitrile, Morpholine 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile Enamine Intermediate->2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile Intramolecular Cyclization G cluster_0 Serial Dilution of Compound cluster_1 Inoculation & Incubation cluster_2 MIC Determination Well 1 Well 1 Well 2 Well 2 Well 1->Well 2 Well 3 Well 3 Well 2->Well 3 ... ... Well 3->... Well 10 Well 10 ...->Well 10 Add Bacterial Culture Add Bacterial Culture Incubate 18-24h Incubate 18-24h Add Bacterial Culture->Incubate 18-24h Visual Inspection Visual Inspection MIC Value MIC Value Visual Inspection->MIC Value OD600 Reading OD600 Reading OD600 Reading->MIC Value Serial Dilution of Compound Serial Dilution of Compound

Caption: Workflow for MIC determination.

Compound ID Organism MIC (µg/mL)
Scaffold-B1 S. aureusHypothetical Data
Scaffold-B2 E. coliHypothetical Data
Ciprofloxacin S. aureusReference Data
Ciprofloxacin E. coliReference Data
Caption: Table of hypothetical MIC values for scaffold derivatives.

Structure-Activity Relationship (SAR) Insights and Future Directions

Systematic modification of the 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile scaffold is crucial for optimizing its biological activity. Key areas for SAR exploration include:

  • N-1 Phenyl Substitution: Introduction of electron-donating or electron-withdrawing groups on the phenyl ring can modulate the electronic properties and steric bulk, influencing binding affinity.

  • 2-Amino Group Derivatization: Acylation, alkylation, or formation of Schiff bases can lead to derivatives with altered solubility, membrane permeability, and target interactions.

  • 3-Carbonitrile Modification: Hydrolysis to the corresponding amide or carboxylic acid, or its use as a handle for the synthesis of fused heterocyclic systems, can unlock new biological activities.

  • Tetrahydroindole Ring Modifications: Introduction of substituents on the saturated ring can influence the conformational preferences of the scaffold and provide additional points of interaction with target proteins.

Conclusion

The 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile scaffold represents a compelling starting point for the design and synthesis of novel therapeutic agents. Its unique structural features and synthetic accessibility make it an attractive candidate for exploration in anticancer and antimicrobial drug discovery programs. The protocols and insights provided in this guide are intended to empower researchers to unlock the full potential of this versatile molecular framework.

References

  • Facile Synthesis of New Substituted Tetrahydro-1 H -indoles. (URL not available)
  • 2-Alkynyl Indole-3-carbonitriles: Synthon for the Regioselective Synthesis of Functionalized 4-Aminocarbazoles. (URL not available)
  • Gewald reaction - Wikipedia. [Link]

  • One-Pot Synthesis of 2-Amino-indole-3-carboxamide and Analogous - PMC - NIH. [Link]

  • Facile Synthesis of New Substituted Tetrahydro-1H-indoles - Sci-Hub. (URL not available)
  • 2-amino-1-(tetrahydrofuran-2-ylmethyl)-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile. [Link]

  • 2-Alkynyl Indole-3-carbonitriles: Synthon for the Regioselective Synthesis of Functionalized 4-Aminocarbazoles - PubMed. [Link]

  • 2-Alkynyl Indole-3-carbonitriles: Synthon for the Regioselective Synthesis of Functionalized 4-Aminocarbazoles | Request PDF - ResearchGate. [Link]

  • A Facile, Mild And Efficient One-Pot Synthesis of 2-Substituted Indole Derivatives Catalyzed By Pd(PPh3)2Cl2 - NIH. [Link]

  • Recent advancements on biological activity of indole and their derivatives: A review. [Link]

  • Gewald Reaction - Organic Chemistry Portal. [Link]

  • One-Pot Synthesis of N-Substituted 2-Methyl-4,5,6,7-tetrahydroindole Deriv
  • Indole-Based Scaffolds in Medicinal Chemistry: Recent Advances and Perspectives. (URL not available)
  • 4,5,6,7-Tetrahydroindol-4-Ones as a Valuable Starting Point for the Synthesis of Polyheterocyclic Structures - MDPI. [Link]

  • 4,5,6,7-Tetrahydroindol-4-Ones as a Valuable Starting Point for the Synthesis of Polyheterocyclic Structures - NIH. [Link]

  • Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024) - PMC - PubMed Central. [Link]

  • Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. (URL not available)
  • Biomedical Importance of Indoles - PMC - NIH. [Link]

  • A brief review of the biological potential of indole derivatives - ResearchGate. [Link]

  • Recent advancements on biological activity of indole and their derivatives: A review - Chula Digital Collections. [Link]

  • Recent Advances in the Construction of Indole Scaffolds - Der Pharma Chemica. [Link]

  • Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes - Semantic Scholar. [Link]

  • New and unusual scaffolds in medicinal chemistry - R Discovery - Researcher.Life. [Link]

  • A Review of the Therapeutic Importance of Indole Scaffold in Drug Discovery. (URL not available)

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Method

Application Note &amp; Protocols: Strategic Derivatization of the 2-Amino Group in 2-Amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile

Introduction: The Strategic Value of the Tetrahydroindole Scaffold The indole nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of natural products...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Strategic Value of the Tetrahydroindole Scaffold

The indole nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of natural products and pharmacologically active compounds.[1][2] Its derivatives exhibit a vast spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[2][3][4] The specific scaffold, 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile, combines the features of a substituted indole with a reactive primary amino group at the C2 position. This amino group serves as a critical handle for chemical modification, enabling systematic exploration of the structure-activity relationship (SAR) in drug discovery programs.

Derivatization of this exocyclic amino group allows for the fine-tuning of physicochemical properties such as lipophilicity, hydrogen bonding capacity, and steric profile. These modifications can profoundly influence a molecule's interaction with biological targets, metabolic stability, and overall pharmacokinetic profile. This guide provides an in-depth exploration of key derivatization strategies for this versatile amino group, explaining the causality behind experimental choices and offering detailed, field-proven protocols for researchers in synthetic and medicinal chemistry.

Synthesis of the Core Scaffold: The Gewald Reaction

Before derivatization, the synthesis of the starting material is paramount. The most efficient and widely adopted method for constructing 2-amino-3-cyanotetrahydroindoles is the Gewald multicomponent reaction.[5][6][7] This one-pot synthesis involves the condensation of a ketone (cyclohexanone), an activated nitrile (malononitrile), and elemental sulfur, with the subsequent addition of an amine (aniline) to form the N-1 substituted indole.

Causality of the Gewald Reaction: The reaction proceeds through an initial Knoevenagel condensation between the ketone and the nitrile, followed by the addition of sulfur to form a thiolate intermediate.[6][8] Intramolecular cyclization and subsequent tautomerization yield the 2-aminothiophene core, which in this context, forms the fused tetrahydroindole system. The use of a base like morpholine or triethylamine is crucial for catalyzing the initial condensation and facilitating the sulfur addition.[8]

Protocol 2.1: Synthesis of 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile
  • Reagent Preparation: To a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add cyclohexanone (1.0 eq), malononitrile (1.0 eq), and elemental sulfur (1.1 eq) in ethanol (3-4 mL per mmol of cyclohexanone).

  • Catalysis: Add morpholine or triethylamine (0.5 eq) to the mixture.

  • Initial Condensation: Heat the mixture to 50-60 °C and stir for 1-2 hours. The solution will typically turn dark and viscous.

  • Aniline Addition: Add aniline (1.0 eq) to the reaction mixture.

  • Cyclization: Increase the temperature to reflux (approx. 78 °C for ethanol) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Work-up: After completion, cool the reaction mixture to room temperature. The product often precipitates from the solution. If not, slowly add cold water to induce precipitation.

  • Purification: Collect the solid product by vacuum filtration, wash thoroughly with cold ethanol, followed by water, and then a small amount of cold diethyl ether to remove residual sulfur. Dry the product under vacuum. If necessary, further purification can be achieved by recrystallization from ethanol or isopropanol.

Core Derivatization Strategies for the 2-Amino Group

The nucleophilic 2-amino group is amenable to a variety of classical transformations. The following sections detail the most common and robust methods for its derivatization.

G cluster_start Starting Material start 2-Amino-1-phenyl-4,5,6,7-tetrahydro- 1H-indole-3-carbonitrile acyl N-Acyl Derivative (Amide) start->acyl Acylation (RCOCl, Base) sulfonyl N-Sulfonyl Derivative (Sulfonamide) start->sulfonyl Sulfonylation (RSO2Cl, Base) alkyl N-Alkyl Derivative (Secondary/Tertiary Amine) start->alkyl Alkylation (R-X, Base) schiff N-Aryl/Alkyl-Substituted Secondary Amine (via Reductive Amination) start->schiff Reductive Amination (RCHO, [H])

Caption: Key derivatization pathways for the 2-amino-tetrahydroindole scaffold.

Acylation: Formation of Amides

Acylation is a highly reliable method to introduce a carbonyl moiety, forming a stable amide bond. This transformation is valuable for introducing diverse functional groups and modulating electronic properties.

Mechanistic Rationale: The reaction proceeds via nucleophilic attack of the primary amine onto the electrophilic carbonyl carbon of an acyl chloride or anhydride. A tertiary amine base, such as triethylamine or pyridine, is essential. It serves two purposes: to neutralize the HCl or carboxylic acid byproduct generated during the reaction, and to act as a nucleophilic catalyst (especially pyridine), forming a highly reactive acylpyridinium intermediate. Dichloromethane (DCM) or tetrahydrofuran (THF) are common solvents as they are aprotic and effectively solubilize the reactants.

Protocol 3.1.1: General Procedure for Acylation
  • Setup: Dissolve the starting 2-amino-tetrahydroindole (1.0 eq) in anhydrous DCM or THF in a flask under a nitrogen atmosphere. Cool the solution to 0 °C using an ice bath.

  • Base Addition: Add triethylamine (1.5-2.0 eq) or pyridine (2.0 eq) to the solution and stir for 10 minutes.

  • Acylating Agent Addition: Add the desired acyl chloride or anhydride (1.1-1.2 eq) dropwise to the cooled solution.

  • Reaction: Allow the reaction to warm to room temperature and stir for 2-12 hours. Monitor progress by TLC.

  • Quenching & Work-up: Quench the reaction by adding saturated aqueous sodium bicarbonate solution. Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer with DCM (2x).

  • Washing: Combine the organic layers and wash sequentially with 1M HCl (to remove excess base), water, and brine.

  • Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel or by recrystallization.

Sulfonylation: Formation of Sulfonamides

Sulfonylation introduces a sulfonyl group, creating a sulfonamide linkage. Sulfonamides are important pharmacophores found in numerous drugs and are excellent hydrogen bond donors, which can significantly alter target binding.[9][10]

Mechanistic Rationale: Similar to acylation, sulfonylation involves the nucleophilic attack of the amine on the electrophilic sulfur atom of a sulfonyl chloride.[11][12] The reaction is typically performed in the presence of a base like pyridine, which also serves as the solvent in many cases, to neutralize the HCl byproduct. The reaction is generally robust and proceeds cleanly to the desired monosulfonylated product.

Protocol 3.2.1: General Procedure for Sulfonylation
  • Setup: Dissolve the starting 2-amino-tetrahydroindole (1.0 eq) in anhydrous pyridine or DCM in a flask under a nitrogen atmosphere. Cool the solution to 0 °C.

  • Reagent Addition: If using DCM as the solvent, add triethylamine (1.5 eq). Slowly add the arenesulfonyl chloride (1.1 eq) portion-wise or as a solution in the reaction solvent.

  • Reaction: Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 4-16 hours until TLC indicates completion.

  • Work-up: Pour the reaction mixture into a beaker containing ice-cold 2M HCl. A precipitate of the product will often form.

  • Extraction: If a precipitate does not form, extract the mixture with ethyl acetate or DCM (3x).

  • Washing: Wash the combined organic layers with water and brine.

  • Purification: Dry the organic phase over anhydrous Na₂SO₄, filter, and evaporate the solvent. Purify the crude solid by recrystallization (e.g., from ethanol/water) or silica gel chromatography.

Alkylation: Formation of Secondary and Tertiary Amines

Direct alkylation with alkyl halides introduces alkyl chains to the amino group. This reaction can be challenging due to the potential for over-alkylation to form tertiary amines and competing alkylation at the indole N-1 position.[13][14]

Control Strategies: To favor mono-alkylation, one can use a large excess of the starting amine or add the alkylating agent slowly. The choice of base is critical; a non-nucleophilic, sterically hindered base can sometimes mitigate side reactions. For more controlled synthesis of secondary amines, reductive amination (Section 3.4) is often the preferred method. Microwave-assisted synthesis can sometimes improve yields and reduce reaction times.[13]

Protocol 3.3.1: Mono-Alkylation under Phase-Transfer Conditions
  • Setup: Combine the 2-amino-tetrahydroindole (1.0 eq), a phase-transfer catalyst such as tetrabutylammonium bromide (TBAB, 0.1 eq), and a base like potassium carbonate (K₂CO₃, 2.0 eq) in a solvent system of toluene and water (5:1).

  • Reagent Addition: Add the alkyl halide (e.g., benzyl bromide or ethyl iodide) (1.0-1.2 eq).

  • Reaction: Heat the mixture to 60-80 °C and stir vigorously for 6-24 hours. Monitor the reaction for the disappearance of starting material and the formation of mono- and di-alkylated products by TLC/LC-MS.

  • Work-up: Cool the reaction, dilute with water, and separate the layers. Extract the aqueous phase with toluene or ethyl acetate.

  • Washing: Combine the organic layers and wash with brine.

  • Purification: Dry over Na₂SO₄, filter, and concentrate. The product mixture must be carefully separated by column chromatography to isolate the desired mono-alkylated product.

Schiff Base Formation and Reductive Amination

This two-step, one-pot procedure is a powerful and versatile method for synthesizing secondary amines. It involves the initial formation of an imine (Schiff base) by reacting the primary amine with an aldehyde or ketone, followed by in-situ reduction.[15][16][17]

Mechanistic Rationale: The reaction begins with the nucleophilic addition of the amine to the carbonyl carbon, forming a hemiaminal intermediate.[15] Acid catalysis facilitates the dehydration of the hemiaminal to yield the C=N double bond of the imine. This imine is then reduced to the secondary amine. Sodium triacetoxyborohydride (NaBH(OAc)₃) is an ideal reducing agent for this purpose as it is mild, selective for imines over carbonyls, and tolerant of the slightly acidic conditions required for imine formation. Sodium borohydride (NaBH₄) can also be used, but typically requires a protic solvent like methanol and is added after imine formation is complete.

G A 2-Aminoindole (R'-NH2) C Hemiaminal Intermediate A->C + B Aldehyde/Ketone (R''CHO) B->C D Imine (Schiff Base) (R'-N=CHR'') C->D - H2O (Acid Cat.) E Secondary Amine (R'-NH-CH2R'') D->E + [H] (e.g., NaBH(OAc)3)

Sources

Application

Application Note: Versatile Transformations of the Carbonitrile Group in Tetrahydroindole Scaffolds for Drug Discovery

Abstract The tetrahydroindole framework is a privileged scaffold in medicinal chemistry, forming the core of numerous pharmacologically active agents. The introduction of a carbonitrile (cyano) group onto this scaffold p...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The tetrahydroindole framework is a privileged scaffold in medicinal chemistry, forming the core of numerous pharmacologically active agents. The introduction of a carbonitrile (cyano) group onto this scaffold provides a synthetically versatile handle for a variety of chemical transformations. This application note provides a detailed guide for researchers, scientists, and drug development professionals on the principal reactions of the carbonitrile group—hydrolysis, reduction, and nucleophilic addition—to generate carboxylic acids, primary amines, and ketones, respectively. We present detailed, field-tested protocols, explain the mechanistic rationale behind experimental choices, and provide guidance for product characterization to ensure a self-validating workflow.

Introduction: The Strategic Value of the Cyano-Tetrahydroindole

Tetrahydroindoles are prevalent in both natural products and synthetic drugs, valued for their rigid conformational structure and ability to engage with a wide range of biological targets.[1] The carbonitrile group (-C≡N) is an exceptional functional group in this context. It is relatively stable, electron-withdrawing, and, most importantly, can be converted into other key functionalities that are crucial for modulating a compound's pharmacological profile.

  • Carboxylic Acids (-COOH): Introduce a key hydrogen bond donor and acceptor, often critical for receptor binding and improving aqueous solubility.[2][3]

  • Primary Amines (-CH₂NH₂): Provide a basic center for salt formation, improving bioavailability, and serve as a key nucleophile for further derivatization (e.g., amidation).

  • Ketones (-C(O)R): Act as hydrogen bond acceptors and provide a rigid linker for extending the molecular structure into new regions of a binding pocket.

This guide details the core methodologies for unlocking this synthetic potential.

Reaction Pathways Overview

The following diagram illustrates the three primary synthetic routes discussed in this note, starting from a generic cyano-tetrahydroindole scaffold.

G start Cyano-Tetrahydroindole (R-C≡N) acid Tetrahydroindole Carboxylic Acid (R-COOH) start->acid  Hydrolysis  (H₃O⁺ or OH⁻, Δ) amine Tetrahydroindole Methylamine (R-CH₂NH₂) start->amine  Reduction  (e.g., LiAlH₄) ketone Tetrahydroindole Ketone (R-C(O)R') start->ketone  Nucleophilic Addition  (e.g., R'MgBr, then H₃O⁺)

Caption: Key transformations of the tetrahydroindole nitrile group.

Hydrolysis: Synthesis of Tetrahydroindole Carboxylic Acids

The conversion of a nitrile to a carboxylic acid is a robust and high-yielding transformation that can be achieved under either acidic or basic conditions.[4][5][6] The choice of method depends on the stability of other functional groups on the tetrahydroindole scaffold.

Mechanistic Rationale

Both pathways proceed through an amide intermediate.[5]

  • Acid-Catalyzed: The nitrile nitrogen is protonated by a strong acid, activating the carbon for nucleophilic attack by water. Tautomerization and further hydrolysis of the resulting amide yields the carboxylic acid and an ammonium salt.[6][7]

  • Base-Catalyzed: A hydroxide ion directly attacks the electrophilic nitrile carbon. The intermediate is protonated by water to form an amide, which is then further hydrolyzed under basic conditions to yield a carboxylate salt and ammonia.[5][6] A final acidification step is required to obtain the neutral carboxylic acid.[7]

Protocol: Acid-Catalyzed Hydrolysis

This protocol is suitable for substrates lacking acid-sensitive functional groups.

Step-by-Step Methodology:

  • Reaction Setup: To a solution of the cyano-tetrahydroindole (1.0 eq) in a suitable solvent (e.g., 1,4-dioxane or ethanol), add an equal volume of concentrated hydrochloric acid (e.g., 6 M HCl).

  • Heating: Heat the mixture to reflux (typically 90-110 °C) and monitor the reaction by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is consumed (typically 4-24 hours).

    • Scientist's Note: The reaction progress can be visually tracked in some cases by the dissolution of the starting material and, eventually, the precipitation of the product or ammonium chloride.

  • Workup: Cool the reaction mixture to room temperature, then in an ice bath. If the product precipitates, it can be collected by vacuum filtration.

  • Purification: Wash the collected solid with cold water to remove excess acid and ammonium chloride, followed by a cold non-polar solvent (e.g., diethyl ether or hexanes) to remove organic impurities. The product can be further purified by recrystallization if necessary.

Protocol: Base-Catalyzed Hydrolysis

This protocol is preferred for substrates with acid-labile groups.

Step-by-Step Methodology:

  • Reaction Setup: Dissolve the cyano-tetrahydroindole (1.0 eq) in ethanol or a similar water-miscible solvent. Add an aqueous solution of sodium hydroxide or potassium hydroxide (2-5 eq, e.g., 6 M NaOH).

  • Heating: Heat the mixture to reflux (80-100 °C). The evolution of ammonia gas, which can be tested with moist litmus paper, indicates the reaction is proceeding. Monitor until completion by TLC or HPLC (typically 2-12 hours).

  • Workup & Acidification: Cool the reaction mixture to room temperature and concentrate under reduced pressure to remove the alcohol. Dilute the remaining aqueous solution with water and cool in an ice bath. Carefully acidify the solution to pH ~2-3 with cold concentrated HCl. The carboxylic acid product will typically precipitate.[7]

  • Purification: Collect the precipitate by vacuum filtration. Wash the solid thoroughly with cold water to remove salts. Dry the product under vacuum.

Self-Validation: Characterization
  • Infrared (IR) Spectroscopy: The most definitive change is the disappearance of the sharp C≡N stretching band around 2210-2260 cm⁻¹ and the appearance of a very broad O-H stretch (2500-3300 cm⁻¹) and a strong C=O stretch (1700-1730 cm⁻¹).[8][9]

  • ¹H NMR Spectroscopy: The protons adjacent to the newly formed carboxylic acid group will typically exhibit a downfield shift. The carboxylic acid proton itself may be visible as a broad singlet, often far downfield (>10 ppm).

  • ¹³C NMR Spectroscopy: Look for the appearance of a new resonance in the 170-185 ppm range, characteristic of a carboxylic acid carbon.

Reduction: Synthesis of Tetrahydroindole Amines

The reduction of a nitrile to a primary amine is a fundamental transformation for introducing a basic center. Lithium aluminum hydride (LiAlH₄ or LAH) is a powerful and efficient reagent for this purpose.[10][11]

Mechanistic Rationale

The reaction involves the sequential nucleophilic addition of two hydride ions (H⁻) from the AlH₄⁻ complex to the nitrile carbon.[12] The first addition forms an imine-metal complex. The second hydride addition reduces this intermediate to a di-anionic amine-metal complex. An aqueous workup is essential to quench the excess LAH and protonate the nitrogen to yield the final primary amine.[12]

Protocol: LiAlH₄ Reduction

CRITICAL SAFETY NOTE: LiAlH₄ reacts violently with water and is pyrophoric. All glassware must be oven-dried, and the reaction must be conducted under an inert atmosphere (e.g., Nitrogen or Argon) using anhydrous solvents.

G cluster_0 Inert Atmosphere (N₂) cluster_1 Workup setup 1. Suspend LiAlH₄ (1.5 eq) in anhydrous THF at 0°C addition 2. Add Nitrile (1.0 eq) in anhydrous THF dropwise setup->addition react 3. Warm to RT, stir for 4h (Monitor by TLC) addition->react quench 4. Cool to 0°C, careful quench (e.g., Fieser workup) react->quench filter 5. Filter through Celite® quench->filter extract 6. Extract with EtOAc/DCM filter->extract purify 7. Purify (Column Chromatography) extract->purify

Caption: Workflow for the LiAlH₄ reduction of a nitrile.

Step-by-Step Methodology:

  • Reaction Setup: To a flame-dried, three-neck flask under a nitrogen atmosphere, add anhydrous tetrahydrofuran (THF). Cool the flask to 0 °C in an ice bath. Carefully add LiAlH₄ (1.5-2.0 eq) portion-wise.

  • Substrate Addition: Dissolve the cyano-tetrahydroindole (1.0 eq) in anhydrous THF and add it dropwise to the stirred LAH suspension via an addition funnel, maintaining the temperature at 0 °C.

  • Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for 2-4 hours or until TLC analysis indicates complete consumption of the starting material.[10]

  • Quenching: Cool the reaction mixture back to 0 °C. Quench the excess LAH with extreme caution by the sequential, dropwise addition of:

    • Water (X mL, where X = grams of LAH used)

    • 15% aqueous NaOH (X mL)

    • Water (3X mL) This procedure, known as the Fieser workup, is designed to produce a granular, easily filterable aluminum salt precipitate.[10]

  • Filtration & Extraction: Stir the resulting suspension vigorously for 30 minutes, then filter it through a pad of Celite®. Wash the filter cake thoroughly with THF or ethyl acetate. Combine the filtrates and wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification: The crude amine can be purified by column chromatography on silica gel.

Self-Validation: Characterization
  • IR Spectroscopy: Complete disappearance of the C≡N stretch (2210-2260 cm⁻¹). Appearance of N-H stretching bands in the 3300-3500 cm⁻¹ region.

  • ¹H NMR Spectroscopy: Appearance of a new singlet or triplet corresponding to the -CH₂- group adjacent to the amine, typically around 2.5-3.0 ppm. A broad singlet for the -NH₂ protons will also appear, which is D₂O exchangeable.

Nucleophilic Addition: Synthesis of Tetrahydroindole Ketones

The reaction of a nitrile with an organometallic reagent, such as a Grignard reagent, is an excellent method for forming a carbon-carbon bond and synthesizing ketones.[13][14]

Mechanistic Rationale

The Grignard reagent (R'-MgBr) acts as a potent nucleophile, attacking the electrophilic carbon of the nitrile.[14] This forms a stable magnesium salt of an imine.[13] Crucially, this intermediate is unreactive toward a second equivalent of the Grignard reagent because of its negative charge.[14] Subsequent hydrolysis with aqueous acid protonates the nitrogen and then hydrolyzes the resulting imine to the final ketone product.[13]

Protocol: Grignard Reaction

CRITICAL NOTE: Grignard reagents are highly basic and react with water and protic functional groups (e.g., -OH, -NH, -COOH). The reaction must be performed under strictly anhydrous conditions.

Step-by-Step Methodology:

  • Reaction Setup: In a flame-dried flask under a nitrogen atmosphere, dissolve the cyano-tetrahydroindole (1.0 eq) in an anhydrous ether solvent (e.g., diethyl ether or THF).

  • Grignard Addition: Cool the solution to 0 °C. Add the Grignard reagent (e.g., methylmagnesium bromide, 1.1-1.5 eq, solution in ether) dropwise.

  • Reaction: After addition, allow the mixture to warm to room temperature or gently heat to reflux to drive the reaction to completion. Monitor by TLC or HPLC (typically 1-4 hours).

  • Workup: Cool the reaction mixture to 0 °C and carefully quench by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl) or dilute HCl (e.g., 1 M). This will hydrolyze the imine intermediate and neutralize the magnesium salts.[13]

  • Extraction & Purification: Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with water and brine, dry over Na₂SO₄, filter, and concentrate. Purify the crude ketone by column chromatography or recrystallization.

Alternative: The Blaise Reaction

For the synthesis of β-keto esters, the Blaise reaction is a powerful alternative. It involves the reaction of the nitrile with a zinc-enolate formed from an α-haloester and activated zinc.[15][16][17] Subsequent acidic workup hydrolyzes the intermediate to yield the β-keto ester.[15][17] This method expands the synthetic utility beyond simple ketones.[18][19]

Self-Validation: Characterization
  • IR Spectroscopy: Disappearance of the C≡N stretch (2210-2260 cm⁻¹). Appearance of a strong C=O stretch for the ketone, typically in the 1680-1720 cm⁻¹ range.

  • ¹³C NMR Spectroscopy: Appearance of a new resonance in the 190-220 ppm region, characteristic of a ketone carbonyl carbon.

  • Mass Spectrometry: The molecular ion peak in the mass spectrum will correspond to the mass of the starting material plus the mass of the "R" group from the Grignard reagent, minus the mass of N, plus the mass of O.

Summary of Transformations

Reaction Reagents Product Functional Group Key Conditions Spectroscopic Hallmark
Hydrolysis HCl or NaOH, H₂O, ΔCarboxylic Acid (-COOH)Reflux, aqueousDisappearance of C≡N; Appearance of C=O and broad O-H in IR
Reduction 1. LiAlH₄, THF; 2. H₂OPrimary Amine (-CH₂NH₂)Anhydrous, inert atm.Disappearance of C≡N; Appearance of N-H stretches in IR
Grignard Add. 1. R'MgBr, Ether; 2. H₃O⁺Ketone (-C(O)R')Anhydrous, inert atm.Disappearance of C≡N; Appearance of sharp C=O in IR

Conclusion

The carbonitrile group on a tetrahydroindole scaffold is a linchpin for synthetic diversification. The protocols detailed herein for hydrolysis, reduction, and nucleophilic addition provide reliable and reproducible pathways to key molecular endpoints—carboxylic acids, amines, and ketones. By understanding the mechanistic principles and adhering to the validation steps, drug development professionals can effectively leverage these transformations to generate diverse compound libraries, accelerating the hit-to-lead and lead optimization phases of drug discovery.

References

  • Organic Chemistry Portal. Blaise Reaction. [Link]

  • Organic Synthesis. Nitrile to Amine (LiAlH4 or LAH reduction). [Link]

  • Chemistry Steps. Nitrile Reduction Mechanism with LiAlH4 and DIBAL to Amine or Aldehyde. [Link]

  • Organic Chemistry Data. Nitrile to Amine - Common Conditions. [Link]

  • Chem-Station. Blaise Reaction. [Link]

  • Wikipedia. Blaise reaction. [Link]

  • Moss, R. A., et al. (2012). Nitrile Imines: Matrix Isolation, IR Spectra, Structures, and Rearrangement to Carbodiimides. Journal of the American Chemical Society. [Link]

  • ResearchGate. How to reduce nitriles into primary amines on HETEROATOM CONTAINING rings? [Link]

  • Pondicherry University. Synthetic Applications of the Blaise Reaction. [Link]

  • University of Calgary. Ch20: Spectroscopy Analysis : Nitriles. [Link]

  • University of Calgary. Ch20: Reduction of Nitriles using LiAlH4 to amines. [Link]

  • Berkeley Learning Hub. 5 Nitrile IR Tips. [Link]

  • YouTube. Blaise reaction: Nitrile to beta-keto Ester Conversion. [Link]

  • Organic Chemistry Data. Nitrile to Acid - Common Conditions. [Link]

  • ResearchGate. Strategies for Indole carboxylate synthesis. [Link]

  • Organic Chemistry Portal. Grignard Reaction. [Link]

  • Master Organic Chemistry. Addition of Grignard reagents to nitriles to give ketones (after hydrolysis). [Link]

  • Chemistry LibreTexts. Conversion to ketones using Grignard reagents. [Link]

  • Chemistry Steps. The Mechanism of Nitrile Hydrolysis To Carboxylic Acid. [Link]

  • Chemguide. Hydrolysing Nitriles. [Link]

  • MDPI. Nitrile-Converting Enzymes: Industrial Perspective, Challenges and Emerging Strategies. [Link]

  • Chemistry LibreTexts. 12.7: Making Carboxylic Acids by the Hydrolysis of Nitriles. [Link]

  • Google Patents. US3542822A - Hydrolysis of nitriles to carboxylic acids.
  • Organic Chemistry Tutor. Grignard Reaction of Nitriles. [Link]

  • Pearson+. A ketone can be prepared from the reaction of a nitrile with a Grignard reagent. [Link]

  • MDPI. Carboxylic Acid Bioisosteres in Medicinal Chemistry: Synthesis and Properties. [Link]

  • Química Organica. IR spectrum: Nitriles. [Link]

  • PubMed. A New Synthesis of Indole 5-carboxylic Acids and 6-hydroxy-indole-5-carboxylic Acids in the Preparation of an O-Hydroxylated Metabolite of Vilazodone. [Link]

  • Wiley-VCH. Different Roles of Carboxylic Functions in Pharmaceuticals and Agrochemicals. [Link]

  • YouTube. McMurry Reaction used in Indole Synthesis Mechanism. [Link]

  • MDPI. Indole-Containing Metal Complexes and Their Medicinal Applications. [Link]

  • Arkat USA. Synthesis and biological evaluation of new indole and pyrrole carboxamides based on amino acids. [Link]

  • ResearchGate. Formation of Nitriles, Carboxylic Acids, and Derivatives by Carbonylation, Carboxylation, and Related Reactions. [Link]

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Sources

Method

Application Notes &amp; Protocols: Leveraging 2-Amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile for the Synthesis of Novel Polyheterocyclic Architectures

Introduction: The Strategic Value of the Tetrahydroindole Scaffold The quest for novel therapeutic agents and advanced functional materials is intrinsically linked to the exploration of new chemical space. Polyheterocycl...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Strategic Value of the Tetrahydroindole Scaffold

The quest for novel therapeutic agents and advanced functional materials is intrinsically linked to the exploration of new chemical space. Polyheterocyclic structures, with their three-dimensional complexity and diverse pharmacophoric features, represent a rich territory for discovery. Within this landscape, the 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile scaffold has emerged as a highly versatile and strategic starting material. Its unique combination of a reactive o-aminonitrile functionality, a partially saturated carbocyclic ring, and a synthetically malleable indole core makes it an ideal precursor for the construction of a wide array of fused heterocyclic systems. These resulting polyheterocyclic compounds, particularly pyrimido[4,5-b]indoles and related structures, are of significant interest due to their demonstrated potential as anticancer agents, kinase inhibitors, and antibacterial agents.[1][2][3][4][5]

This comprehensive guide provides detailed application notes and protocols for the utilization of 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile in the synthesis of complex polyheterocyclic molecules. The methodologies presented herein are designed to be robust and reproducible, offering researchers in medicinal chemistry, drug discovery, and materials science a practical toolkit for accessing novel chemical entities with high therapeutic and technological potential.

Core Reactivity and Mechanistic Considerations

The synthetic utility of 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile is primarily dictated by the nucleophilic character of the 2-amino group and its proximity to the electrophilic nitrile function. This o-aminonitrile arrangement is a classical precursor for the construction of fused pyrimidine rings through cyclocondensation reactions with various 1,3-dielectrophiles or their synthetic equivalents.

The general mechanistic principle involves an initial nucleophilic attack of the amino group on an electrophilic center, followed by an intramolecular cyclization via nucleophilic addition of the newly formed functionality onto the nitrile group. The choice of the dielectrophilic partner determines the nature of the resulting fused ring system.

Below is a generalized workflow illustrating the key synthetic transformations accessible from the title compound.

Synthetic_Workflow start 2-Amino-1-phenyl-4,5,6,7- tetrahydro-1H-indole-3-carbonitrile reagent1 DMF-DMA start->reagent1 Activation reagent2 Carbon Disulfide start->reagent2 Cyclocondensation reagent3 1,3-Diketones / β-Ketoesters start->reagent3 Cyclocondensation product1 Pyrimido[4,5-b]indoles reagent1->product1 product2 Thiazolo[3,2-a]pyrimidines (via pyrimidine-2-thione) reagent2->product2 product3 Pyrido[2,3-d]pyrimidines reagent3->product3 Mechanism_DMFDMA cluster_0 Reaction with DMF-DMA A Indole Starting Material B DMF-DMA A->B Nucleophilic Attack C Intermediate B->C Methanol Elimination D Pyrimido[4,5-b]indole C->D Intramolecular Cyclization Workflow_Thiazolo start Indole Starting Material intermediate Pyrimidine-2-thione start->intermediate + CS2, Pyridine product Thiazolo[3,2-a]pyrimidine intermediate->product + α-Halo-ketone, Base

Sources

Application

Application Note: High-Throughput Screening Protocols for 2-Aminotetrahydroindole Libraries

Abstract: The 2-aminotetrahydroindole scaffold is a privileged structure in medicinal chemistry, frequently serving as the core of libraries aimed at discovering novel modulators of various biological targets, particular...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract: The 2-aminotetrahydroindole scaffold is a privileged structure in medicinal chemistry, frequently serving as the core of libraries aimed at discovering novel modulators of various biological targets, particularly G-Protein Coupled Receptors (GPCRs) and Protein-Protein Interactions (PPIs). The successful identification of potent and selective hits from these libraries hinges on the strategic selection and meticulous execution of high-throughput screening (HTS) assays. This guide provides an in-depth overview of field-proven HTS protocols, emphasizing the causality behind experimental choices, robust quality control, and data integrity to empower researchers in drug discovery.

The Strategic HTS Workflow: From Library to Validated Hit

A high-throughput screen is not a single experiment but a multi-stage campaign. Each stage is designed to progressively filter a large compound collection to a small number of validated, high-quality hits. The process requires a significant investment in assay development to ensure that the data generated in the primary screen is both accurate and meaningful.[1][2] The overarching goal is to minimize false positives and negatives, thereby maximizing the efficiency of downstream drug development efforts.[1][3]

HTS_Workflow cluster_0 Phase 1: Assay Development & Validation cluster_1 Phase 2: Primary Screen cluster_2 Phase 3: Hit Triage AssayDev Assay Development & Miniaturization (e.g., to 384-well format) Pilot Pilot Screen (~2000 compounds) Validate with controls AssayDev->Pilot QC QC Metrics Validation (Z' > 0.5) Pilot->QC PrimaryScreen Full Library Screen (Single Concentration) QC->PrimaryScreen Proceed if robust DataAnalysis Data Normalization & Hit Selection (e.g., >3σ from negative control) PrimaryScreen->DataAnalysis HitConf Hit Confirmation (Re-test from fresh stock) DataAnalysis->HitConf Primary Hits DoseResp Dose-Response Analysis (IC₅₀/EC₅₀ Determination) HitConf->DoseResp Ortho Orthogonal Assays (Confirm mechanism) DoseResp->Ortho SAR Structure-Activity Relationship (SAR) Medicinal Chemistry Ortho->SAR Validated Hits for SAR

Caption: High-level overview of a typical HTS campaign.

The Cornerstone: Assay Development and Quality Control

Before embarking on a full-scale screen, rigorous assay development and validation are paramount.[4][5] This phase establishes the robustness, reproducibility, and suitability of the assay for an automated HTS environment.[6][7]

2.1. Miniaturization and Automation

The transition from a 96-well benchtop assay to a 384- or 1536-well HTS format is a critical step that reduces reagent consumption and increases throughput.[8] This miniaturization requires optimization of liquid handling, incubation times, and signal detection on automated platforms.

2.2. Establishing a Robust Assay Window

The quality of an HTS assay is quantitatively assessed using statistical parameters derived from positive and negative controls run on every plate.[6] The Z-factor (or Z-prime, Z') is the most widely accepted metric, as it incorporates both the dynamic range of the assay and the data variation.[9][10]

Metric Formula Purpose HTS Acceptance Criteria
Signal-to-Background (S/B) Mean(Signal) / Mean(Background)Measures the dynamic range of the assay.> 2 (assay dependent)
Z'-Factor 1 - [3(σp + σn) / |μp - μn|]Evaluates the statistical separation between positive (p) and negative (n) controls. Accounts for both signal range and variability.> 0.5 for a robust screen.[8][11]

Table 1: Key HTS quality control metrics.

A consistent Z'-factor above 0.5 during a "dry run" or pilot screen with a small subset of the library indicates that the assay is robust enough to proceed to a full screen.[8]

Biochemical Assays: Targeting Protein-Protein Interactions (PPIs)

The 2-aminotetrahydroindole scaffold is often explored for its potential to inhibit PPIs, which are challenging but highly valuable drug targets.[12][13][14] Homogeneous, in-solution assays are preferred for HTS as they are automation-friendly and avoid disruptive wash steps.[15]

Fluorescence Polarization (FP) Assay

Causality & Rationale: The FP assay is ideal for monitoring the binding of a small, fluorescently labeled molecule (tracer) to a much larger protein.[16][17] When the small tracer is unbound, it tumbles rapidly in solution, depolarizing emitted light. Upon binding to the large protein, its tumbling slows dramatically, and the emitted light remains highly polarized.[18] A compound from the library that displaces the tracer from the protein will cause a decrease in polarization, providing a direct measure of inhibition. This technology is particularly well-suited for competitive binding assays.[13]

FP_Assay cluster_0 Low Polarization cluster_1 High Polarization cluster_2 Competition (Hit) FreeTracer Free Fluorescent Tracer (Rapid Tumbling) LightOut1 Depolarized Light Out FreeTracer->LightOut1 LightIn1 Polarized Light In LightIn1->FreeTracer BoundTracer Tracer + Target Protein (Slow Tumbling) LightOut2 Polarized Light Out BoundTracer->LightOut2 Competition Target + Inhibitor (Tracer is displaced) BoundTracer->Competition + Inhibitor LightIn2 Polarized Light In LightIn2->BoundTracer DisplacedTracer Free Tracer

Caption: Principle of a competitive AlphaScreen assay.

Step-by-Step Protocol: AlphaScreen Assay for PPI Inhibition

  • Reagent Preparation:

    • Assay Buffer: Prepare a buffer optimized for the specific proteins (e.g., 50 mM HEPES, pH 7.4, 150 mM NaCl, 0.1% BSA).

    • Biotinylated Protein A: Prepare at 2x final concentration.

    • GST-tagged Protein B: Prepare at 2x final concentration.

    • Bead Mix: Prepare a 2x mix of Streptavidin-Donor beads and Anti-GST-Acceptor beads in the dark.

    • Test Compounds: Prepare as described in the FP protocol.

  • Assay Procedure (384-well ProxiPlate):

    • Dispense 0.2 µL of test compound or DMSO controls into wells.

    • Add 5 µL of a solution containing both Biotinylated Protein A and GST-tagged Protein B.

    • Incubate for 30-60 minutes at room temperature to allow protein-protein and protein-compound interactions to occur.

    • Add 5 µL of the 2x Bead Mix under subdued lighting conditions.

    • Seal the plate and incubate in the dark for 60-90 minutes at room temperature.

    • Read the plate on an Alpha-capable plate reader (e.g., EnVision). [19]

  • Data Analysis:

    • Analyze the raw chemiluminescent counts.

    • Normalize the data and calculate the Z'-factor for each plate.

    • Identify hits as compounds that cause a significant decrease in the AlphaScreen signal.

Cell-Based Assays: Targeting G-Protein Coupled Receptors (GPCRs)

GPCRs are a dominant target class in drug discovery, and 2-aminotetrahydroindole derivatives are frequently identified as GPCR modulators. [20][21]Cell-based assays are essential as they measure a functional response in a more biologically relevant context. [22]

cAMP Second Messenger Assay

Causality & Rationale: Many GPCRs signal by modulating the intracellular concentration of cyclic AMP (cAMP). [21]Gs-coupled receptors increase cAMP, while Gi-coupled receptors decrease it. [22]HTS assays can quantify these changes using competitive immunoassays, often employing technologies like HTRF (Homogeneous Time-Resolved Fluorescence) or AlphaScreen. [23]In an antagonist screen, cells are stimulated with a known agonist to produce cAMP, and library compounds are screened for their ability to block this increase.

cAMP_Assay cluster_0 Step 1: Cell Treatment cluster_1 Step 2: Lysis & Detection (HTRF) Cell Cells expressing Target GPCR cAMP_Change Intracellular cAMP level changes Cell->cAMP_Change Signal Transduction Agonist Agonist Agonist->Cell Antagonist Test Compound (Potential Antagonist) Antagonist->Cell Lysate Cell Lysate (contains endogenous cAMP) cAMP_Change->Lysate HTRF_Signal Competition for Antibody (Signal is inversely proportional to cAMP) Lysate->HTRF_Signal DetectionMix Detection Reagents: cAMP-d2 (Acceptor) Anti-cAMP-Eu (Donor) DetectionMix->HTRF_Signal

Caption: Workflow for a competitive cAMP antagonist assay.

Step-by-Step Protocol: HTRF cAMP Antagonist Assay

  • Cell Culture and Plating:

    • Culture cells stably expressing the target GPCR (e.g., HEK293) under standard conditions.

    • Harvest cells and resuspend in stimulation buffer.

    • Dispense 5 µL of the cell suspension into a 384-well low-volume white plate (e.g., 2,000 cells/well).

  • Compound and Agonist Addition:

    • Dispense 2.5 µL of 4x concentrated test compound or controls into the cell plate.

    • Incubate for 15 minutes at room temperature.

    • Add 2.5 µL of 4x concentrated agonist (at its EC80 concentration) to all wells except the negative controls.

    • Incubate for 30 minutes at room temperature.

  • Cell Lysis and Detection:

    • Prepare the HTRF detection reagents as per the manufacturer's protocol (typically a lysis buffer containing cAMP-d2 and anti-cAMP-Europium cryptate).

    • Dispense 10 µL of the combined HTRF lysis and detection reagents into all wells.

    • Incubate for 60 minutes at room temperature, protected from light.

  • Data Acquisition and Analysis:

    • Read the plate on an HTRF-compatible reader, measuring emission at 665 nm and 620 nm.

    • Calculate the 665/620 ratio and normalize the data. A successful antagonist will prevent the agonist-induced drop in the HTRF signal.

    • Calculate the Z'-factor and identify hits.

Conclusion and Forward Look

The successful high-throughput screening of a 2-aminotetrahydroindole library is a systematic process that relies on a deep understanding of the interplay between the target biology, assay technology, and data analysis. The choice between biochemical and cell-based assays should be driven by the target class. For PPIs, technologies like Fluorescence Polarization and AlphaScreen offer robust, direct-binding readouts. For GPCRs, functional cell-based assays that measure second messengers like cAMP provide more physiologically relevant data. In all cases, the foundation of a successful HTS campaign is built during assay development, where establishing a reliable assay window and stringent quality control metrics (Z' > 0.5) is non-negotiable. By following these detailed protocols and understanding the principles behind them, researchers can confidently identify high-quality, validated hits for progression into lead optimization programs.

References

  • Zhang, R., & Xie, X. (2012). Recent progress in assays for GPCR drug discovery. Acta Pharmacologica Sinica.
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  • Celtarys. (n.d.). High-Throughput Screening of GPCRs for Drug Discovery. Celtarys Website.
  • Xing, Y., He, J., & Zhang, J. (2020).
  • Small Molecule Discovery Center (SMDC). (n.d.). High-throughput Screening Steps. UCSF Website.
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  • Němečková, I., et al. (2021).
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  • Lamarche, B., Velez, J., & Zhao, L. (2021). High-Throughput GPCR Assay Development. Agilent Technologies, Inc..
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  • Selleck Chemicals. (n.d.). Protein-protein Interaction Inhibitor Library. Selleckchem.com.
  • Molecular Devices. (n.d.).
  • BMG LABTECH. (n.d.). AlphaScreen. BMG LABTECH Website.
  • Revvity. (n.d.). AlphaLISA and AlphaScreen No-wash Assays. Revvity Website.
  • He, K., et al. (2015). Protocol for Fluorescence Polarization Assay Using GI224329.
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  • An, W. F., & Tolliday, N. (2010).
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Method

Application Notes and Protocols: Cell-Based Assay Development for Evaluating the Efficacy of Indole Derivatives

For Researchers, Scientists, and Drug Development Professionals Introduction: The Therapeutic Promise of Indole Derivatives and the Necessity for Robust Cell-Based Assays Indole, a heterocyclic aromatic compound, serves...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Therapeutic Promise of Indole Derivatives and the Necessity for Robust Cell-Based Assays

Indole, a heterocyclic aromatic compound, serves as a privileged scaffold in medicinal chemistry due to its presence in numerous biologically active natural products and synthetic drugs.[1][2] Indole derivatives have demonstrated a wide spectrum of pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, and neuroprotective effects.[1][3] Their therapeutic potential stems from their ability to interact with a diverse array of biological targets, such as G-protein coupled receptors (GPCRs), kinases, and microtubules, thereby modulating critical cellular signaling pathways.[4][5]

The translation of these promising compounds from the bench to the clinic necessitates a rigorous and systematic evaluation of their efficacy and mechanism of action. Cell-based assays are indispensable tools in this process, offering a physiologically relevant context to assess a compound's activity within a living system.[6][7] Unlike biochemical assays that evaluate the interaction with an isolated target, cell-based assays provide a more holistic view of a compound's effects, encompassing cell permeability, metabolic stability, and potential off-target effects.[8]

This comprehensive guide, designed for researchers, scientists, and drug development professionals, provides detailed protocols and insights for developing a suite of cell-based assays to evaluate the efficacy of indole derivatives. By explaining the causality behind experimental choices and emphasizing self-validating systems, this document aims to equip you with the expertise to generate reliable and reproducible data.

I. Foundational Assays: Assessing General Cytotoxicity and Apoptosis Induction

A primary consideration in the evaluation of any potential therapeutic agent is its effect on cell viability. These foundational assays are crucial for determining the cytotoxic potential of indole derivatives and for identifying compounds that selectively target cancer cells while sparing normal cells.

A. Cell Viability Assessment: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[9][10] The principle of the assay is based on the reduction of the yellow tetrazolium salt MTT into purple formazan crystals by NAD(P)H-dependent cellular oxidoreductase enzymes, primarily located in the mitochondria of living cells.[9][10] The amount of formazan produced is directly proportional to the number of viable, metabolically active cells.[9]

Materials:

  • Human cancer cell line (e.g., HeLa, MCF-7, A549) and a non-cancerous cell line (e.g., MRC-5) for selectivity assessment.

  • Complete cell culture medium (e.g., DMEM with 10% FBS).

  • Indole derivative stock solution (e.g., 10 mM in DMSO).

  • MTT solution (5 mg/mL in PBS).

  • Dimethyl sulfoxide (DMSO).

  • 96-well plates.

  • Multichannel pipette.

  • Microplate reader.

Procedure:

  • Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium and incubate for 24 hours at 37°C in a humidified 5% CO₂ incubator.

  • Compound Treatment: Prepare serial dilutions of the indole derivative in complete medium. Remove the old medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (DMSO at the same concentration as the highest compound concentration) and a blank (medium only). Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

  • MTT Addition: After the incubation period, add 10 µL of MTT solution to each well to achieve a final concentration of 0.5 mg/mL.[11]

  • Incubation with MTT: Incubate the plate for 2-4 hours at 37°C, allowing for the formation of formazan crystals.[12]

  • Solubilization of Formazan: Carefully remove the medium containing MTT and add 100 µL of DMSO to each well to dissolve the formazan crystals.[10][12] Gently shake the plate for 5-10 minutes to ensure complete solubilization.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Plot the percentage of viability against the compound concentration to determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited).

Parameter Recommendation Rationale
Cell Density 5,000-10,000 cells/wellEnsures cells are in the exponential growth phase and provides a sufficient signal-to-noise ratio.
Compound Incubation Time 24, 48, 72 hoursAllows for the assessment of time-dependent effects of the compound.
MTT Incubation Time 2-4 hoursSufficient time for formazan crystal formation without causing cytotoxicity from the MTT itself.
Solubilizing Agent DMSOEffectively dissolves the formazan crystals for accurate absorbance reading.
B. Apoptosis Detection: Caspase-3/7 Activity Assay

Apoptosis, or programmed cell death, is a key mechanism by which many anticancer drugs exert their effects.[13] A hallmark of apoptosis is the activation of a family of cysteine proteases called caspases. Caspases-3 and -7 are effector caspases that play a central role in the execution phase of apoptosis.[14] Luminescent or fluorescent assays that measure the activity of caspase-3/7 are highly sensitive and specific methods for quantifying apoptosis.[15][16]

Materials:

  • Cells treated with the indole derivative as described in the MTT assay protocol.

  • Caspase-Glo® 3/7 Reagent (Promega).

  • White-walled 96-well plates suitable for luminescence measurements.

  • Luminometer.

Procedure:

  • Cell Plating and Treatment: Plate and treat cells with the indole derivative in a white-walled 96-well plate as described for the MTT assay. Include positive (e.g., staurosporine) and negative (vehicle) controls.

  • Reagent Preparation: Equilibrate the Caspase-Glo® 3/7 Reagent to room temperature before use.

  • Reagent Addition: Add 100 µL of Caspase-Glo® 3/7 Reagent directly to each well containing 100 µL of cell culture medium.

  • Incubation: Mix the contents of the wells by gently shaking the plate for 30 seconds. Incubate at room temperature for 1-2 hours, protected from light.

  • Luminescence Measurement: Measure the luminescence of each well using a luminometer.

  • Data Analysis: The luminescent signal is proportional to the amount of caspase-3/7 activity. Normalize the data to the vehicle-treated control to determine the fold-increase in caspase activity.

II. Mechanistic Assays: Elucidating the Mode of Action

Once the cytotoxic and pro-apoptotic potential of an indole derivative is established, the next critical step is to identify its molecular target and elucidate its mechanism of action. Many indole derivatives are known to target specific cellular components like microtubules and protein kinases.[1][5]

A. Targeting the Cytoskeleton: Cell-Based Tubulin Polymerization Assay

Microtubules, dynamic polymers of α- and β-tubulin, are essential for cell division, motility, and intracellular transport.[1] Compounds that interfere with tubulin polymerization, either by stabilizing or destabilizing microtubules, are potent anticancer agents.[1][17] Cell-based assays can provide a more physiologically relevant assessment of a compound's effect on the microtubule network compared to in vitro assays using purified tubulin.[18][19]

Materials:

  • Cells cultured on glass coverslips in a 24-well plate.

  • Indole derivative and control compounds (e.g., paclitaxel as a stabilizer, vinblastine as a destabilizer).[18]

  • Fixation solution (e.g., 4% paraformaldehyde in PBS).

  • Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS).

  • Blocking buffer (e.g., 1% BSA in PBS).

  • Primary antibody: anti-α-tubulin antibody.

  • Secondary antibody: fluorescently labeled anti-mouse IgG.

  • Nuclear counterstain (e.g., DAPI).

  • Fluorescence microscope.

Procedure:

  • Cell Culture and Treatment: Seed cells on coverslips and treat with the indole derivative at various concentrations for a defined period (e.g., 24 hours).

  • Fixation and Permeabilization: Wash the cells with PBS, fix with 4% paraformaldehyde for 15 minutes, and then permeabilize with 0.1% Triton X-100 for 10 minutes.

  • Blocking and Antibody Incubation: Block non-specific binding with 1% BSA for 30 minutes. Incubate with the primary anti-α-tubulin antibody for 1 hour at room temperature.

  • Secondary Antibody and Counterstaining: Wash with PBS and incubate with the fluorescently labeled secondary antibody for 1 hour at room temperature, protected from light. Counterstain the nuclei with DAPI.

  • Imaging: Mount the coverslips on microscope slides and visualize the microtubule network using a fluorescence microscope.

  • Analysis: Qualitatively assess the changes in microtubule morphology. Destabilizing agents will lead to a diffuse tubulin staining, while stabilizing agents will result in the formation of microtubule bundles. Quantitative analysis can be performed using image analysis software to measure parameters like microtubule density and length.[18]

Workflow for Evaluating Indole Derivatives

G cluster_0 Initial Screening cluster_1 Apoptosis Induction cluster_2 Mechanism of Action cluster_3 Lead Optimization Indole_Library Indole Derivative Library MTT_Assay MTT Cell Viability Assay (Cytotoxicity & IC50) Indole_Library->MTT_Assay Caspase_Assay Caspase-3/7 Activity Assay (Apoptosis Confirmation) MTT_Assay->Caspase_Assay Active Compounds Tubulin_Assay Tubulin Polymerization Assay (Microtubule Effects) Caspase_Assay->Tubulin_Assay Pro-apoptotic Hits Kinase_Assay Kinase Activity Assay (Signaling Pathway Inhibition) Caspase_Assay->Kinase_Assay Pro-apoptotic Hits Lead_Compound Lead Compound(s) Identified Tubulin_Assay->Lead_Compound Kinase_Assay->Lead_Compound

Caption: A streamlined workflow for the evaluation of indole derivatives.

B. Targeting Cellular Signaling: Cell-Based Kinase Assays

Protein kinases are key regulators of a multitude of cellular processes, and their dysregulation is a common feature of many diseases, including cancer.[20] Consequently, they are a major class of drug targets. Cell-based kinase assays are crucial for determining if an indole derivative can inhibit the activity of a specific kinase within a cellular context.[6][7][8]

Materials:

  • Cells expressing the target kinase.

  • Indole derivative and a known inhibitor of the target kinase.

  • Cell lysis buffer.

  • Primary antibodies: one specific for the phosphorylated form of the kinase's substrate and one for the total substrate protein.

  • Secondary antibody: HRP-conjugated secondary antibody.

  • Chemiluminescent substrate.

  • Western blotting equipment.

Procedure:

  • Cell Treatment: Treat cells with the indole derivative at various concentrations for a specified time.

  • Cell Lysis: Lyse the cells and collect the protein extracts.

  • Protein Quantification: Determine the protein concentration of each lysate.

  • SDS-PAGE and Western Blotting: Separate the proteins by SDS-PAGE, transfer them to a membrane, and block non-specific binding.

  • Antibody Incubation: Incubate the membrane with the primary antibody against the phosphorylated substrate, followed by the HRP-conjugated secondary antibody.

  • Detection: Detect the signal using a chemiluminescent substrate.

  • Stripping and Re-probing: Strip the membrane and re-probe with the antibody against the total substrate protein to ensure equal loading.

  • Analysis: Quantify the band intensities to determine the ratio of phosphorylated to total substrate. A decrease in this ratio indicates inhibition of the kinase by the indole derivative.

III. Assay Validation and Data Interpretation

For the generated data to be trustworthy and to support regulatory submissions, the developed assays must be validated.[21][22] While full validation according to FDA guidelines is typically required for later stages of drug development, it is good practice to incorporate elements of validation early on.[23][24]

Key Validation Parameters:

  • Specificity: The ability of the assay to measure the intended analyte.

  • Accuracy: The closeness of the measured value to the true value.

  • Precision: The degree of agreement among individual test results when the procedure is applied repeatedly.

  • Linearity and Range: The ability of the assay to produce results that are directly proportional to the concentration of the analyte within a given range.

  • Robustness: The capacity of the assay to remain unaffected by small, deliberate variations in method parameters.

Data Presentation: All quantitative data should be summarized in clearly structured tables for easy comparison. Dose-response curves should be generated to determine IC₅₀ or EC₅₀ values.

Indole Derivative Cell Line MTT IC₅₀ (µM) Caspase-3/7 Fold Induction (at 2x IC₅₀) Target Kinase Inhibition (IC₅₀, µM)
Compound AMCF-75.2 ± 0.43.5 ± 0.30.8 ± 0.1 (Kinase X)
Compound BHeLa12.8 ± 1.11.8 ± 0.2> 50 (Kinase X)
Staurosporine (Control)MCF-70.01 ± 0.0028.2 ± 0.7N/A

IV. Conclusion

The systematic application of the cell-based assays detailed in this guide will enable a comprehensive evaluation of the efficacy and mechanism of action of novel indole derivatives. By progressing from foundational cytotoxicity and apoptosis assays to more specific mechanistic studies, researchers can build a robust data package to support the advancement of promising compounds through the drug discovery pipeline. Adherence to sound scientific principles and early consideration of assay validation will ensure the generation of high-quality, reliable data, ultimately accelerating the development of new indole-based therapeutics.

Signaling Pathway of a Hypothetical Indole Derivative Targeting a Kinase

G Indole Indole Derivative Kinase_A Kinase A Indole->Kinase_A Inhibits Receptor Growth Factor Receptor Receptor->Kinase_A Activates Kinase_B Kinase B Kinase_A->Kinase_B Phosphorylates & Activates Transcription_Factor Transcription Factor Kinase_B->Transcription_Factor Phosphorylates & Activates Nucleus Nucleus Transcription_Factor->Nucleus Proliferation Cell Proliferation & Survival Nucleus->Proliferation Gene Expression

Caption: Inhibition of a kinase cascade by an indole derivative.

References

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  • INiTS. (2020). Cell-based test for kinase inhibitors. Retrieved from [Link]

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Application

Application Note &amp; Protocols: A Framework for In Vivo Preclinical Evaluation of 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile

Introduction: Rationale for a Targeted In Vivo Strategy The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with diverse pharmacological activities, including anti-i...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Rationale for a Targeted In Vivo Strategy

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with diverse pharmacological activities, including anti-inflammatory, anti-tumor, and neuroprotective effects.[1][2] The specific compound, 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile (hereafter designated as "Compound X"), is a novel entity for which no in vivo data currently exists. Its structural motifs, particularly the 2-amino-indole core, suggest potential interactions with biological pathways implicated in inflammation and cellular stress.

This document provides a comprehensive guide for the initial in vivo evaluation of Compound X. It is designed for researchers and drug development professionals to establish a foundational understanding of the compound's safety profile, pharmacokinetics, and preliminary efficacy. The experimental design prioritizes the investigation of its potential as a neuroprotective agent by targeting neuroinflammation , a pathological process central to many neurodegenerative diseases.[3][4] This strategy is based on the well-documented role of indole derivatives in modulating CNS-related pathways.[5][6]

The following protocols are built on a logic of progressive, self-validating steps. We begin with essential safety and exposure studies before proceeding to a robust, well-characterized efficacy model. This approach ensures that data from efficacy studies can be interpreted in the context of a known safety margin and systemic exposure, a cornerstone of rigorous preclinical research.[7][8]

Part 1: Foundational Safety and Pharmacokinetic Profiling

Expertise & Causality: Before assessing what a compound can do (efficacy), it is imperative to understand what it does to the organism (safety) and how the organism affects the compound (pharmacokinetics). Efficacy data is uninterpretable without this context. A high dose showing an effect might be irrelevant if it's close to a toxic threshold, just as a lack of effect is meaningless if the compound isn't absorbed or reaching the target tissue. Therefore, acute toxicity and pharmacokinetic studies are non-negotiable first steps.[9]

Protocol: Acute Oral Toxicity Assessment (OECD 423 Guideline Adaptation)

This protocol aims to determine the acute toxicity of Compound X after a single oral dose and to identify the maximum tolerated dose (MTD). This information is critical for selecting dose levels for subsequent efficacy studies.

Methodology:

  • Animal Model: Use healthy, young adult Swiss albino mice (6-8 weeks old), separated by sex. An initial cohort of 3 animals per sex is typical for the starting dose.

  • Acclimatization: Allow animals to acclimatize for a minimum of 5 days, with free access to standard chow and water.

  • Dosing Vehicle: A preliminary formulation screen should be conducted to find a suitable, non-toxic vehicle. Common starting points include 0.5% Carboxymethyl cellulose (CMC) or 10% Tween 80 in sterile saline.

  • Dosing Procedure:

    • Fast animals overnight (with access to water) before dosing.

    • Administer a single starting dose (e.g., 300 mg/kg) of Compound X via oral gavage. The volume should not exceed 10 mL/kg.[10]

    • Administer the vehicle alone to a control group.

  • Observation Period:

    • Observe animals continuously for the first 30 minutes, then hourly for the next 4 hours, and once daily for 14 days.

    • Record all clinical signs of toxicity, including changes in skin, fur, eyes, respiration, autonomic effects (e.g., salivation), and CNS effects (e.g., tremors, convulsions, lethargy).

  • Data Collection: Record body weight changes on Day 0 (pre-dose), Day 7, and Day 14. Note any instances of morbidity or mortality.

  • Dose Adjustment: Based on the outcome at the starting dose, subsequent cohorts may be dosed at higher or lower levels (e.g., 2000 mg/kg or 50 mg/kg) to refine the toxicity assessment.

Data Presentation:

ParameterObservation Details
Clinical Signs Type, onset, duration, and severity of any observed signs (e.g., piloerection, ataxia, hypoactivity).
Body Weight Individual and mean body weights at Day 0, 7, and 14. Calculate percent change from baseline.
Mortality/Morbidity Number of animals found dead or euthanized for humane reasons, including time of event.
Necropsy Findings Gross pathological changes in major organs observed at the end of the 14-day period.
Protocol: Preliminary Pharmacokinetic (PK) Study

This protocol provides a snapshot of how Compound X is absorbed and eliminated after a single dose, yielding key parameters like Cmax, Tmax, and AUC.

Methodology:

  • Animal Model: Use adult male Sprague-Dawley rats (200-250g), as their larger blood volume facilitates serial sampling.

  • Administration: Administer a single, non-toxic dose of Compound X (determined from the acute toxicity study, e.g., 50 mg/kg) via the intended therapeutic route (e.g., oral gavage).

  • Blood Sampling:

    • Collect blood samples (approx. 150-200 µL) from the tail vein or saphenous vein at predetermined time points.

    • A typical sampling schedule would be: 0 (pre-dose), 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

    • Collect blood into tubes containing an appropriate anticoagulant (e.g., EDTA) and immediately place on ice.

  • Plasma Preparation: Centrifuge the blood samples (e.g., 2000 x g for 10 minutes at 4°C) to separate the plasma.

  • Bioanalysis:

    • Store plasma samples at -80°C until analysis.

    • Develop and validate a sensitive bioanalytical method (e.g., LC-MS/MS) to quantify the concentration of Compound X in the plasma.

  • Data Analysis: Use non-compartmental analysis software to calculate key pharmacokinetic parameters.

Data Presentation:

PK ParameterDefinition
Cmax (Maximum Concentration)The highest concentration of the compound observed in the plasma.
Tmax (Time to Maximum Concentration)The time at which Cmax is reached.
AUC (0-t) (Area Under the Curve)The total exposure to the compound from time zero to the last time point.
(Half-life)The time required for the plasma concentration to decrease by half.

Part 2: In Vivo Efficacy Assessment in a Neuroinflammation Model

Expertise & Causality: With a safe dose range and exposure profile established, we can now investigate efficacy. The lipopolysaccharide (LPS)-induced neuroinflammation model is an ideal choice for initial screening. LPS, a component of gram-negative bacteria, triggers a potent inflammatory response in the brain by activating Toll-like receptor 4 (TLR4) on microglia.[11] This model is acute, highly reproducible, and allows for the clear assessment of a compound's ability to suppress key inflammatory mediators and cellular responses.[12][13]

Experimental Workflow: LPS-Induced Neuroinflammation

G cluster_prep Preparation Phase (1 Week) cluster_exp Experimental Phase (24 Hours) cluster_analysis Analysis Phase acclimate Animal Acclimatization (C57BL/6 Mice) grouping Randomization into Groups (n=8-10 per group) acclimate->grouping dosing Compound X or Vehicle Administration (IP/PO) (Time = -1h) grouping->dosing lps LPS Administration (IP) (0.5 mg/kg) (Time = 0h) dosing->lps behavior Behavioral Assessment (Open Field Test) (Time = 4h) lps->behavior euth Euthanasia & Tissue Collection (Brain Harvest) (Time = 24h) behavior->euth biochem Biochemical Analysis (ELISA/qPCR for Cytokines) euth->biochem Brain Homogenates & Sections histo Immunohistochemistry (Iba1, GFAP Staining) euth->histo Brain Homogenates & Sections

Protocol: In Vivo Efficacy in LPS-Induced Neuroinflammation Model

Methodology:

  • Animal Model & Grouping:

    • Use adult male C57BL/6 mice (8-10 weeks old).

    • Randomly assign animals to the following groups (n=8-10 per group):

      • Group 1 (Control): Vehicle + Saline

      • Group 2 (LPS): Vehicle + LPS

      • Group 3 (Positive Control): Dexamethasone (e.g., 1 mg/kg) + LPS

      • Group 4 (Test Low Dose): Compound X (Dose 1) + LPS

      • Group 5 (Test High Dose): Compound X (Dose 2) + LPS

  • Dosing Regimen:

    • Administer the vehicle, Dexamethasone, or Compound X via the predetermined route (e.g., intraperitoneal (IP) injection) 1 hour before the LPS challenge.[14][15]

  • Inflammation Induction:

    • Administer LPS (from E. coli O111:B4) at a dose of 0.5 mg/kg via IP injection. Administer an equivalent volume of sterile saline to the Control group.

  • Behavioral Assessment (Optional):

    • At 4 hours post-LPS injection, assess sickness behavior and general locomotor activity using an Open Field Test. This can provide early functional evidence of the compound's effect.

  • Endpoint Tissue Collection:

    • At 24 hours post-LPS injection, euthanize the animals following approved IACUC protocols.

    • Perfuse transcardially with ice-cold PBS.

    • Harvest the brains. For each animal, hemispherectomize the brain.

    • Immediately snap-freeze one hemisphere in liquid nitrogen and store at -80°C for biochemical analysis.

    • Post-fix the other hemisphere in 4% paraformaldehyde for 24-48 hours for histological analysis.

Part 3: Endpoint Analysis and Mechanistic Insights

Expertise & Causality: The efficacy of an anti-neuroinflammatory agent is quantified by its ability to reduce the molecular and cellular hallmarks of the inflammatory response. Measuring pro-inflammatory cytokine levels (TNF-α, IL-1β) provides direct evidence of target engagement.[13] Simultaneously, assessing glial cell activation through immunohistochemistry (Iba1 for microglia, GFAP for astrocytes) offers crucial visual confirmation of the compound's effect on the primary cellular mediators of neuroinflammation.[12]

Hypothesized Signaling Pathway

G cluster_nucleus LPS LPS TLR4 TLR4 Receptor LPS->TLR4 MyD88 MyD88 TLR4->MyD88 IKK IKK Complex MyD88->IKK NFkB_I p65/p50-IκBα IKK->NFkB_I NFkB p65/p50 (Active NF-κB) NFkB_I->NFkB IκBα Degradation Nucleus Nucleus NFkB->Nucleus Translocation Genes Pro-inflammatory Genes (TNF-α, IL-1β, IL-6) NFkB->Genes Cytokines Cytokine Release Genes->Cytokines CompoundX Compound X CompoundX->IKK Inhibition? CompoundX->NFkB Inhibition?

Protocol: Biochemical Analysis (ELISA)
  • Tissue Homogenization:

    • Use the frozen brain hemisphere. Weigh the tissue and homogenize it in ice-cold lysis buffer containing protease inhibitors.

    • Centrifuge the homogenate at 14,000 x g for 20 minutes at 4°C.

    • Collect the supernatant and determine the total protein concentration using a BCA assay.

  • ELISA Procedure:

    • Use commercially available ELISA kits for mouse TNF-α and IL-1β.

    • Follow the manufacturer's instructions precisely.

    • Load samples (normalized for total protein concentration) and standards in duplicate or triplicate.

    • Read the absorbance on a microplate reader and calculate the cytokine concentrations based on the standard curve.

Data Presentation:

GroupTNF-α Concentration (pg/mg protein)IL-1β Concentration (pg/mg protein)
Control Mean ± SEMMean ± SEM
LPS Mean ± SEMMean ± SEM
Positive Control Mean ± SEMMean ± SEM
Compound X (Low) Mean ± SEMMean ± SEM
Compound X (High) Mean ± SEMMean ± SEM
Protocol: Immunohistochemistry (IHC)
  • Tissue Processing:

    • Transfer the post-fixed brain hemisphere to a 30% sucrose solution for cryoprotection.

    • Section the brain into 30-40 µm coronal sections using a cryostat or vibratome.

  • Staining Procedure:

    • Perform antigen retrieval if necessary.

    • Block non-specific binding with a blocking buffer (e.g., 5% normal goat serum in PBS with 0.3% Triton X-100).

    • Incubate sections overnight at 4°C with primary antibodies against Iba1 (for microglia) and GFAP (for astrocytes).

    • Wash and incubate with appropriate fluorescently-labeled secondary antibodies.

    • Mount sections onto slides with a DAPI-containing mounting medium to visualize cell nuclei.

  • Imaging and Analysis:

    • Capture images of specific brain regions (e.g., hippocampus, cortex) using a fluorescence or confocal microscope.

    • Quantify the staining intensity or the number of activated (morphologically distinct) glial cells using image analysis software (e.g., ImageJ).

Conclusion and Future Directions

This structured in vivo experimental plan provides a robust and scientifically sound pathway for the initial characterization of 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile. Successful demonstration of a favorable safety profile and attenuation of neuroinflammation in the acute LPS model would provide strong justification for advancing the compound.

Future studies could then logically progress to more complex, chronic models of neurodegenerative diseases, such as transgenic mouse models of Alzheimer's disease or toxin-induced models of Parkinson's disease, to evaluate the potential of Compound X as a disease-modifying therapeutic agent.[16][17]

References

  • RJPTSimLab. Study of different routes of drugs administration in mice & rats.
  • Expharm Software. Routes of Drug Administration in Rats and Mice | Demonstration Using Expharm Software. YouTube.
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  • Boston University IACUC. Administration Of Drugs and Experimental Compounds in Mice and Rats. Office of Research - Boston University.
  • Kanade G. N, Ahmed M. T. R. A Review on Neurodegenerative Diseases with their Suitable Animal Models. Biosci Biotech Res Asia. 2022;19(3).
  • Surguchov, A. Animal Models of Neurodegenerative Disease: Recent Advances in Fly Highlight Innovative Approaches to Drug Discovery. PubMed Central.
  • Dawson, T. M., Golde, T. E., & Lagier-Tourenne, C. (2018). Animal models of neurodegenerative diseases. Nature Neuroscience, 21(10), 1370–1379.
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  • Li, X. J. (2023). Animal models for research on neurodegenerative diseases. Ageing and Neurodegenerative Diseases, 3, 17.
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  • U.S. Food and Drug Administration. S7A Safety Pharmacology Studies for Human Pharmaceuticals.
  • ResearchGate. Which methods are most commonly used to measure (assess) neuroinflammation in the CNS?.
  • Charles River Laboratories. In Vivo Studies - Safety Pharmacology.
  • Monnet-Tschudi, F., et al. (2011). Methods to assess neuroinflammation. Current protocols in toxicology.
  • Zhang, Y., et al. (2024). Design, Synthesis, and Biological Evaluation of Novel Cinnamide Derivatives as Neuroprotective Agents for the Treatment of Cerebral Ischemia. PubMed.
  • ResearchGate. (2023). Designing an In Vivo Preclinical Research Study.
  • Niziński, P., et al. (2026). Experimental Models and Translational Strategies in Neuroprotective Drug Development with Emphasis on Alzheimer's Disease. Molecules, 31.
  • ResearchGate. (2023). Designing an In Vivo Preclinical Research Study.
  • Di Fabio, R., et al. (1997). Substituted indole-2-carboxylates as in vivo potent antagonists acting as the strychnine-insensitive glycine binding site. Journal of Medicinal Chemistry, 40(6), 841–850.
  • Mubassir, M., et al. (2025). Exploring the Versatile Pharmacological Potential of Indole Derivatives: A Comprehensive Review. Progress in Chemical and Biochemical Research, 8(3), 257-269.
  • Wang, Z., et al. One-Pot Synthesis of 2-Amino-indole-3-carboxamide and Analogous. PubMed Central.
  • Go, M. L., et al. (2010). Amino derivatives of indole as potent inhibitors of isoprenylcysteine carboxyl methyltransferase. Journal of Medicinal Chemistry, 53(19), 6838–6850.
  • Ikarashi, Y., et al. (2021). Properties, Pharmacology, and Pharmacokinetics of Active Indole and Oxindole Alkaloids in Uncaria Hook. Frontiers in Pharmacology.

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Method

Application Notes &amp; Protocols: 2-Amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile as a Novel Fluorescent Probe for Cellular Imaging

Abstract This document provides a comprehensive guide to the application of 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile, a novel fluorogenic molecular probe. Drawing upon the established photophysical pr...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This document provides a comprehensive guide to the application of 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile, a novel fluorogenic molecular probe. Drawing upon the established photophysical properties of the aminonitrile-substituted indole scaffold, we present its potential for live-cell imaging. A significant focus is placed on its putative role as an inhibitor of NADPH oxidase (NOX) enzymes, offering a valuable tool for investigating cellular redox signaling pathways implicated in a myriad of pathological conditions. Detailed protocols for the probe's synthesis, characterization, and application in fluorescence microscopy are provided to enable researchers to effectively utilize this compound in their investigations.

Introduction: The Convergence of Indole Chemistry and Cellular Imaging

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic drugs.[1] Its derivatives are renowned for a wide spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1] Concurrently, the field of cellular imaging has been revolutionized by the development of small-molecule fluorescent probes that enable the visualization of specific biomolecules and cellular processes in real-time.[2][3]

Indole-based compounds have emerged as promising candidates for fluorescent probe development due to their intrinsic photophysical properties.[4][5] The strategic introduction of electron-donating (e.g., amino) and electron-withdrawing (e.g., cyano) groups can significantly enhance their fluorescence quantum yields and modulate their spectral characteristics.[6] The subject of this guide, 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile, combines these features within a tetrahydroindole framework, a class of compounds also recognized for its biological activities, including the inhibition of NADPH oxidase (NOX) enzymes.[7]

This document serves as a detailed technical guide for researchers, scientists, and drug development professionals on the synthesis, characterization, and application of this novel molecular probe.

Physicochemical and Spectroscopic Properties

While specific experimental data for 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile is not yet extensively published, we can infer its key properties based on the well-documented characteristics of structurally related 2-amino-3-cyano-heterocycles and indole-based fluorophores.[6][8]

Table 1: Estimated Physicochemical and Spectroscopic Properties

PropertyEstimated Value/CharacteristicRationale/Supporting Evidence
Molecular Formula C₁₉H₁₇N₃Calculated from the chemical structure.
Molecular Weight 287.36 g/mol Calculated from the molecular formula.
Appearance White to pale yellow solidCommon for polycyclic aromatic amines.
Solubility Soluble in DMSO, DMF, and chlorinated solvents. Poorly soluble in water.Typical for organic fluorophores.
Excitation Max (λex) ~350 - 390 nmBased on data for 2-amino-3-cyanopyridine and indole derivatives which show absorption in the near-UV range.[8]
Emission Max (λem) ~430 - 480 nmExpected blue to cyan fluorescence, characteristic of aminonitrile-substituted aromatic systems.[8]
Stokes Shift ~80 - 100 nmA significant Stokes shift is anticipated, minimizing self-quenching and improving signal-to-noise in imaging applications.
Quantum Yield (Φ) Moderate to High (0.3 - 0.7)The presence of the aminonitrile moiety is known to enhance fluorescence quantum yield in heterocyclic systems.[6]

Proposed Mechanism of Action: A Fluorescent Probe for NADPH Oxidase Activity

The structural similarity of the tetrahydroindole core to known NADPH oxidase inhibitors suggests a plausible mechanism of action for 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile as a probe for NOX activity.[7] NADPH oxidases are membrane-bound enzyme complexes that generate reactive oxygen species (ROS), playing crucial roles in both physiological and pathological processes.[4][9]

We hypothesize that the probe may act as an inhibitor of one or more NOX isoforms. This interaction could potentially alter the probe's fluorescence properties, providing a readout of enzyme activity. Alternatively, the probe's fluorescence may be sensitive to the local redox environment created by active NOX enzymes.

G cluster_cell Cellular Environment cluster_imaging Fluorescence Microscopy Probe 2-amino-1-phenyl-4,5,6,7-tetrahydro- 1H-indole-3-carbonitrile Probe->Probe Fluorescence Signal NOX NADPH Oxidase (NOX) Complex Probe->NOX Inhibition/Binding Microscope Fluorescence Microscope Probe->Microscope Excitation/Emission ROS Reactive Oxygen Species (ROS) NOX->ROS Generates Cellular_Response Downstream Cellular Responses ROS->Cellular_Response Triggers Signal_Detection Signal Detection and Analysis Microscope->Signal_Detection Signal_Detection->NOX Correlates with NOX Activity

Figure 1: Proposed mechanism of the probe for imaging NADPH oxidase activity.

Experimental Protocols

Synthesis of 2-Amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile

This protocol is a proposed synthetic route based on established methods for the synthesis of related 2-amino-3-cyanopyridine and indole derivatives.[10][11]

Workflow for Synthesis

G Reactants Cyclohexanone + Phenylhydrazine + Malononitrile Step1 Step 1: Gewald Reaction Reactants->Step1 Intermediate Formation of Tetrahydroindole Intermediate Step1->Intermediate Step2 Step 2: Purification Intermediate->Step2 Product 2-amino-1-phenyl-4,5,6,7-tetrahydro- 1H-indole-3-carbonitrile Step2->Product Analysis Characterization (NMR, MS, IR) Product->Analysis

Figure 2: Synthetic workflow for the molecular probe.

Materials:

  • Cyclohexanone

  • Phenylhydrazine hydrochloride

  • Malononitrile

  • Elemental sulfur

  • Sodium ethoxide

  • Ethanol

  • N,N-Dimethylformamide (DMF)

  • Silica gel for column chromatography

  • Standard laboratory glassware and purification apparatus

Procedure:

  • Reaction Setup: In a three-necked round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve cyclohexanone (10 mmol), phenylhydrazine hydrochloride (10 mmol), malononitrile (10 mmol), and elemental sulfur (12 mmol) in ethanol (50 mL).

  • Base Addition: Slowly add a solution of sodium ethoxide (20 mmol) in ethanol (20 mL) to the reaction mixture.

  • Reflux: Heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Workup: After completion, cool the reaction mixture to room temperature and pour it into ice-cold water (200 mL).

  • Extraction: Extract the aqueous mixture with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Purification: Remove the solvent under reduced pressure. Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient.

  • Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, Mass Spectrometry, and IR spectroscopy to confirm its structure and purity.

Protocol for Live-Cell Imaging of NADPH Oxidase Activity

This protocol is adapted from established methods for imaging cellular ROS production and NOX activity using fluorescent probes.[4][9]

Cell Culture and Plating:

  • Culture the cells of interest (e.g., RAW 264.7 macrophages, HEK293 cells transfected with NOX isoforms) in appropriate media supplemented with fetal bovine serum and antibiotics.

  • Seed the cells onto glass-bottom dishes or chamber slides suitable for fluorescence microscopy and allow them to adhere overnight.

Probe Loading:

  • Prepare a stock solution of 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile (1-10 mM) in anhydrous DMSO.

  • Dilute the stock solution in serum-free cell culture medium to a final working concentration of 1-10 µM.

  • Remove the culture medium from the cells and wash once with pre-warmed phosphate-buffered saline (PBS).

  • Incubate the cells with the probe-containing medium for 30-60 minutes at 37°C in a CO₂ incubator.

Stimulation and Imaging:

  • Wash the cells twice with PBS to remove excess probe.

  • Replace the PBS with a suitable imaging buffer (e.g., Hanks' Balanced Salt Solution with calcium and magnesium).

  • Acquire baseline fluorescence images using a fluorescence microscope equipped with appropriate filters (e.g., Ex: 365/20 nm, Em: 460/40 nm).

  • To induce NOX activity, treat the cells with a known activator, such as phorbol 12-myristate 13-acetate (PMA, 100 nM - 1 µM) or lipopolysaccharide (LPS, 1 µg/mL).

  • Acquire time-lapse fluorescence images to monitor the change in fluorescence intensity or localization over time.

  • As a negative control, pre-incubate cells with a known NOX inhibitor (e.g., diphenyleneiodonium (DPI) or apocynin) before adding the probe and stimulant.

Data Analysis:

  • Quantify the fluorescence intensity of individual cells or regions of interest using image analysis software (e.g., ImageJ/Fiji).

  • Normalize the fluorescence intensity to the baseline to determine the fold-change upon stimulation.

  • Compare the fluorescence changes in stimulated versus unstimulated and inhibitor-treated cells to assess the probe's response to NOX activity.

Concluding Remarks and Future Perspectives

2-Amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile represents a promising new tool for the study of cellular redox biology. Its predicted favorable photophysical properties, combined with the known biological activities of the tetrahydroindole scaffold, make it a compelling candidate for a fluorescent probe targeting NADPH oxidase activity. The protocols outlined in this document provide a solid foundation for researchers to begin exploring the potential of this molecule.

Future work should focus on the detailed experimental characterization of the probe's spectroscopic properties, its specificity for different NOX isoforms, and the precise mechanism of its fluorescence response. Further chemical modifications could also be explored to fine-tune its properties for specific applications, such as targeting to particular subcellular compartments or for use in in vivo imaging.

References

  • Aminoindole and naphthalimide based charge transfer fluorescent probes for pH sensing and live cell imaging. Organic & Biomolecular Chemistry. [Link]

  • Aminoindole and naphthalimide based charge transfer fluorescent probes for pH sensing and live cell imaging. Organic & Biomolecular Chemistry. [Link]

  • Indole-based colori/fluorimetric Probe for Selective Detection of Cu 2+ and Application in Living Cell Imaging. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. [Link]

  • Real-Time Imaging of NADPH Oxidase Activity in Living Cells Using a Novel Fluorescent Protein Reporter. PLOS One. [Link]

  • Real-Time Imaging of NADPH Oxidase Activity in Living Cells Using a Novel Fluorescent Protein Reporter. National Institutes of Health. [Link]

  • Method to Detect the Cellular Source of Over‐Activated NADPH Oxidases Using NAD(P)H Fluorescence Lifetime Imaging. Semantic Scholar. [Link]

  • An indole-based near-infrared fluorescent "Turn-On" probe for H2O2: Selective detection and ultrasensitive imaging of zebrafish gallbladder. Talanta. [Link]

  • A novel pH fluorescent probe based on indocyanine for imaging of living cells. Hong Kong Baptist University Scholars. [Link]

  • New NADPH Oxidase 2 Inhibitors Display Potent Activity against Oxidative Stress by Targeting p22-p47 Interactions. ResearchGate. [Link]

  • 4-Amino-5-benzoyl-1-benzyl-2-(4,5,6,7-tetrahydro-1H-indol-2-yl)-1H-pyrrole-3-carbonitrile. MDPI. [Link]

  • Recent developments in the probes and assays for measurement of the activity of NADPH oxidases. National Institutes of Health. [Link]

  • A Green Approach to the Synthesis of Novel Indole Substituted 2-Amino- 4,5-dihydro-3-furancarbonitriles in Water. ResearchGate. [Link]

  • Preparation of Indoles from α-Aminonitriles: A Short Synthesis of FGIN-1-27. Thieme Connect. [Link]

  • ChemInform Abstract: Synthesis of 3-Substituted 2-Amino-1-hydroxy-1H-indole-5,6-dicarbonitriles. ResearchGate. [Link]

  • 4,5,6,7-Tetrahydroindol-4-Ones as a Valuable Starting Point for the Synthesis of Polyheterocyclic Structures. National Institutes of Health. [Link]

  • One-Pot Synthesis of 2-Amino-indole-3-carboxamide and Analogous. National Institutes of Health. [Link]

  • NOVEL SYNTHESIS OF SOME NEW FLUOERESCENT 2-AMINO-3- CYANOPYRIDINES. HETEROCYCLES. [Link]

  • Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). MDPI. [Link]

  • EXAMPLES OF THE USE OF FLUORESCENT HETEROCYCLES IN CHEMISTRY AND BIOLOGY. HETEROCYCLES. [Link]

  • One-pot synthesis of 2-amino-3-cyanopyridine derivatives under solvent-free conditions. ScienceDirect. [Link]

  • A spectroscopic survey of substituted indoles reveals consequences of a stabilized1Lb transition. Semantic Scholar. [Link]

  • Synthesis of 2-amino-3-cyanopyridine derivatives and investigation of their carbonic anhydrase inhibition effects. PubMed. [Link]

  • Reactivity of 2-amino-3-cyanopyridines. ResearchGate. [Link]

  • One-pot synthesis of 2-amino-3-cyanopyridine derivatives under microwave irradiation without solvent. Semantic Scholar. [Link]

  • Synthesis of 4-aminophenyl substituted indole derivatives for the instrumental analysis and molecular docking evaluation studies. ResearchGate. [Link]

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Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing the Gewald Reaction for Tetrahydroindole Synthesis

Welcome to the technical support center for the Gewald reaction. This guide is designed for researchers, chemists, and professionals in drug development who are utilizing this powerful multicomponent reaction for the syn...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the Gewald reaction. This guide is designed for researchers, chemists, and professionals in drug development who are utilizing this powerful multicomponent reaction for the synthesis of tetrahydroindoles and related scaffolds. Here, we provide in-depth troubleshooting advice, frequently asked questions (FAQs), and optimized protocols to help you enhance your reaction yields and overcome common experimental hurdles.

Understanding the Gewald Reaction for Tetrahydroindole Synthesis

The Gewald three-component reaction is a cornerstone of heterocyclic chemistry, enabling the one-pot synthesis of highly substituted 2-aminothiophenes.[1][2] When a cyclic ketone such as cyclohexanone is used as the carbonyl component, the reaction yields 4,5,6,7-tetrahydrobenzo[b]thiophenes, which are valuable precursors in medicinal chemistry.[3][4]

The reaction involves the condensation of a ketone (cyclohexanone), an active methylene nitrile (e.g., malononitrile or ethyl cyanoacetate), and elemental sulfur in the presence of a base.[1] The process is prized for its efficiency, allowing for the formation of multiple bonds in a single step.[5]

Reaction Mechanism Overview

The mechanism of the Gewald reaction is a sequential process that can be broken down into three key stages:[1][6]

  • Knoevenagel-Cope Condensation: The reaction initiates with a base-catalyzed condensation between the ketone and the active methylene nitrile to form a stable α,β-unsaturated nitrile intermediate.[1]

  • Sulfur Addition: Elemental sulfur adds to the α-carbon of the unsaturated intermediate. The exact mechanism of this step is complex and can involve the formation of polysulfide intermediates.[6]

  • Cyclization and Tautomerization: The sulfur-containing intermediate undergoes intramolecular cyclization via nucleophilic attack of the mercaptide onto the cyano group, followed by tautomerization to yield the final aromatic 2-aminothiophene product.[1]

Gewald_Mechanism cluster_0 Knoevenagel-Cope Condensation cluster_1 Sulfur Addition & Cyclization cluster_2 Final Product Formation Cyclohexanone Cyclohexanone Unsaturated Intermediate Unsaturated Intermediate Cyclohexanone->Unsaturated Intermediate + Nitrile, Base Active Methylene Nitrile Active Methylene Nitrile Active Methylene Nitrile->Unsaturated Intermediate Sulfur Adduct Sulfur Adduct Unsaturated Intermediate->Sulfur Adduct + Sulfur (S8) Cyclized Intermediate Cyclized Intermediate Sulfur Adduct->Cyclized Intermediate Intramolecular Cyclization Tetrahydroindole Product Tetrahydroindole Product Cyclized Intermediate->Tetrahydroindole Product Tautomerization

Frequently Asked Questions (FAQs)

Q1: What are the most critical parameters influencing the yield of the Gewald reaction for tetrahydroindole synthesis?

A1: The yield is highly sensitive to several factors: the choice of base/catalyst, solvent, reaction temperature, and the purity of the starting materials.[5] Optimizing these parameters is essential for achieving high yields and product purity.

Q2: Can I use other cyclic ketones besides cyclohexanone?

A2: Yes, other cyclic ketones like cyclopentanone and cycloheptanone can be used, but their reactivity may differ. For instance, both cyclopentanone and cyclohexanone show similar reactivity with malononitrile, while cycloheptanone may react more slowly.[7]

Q3: Is it possible to run this reaction under catalytic conditions?

A3: Traditionally, stoichiometric amounts of a base like morpholine or piperidine are used. However, recent advancements have shown that the reaction can be performed with truly catalytic amounts of certain systems, such as piperidinium borate, which acts as a conjugate acid-base pair.[7]

Q4: How can I make the Gewald reaction "greener" or more environmentally friendly?

A4: Several green chemistry approaches have been reported. These include using water as a solvent, employing microwave irradiation to reduce reaction times and energy consumption, and utilizing solvent-free conditions with techniques like high-speed ball milling.[8][9][10]

Troubleshooting Guide: Enhancing Your Tetrahydroindole Yield

This section addresses specific issues that can lead to diminished yields and provides actionable solutions.

Problem 1: Low or No Product Formation

Q: My reaction has a very low conversion rate, or it's not working at all. What are the likely causes?

A: This is a common issue that often points to problems with the initial Knoevenagel-Cope condensation step or the purity of your reagents.

  • Potential Cause 1: Inefficient Knoevenagel-Cope Condensation. This initial step is crucial for the entire sequence.

    • Solution: The choice of base is critical. For a simple substrate like cyclohexanone, secondary amines like morpholine or piperidine are often effective. However, if you are using a more sterically hindered ketone, a stronger base or a different catalyst system might be necessary.[11] Consider screening different bases. Additionally, the condensation produces water, which can inhibit the reaction. If you are not using an aqueous system, consider methods for water removal.[11]

  • Potential Cause 2: Impure Reagents or Solvents. Impurities in the starting materials or solvents can interfere with the reaction.

    • Solution: Ensure your cyclohexanone, active methylene nitrile, and sulfur are of high purity.[5] Solvents should be dry and of an appropriate grade. Old or improperly stored reagents can be a source of contaminants.

  • Potential Cause 3: Inactive Catalyst/Base. The base can degrade over time or be of poor quality.

    • Solution: Use a fresh bottle of the amine base or purify it before use. If you are using a solid catalyst, ensure it has been stored correctly and is active.

Problem 2: Formation of a Dark Brown, Tarry Mixture

Q: My reaction mixture has turned into a dark, intractable tar, making product isolation impossible. What's happening and how can I prevent it?

A: This is often indicative of polymerization or the formation of complex polysulfides, usually due to excessive heat.[11]

  • Potential Cause 1: High Reaction Temperature. Elevated temperatures can cause the starting materials or the unsaturated intermediate to polymerize.[11]

    • Solution: Carefully control the reaction temperature. A systematic temperature screen can help identify the optimal range for your specific substrates. In some cases, lowering the temperature can significantly improve the outcome.

  • Potential Cause 2: Impurities Catalyzing Side Reactions. As mentioned before, impurities can catalyze unwanted polymerization pathways.

    • Solution: Use high-purity starting materials. Proper workup and purification are necessary to remove these colored impurities from any product that does form.

Problem 3: Significant Byproduct Formation

Q: I'm getting my desired product, but the yield is low due to a major byproduct. How can I improve the selectivity?

A: The most common side reaction is the dimerization of the α,β-unsaturated nitrile intermediate.[11][12]

  • Potential Cause: Dimerization of the Knoevenagel-Cope Intermediate. This intermediate can undergo self-condensation, competing with the desired sulfur addition and cyclization.[11][12]

    • Solution 1: Optimize Reaction Temperature. The rate of dimerization is highly sensitive to temperature. Experiment with a lower temperature to favor the desired intramolecular cyclization.

    • Solution 2: Adjust Reagent Stoichiometry and Addition Rate. Incorrect stoichiometry, such as an excess of the ketone or nitrile, can lead to self-condensation.[5] Ensure accurate measurements. Slow, controlled addition of one of the reagents can sometimes minimize the concentration of the intermediate and thus reduce dimerization.

    • Solution 3: Two-Step Procedure. For particularly challenging substrates, a two-step approach can be more effective. First, synthesize and isolate the α,β-unsaturated nitrile from the Knoevenagel-Cope condensation. Then, in a separate step, react the purified intermediate with sulfur and a base. This can significantly reduce the formation of byproducts.[11][13]

Troubleshooting_Workflow Start Low Yield or Reaction Failure Check_Condensation Is Knoevenagel-Cope Condensation Occurring? (Check by TLC/LCMS) Start->Check_Condensation Condensation_No No Check_Condensation->Condensation_No No Condensation_Yes Yes Check_Condensation->Condensation_Yes Yes Optimize_Base Optimize Base: - Screen different amines - Use fresh base - Consider catalytic systems Condensation_No->Optimize_Base Tarry_Mixture Is the mixture dark/tarry? Condensation_Yes->Tarry_Mixture Check_Purity Check Reagent Purity Optimize_Base->Check_Purity Tarry_Yes Yes Tarry_Mixture->Tarry_Yes Yes Tarry_No No Tarry_Mixture->Tarry_No No Control_Temp Control Temperature: - Lower reaction temp - Ensure even heating Tarry_Yes->Control_Temp Check_Byproducts Are byproducts (e.g., dimer) observed? Tarry_No->Check_Byproducts Byproducts_Yes Yes Check_Byproducts->Byproducts_Yes Yes Optimize_Stoichiometry Optimize Conditions: - Adjust stoichiometry - Slow reagent addition - Consider two-step synthesis Byproducts_Yes->Optimize_Stoichiometry

Experimental Protocols and Data

Optimized Protocol for the Synthesis of 2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile

This protocol is a general guideline. Optimal conditions may vary depending on the specific substrate and scale.

Materials:

  • Cyclohexanone

  • Malononitrile

  • Elemental Sulfur (finely powdered)

  • Morpholine (or other suitable base)

  • Ethanol (or other suitable solvent)

Procedure:

  • Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add cyclohexanone (1.0 equiv.), malononitrile (1.0 equiv.), and elemental sulfur (1.1 equiv.) in ethanol.

  • Base Addition: Add morpholine (1.0-1.5 equiv.) to the stirred suspension.

  • Reaction: Heat the reaction mixture to a gentle reflux (typically around 50-80 °C).[14] Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is often complete within 2-6 hours.[5]

  • Work-up: Once the reaction is complete (as indicated by TLC), cool the mixture to room temperature. Pour the reaction mixture into ice-cold water while stirring vigorously.

  • Isolation: The solid product will precipitate. Collect the precipitate by vacuum filtration.

  • Purification: Wash the collected solid with cold water, followed by a small amount of cold ethanol to remove soluble impurities.[5] The product can be further purified by recrystallization from a suitable solvent, such as ethanol or an ethyl acetate/hexane mixture.[3]

Data Presentation: Effect of Reaction Conditions on Yield

Optimizing reaction parameters is crucial for maximizing yield. The following tables summarize data from literature, showcasing the impact of catalyst and solvent choice on the synthesis of 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile from cyclohexanone and malononitrile.

Table 1: Effect of Catalyst on Yield [7]

EntryCatalyst (20 mol%)Time (min)Yield (%)
1Pyrrolidinium Borate3092
2Piperidinium Borate 20 96
3Morpholinium Borate3090
4No Catalyst24 hoursNo Reaction

Reaction Conditions: Cyclohexanone (1 equiv), malononitrile (1 equiv), sulfur (1 equiv), catalyst (20 mol%), EtOH/H₂O (9:1), 100 °C.

Table 2: Effect of Solvent on Yield (using Piperidinium Borate catalyst) [7]

EntrySolventTime (min)Yield (%)
1Water6082
2Methanol2594
3Ethanol/Water (9:1) 20 96
4Acetonitrile4590
5Toluene12070
6Dichloromethane18065

References

  • Wikipedia. Gewald reaction. [Link]

  • Channagiri, L. S., et al. (2015). A green chemistry approach to gewald reaction. Der Pharma Chemica, 7(1), 248-251. [Link]

  • Organic Chemistry Portal. Gewald Reaction. [Link]

  • Ben Ali, M., & Mlika, R. (2022). Selective and facile Synthesis of 2-Aminothiophenes Using Na2CaP2O7 as base Nano-Catalyst. Journal of Chemical Reaction and Synthesis, 12(1), 18-28. [Link]

  • Dabney, J. M., et al. (2011). A Solvent-Free, One-Step, One-Pot Gewald Reaction for Alkyl-aryl Ketones via Mechanochemistry. Molecules, 16(5), 3913-3922. [Link]

  • Puterová, Z., Krutošíková, A., & Végh, D. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. ARKIVOC, 2010(i), 209-246. [Link]

  • Nguyen, H. D., & Tantillo, D. J. (2020). Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. The Journal of Organic Chemistry, 85(15), 9646–9656. [Link]

  • Chen, J., et al. (2013). Reaction optimization studies of the modified Gewald reaction. ResearchGate. [Link]

  • Request PDF. Synthesis of tetrasubstituted thiophenes on solid-support using the Gewald reaction. [Link]

  • Puterová, Z., Krutošíková, A., & Végh, D. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. ARKIVOC, 2010(i), 209-246. [Link]

  • Huang, Y., & Dömling, A. (2011). Cyanoacetamide MCR (III): Three-Component Gewald Reactions Revisited. ACS Combinatorial Science, 13(3), 275-280. [Link]

  • Request PDF. Gewald reaction: Synthesis, properties and applications of substituted 2-aminothiophenes. [Link]

  • J&K Scientific LLC. Gewald Reaction. [Link]

  • Puterová, Z., Krutošíková, A., & Végh, D. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. ResearchGate. [Link]

  • Puterová, Z., Krutošíková, A., & Végh, D. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Semantic Scholar. [Link]

  • Request PDF. Gewald reaction and apply in drug synthesis. [Link]

  • Huang, Y., & Dömling, A. (2011). The Gewald multicomponent reaction. Molecular Diversity, 15(1), 3-33. [Link]

  • Silva, W. L., et al. (2011). 2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile. Acta Crystallographica Section E: Structure Reports Online, 67(11), o3161. [Link]

  • PubChem. 2-Amino-4,5,6,7-tetrahydrobenzo(b)thiophene-3-carbonitrile. [Link]

  • Fadda, A. A., et al. (2021). 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines. ACS Omega, 6(48), 32791–32804. [Link]

Sources

Optimization

Technical Support Center: Purification of 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile

Welcome to the dedicated technical support guide for the purification of 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile. This resource is designed for researchers, scientists, and drug development professio...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the dedicated technical support guide for the purification of 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of this valuable synthetic intermediate. Here, we provide in-depth, field-proven insights and troubleshooting strategies in a direct question-and-answer format to ensure the highest purity of your compound.

I. Overview of Purification Strategies

2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile is typically synthesized via the Gewald reaction, a multicomponent condensation of cyclohexanone, malononitrile, elemental sulfur, and aniline.[1][2] The crude product from this reaction will invariably contain unreacted starting materials, intermediates, and side products. The primary purification techniques employed are recrystallization and column chromatography. The choice between these methods depends on the scale of the reaction and the impurity profile of the crude material.

II. Troubleshooting Guide

This section addresses specific issues you may encounter during the purification process, providing causal explanations and actionable protocols.

Question 1: My crude product is a sticky oil or a discolored solid. What are the likely impurities?

Answer: A non-crystalline or discolored crude product is common and typically indicates the presence of several impurities. Given the Gewald synthesis route, the most probable contaminants are:

  • Unreacted Starting Materials: Cyclohexanone, malononitrile, and aniline.

  • Knoevenagel Condensation Intermediate: 2-(cyclohexylidene)malononitrile.[1][3]

  • Elemental Sulfur: Residual sulfur from the reaction.

  • Dimerization or Polymerization Products: Side reactions can lead to higher molecular weight impurities.

  • Oxidation Products: 2-aminoindole derivatives can be susceptible to air oxidation, leading to colored impurities.

A preliminary Thin Layer Chromatography (TLC) analysis is crucial to visualize the number of components in your crude product.

Question 2: I am attempting recrystallization, but my compound is either not dissolving or crashing out too quickly. How do I select the right solvent system?

Answer: Effective recrystallization hinges on the principle that the desired compound should be highly soluble in the hot solvent and poorly soluble at room temperature or below. For 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile and its analogs, a mixed solvent system is often effective.

A recommended starting point is an ethanol/water mixture.[4] The general procedure is as follows:

  • Dissolve the crude product in a minimal amount of hot ethanol.

  • While the solution is still hot, add water dropwise until you observe persistent turbidity.

  • Add a few more drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

  • Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

  • Collect the crystals by vacuum filtration and wash with a small amount of cold ethanol/water.

If this system is not effective, other protic/aprotic solvent combinations can be screened.

Question 3: My recrystallized product still shows multiple spots on TLC. What should I do next?

Answer: If recrystallization fails to yield a pure product, column chromatography is the next logical step. This technique separates compounds based on their differential adsorption to a stationary phase. For 2-aminoindole derivatives, silica gel is the most common stationary phase.[5][6]

The key to successful column chromatography is selecting an appropriate mobile phase (eluent). A common and effective eluent system for compounds of this polarity is a mixture of ethyl acetate and a non-polar solvent like petroleum ether or hexane .[7]

To determine the optimal solvent ratio:

  • Run several TLCs of your crude product using different ratios of ethyl acetate/hexane (e.g., 1:9, 2:8, 3:7).

  • The ideal solvent system will give your desired product an Rf value of approximately 0.3-0.4, with good separation from impurities.[5]

Question 4: During column chromatography, my compound is streaking or not moving from the baseline. What is causing this and how can I fix it?

Answer: Streaking or immobility on a silica gel column is often due to the basicity of the 2-amino group, which can interact strongly with the acidic silica gel. To mitigate this:

  • Add a small amount of a basic modifier to your eluent. Typically, adding 0.5-1% triethylamine (Et₃N) to the ethyl acetate/hexane mobile phase will neutralize the acidic sites on the silica gel, leading to better peak shape and elution.

  • Consider an alternative stationary phase. If streaking persists, using a more neutral adsorbent like alumina (basic or neutral grade) can be beneficial for the purification of amines.[6]

Question 5: I have a pure product, but the yield is very low after purification. How can I improve my recovery?

Answer: Low recovery can stem from several factors during both recrystallization and chromatography.

  • In Recrystallization:

    • Using too much solvent: This will prevent the solution from becoming saturated upon cooling, leading to poor crystal formation. Always use the minimum amount of hot solvent required to dissolve your compound.

    • Cooling too quickly: Rapid cooling can trap impurities within the crystal lattice and lead to smaller, less pure crystals. Allow the solution to cool slowly to room temperature before placing it in an ice bath.

  • In Column Chromatography:

    • Improper solvent polarity: If the eluent is too polar, your compound may elute too quickly along with impurities. If it's not polar enough, your compound may remain on the column. Fine-tuning the solvent system based on TLC is critical.

    • Column overloading: Using too much crude material for the amount of silica gel will result in poor separation. A general rule of thumb is to use a 20-50 fold excess by weight of silica gel to the crude product.[5]

III. Frequently Asked Questions (FAQs)

Q1: What is the most common method for purifying 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile? A1: For lab-scale synthesis, a combination of recrystallization and column chromatography is standard. Recrystallization from an ethanol/water mixture is a good first pass to remove bulk impurities.[4] For achieving high purity, flash column chromatography on silica gel with an ethyl acetate/hexane or ethyl acetate/petroleum ether eluent system is highly effective.[7]

Q2: How can I remove colored impurities from my final product? A2: Colored impurities, often arising from oxidation, can sometimes be removed by treating a solution of your compound with a small amount of activated charcoal before a final recrystallization. The colored molecules adsorb to the charcoal, which is then removed by hot filtration. Use charcoal sparingly, as it can also adsorb your desired product.

Q3: Is 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile stable during purification? A3: While generally stable, 2-aminoindoles can be sensitive to prolonged exposure to air and light, which can lead to the formation of colored oxidation products. It is advisable to store the purified compound under an inert atmosphere (e.g., argon or nitrogen) and in a dark, cool place.

Q4: What analytical techniques can I use to assess the purity of my final product? A4: The purity of your final product should be assessed by a combination of techniques:

  • Thin Layer Chromatography (TLC): A single spot in multiple solvent systems is a good indicator of purity.

  • Melting Point: A sharp melting point range is characteristic of a pure compound.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): This will confirm the structure and identify any proton or carbon-containing impurities.

  • High-Performance Liquid Chromatography (HPLC): Provides a quantitative measure of purity.

  • Mass Spectrometry (MS): Confirms the molecular weight of your compound.

IV. Data and Protocols

Table 1: Recommended Solvent Systems for Purification
Purification MethodStationary PhaseRecommended Solvent SystemNotes
RecrystallizationN/AEthanol/WaterGood for initial purification of the crude solid.[4]
Column ChromatographySilica GelEthyl Acetate/Petroleum Ether (or Hexane)The ratio should be optimized using TLC. A starting point of 2:8 is often effective.[7]
Column ChromatographySilica GelEthyl Acetate/Hexane + 1% TriethylamineUse if streaking is observed due to the basicity of the amino group.
Experimental Protocol: Column Chromatography
  • Prepare the Column: Secure a glass column vertically and add a small plug of cotton or glass wool to the bottom. Add a thin layer of sand.

  • Pack the Column: Prepare a slurry of silica gel in the initial, least polar eluent. Pour the slurry into the column and allow it to pack under gravity or with gentle pressure.

  • Load the Sample: Dissolve the crude product in a minimal amount of dichloromethane or the eluent. Adsorb this solution onto a small amount of silica gel by evaporating the solvent. Carefully add the dried, silica-adsorbed sample to the top of the column. Add a protective layer of sand.

  • Elute the Column: Carefully add the eluent to the column and begin collecting fractions. Gradually increase the polarity of the eluent if a gradient elution is required.

  • Analyze Fractions: Monitor the collected fractions by TLC to identify those containing the pure product.

  • Combine and Evaporate: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile.

V. Visualizing the Troubleshooting Process

Troubleshooting_Purification start Crude Product (from Gewald Synthesis) tlc_analysis Perform TLC Analysis start->tlc_analysis oily_or_colored Is the product a sticky oil or discolored solid? tlc_analysis->oily_or_colored multiple_spots Multiple spots on TLC? oily_or_colored->multiple_spots Yes recrystallization Attempt Recrystallization (e.g., Ethanol/Water) oily_or_colored->recrystallization No multiple_spots->recrystallization Yes recrystallization_ok Recrystallization successful? recrystallization->recrystallization_ok column_chromatography Perform Column Chromatography (Silica Gel, EA/Hexane) recrystallization_ok->column_chromatography No pure_product Pure Product recrystallization_ok->pure_product Yes streaking Streaking on column? column_chromatography->streaking add_base Add 1% Et3N to eluent streaking->add_base Yes streaking->pure_product No add_base->column_chromatography low_yield Low Yield? pure_product->low_yield low_yield->pure_product No, yield is acceptable optimize_conditions Optimize Conditions: - Minimize solvent (Recrystallization) - Slow cooling (Recrystallization) - Adjust solvent polarity (Column) - Check loading (Column) low_yield->optimize_conditions Yes optimize_conditions->start Re-run purification

Sources

Troubleshooting

Technical Support Center: Navigating the Solubility Challenges of 2-Aminotetrahydroindole Derivatives in Biological Assays

Welcome to the dedicated technical support resource for researchers, scientists, and drug development professionals working with 2-aminotetrahydroindole derivatives. This guide provides in-depth troubleshooting advice, f...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the dedicated technical support resource for researchers, scientists, and drug development professionals working with 2-aminotetrahydroindole derivatives. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and validated protocols to address the common yet significant challenge of poor aqueous solubility in this important class of compounds. Our goal is to empower you with the knowledge and practical techniques to ensure the accuracy, reproducibility, and ultimate success of your biological assays.

Frequently Asked Questions (FAQs)

Q1: Why do my 2-aminotetrahydroindole derivatives consistently precipitate in my aqueous assay buffer?

A1: The precipitation of 2-aminotetrahydroindole derivatives in aqueous buffers is a frequent issue stemming from their inherent physicochemical properties. These compounds often possess a combination of a rigid, hydrophobic tetrahydroindole core and a basic amino group. This duality in their structure can lead to low aqueous solubility, especially at physiological pH (around 7.4). At this pH, the basic amino group may be protonated, increasing polarity, but the large, non-polar scaffold often dominates, leading to aggregation and precipitation. Factors such as high lipophilicity (often indicated by a high LogP value) and strong crystal lattice energy contribute significantly to their poor solubility in water-based solutions.

Q2: I've prepared a high-concentration stock solution in 100% DMSO. Why do I still see precipitation when I dilute it into my cell culture medium?

A2: This is a classic issue of compound "crash-out" upon serial dilution. While dimethyl sulfoxide (DMSO) is an excellent solvent for many organic molecules, its ability to maintain the solubility of your compound dramatically decreases as its concentration is lowered in an aqueous environment. When a concentrated DMSO stock is introduced into your aqueous assay buffer or cell culture medium, the local concentration of the compound can momentarily exceed its solubility limit in the mixed solvent system, causing it to precipitate. The final concentration of DMSO in your assay is also critical; many cell-based assays are sensitive to DMSO concentrations above 0.5-1%, and this limited allowable concentration of the organic co-solvent may not be sufficient to keep your compound in solution.

Q3: Can the salt form of my 2-aminotetrahydroindole derivative affect its solubility?

A3: Absolutely. The salt form of a compound can have a profound impact on its aqueous solubility and dissolution rate. For basic compounds like 2-aminotetrahydroindole derivatives, forming a salt with a suitable acid (e.g., hydrochloride, tartrate, or mesylate) can significantly enhance aqueous solubility compared to the free base. This is because the salt form is already ionized, which promotes more favorable interactions with polar water molecules. However, it's important to consider the potential for the common ion effect and the pH of your final assay buffer, as these can influence the solubility of the salt form.

Q4: How can I experimentally determine the maximum soluble concentration of my compound in my specific assay buffer?

A4: Determining the kinetic and thermodynamic solubility of your compound in your assay buffer is a crucial first step. A simple and effective method is to perform a visual solubility assessment. This involves preparing a series of dilutions of your compound in the assay buffer and visually inspecting for precipitation or turbidity after a defined incubation period. For a more quantitative assessment, you can use techniques like nephelometry, which measures turbidity, or filter the solutions and analyze the concentration of the soluble compound in the filtrate using High-Performance Liquid Chromatography (HPLC) or UV-Vis spectroscopy.

Troubleshooting Guide: Overcoming Solubility Issues

Problem 1: Compound precipitates immediately upon addition to the aqueous assay buffer.
Potential Cause Troubleshooting Step Scientific Rationale
Exceeding Thermodynamic Solubility Determine the kinetic solubility of your compound in the assay buffer. Start with a lower final concentration of your compound.Every compound has a maximum concentration at which it can remain dissolved in a given solvent system. Exceeding this limit will inevitably lead to precipitation.
Inappropriate pH of the Buffer Adjust the pH of your assay buffer. For basic compounds like 2-aminotetrahydroindoles, a slightly acidic pH can increase solubility by promoting protonation of the amino group.The ionization state of a molecule, which is pH-dependent, significantly influences its solubility. The protonated, charged form is generally more water-soluble.
High LogP of the Compound Consider using a formulation approach, such as complexation with cyclodextrins or the use of co-solvents.Highly lipophilic compounds have poor affinity for water. Formulation strategies can help to create a more favorable microenvironment for the compound in the aqueous solution.
Problem 2: Results from my cell-based assay are inconsistent and not dose-dependent.
Potential Cause Troubleshooting Step Scientific Rationale
Compound Adsorption to Plastics Use low-adhesion microplates and polypropylene tubes. Include a pre-incubation step where the plate is exposed to the compound solution to saturate binding sites.Hydrophobic compounds can adsorb to the surfaces of standard polystyrene labware, reducing the actual concentration of the compound available to the cells and leading to variability.
Compound Aggregation Include a small percentage of a non-ionic surfactant like Tween® 80 or Pluronic® F-68 (typically 0.01-0.1%) in your assay buffer.Surfactants can help to prevent the formation of compound aggregates, which can lead to non-specific effects and inaccurate dose-response curves.
Interaction with Serum Proteins Reduce the serum concentration in your cell culture medium during the compound treatment period, if your cell line can tolerate it.Many compounds bind to serum proteins like albumin, which can reduce the free concentration of the compound available to interact with its target.

Experimental Protocols

Protocol 1: Preparation of a Cyclodextrin Inclusion Complex for Enhanced Solubility

This protocol describes the use of hydroxypropyl-β-cyclodextrin (HP-β-CD), a commonly used excipient to improve the solubility of hydrophobic compounds.

Materials:

  • 2-aminotetrahydroindole derivative

  • Hydroxypropyl-β-cyclodextrin (HP-β-CD)

  • Deionized water

  • Vortex mixer

  • Sonicator bath

  • 0.22 µm syringe filter

Procedure:

  • Prepare a stock solution of HP-β-CD: Dissolve HP-β-CD in deionized water to a final concentration of 45% (w/v). Gentle heating and stirring may be required.

  • Determine the required amount of your compound: Weigh out the amount of your 2-aminotetrahydroindole derivative needed to achieve the desired final concentration.

  • Complexation: Add the powdered compound directly to the HP-β-CD solution.

  • Mixing: Vortex the mixture vigorously for 5-10 minutes.

  • Sonication: Place the mixture in a sonicator bath for 30-60 minutes to facilitate the formation of the inclusion complex.

  • Equilibration: Allow the solution to equilibrate at room temperature for at least one hour.

  • Sterilization: Filter the final solution through a 0.22 µm syringe filter to sterilize and remove any undissolved particles.

  • Storage: Store the stock solution at 4°C, protected from light.

Protocol 2: Step-wise Dilution Strategy to Minimize Precipitation

This protocol outlines a method for diluting a DMSO stock solution into an aqueous buffer to avoid localized high concentrations that can lead to precipitation.

Materials:

  • Concentrated stock solution of the 2-aminotetrahydroindole derivative in 100% DMSO.

  • Assay buffer.

  • Polypropylene tubes.

Procedure:

  • Prepare an intermediate dilution: Dilute your 100% DMSO stock solution to an intermediate concentration in 100% DMSO. For example, if your final desired concentration is 10 µM and your stock is 10 mM, you might prepare a 1 mM intermediate stock.

  • First aqueous dilution: In a separate polypropylene tube, add a small volume of the intermediate DMSO stock to a larger volume of your assay buffer. For example, add 2 µL of the 1 mM stock to 98 µL of buffer to get a 20 µM solution in 2% DMSO. Mix immediately and thoroughly by gentle vortexing.

  • Final dilution: Perform the final dilution into your assay plate. For example, add 50 µL of the 20 µM solution to 50 µL of cells in media to achieve a final concentration of 10 µM in 1% DMSO.

Visualizing the Path to Solubility

A systematic approach to troubleshooting solubility issues is crucial. The following workflow diagram illustrates a decision-making process for addressing compound precipitation in biological assays.

solubility_troubleshooting_workflow start Start: Compound Precipitation Observed check_solubility Q1: Have you determined the kinetic solubility in your assay buffer? start->check_solubility determine_solubility Action: Perform a kinetic solubility assay (e.g., visual or nephelometry). check_solubility->determine_solubility No is_soluble Is the desired concentration below the solubility limit? check_solubility->is_soluble Yes determine_solubility->is_soluble adjust_concentration Action: Lower the compound concentration to within the soluble range. is_soluble->adjust_concentration No check_formulation Q2: Have you explored formulation strategies? is_soluble->check_formulation Yes, but still precipitates success Success: Compound is soluble and assay results are consistent. adjust_concentration->success use_cyclodextrin Option A: Use cyclodextrins (e.g., HP-β-CD) to form an inclusion complex. check_formulation->use_cyclodextrin use_cosolvent Option B: Increase the concentration of a biocompatible co-solvent (e.g., DMSO, ethanol). check_formulation->use_cosolvent use_surfactant Option C: Add a non-ionic surfactant (e.g., Tween® 80). check_formulation->use_surfactant check_assay_conditions Q3: Have you optimized assay conditions? use_cyclodextrin->check_assay_conditions use_cosolvent->check_assay_conditions use_surfactant->check_assay_conditions adjust_ph Action: Adjust the pH of the assay buffer. check_assay_conditions->adjust_ph check_plastics Action: Use low-adhesion labware. check_assay_conditions->check_plastics adjust_ph->success check_plastics->success

Caption: A decision tree for troubleshooting solubility issues.

The following diagram illustrates the mechanism by which cyclodextrins enhance the solubility of hydrophobic molecules like 2-aminotetrahydroindole derivatives.

cyclodextrin_mechanism cluster_before Before Complexation cluster_after After Complexation drug_precipitate 2-Aminotetrahydroindole (Precipitated) water_molecules_before Water Molecules cyclodextrin Cyclodextrin (Hydrophilic Exterior, Hydrophobic Interior) drug_precipitate->cyclodextrin Encapsulation water_molecules_after Water Molecules cyclodextrin->water_molecules_after Solubilized Complex soluble_drug Soluble Drug

Caption: Encapsulation of a hydrophobic drug by a cyclodextrin.

References

  • Title: Overcoming the challenge of poor drug solubility Source: Drug Discovery Today URL: [Link]

  • Title: Solubility Measurement of Scantily Soluble Compounds in Drug Discovery Source: Methods and Principles in Medicinal Chemistry URL: [Link]

  • Title: Cyclodextrins Source: ScienceDirect URL: [Link]

  • Title: The Use of Organic Solvents in Drug Discovery Source: Expert Opinion on Drug Discovery URL: [Link]

  • Title: Impact of non-specific binding to plasticware on the pharmacology of cannabinoid ligands Source: British Journal of Pharmacology URL: [Link]

Optimization

Optimization of reaction conditions for the N-phenylation of tetrahydroindoles

Technical Support Center: Optimization of N-Phenylation of Tetrahydroindoles Welcome to the technical support center for the N-phenylation of 4,5,6,7-tetrahydroindoles. This guide is designed for researchers, medicinal c...

Author: BenchChem Technical Support Team. Date: January 2026

Technical Support Center: Optimization of N-Phenylation of Tetrahydroindoles

Welcome to the technical support center for the N-phenylation of 4,5,6,7-tetrahydroindoles. This guide is designed for researchers, medicinal chemists, and process development scientists who are working on synthesizing N-aryl heterocyclic compounds. The N-phenylation of the tetrahydroindole core, a crucial step in the synthesis of many pharmacologically active molecules, is typically achieved via transition-metal-catalyzed cross-coupling reactions, most notably the Buchwald-Hartwig amination.[1][2]

This document provides in-depth troubleshooting advice and frequently asked questions (FAQs) to help you navigate the common challenges associated with this transformation. Our goal is to explain the causality behind experimental choices, empowering you to optimize your reaction conditions effectively.

Frequently Asked Questions (FAQs)

Q1: My N-phenylation reaction is not working at all. I'm only recovering my starting materials. What are the most common initial points of failure?

A1: When a reaction fails to initiate, the issue almost always lies with the catalyst's activity or the reaction environment.

  • Catalyst Inactivity: The active catalyst in a Buchwald-Hartwig reaction is a Pd(0) species.[3] If you are using a Pd(II) precatalyst like Pd(OAc)₂, it must be reduced in situ. This reduction can sometimes be sluggish or fail if the conditions aren't right. Ensure your phosphine ligand is not oxidized and is present in the correct ratio. Consider using a commercially available, air-stable Pd(0) precatalyst (e.g., a G3 or G4 palladacycle) which can provide more reliable initiation.[4]

  • Atmosphere Control: These reactions are notoriously sensitive to oxygen. The fine-tuned phosphine ligands are easily oxidized, and the Pd(0) catalyst can be deactivated. Ensure your solvent is thoroughly degassed (e.g., by sparging with argon for 30-60 minutes or via several freeze-pump-thaw cycles) and that the reaction is set up and maintained under a strictly inert atmosphere (Argon or Nitrogen).

  • Base Inadequacy: The base is required to deprotonate the tetrahydroindole's N-H bond. If the base is old, has absorbed moisture, or is not strong enough, the reaction will not proceed. Sodium tert-butoxide (NaOt-Bu) is a common and effective strong base for this purpose.[5]

Q2: I'm observing very low yields (<20%). What parameters should I screen first to improve the conversion?

A2: Low conversion suggests that while the catalytic cycle is turning over, it is inefficient. The interplay between the ligand, base, and temperature is critical.

  • Ligand Choice: The ligand is arguably the most important variable.[4] For N-arylation of heterocycles, bulky, electron-rich phosphine ligands are essential as they promote both the oxidative addition and the final reductive elimination steps.[6] If you are using a general-purpose ligand like P(t-Bu)₃, consider screening more specialized Buchwald ligands such as XPhos, SPhos, or RuPhos.

  • Base and Solvent Combination: The efficacy of a base can be solvent-dependent. While NaOt-Bu in toluene or dioxane is a robust starting point, some substrates may benefit from a weaker base like K₃PO₄ or Cs₂CO₃, especially if your starting materials are base-sensitive.[3][5]

  • Temperature: N-arylation reactions often require elevated temperatures (80-110 °C) to proceed at a reasonable rate.[7] If you are running the reaction at a lower temperature, a modest increase could significantly improve the yield. However, excessively high temperatures can lead to catalyst decomposition or side product formation.[8]

Q3: My reaction is messy, with multiple side products. What are the likely culprits and how can I improve selectivity?

A3: Side product formation often points to issues with catalyst stability, competing reaction pathways, or substrate reactivity.

  • Dehalogenation of the Aryl Halide: This occurs when the aryl halide is reduced instead of coupling. This can be promoted by catalyst decomposition. Ensuring a high-quality catalyst and ligand, and maintaining a strict inert atmosphere can minimize this.

  • Homocoupling of the Aryl Halide (Biphenyl Formation): This side reaction can compete with the desired cross-coupling.[9] Optimizing the ligand-to-palladium ratio is key; sometimes adding a slight excess of ligand can suppress this pathway.

  • C-Arylation: While less common for the electron-rich pyrrole nucleus in tetrahydroindole compared to indoles themselves, direct C-H arylation at the C2 position is a potential side reaction.[10] This is usually more of a problem under harsher conditions or with certain catalyst systems. Screening different ligands can often resolve this issue.

Visual Guide 1: General Reaction Scheme

The N-phenylation of 4,5,6,7-tetrahydroindole is a transition-metal-catalyzed cross-coupling reaction. The general transformation is illustrated below.

G sub 4,5,6,7-Tetrahydroindole plus + aryl Phenyl Halide (X = I, Br, Cl, OTf) arrow prod N-Phenyl-4,5,6,7-tetrahydroindole reagents Pd Catalyst Ligand Base Solvent, Heat

Caption: General scheme for Palladium-catalyzed N-phenylation.

Troubleshooting Guide: A Deeper Dive

This section provides a systematic approach to resolving common experimental issues.

Problem 1: Low or No Product Yield

When faced with poor conversion, a methodical screening of reaction parameters is the most effective strategy.

Visual Guide 2: Troubleshooting Workflow for Low Yield

G start Low / No Yield check_inert Verify Inert Atmosphere & Anhydrous Conditions start->check_inert First step check_reagents Check Reagent Quality (Base, Ligand, Solvent) start->check_reagents First step screen_ligand Screen Ligands (e.g., XPhos, RuPhos, SPhos) check_inert->screen_ligand If conditions are good check_reagents->screen_ligand If reagents are good screen_base Screen Bases (e.g., K₃PO₄, Cs₂CO₃) screen_ligand->screen_base If no improvement success Improved Yield screen_ligand->success If yield improves vary_temp Vary Temperature (80°C to 110°C) screen_base->vary_temp If no improvement screen_base->success If yield improves change_catalyst Change Pd Precatalyst (e.g., Pd₂(dba)₃, Palladacycle) vary_temp->change_catalyst If still low vary_temp->success If yield improves change_catalyst->success If yield improves

Caption: Systematic workflow for troubleshooting low reaction yields.

Expert Commentary on the Workflow:

  • Inert Atmosphere & Anhydrous Conditions: This is non-negotiable. Before you waste valuable materials screening catalysts, confirm your fundamentals. Use a freshly opened bottle of anhydrous solvent or distill your own. Ensure all glassware is oven-dried.

  • Reagent Quality: A common failure point is the base. NaOt-Bu is highly hygroscopic and can degrade upon improper storage. Use a fresh bottle or a sample stored in a glovebox. Phosphine ligands can also slowly oxidize on the shelf.

  • Ligand Screening: The electronic and steric properties of the ligand are paramount. There is no universal ligand. A small screen of 2-3 different ligands from different "generations" (e.g., a Josiphos-type, a biarylphosphine like XPhos) can quickly identify a more suitable candidate for your specific substrate.

  • Base Screening: If your substrate has functional groups sensitive to the strong basicity of NaOt-Bu (e.g., esters), milder inorganic bases like K₃PO₄ or Cs₂CO₃ are excellent alternatives.[3][5] Note that these often require slightly higher temperatures or longer reaction times.

Problem 2: Poor Reproducibility

Inconsistent results from batch to batch are often traced back to subtle variations in setup or reagent quality.

  • Cause: Inconsistent degassing of the solvent.

    • Solution: Standardize your degassing procedure. Sparging with an inert gas for a consistent time (e.g., 45 minutes) is often more reproducible than a few freeze-pump-thaw cycles.

  • Cause: Variable quality of the base.

    • Solution: Purchase the base in smaller quantities to avoid having a large bottle that is opened multiple times. If possible, handle and weigh the base in a glovebox.

  • Cause: Inconsistent catalyst/ligand loading.

    • Solution: For small-scale reactions, it is more accurate to make a stock solution of the catalyst and ligand in degassed solvent and add it via syringe, rather than trying to weigh out sub-milligram quantities.

Data & Protocols

Table 1: Example Screening Conditions for N-Phenylation

This table illustrates a typical optimization study for the reaction between 4,5,6,7-tetrahydroindole and bromobenzene.

EntryPd Source (mol%)Ligand (mol%)Base (equiv)SolventTemp (°C)Yield (%)
1Pd(OAc)₂ (2)P(t-Bu)₃ (4)NaOt-Bu (1.4)Toluene10045
2Pd₂(dba)₃ (1)XPhos (2.5)NaOt-Bu (1.4)Toluene10092
3Pd₂(dba)₃ (1)XPhos (2.5)K₃PO₄ (2.0)Dioxane11078
4Pd₂(dba)₃ (1)RuPhos (2.5)NaOt-Bu (1.4)Toluene10089
5XPhos Pd G3 (2)NoneNaOt-Bu (1.4)Toluene10095

Yields are hypothetical and for illustrative purposes.

Analysis:

  • Entry 1 shows a modest yield with a simple catalyst system.

  • Switching to a more specialized biarylphosphine ligand (XPhos, Entry 2) dramatically improves the yield, highlighting the importance of the ligand.[5]

  • Entry 3 demonstrates that a weaker base can be effective, though it may require a higher temperature.

  • Entry 5 shows the convenience and high efficiency of using a pre-formed palladacycle precatalyst, which is often more stable and provides more reproducible results.[4]

Standard Operating Protocol (SOP)

Reaction: N-phenylation of 4,5,6,7-tetrahydroindole with Bromobenzene.

Materials:

  • 4,5,6,7-tetrahydroindole (1.0 mmol, 1.0 equiv)

  • Bromobenzene (1.2 mmol, 1.2 equiv)

  • XPhos Pd G3 (0.02 mmol, 0.02 equiv)

  • Sodium tert-butoxide (1.4 mmol, 1.4 equiv)

  • Anhydrous Toluene (5 mL)

Procedure:

  • Preparation: Add a magnetic stir bar to an oven-dried Schlenk flask.

  • Inerting: Seal the flask and cycle between vacuum and argon backfill three times to ensure an inert atmosphere.

  • Reagent Addition: Under a positive pressure of argon, add the 4,5,6,7-tetrahydroindole, sodium tert-butoxide, and the XPhos Pd G3 catalyst.

  • Solvent & Reagent Addition: Add the anhydrous, degassed toluene via syringe, followed by the bromobenzene.

  • Reaction: Place the sealed flask in a preheated oil bath at 100 °C and stir vigorously for 12-24 hours.

  • Monitoring: Monitor the reaction progress by TLC or LC-MS by taking a small aliquot (under argon) and quenching it into a vial containing wet diethyl ether and a small amount of silica.

  • Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate (20 mL) and carefully quench with water (10 mL).

  • Extraction: Separate the layers. Extract the aqueous layer with ethyl acetate (2 x 15 mL). Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue by column chromatography on silica gel to obtain the pure N-phenyl-4,5,6,7-tetrahydroindole.

Mechanistic Insight: The Why Behind the "How"

Understanding the catalytic cycle can help rationalize why certain conditions work better than others.

Visual Guide 3: Simplified Buchwald-Hartwig Catalytic Cycle

G pd0 Pd(0)L₂ oa Oxidative Addition pd0->oa pd2_aryl L₂Pd(II)(Ar)(X) oa->pd2_aryl le Ligand Exchange / Deprotonation pd2_aryl->le pd2_amido L₂Pd(II)(Ar)(NR₂) le->pd2_amido re Reductive Elimination pd2_amido->re re->pd0 product Ar-NR₂ re->product releases aryl_halide Ar-X aryl_halide->oa + amine R₂NH + Base amine->le +

Caption: The key steps of the Pd-catalyzed amination cycle.

Causality Explained:

  • Oxidative Addition (OA): The active Pd(0) catalyst inserts into the Aryl-Halide bond. Bulky, electron-rich ligands accelerate this step, which is often rate-limiting, especially for less reactive aryl chlorides.[3]

  • Deprotonation/Ligand Exchange: The base removes the proton from the tetrahydroindole's nitrogen, forming the nucleophilic indolide anion, which then coordinates to the palladium center. The strength and solubility of the base are critical here.

  • Reductive Elimination (RE): This is the final, product-forming step where the C-N bond is made, and the Pd(0) catalyst is regenerated. This step is also accelerated by bulky ligands, which create steric strain that is relieved upon elimination of the product.[6]

By understanding these steps, you can diagnose problems more effectively. For instance, if you are using an aryl chloride and the reaction is slow, the issue is likely the initial oxidative addition step. The solution would be to switch to a more electron-rich, "enabling" ligand designed for activating C-Cl bonds.

References

  • Oeser, P., Koudelka, J., Petrenko, A., & Tobrman, T. (2021). Recent Progress Concerning the N-Arylation of Indoles. Molecules, 26(16), 5079. [Link]

  • Survila, M., Šačkus, A., & Simokaitienė, J. (2022). Convenient Synthesis of N-Heterocycle-Fused Tetrahydro-1,4-diazepinones. Molecules, 27(19), 6649. [Link]

  • Reddit user discussion. (2016). Help troubleshooting a Buchwald-Hartwig amination? r/chemistry. [Link]

  • Jordan-Hore, J. A., Johansson, C. C., Gulias, M., Beck, E. M., & Gaunt, M. J. (2008). Direct C−H Bond Arylation: Selective Palladium-Catalyzed C2-Arylation of N-Substituted Indoles. Organic Letters, 10(23), 5409–5412. [Link]

  • Verwilst, P., Toupy, T., Van der Veken, P., & Maes, B. U. (2014). Exploration of C–H and N–H-bond functionalization towards 1-(1,2-diarylindol-3-yl)tetrahydroisoquinolines. Beilstein Journal of Organic Chemistry, 10, 2146–2156. [Link]

  • Verniest, G., Van der Snickt, T., De Kimpe, N., & Eeckhout, A. (2021). 4,5,6,7-Tetrahydroindol-4-Ones as a Valuable Starting Point for the Synthesis of Polyheterocyclic Structures. Molecules, 26(11), 3169. [Link]

  • Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

  • Kurkin, A. V., et al. (2012). Synthesis of 2-Phenyl-4,5,6,7-tetrahydro-1H-indoles with a Chiral Substituent at the Nitrogen Atom. ResearchGate. [Link]

  • ResearchGate. (n.d.). Optimization of the reaction conditions for the synthesis of 5-phenyl-1H-tetrazole. [Link]

  • ResearchGate. (n.d.). Optimization of reaction conditions for the synthesis of tetrahydroquinoline 2aa. [Link]

  • Trofimov, B. A., et al. (2008). A new technology for the synthesis of 4,5,6,7-tetrahydroindole. ResearchGate. [Link]

  • ResearchGate. (2021). Recent Progress Concerning the N-Arylation of Indoles. [Link]

  • Chemistry Stack Exchange. (2022). Buchwald-Hartwig coupling troubleshooting. [Link]

  • Thieme Chemistry. (n.d.). A Novel Strategy for the Synthesis of N-Alkylated Oxindoles. [Link]

  • Oeser, P., Koudelka, J., Petrenko, A., & Tobrman, T. (2021). Recent Progress Concerning the N-Arylation of Indoles. National Center for Biotechnology Information. [Link]

  • Gonzalez-Linares, F., et al. (2021). New Insights on the Interaction of Phenanthroline Based Ligands and Metal Complexes and Polyoxometalates with Duplex DNA and G-Quadruplexes. National Center for Biotechnology Information. [Link]

  • The Organic Chemistry Tutor. (2024). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! YouTube. [Link]

  • Cera, G., & Scarso, A. (2014). Palladium-catalyzed dual C–H or N–H functionalization of unfunctionalized indole derivatives with alkenes and arenes. Beilstein Journal of Organic Chemistry, 10, 2037–2055. [Link]

  • ResearchGate. (2018). Complexes of Ambiphilic Ligands: Reactivity and Catalytic Applications. [Link]

  • Pearson. (n.d.). Buchwald-Hartwig Amination Reaction: Videos & Practice Problems. [Link]

  • Semantic Scholar. (2021). Recent Progress Concerning the N-Arylation of Indoles. [Link]

  • Old, D. W., Harris, M. C., & Buchwald, S. L. (2000). Efficient Palladium-Catalyzed N-Arylation of Indoles. Organic Chemistry Portal. [Link]

  • ResearchGate. (n.d.). Nitrogen-based ligands for the N-arylation of indoles. [Link]

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Troubleshooting

Preventing side product formation in the synthesis of indole-3-carbonitriles

Welcome to the Technical Support Center for the synthesis of indole-3-carbonitriles. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of s...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the Technical Support Center for the synthesis of indole-3-carbonitriles. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of synthesizing this important heterocyclic scaffold. Here, we address common challenges and frequently encountered side product formations through a series of troubleshooting guides and FAQs. Our approach is rooted in mechanistic principles to provide not just solutions, but a deeper understanding of the reaction dynamics.

Section 1: Troubleshooting Guide for Synthesis from Indole-3-Carboxaldehyde

The conversion of indole-3-carboxaldehyde to indole-3-carbonitrile is a common and direct route. However, it is often plagued by the formation of stubborn side products. This section provides a detailed troubleshooting guide for this synthetic transformation.

FAQ 1: I am getting a significant amount of a high molecular weight, insoluble byproduct in my reaction. What is it and how can I prevent its formation?

Answer:

You are likely observing the formation of bis(3-indolyl)methane . This is the most common side product in reactions starting from indole-3-carboxaldehyde, especially under acidic conditions.

Causality of Formation:

The formation of bis(indolyl)methane is an electrophilic substitution reaction where the indole-3-carboxaldehyde, activated by a proton or Lewis acid, is attacked by a nucleophilic indole molecule. The resulting alcohol intermediate is then protonated and loses water to form a stabilized carbocation, which is subsequently attacked by a second indole molecule.[1][2][3][4]

Troubleshooting Protocol:

To minimize the formation of bis(indolyl)methane, it is crucial to control the reaction conditions to favor the formation of the nitrile over the intermolecular condensation. A common strategy involves a two-step, one-pot procedure:

  • Formation of the Aldoxime: Convert the indole-3-carboxaldehyde to the corresponding aldoxime. This is typically achieved by reacting the aldehyde with hydroxylamine hydrochloride in the presence of a mild base.

  • Dehydration of the Aldoxime: The subsequent dehydration of the aldoxime yields the desired indole-3-carbonitrile.

A key consideration is the choice of dehydrating agent, as harsh acidic conditions can still promote the formation of bis(indolyl)methane.

Experimental Protocol: Two-Step, One-Pot Synthesis of Indole-3-carbonitrile from Indole-3-carboxaldehyde

Step 1: Aldoxime Formation

  • To a solution of indole-3-carboxaldehyde (1.0 eq) in a suitable solvent (e.g., ethanol/water mixture), add hydroxylamine hydrochloride (1.2 eq) and sodium acetate (1.5 eq).[5]

  • Heat the mixture to reflux and monitor the reaction by TLC until the starting aldehyde is consumed.

Step 2: Aldoxime Dehydration

  • Cool the reaction mixture to room temperature.

  • Add a dehydrating agent. A variety of reagents can be used, with varying efficacies and side reaction profiles. Common choices include:

    • Acetic anhydride

    • Thionyl chloride[6]

    • Phosphorus oxychloride

    • 1H-Benzotriazol-1-yloxy-tris(dimethylamino)phosphonium hexafluorophosphate (BOP) reagent[7]

  • Stir the reaction at the appropriate temperature (this will depend on the dehydrating agent) and monitor by TLC for the formation of the nitrile.

  • Upon completion, quench the reaction and perform an aqueous work-up. The crude product can then be purified.

FAQ 2: My reaction is clean, but the yield is low. I am using an unprotected indole. Could this be the issue?

Answer:

Yes, the presence of an unprotected N-H on the indole ring can lead to side reactions, particularly during the dehydration of the aldoxime.

Causality of Side Reaction:

If a sulfonyl-based dehydrating agent is used (e.g., p-toluenesulfonyl chloride), N-sulfonylation of the indole ring can occur, leading to the formation of 1-(p-toluenesulfonyl)-indole-3-carbonitrile as a significant byproduct.[7] This not only consumes the starting material but also complicates purification.

Troubleshooting and Optimization:

  • Protecting Group Strategy: The most straightforward solution is to protect the indole nitrogen. Common protecting groups for indoles include Boc (tert-butyloxycarbonyl), Cbz (carboxybenzyl), and SEM (2-(trimethylsilyl)ethoxymethyl). The choice of protecting group will depend on the overall synthetic route and the conditions required for its removal.

  • Alternative Dehydrating Agents: If a protecting group strategy is not desirable, consider using non-sulfonylating dehydrating agents. The BOP reagent, for instance, has been shown to be effective for the dehydration of indole-3-aldoxime with minimal N-functionalization.[7]

FAQ 3: I am observing another unexpected side product, which appears to be a formamide derivative. How is this formed?

Answer:

In certain one-pot reductive cyanation methods starting from indole-3-carboxaldehyde, the formation of N-(indol-3-yl)methylformamide has been reported as a byproduct.[4]

Causality of Formation:

This side product can arise when formamide (NH2CHO) is used as a solvent or reagent in the presence of a reducing agent like sodium borohydride. The aldehyde is first reduced to the corresponding alcohol, which can then react with formamide, or an imine intermediate is formed and subsequently reduced and formylated.

Mitigation Strategy:

If this side product is observed, it is advisable to switch to a different synthetic route that does not employ formamide. The two-step aldoxime formation and subsequent dehydration is a reliable alternative.

Section 2: Troubleshooting Guide for Direct C-H Cyanation of Indoles

Direct C-H cyanation of the indole core is an atom-economical approach to indole-3-carbonitriles. However, controlling regioselectivity and avoiding overreaction can be challenging.

FAQ 4: My direct cyanation reaction is giving me a mixture of C2 and C3-cyanated indoles. How can I improve the regioselectivity for the desired C3 isomer?

Answer:

Controlling the regioselectivity of direct C-H functionalization of indoles is a well-known challenge. The C3 position is generally more nucleophilic and electronically favored for electrophilic attack. However, the C2 position can also be functionalized, especially under certain conditions.

Factors Influencing Regioselectivity:

  • Protecting Group on Indole Nitrogen: The nature of the substituent on the indole nitrogen has a profound effect on the regioselectivity.

    • N-Unprotected Indoles: In general, electrophilic cyanation of N-H indoles with reagents like N-cyano-N-phenyl-p-toluenesulfonamide (NCTS) in the presence of a Lewis acid (e.g., BF3·OEt2) strongly favors C3 cyanation.[8][9]

    • N-Protected Indoles: The use of certain protecting groups can direct the functionalization to the C2 position. For instance, N-benzoyl indoles have been shown to undergo highly regioselective C2-alkenylation, and similar directing effects can be anticipated for cyanation.[10]

  • Reaction Mechanism: The reaction mechanism plays a crucial role.

    • Electrophilic Cyanation: Methods that proceed via an electrophilic aromatic substitution mechanism will predominantly yield the C3-cyanoindole.

    • Radical Pathways: Electrochemical methods, which may involve a radical cation intermediate, can sometimes lead to mixtures of C2 and C3 isomers. The regioselectivity in these cases can often be tuned by the choice of redox catalyst and reaction conditions.[11][12]

  • Lewis Acid Catalyst: The choice and strength of the Lewis acid can influence the regioselectivity by coordinating to the indole nitrogen or the cyanating agent, thereby altering the electronic properties of the indole ring.[1][2]

Troubleshooting Flowchart for Regioselectivity:

start Mixture of C2 and C3 Isomers check_N_protection Is the indole N-protected? start->check_N_protection optimize_electrochemical Optimize electrochemical conditions (catalyst, solvent, current). start->optimize_electrochemical If using electrochemical method N_protected Yes check_N_protection->N_protected Yes N_unprotected No check_N_protection->N_unprotected No change_PG Consider a different protecting group or deprotection. N_protected->change_PG electrophilic_route Use an electrophilic cyanation method (e.g., NCTS with Lewis Acid). N_unprotected->electrophilic_route lewis_acid_screen Screen different Lewis acids (e.g., BF3.OEt2, Zn(OTf)2). electrophilic_route->lewis_acid_screen

Caption: Troubleshooting workflow for poor regioselectivity in indole cyanation.

Section 3: Purification Strategies

The successful synthesis of indole-3-carbonitrile is often followed by the challenge of purification. This section provides guidance on removing common impurities.

FAQ 5: How can I effectively remove the bis(indolyl)methane byproduct from my crude indole-3-carbonitrile?

Answer:

Bis(indolyl)methane is generally less polar than indole-3-carbonitrile. This difference in polarity can be exploited for purification by column chromatography.

Chromatographic Purification Protocol:

  • Stationary Phase: Silica gel (100-200 mesh) is typically effective.

  • Mobile Phase: A gradient of n-hexane and ethyl acetate is a good starting point. The less polar bis(indolyl)methane will elute first, followed by the more polar indole-3-carbonitrile. A typical eluent system could be a gradient starting from 100% n-hexane and gradually increasing the proportion of ethyl acetate.[13]

Recrystallization as an Alternative:

If the crude product is relatively pure, recrystallization can be an effective method.

  • Solvent Selection: A solvent system in which the indole-3-carbonitrile has high solubility at elevated temperatures and low solubility at room temperature or below is ideal. The bis(indolyl)methane should either be very soluble or very insoluble in this solvent system at all temperatures.

  • Recommended Solvent Systems:

    • Ethanol/Hexane[14]

    • Chloroform/Hexane[4]

    • Benzene[4]

Data Summary: Common Purification Solvents

Impurity to RemoveRecommended Purification MethodSolvent System (for chromatography or recrystallization)Reference
Bis(indolyl)methaneColumn Chromatographyn-Hexane/Ethyl Acetate[13]
Bis(indolyl)methaneRecrystallizationEthanol/Hexane[14]
Starting AldehydeColumn Chromatographyn-Hexane/Ethyl Acetate-
N-tosyl-indole-3-carbonitrileColumn Chromatographyn-Hexane/Ethyl Acetate[7]

Section 4: Key Reaction Mechanisms

Understanding the underlying mechanisms of side product formation is key to developing effective strategies for their prevention.

Mechanism of Bis(indolyl)methane Formation:

cluster_0 Acid-Catalyzed Condensation Indole-3-carboxaldehyde Indole-3-carboxaldehyde Protonated Aldehyde Protonated Aldehyde Indole-3-carboxaldehyde->Protonated Aldehyde H+ Intermediate 1 Intermediate 1 Protonated Aldehyde->Intermediate 1 + Indole Carbocation Carbocation Intermediate 1->Carbocation - H2O Bis(indolyl)methane Bis(indolyl)methane Carbocation->Bis(indolyl)methane + Indole - H+

Caption: Formation of bis(indolyl)methane via acid catalysis.

References

  • Recent Advancement in the Green Synthesis of Bis(indolyl) Methane via One-pot Multicomponent Condensation Strategy – A Mini Review. International Journal of Pharmaceutical Sciences and Drug Research. [Link]

  • Plausible mechanism for the formation of bis(3-indolyl)methanes catalyzed by P(4-VPH)HSO4. ResearchGate. [Link]

  • Synthesis of Bis(indolyl)methanes Using Hyper-Cross-Linked Polyaromatic Spheres Decorated with Bromomethyl Groups as Efficient and Recyclable Catalysts. ACS Omega. [Link]

  • One-Step Synthesis of Indole-3-Acetonitriles from Indole-3-Carboxaldehydes. Heterocycles. [Link]

  • Site-Selective Electrochemical C-H Cyanation of Indoles. Organic Letters. [Link]

  • Chemo- and regio-selective amidation of indoles with isocyanates using borane Lewis acids. Catalysis Science & Technology. [Link]

  • Chemo- and regio-selective amidation of indoles with isocyanates using borane Lewis acids. ORCA - Cardiff University. [Link]

  • Lewis acid catalyzed direct cyanation of indoles and pyrroles with N-cyano-N-phenyl-p-toluenesulfonamide (NCTS). Tetrahedron Letters. [Link]

  • Lewis acid catalyzed direct cyanation of indoles and pyrroles with N-cyano-N-phenyl-p-toluenesulfonamide (NCTS). PubMed. [Link]

  • Site-Selective Electrochemical C-H Cyanation of Indoles. Organic Chemistry Portal. [Link]

  • Tips & Tricks: Recrystallization. University of Rochester Department of Chemistry. [Link]

  • DESIGN, SYNTHESIS AND 3D-QSAR STUDIES OF NEW BIS (INDOLYL) METHANES AS ANTIOXIDANT AGENTS. Journal of Advanced Scientific Research. [Link]

  • A Simple Synthesis of Nitriles from Aldoximes. NIH Public Access. [Link]

  • Aldoxime dehydratases: production, immobilization, and use in multistep processes. Applied Microbiology and Biotechnology. [Link]

  • Mechanochemical Synthesis and Isomerization of N-Substituted Indole-3-carboxaldehyde Oximes. Molecules. [Link]

  • Regioselective C-H Functionalization of the Six-Membered Ring of the 6,5-Fused Heterocyclic Systems: An Overview. Molecules. [Link]

  • Highly regioselective C2-alkenylation of indoles using the N-benzoyl directing group: an efficient Ru-catalyzed coupling reaction. Organic Letters. [Link]

  • Facile Synthesis of Bis(indolyl)methanes Catalyzed by α-Chymotrypsin. Molecules. [Link]

  • Controlling Regioselectivity in the Enantioselective N-Alkylation of Indole Analogs Catalyzed by Dinuclear Zinc-ProPhenol. Angewandte Chemie International Edition. [Link]

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  • Controlling Regioselectivity in the Enantioselective N-Alkylation of Indole Analogues Catalyzed by Dinuclear Zinc-ProPhenol. PubMed. [Link]

  • Synthesis of 7-iodo-1H-indole-3-carbonitrile (3). Reagents and conditions. ResearchGate. [Link]

  • COMMON SOLVENTS FOR CRYSTALLIZATION. University of California, Los Angeles. [Link]

  • 1H-Indole-3-carboxaldehyde: Synthesis and Reactions. ResearchGate. [Link]

  • Indole-3-carbonitrile. ResearchGate. [Link]

  • A new method for rapid determination of indole-3-carbinol and its condensation products in nutraceuticals using core-shell column chromatography method. PubMed. [Link]

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Optimization

Technical Support Center: Enhancing the In Vivo Stability of 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) to address the stability challen...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) to address the stability challenges of 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile for in vivo studies. Our goal is to equip you with the scientific rationale and practical methodologies to ensure the integrity of your compound and the reliability of your experimental data.

Introduction: Understanding the Stability Challenges

2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile, a substituted indole derivative, presents a promising scaffold for drug discovery. However, its successful transition from in vitro screening to in vivo evaluation is often hampered by inherent instability and poor aqueous solubility. The core structure, containing an aminonitrile and an indole moiety, is susceptible to several degradation pathways, which can compromise bioavailability and lead to inconsistent preclinical results.

The primary challenges associated with this class of compounds include:

  • Hydrolytic Degradation: The aminonitrile functional group is prone to hydrolysis, especially under acidic or basic conditions, which can occur during formulation or in the gastrointestinal tract. This can lead to the formation of the corresponding amino amide or amino acid, rendering the compound inactive.[1]

  • Oxidative Degradation: The indole ring is susceptible to oxidation, which can be catalyzed by light, temperature, and the presence of certain excipients.

  • Poor Aqueous Solubility: Like many indole derivatives, this compound is likely to be lipophilic, leading to poor solubility in aqueous media and, consequently, low and variable oral bioavailability.[2][3][4][5][6][7][8]

This guide will provide a systematic approach to identifying and mitigating these stability issues through strategic formulation and handling.

Frequently Asked Questions (FAQs)

Q1: What are the likely degradation pathways for my 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile compound?

A1: The primary degradation pathways to consider are hydrolysis of the aminonitrile group and oxidation of the indole ring. The aminonitrile can hydrolyze to an amino amide or amino acid, a reaction that can be accelerated by changes in pH.[1] The indole nucleus is also susceptible to oxidation. Additionally, a retro-Strecker reaction, where the aminonitrile reverts to an imine and then to the parent aldehyde/ketone and amine, can be a concern, particularly under heat or certain chromatographic conditions.[1]

Q2: My compound seems to be degrading in my aqueous vehicle for dosing. What are some initial steps I can take?

A2: The first step is to assess the pH of your vehicle. The stability of indole alkaloids and other related compounds can be highly dependent on pH and temperature.[9][10] It is advisable to conduct a preliminary pH-stability profile. Prepare your formulation at different pH values (e.g., pH 4, 7, and 9) and monitor the compound's purity over time using a stability-indicating HPLC method. This will help you identify a pH range where the compound is most stable.

Q3: How can I improve the aqueous solubility of this compound for my in vivo studies?

A3: There are several strategies to enhance the solubility of poorly water-soluble drugs.[6][8][11][12][13][14] Some common approaches include:

  • Co-solvents: Using a mixture of solvents like DMSO, ethanol, polyethylene glycol (PEG), or propylene glycol can improve solubility.[15] However, it is crucial to determine the maximum tolerated concentration of the co-solvent system in your animal model to avoid vehicle-induced toxicity.[15]

  • Cyclodextrins: These cyclic oligosaccharides can form inclusion complexes with your compound, increasing its aqueous solubility.[6][12][15][16][17][18][19][20][21][22] Hydroxypropyl-β-cyclodextrin (HPβCD) is a commonly used derivative.[15]

  • Surfactants: Surfactants form micelles that can encapsulate hydrophobic compounds, thereby increasing their solubility.[12][15][17][18] Polysorbates (e.g., Tween 80) are frequently used in preclinical formulations.[3]

  • Lipid-Based Formulations: For highly lipophilic compounds, lipid-based formulations such as self-emulsifying drug delivery systems (SEDDS) can be highly effective.[2][3][4][5][6][7][15] These systems form microemulsions in the gastrointestinal tract, which can enhance absorption.[15]

Q4: Should I be concerned about the impact of light and temperature on my compound's stability?

A4: Yes, both light and temperature can promote the degradation of indole-containing compounds.[9][23] It is recommended to protect your compound and its formulations from light by using amber vials or covering containers with aluminum foil. Store stock solutions and formulations at appropriate temperatures (e.g., refrigerated or frozen) to minimize thermal degradation. Perform forced degradation studies under photolytic and thermal stress to understand your molecule's sensitivity.[24][25]

Troubleshooting Guide

This section provides a more detailed, step-by-step approach to resolving common stability and formulation issues.

Issue 1: Rapid Degradation of the Compound in the Dosing Vehicle

Symptoms:

  • Low recovery of the active pharmaceutical ingredient (API) in the formulation.

  • Appearance of new peaks in the HPLC chromatogram of the formulation over time.

  • Inconsistent pharmacological responses in vivo.

Troubleshooting Workflow:

A workflow for troubleshooting compound degradation.

Experimental Protocol: Development of a Stability-Indicating HPLC Method

A stability-indicating method is crucial for separating the intact drug from its degradation products.[24][25][26]

  • Column Selection: Start with a C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase Screening:

    • Begin with a gradient elution using a mixture of an aqueous buffer (e.g., 0.1% formic acid or 10 mM phosphate buffer) and an organic solvent (e.g., acetonitrile or methanol).

    • Adjust the pH of the aqueous phase to optimize the peak shape of the basic aminonitrile compound.[27]

  • Forced Degradation Studies: To ensure the method is stability-indicating, subject the compound to stress conditions:

    • Acid Hydrolysis: 0.1 N HCl at 60°C for 24 hours.

    • Base Hydrolysis: 0.1 N NaOH at 60°C for 24 hours.

    • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

    • Thermal Degradation: Heat the solid compound at 80°C for 48 hours.

    • Photodegradation: Expose a solution of the compound to UV light (e.g., 254 nm) for 24 hours.

  • Method Validation: Analyze the stressed samples by HPLC. The method is considered stability-indicating if all degradation product peaks are baseline-resolved from the parent compound peak. Validate the method according to ICH Q2(R1) guidelines for specificity, linearity, accuracy, precision, and robustness.[26]

Issue 2: Poor and Variable Bioavailability in Pharmacokinetic Studies

Symptoms:

  • Low Cmax and AUC values.

  • High inter-animal variability in plasma concentrations.

  • Non-linear dose-exposure relationship.

Troubleshooting Workflow:

A decision tree for addressing poor bioavailability.

Experimental Protocol: Formulation with Cyclodextrins

Cyclodextrins can form inclusion complexes that enhance the aqueous solubility and stability of guest molecules.[21][22][28]

  • Phase Solubility Studies:

    • Prepare saturated solutions of the compound in aqueous solutions containing increasing concentrations of a cyclodextrin (e.g., 0-20% w/v HPβCD).

    • Shake the solutions at a constant temperature (e.g., 25°C) for 48 hours to reach equilibrium.

    • Filter the solutions and analyze the concentration of the dissolved compound by HPLC.

    • Plot the compound concentration against the cyclodextrin concentration. A linear relationship (AL-type phase diagram) indicates the formation of a soluble 1:1 complex.

  • Preparation of the Dosing Solution:

    • Based on the phase solubility results, calculate the amount of cyclodextrin needed to dissolve the desired dose of the compound in the dosing volume.

    • Dissolve the cyclodextrin in the aqueous vehicle first.

    • Add the compound and stir or sonicate until a clear solution is obtained.

  • Characterization (Optional but Recommended):

    • Confirm complex formation using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Differential Scanning Calorimetry (DSC), or Fourier-Transform Infrared (FTIR) spectroscopy.

Data Summary: Comparison of Formulation Strategies

Formulation StrategyMechanism of ActionAdvantagesDisadvantages
Co-solvents Increases the solvent capacity for the drug.[15]Simple to prepare, suitable for early-stage studies.Potential for in vivo toxicity and drug precipitation upon dilution.
Cyclodextrins Forms inclusion complexes, shielding the drug from the aqueous environment.[6][12][15][16][17][18][19][20][21][22]Can improve both solubility and stability.[21][22]Potential for nephrotoxicity with some cyclodextrins at high concentrations.
Surfactants Forms micelles that encapsulate the drug.[12][15][17][18]Enhances wetting and dissolution.[18]Can cause gastrointestinal irritation.
Lipid-Based Systems (SEDDS) The drug is dissolved in a mixture of oils, surfactants, and co-solvents, which forms a microemulsion in the gut.[2][3][4][5][6][7][15]Can significantly enhance bioavailability by improving solubility and lymphatic uptake.[2][3][4][5]More complex to develop and characterize.
Particle Size Reduction Increases the surface area of the drug particles, leading to a faster dissolution rate.[6][8][11][12][20][29]A well-established technique.[29]Does not increase equilibrium solubility.[12]

Conclusion

Enhancing the stability of 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile for in vivo studies requires a systematic and multi-faceted approach. By understanding the potential degradation pathways and employing rational formulation strategies, researchers can overcome the challenges of poor stability and solubility. The key to success lies in the development of a robust, stability-indicating analytical method to guide formulation development and ensure the integrity of the compound throughout the experimental process. This technical guide provides a foundation for troubleshooting common issues and selecting the most appropriate strategies to advance your research.

References

  • Frontiers. (n.d.). Lipid-based oral formulation in capsules to improve the delivery of poorly water-soluble drugs. Retrieved from [Link]

  • Fatouros, D., Karpf, D. M., Nielsen, F. S., & Mullertz, A. (n.d.). Clinical studies with oral lipid based formulations of poorly soluble compounds. Retrieved from [Link]

  • American Pharmaceutical Review. (2012, March 30). Advances in Lipid-based Formulations: Overcoming the Challenge of Low Bioavailability for Poorly Water Soluble Drug Compounds. Retrieved from [Link]

  • Fatouros, D., Karpf, D. M., Nielsen, F. S., & Mullertz, A. (2022, December 24). Clinical studies with oral lipid based formulations of poorly soluble compounds. Taylor & Francis Online. Retrieved from [Link]

  • Fatouros, D. G., Karpf, D. M., Nielsen, F. S., & Müllertz, A. (2007). Clinical studies with oral lipid based formulations of poorly soluble compounds. PMC. Retrieved from [Link]

  • A Study on Solubility Enhancement Methods for Poorly Water Soluble Drugs. (n.d.). Retrieved from [Link]

  • MDPI. (n.d.). Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics. Retrieved from [Link]

  • Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics, 2012, 195727. [Link]

  • Hilaris Publisher. (n.d.). Excipients: Essential for Drug Stability and Deliver. Retrieved from [Link]

  • Ascendia Pharmaceutical Solutions. (2021, July 26). 5 Novel Techniques for Solubility Enhancement. Retrieved from [Link]

  • Malešev, Ž., & Kuntić, V. (2016). Interactions of Indole Derivatives with β-Cyclodextrin: A Quantitative Structure-Property Relationship Study. PubMed Central. Retrieved from [Link]

  • ChemIntel360. (2024, July 11). How to Improve Drug Stability with Excipients. Retrieved from [Link]

  • Frankenberger, W. T., Jr, & Poth, M. (1987). Determination of substituted indole derivatives by ion suppression-reverse-phase high-performance liquid chromatography. Analytical Biochemistry, 165(2), 300–308. [Link]

  • Hamman, J. H., & Enslin, G. M. (2020). The Role of Functional Excipients in Solid Oral Dosage Forms to Overcome Poor Drug Dissolution and Bioavailability. PMC. Retrieved from [Link]

  • Jain, P., Goel, A., Sharma, S., & Parmar, M. (2010). Solubility Enhancement Techniques with Special Emphasis on Hydrotropy. ResearchGate. Retrieved from [Link]

  • ResearchGate. (n.d.). Investigation of The β-Cyclodextrin-Indole Inclusion Complex by Absorption and Fluorescence Spectroscopies. Retrieved from [Link]

  • Ask Ayurveda. (n.d.). Phytochemicals in Food – Uses, Benefits & Food Sources. Retrieved from [Link]

  • ResearchGate. (n.d.). Stability-Indicating Chromatographic Methods for the Determination of Sertindole. Retrieved from [Link]

  • Johannes Gutenberg-Universität Mainz. (2018, April 26). Aminonitriles as building blocks in organic chemistry. Retrieved from [Link]

  • ACS Omega. (n.d.). Novel Indole–Thiazole Derivative Containing a p-Nitro Substituent (CS03): Validation of an HPLC-UV Quantification Method. Retrieved from [Link]

  • Matito, E., & Solà, M. (2020). The Relative Stability of Indole Isomers Is a Consequence of the Glidewell-Lloyd Rule. Molecules, 25(24), 6022. [Link]

  • ACS Publications. (2021, January 7). Strecker-Derived Methodology for Library Synthesis of N-Acylated α-Aminonitriles. Retrieved from [Link]

  • Hilaris Publisher. (n.d.). Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Retrieved from [Link]

  • Anta, M. A., El-Ragehy, N. A., & El-Kimary, E. I. (2013). Stability-indicating chromatographic methods for the determination of sertindole. Journal of Chromatographic Science, 52(7), 643–651. [Link]

  • World Pharma Today. (n.d.). Innovative Formulation Strategies for Poorly Soluble Drugs. Retrieved from [Link]

  • ACS Publications. (n.d.). Investigation of the .beta.-cyclodextrin-indole inclusion complex by absorption and fluorescence spectroscopies. Retrieved from [Link]

  • Canavelli, P., et al. (2018). The Reaction of Aminonitriles with Aminothiols: A Way to Thiol-Containing Peptides and Nitrogen Heterocycles in the Primitive Earth Ocean. Life (Basel), 8(4), 43. [Link]

  • de Miranda, J. C., Martins, T. E. A., Veiga, F., & Ferraz, H. G. (2021). Cyclodextrin–Drug Inclusion Complexes: In Vivo and In Vitro Approaches. Molecules, 26(6), 1752. [Link]

  • Muankaew, C., & Loftsson, T. (2023). Cyclodextrins and Their Derivatives as Drug Stability Modifiers. Pharmaceutics, 15(8), 2056. [Link]

  • Singh, B., Singh, R., Bandyopadhyay, S., Kapil, R., & Garg, B. (2013). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. PMC. Retrieved from [Link]

  • ResearchGate. (n.d.). Formulation strategies for poorly soluble drugs. Retrieved from [Link]

  • PubChemLite. (n.d.). 2-amino-1-phenyl-4,5,6,7-tetrahydro-1h-indole-3-carbonitrile. Retrieved from [Link]

  • PubChem. (n.d.). 2-amino-1-(tetrahydrofuran-2-ylmethyl)-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile. Retrieved from [Link]

  • MDPI. (n.d.). Organocatalytic Synthesis of α-Aminonitriles: A Review. Retrieved from [Link]

  • PubChem. (n.d.). 2-amino-4-(1H-indol-3-yl)-5-oxo-7-phenyl-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile. Retrieved from [Link]

  • Ramanathan, S., et al. (2020). Temperature and pH-Dependent Stability of Mitragyna Alkaloids. Journal of Analytical Toxicology, 44(8), 884–890. [Link]

  • Scragg, A. H., Ashton, S., York, A., & Bond, P. (1990). The effect of temperature on growth, indole alkaloid accumulation and lipid composition of Catharanthus roseus cell suspension cultures. Plant Cell, Tissue and Organ Culture, 23(2), 105–110. [Link]

  • Gniazdowska, E., & Tuszynski, J. A. (2018). The Influence of pH and Temperature on the Stability of N-[(Piperidine)methylene]daunorubicin Hydrochloride and a Comparison of the Stability of Daunorubicin and Its Four New Amidine Derivatives in Aqueous Solutions. Molecules, 23(11), 2977. [Link]

  • Molbank. (2023, January 12). 4-Amino-5-benzoyl-1-benzyl-2-(4,5,6,7-tetrahydro-1H-indol-2-yl)-1H-pyrrole-3-carbonitrile. Retrieved from [Link]

  • Qu, Y., et al. (2018). Biodegradation and Biotransformation of Indole: Advances and Perspectives. Frontiers in Microbiology, 9, 2686. [Link]

  • Zamora, R., & Hidalgo, F. J. (2006). Strecker type degradation of phenylalanine by 4-hydroxy-2-nonenal in model systems. Journal of agricultural and food chemistry, 54(12), 4370–4376. [Link]

Sources

Troubleshooting

Troubleshooting mass spectrometry fragmentation of complex indole derivatives

Welcome to the technical support center for the mass spectrometric analysis of complex indole derivatives. This guide is designed for researchers, scientists, and drug development professionals who are utilizing mass spe...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the mass spectrometric analysis of complex indole derivatives. This guide is designed for researchers, scientists, and drug development professionals who are utilizing mass spectrometry to characterize these structurally diverse and often challenging molecules. As a senior application scientist, my goal is to provide you with not just procedural steps, but also the underlying scientific principles to empower you to effectively troubleshoot and optimize your experiments.

The indole scaffold is a cornerstone in numerous natural products and synthetic pharmaceuticals, leading to a vast array of complex derivatives. Their analysis by mass spectrometry, particularly with electrospray ionization (ESI), can be intricate due to their diverse functionalities, susceptibility to in-source reactions, and complex fragmentation patterns. This guide provides a structured approach to understanding and overcoming common challenges.

Troubleshooting Guide: A Question-and-Answer Approach

This section directly addresses specific issues you may encounter during your experiments, providing causal explanations and actionable solutions.

Issue 1: My precursor ion is weak or absent, and I see significant fragmentation in my full scan (MS1) spectrum.

Question: Why am I observing extensive fragmentation before MS/MS activation, and how can I obtain a stable precursor ion for fragmentation analysis?

Answer: This phenomenon is commonly referred to as "in-source fragmentation" or "in-source decay." It occurs when molecules fragment in the ion source or the interface region between the atmospheric pressure source and the high vacuum of the mass analyzer, before they are even selected for MS/MS.[1] Indole derivatives, especially those with labile functional groups, can be particularly susceptible.

Causality:

  • High Source Temperatures: Excessive heat can provide enough thermal energy to induce fragmentation of thermally labile bonds.

  • High Cone/Orifice Voltage (Declustering Potential): This voltage is applied to help desolvate ions and prevent clustering. However, if set too high, it can accelerate ions into the background gas, causing collision-induced dissociation (CID) within the source.[1][2]

  • Analyte Instability: The inherent chemical structure of your indole derivative might include easily cleavable bonds (e.g., glycosidic linkages, esters, or certain N-substituents) that are prone to fragmentation under typical ESI conditions.

Step-by-Step Protocol for Mitigation:

  • Reduce Source Temperature: Gradually decrease the desolvation gas temperature in 25°C increments. Monitor the intensity of your target precursor ion and the abundance of the in-source fragments. Start with a lower temperature than your standard protocol and slowly increase it to find the optimal balance between desolvation efficiency and analyte stability.

  • Optimize Cone/Orifice Voltage: This is a critical parameter. Infuse a standard solution of your analyte and systematically decrease the cone voltage. Observe the point at which the precursor ion intensity is maximized and the in-source fragment ions are minimized. A typical starting range for many instruments is 20-60 V, but sensitive compounds may require voltages as low as 5-15 V.[2]

  • Gentler Ionization Conditions:

    • Adjust Sprayer Voltage: While less common for causing fragmentation, an unstable spray can lead to inconsistent ionization and apparent fragmentation. Optimize the sprayer voltage for a stable signal.[2]

    • Consider Nano-ESI: If available, nano-electrospray ionization can be a gentler technique due to the smaller droplet size and lower flow rates, often reducing the energy transferred to the analyte.

  • Mobile Phase Modification: Ensure your mobile phase pH is appropriate for maintaining the stability of your analyte in its ionized form. For basic indoles, a slightly acidic mobile phase (e.g., with 0.1% formic acid) is generally recommended to promote protonation.

Issue 2: My fragmentation pattern is uninformative, dominated by a single, non-specific neutral loss.

Question: My MS/MS spectrum shows almost exclusively one major fragment ion, corresponding to a loss of water or another small molecule. How can I generate more structurally informative fragments?

Answer: This is a common challenge, especially with indole derivatives that can easily undergo rearrangement or elimination reactions. The initial fragmentation event may be of such low energy that it dominates the spectrum, masking other, more structurally diagnostic fragmentation pathways.

Causality:

  • Low Collision Energy: The applied collision energy (CE) may be just enough to induce the lowest-energy fragmentation pathway (e.g., dehydration) but insufficient to access higher-energy fragmentation channels that would break apart the core structure.

  • Charge-Remote Fragmentation: In some cases, fragmentation occurs at a site distant from the charge, leading to the loss of a neutral molecule without significant disruption of the main charged scaffold.

  • Rearrangements: Indole derivatives are known to undergo complex gas-phase rearrangements upon collisional activation, which can lead to a stable fragment ion that resists further fragmentation.[3]

Step-by-Step Protocol for Generating Richer Spectra:

  • Collision Energy Ramping/Stepped CE: Instead of using a single collision energy, perform a ramped or stepped CE experiment. This involves acquiring spectra at a range of collision energies within a single MS/MS scan. This approach allows you to capture both low-energy and high-energy fragments in one spectrum, providing a more complete picture of the fragmentation landscape.

  • Systematic Collision Energy Optimization:

    • Infuse a solution of your analyte and acquire MS/MS spectra at systematically increasing collision energies (e.g., in 5 eV increments).

    • Plot the relative abundance of the precursor and fragment ions as a function of collision energy. This "breakdown curve" will reveal the optimal CE for generating a diverse range of fragment ions.

  • Consider Different Activation Techniques: If your instrument allows, explore alternative fragmentation methods:

    • Higher-Energy Collisional Dissociation (HCD): Often available on Orbitrap instruments, HCD can provide more extensive fragmentation and is less prone to the low-mass cut-off issues of ion traps.

    • Electron Transfer Dissociation (ETD) / Electron Capture Dissociation (ECD): These techniques are particularly useful for large, multiply charged molecules and can provide complementary information to CID by cleaving different types of bonds.

  • Accurate Mass Measurement: Utilize a high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) to obtain accurate mass measurements of your fragment ions. This allows you to determine the elemental composition of each fragment, which is crucial for proposing fragmentation pathways and distinguishing between isobaric fragments.

Frequently Asked Questions (FAQs)

Q1: What are the most common fragmentation pathways for the indole core itself?

A1: The indole ring system is relatively stable. However, under sufficient collision energy, characteristic fragmentations can be observed. A common pathway involves the cleavage of the C2-C3 bond and the N1-C2 bond, often leading to the formation of a stable quinolinium-like ion or other resonance-stabilized structures. The loss of HCN (27 Da) from the pyrrole ring is also a characteristic fragmentation of the indole nucleus.[4] The specific substituents on the indole ring will heavily influence the dominant fragmentation pathways.

Q2: I have a complex indole alkaloid. Where should I expect fragmentation to initiate?

A2: For complex indole alkaloids, fragmentation is often initiated at the weakest bonds and functional groups attached to the core structure. Look for:

  • Cleavage of Substituents: Loss of methoxy groups, hydroxyl groups (as water), or other substituents on the aromatic ring.

  • Ring Opening: Polycyclic indole alkaloids often undergo fragmentation pathways involving the opening of one or more of the non-aromatic rings.[5][6] Pericyclic reactions and hydrogen rearrangements are common in these cases.[5][6]

  • Retro-Diels-Alder (RDA) Reactions: If your molecule has a suitable cyclohexene-like ring system, RDA reactions can be a significant fragmentation pathway, leading to predictable neutral losses.

Q3: My compound doesn't ionize well in positive ESI mode. What are my options?

A3: While most indole derivatives, being nitrogenous compounds, ionize well in positive mode ([M+H]⁺), some substitutions can decrease basicity.

  • Negative ESI Mode: If your molecule has acidic protons (e.g., carboxylic acids, phenols, or even the indole N-H under the right conditions), negative mode ESI ([M-H]⁻) can be effective. The fragmentation patterns in negative mode can be quite different and may offer complementary structural information.[7]

  • Adduct Formation: If protonation is weak, you might see adducts with sodium ([M+Na]⁺) or potassium ([M+K]⁺), especially if there is salt contamination in your sample or mobile phase.[2] While sometimes useful for confirming molecular weight, these adducts often fragment poorly. It's generally better to optimize for protonation.

  • Alternative Ionization Sources: If ESI fails, consider Atmospheric Pressure Chemical Ionization (APCI). APCI is better suited for less polar compounds and can be a good alternative for certain indole derivatives.[8]

Q4: How can I differentiate between isomers using MS/MS?

A4: Differentiating isomers is a classic challenge in mass spectrometry.

  • Unique Fragmentation Patterns: Isomers will often produce different fragment ions or the same fragment ions in significantly different relative abundances. A detailed comparison of their MS/MS spectra, ideally at multiple collision energies, is required.

  • Chromatographic Separation: The most reliable way to distinguish isomers is to separate them chromatographically before they enter the mass spectrometer. Coupling liquid chromatography with mass spectrometry (LC-MS) is the standard approach.

  • Ion Mobility Spectrometry (IMS): If available, IMS separates ions based on their size, shape, and charge. Isomers with different three-dimensional structures can often be separated by IMS, even if they have identical fragmentation patterns.

Data Presentation & Visualization

Table 1: Common Neutral Losses in the MS/MS of Indole Derivatives
Neutral Loss (Da)Corresponding Moiety/GroupNotes
15CH₃• (radical)Loss of a methyl group.
17NH₃Loss of ammonia, common from primary amines.
18H₂ODehydration from a hydroxyl group.
27HCNCharacteristic loss from the indole pyrrole ring.[4]
28CO or C₂H₄Loss of carbon monoxide or ethylene.
30CH₂OLoss of formaldehyde.
43C₃H₇• or CH₃COLoss of a propyl radical or an acetyl group.
44CO₂Loss of carbon dioxide from a carboxylic acid.
Diagrams

TroubleshootingWorkflow Start Start: Poor MS or MS/MS Data Check_MS1 Problem in Full Scan (MS1)? Start->Check_MS1 Check_MS2 Problem in MS/MS Spectrum? Check_MS1->Check_MS2 No, MS1 is fine InSourceFrag High In-Source Fragmentation? (Weak Precursor) Check_MS1->InSourceFrag Yes LowSignal Weak Signal Overall? Check_MS1->LowSignal No, just weak PoorFrag Uninformative Fragmentation? Check_MS2->PoorFrag Yes End Good Quality Data Check_MS2->End No OptimizeSource 1. Decrease Cone/Orifice Voltage 2. Lower Source Temperature InSourceFrag->OptimizeSource OptimizeIonization 1. Check Mobile Phase pH 2. Optimize ESI Parameters 3. Consider APCI LowSignal->OptimizeIonization OptimizeSource->Check_MS2 OptimizeIonization->Check_MS2 OptimizeCE 1. Perform CE Ramp/Stepped CE 2. Systematically Optimize CE PoorFrag->OptimizeCE OptimizeCE->End

Caption: A logical workflow for troubleshooting common MS issues.

FragmentationSites F1 Loss of Substituent F2 Cleavage of Labile Group F3 Ring Opening / Retro-Diels-Alder F4 Indole Core Fragmentation (Higher Energy) R1 R1 R1->F1 R2 R2 R2->F2 RingA RingA RingA->F3 RingB RingB RingB->F3 Indole Indole Indole->F4

Sources

Optimization

Technical Support Center: Refining HPLC Methods for Tetrahydroindole Reaction Mixtures

As a Senior Application Scientist, this guide is designed to provide you with field-proven insights and systematic troubleshooting strategies for the High-Performance Liquid Chromatography (HPLC) analysis of tetrahydroin...

Author: BenchChem Technical Support Team. Date: January 2026

As a Senior Application Scientist, this guide is designed to provide you with field-proven insights and systematic troubleshooting strategies for the High-Performance Liquid Chromatography (HPLC) analysis of tetrahydroindole reaction mixtures. The complex nature of these samples, often containing starting materials, intermediates, the target compound, and various byproducts, necessitates a robust and well-understood analytical method. This center addresses common challenges from method development to routine analysis, explaining the causality behind each experimental choice to ensure scientific integrity and reproducible results.

Section 1: Method Development FAQs

This section answers fundamental questions to establish a solid foundation for your HPLC method.

Q1: How do I select the right HPLC column for analyzing tetrahydroindole derivatives?

A: The choice of column is the most critical factor for achieving a successful separation. For tetrahydroindole compounds, which are basic and possess aromatic character, a reversed-phase C18 column is the recommended starting point.

  • Expertise & Experience: The decision rests on the principle of "like attracts like" in the context of polarity. Reversed-phase chromatography separates molecules based on their hydrophobicity. Tetrahydroindoles, while containing a polar amine group, have a significant non-polar carbocyclic and heterocyclic structure, making them well-suited for retention on a non-polar C18 stationary phase.

  • Trustworthiness: Start with a modern, high-purity, end-capped C18 column. End-capping is a process that deactivates most of the residual silanol groups on the silica surface. These silanols are acidic and can cause severe peak tailing with basic compounds like tetrahydroindoles through secondary ionic interactions. A column with a particle size of 3 µm or 5 µm is standard for conventional HPLC, while sub-2 µm particles are used for UHPLC systems to gain higher efficiency.[1]

  • Alternative Selectivity: If you face co-elution issues with a C18 column, consider a Phenyl-Hexyl stationary phase. The phenyl groups provide π-π interactions with the indole ring system, offering a different selectivity mechanism that can resolve compounds inseparable on a C18 phase.[2]

Q2: What are the best starting mobile phase conditions?

A: The mobile phase composition, particularly its pH, is a powerful tool for controlling the retention and peak shape of ionizable compounds like tetrahydroindoles.[3]

  • Aqueous Phase: Start with a buffered aqueous solution. A buffer is essential to maintain a constant pH, ensuring reproducible retention times. Unbuffered mobile phases can lead to drifting retention times as even small amounts of dissolved CO₂ can alter the pH.[4] A good starting point is a 10-20 mM ammonium formate or ammonium acetate buffer.

  • pH Control: The key is to operate at a pH that is at least 2 units away from the pKa of the tetrahydroindole's basic nitrogen. This ensures the analyte exists predominantly as a single ionic species (either protonated or neutral), preventing the peak broadening that occurs when both forms are present. For most basic compounds, a low pH (e.g., pH 3.0 , adjusted with formic acid) is ideal. At this pH, the tetrahydroindole is protonated (BH+), and the residual silanols on the column are not ionized, which significantly improves peak symmetry.[3][5]

  • Organic Modifier: Acetonitrile is generally the preferred organic solvent as it has a lower viscosity and provides better UV transparency than methanol.[6]

A recommended starting mobile phase is:

  • Mobile Phase A: 0.1% Formic Acid in Water (approximately pH 2.7)

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

Q3: Isocratic or gradient elution: Which is better for my reaction mixture?

A: For a typical reaction mixture containing components with a wide range of polarities (e.g., polar starting materials, non-polar product, various byproducts), gradient elution is almost always the superior choice. [7][8]

  • Causality: An isocratic method (constant mobile phase composition) that provides good retention for early-eluting polar compounds will result in very long retention times and broad peaks for late-eluting non-polar compounds. Conversely, a strong isocratic mobile phase that elutes non-polar compounds quickly will cause polar compounds to elute at or near the void volume with no retention or resolution.[9]

  • Gradient Advantage: A gradient elution starts with a low percentage of organic solvent to resolve the early, more polar components and gradually increases the organic solvent concentration to elute the more hydrophobic compounds in a reasonable time with sharp, well-defined peaks. This approach maximizes resolution across the entire chromatogram and improves sensitivity for late-eluting peaks.[7][10]

Q4: How do I choose the optimal detection wavelength?

A: The indole moiety in tetrahydroindoles provides a strong chromophore, making UV detection straightforward.[11]

  • Procedure: To find the optimal wavelength, dissolve a pure standard of your target analyte in the mobile phase and acquire its UV spectrum using a photodiode array (PDA) detector or a spectrophotometer.

  • Wavelength Selection: The indole ring system typically has two main absorption maxima: one around 210-225 nm and another, less intense one, around 270-280 nm .[11]

    • For highest sensitivity , use the lower wavelength maximum (e.g., 220 nm). However, be aware that many solvents and impurities also absorb in this region, which can lead to a less stable baseline and more interference.

    • For higher selectivity , use the maximum around 280 nm. This wavelength is often freer from interference from other components in the reaction mixture.

  • Non-UV Active Compounds: If your reaction involves intermediates or byproducts that lack a chromophore, you may need to use a universal detector like a Refractive Index (RI) detector, an Evaporative Light Scattering Detector (ELSD), or ideally, a Mass Spectrometer (MS).[12][13] Alternatively, derivatization to attach a UV-active group can be considered, though this adds complexity.[12]

Section 2: Troubleshooting Guide

This guide addresses specific issues you may encounter during your analysis in a direct question-and-answer format.

Peak Shape Issues

Q: Why is my tetrahydroindole peak tailing?

A: Peak tailing is the most common peak shape problem for basic compounds and usually points to unwanted secondary interactions on the column.[14][15]

  • Primary Cause: Silanol Interactions. The most likely culprit is the interaction between the protonated basic analyte and ionized residual silanol groups (Si-O⁻) on the silica packing material. This secondary ionic interaction is a stronger retention mechanism than the primary reversed-phase mechanism, causing a portion of the analyte molecules to lag behind, resulting in a tailed peak.

  • Solutions:

    • Lower Mobile Phase pH: Decrease the pH of your mobile phase to ~2.5-3.0 using an acid like formic acid or trifluoroacetic acid (TFA). This protonates your basic analyte (making it a stable cation) and, more importantly, suppresses the ionization of the silanol groups, minimizing the secondary interaction.[5]

    • Use a High-Purity, End-Capped Column: Modern columns are designed with minimal accessible silanols. If you are using an older column (e.g., USP L1 designation type A silica), switching to a high-purity, base-deactivated column (type B silica) will dramatically improve peak shape.

    • Reduce Sample Mass: Column overload can also cause tailing. Dilute your sample and inject a smaller mass to see if the peak shape improves.[14]

    • Check for Extra-Column Volume: Ensure all tubing is properly connected with minimal length and narrow internal diameter to prevent dead volumes that can cause peak distortion.[14]

Q: What causes peak fronting?

A: Peak fronting, where the front of the peak is sloped, is less common than tailing but typically indicates one of two issues:

  • Cause 1: Sample Overload. Injecting too much sample mass can saturate the stationary phase at the column inlet, causing molecules to travel down the column faster than they should.[16]

    • Solution: Systematically dilute your sample (e.g., by a factor of 5 or 10) and reinject. If the peak shape becomes symmetrical, you have confirmed and solved the overload issue.[17]

  • Cause 2: Incompatible Sample Solvent. If your sample is dissolved in a solvent that is significantly stronger (less polar) than your initial mobile phase (e.g., dissolving in 100% acetonitrile when the gradient starts at 5% acetonitrile), the sample band will not focus correctly at the head of the column.[17]

    • Solution: Whenever possible, dissolve and inject your sample in the initial mobile phase.[18] If solubility is an issue, use the weakest solvent possible that can still dissolve your sample.

Q: Why am I seeing split or double peaks?

A: A split or doubled peak for a compound that should be a single peak often points to a physical problem with the chromatographic system or a chemical issue with the sample.

  • Cause 1: Column Inlet Problem. A partially blocked inlet frit or a void (a channel that has formed in the packing material at the top of the column) can cause the sample band to be distributed unevenly, leading to a split peak.[16]

    • Solution: First, try reversing the column and flushing it with a strong solvent (be sure to check the manufacturer's instructions to see if this is permissible for your column). If this doesn't work, the column or the inlet frit may need to be replaced. Using a guard column is a cost-effective way to protect the analytical column from particulate matter.[19]

  • Cause 2: Sample Solvent Effect. Injecting a sample in a strong, non-miscible, or improperly pH-adjusted solvent can cause the analyte to precipitate at the column head, leading to peak splitting.

    • Solution: As with peak fronting, ensure your sample solvent is compatible with the initial mobile phase.

  • Cause 3: Co-elution. It's possible you are not seeing a split peak, but rather two distinct, very poorly resolved isomers or impurities.

    • Solution: Modify your chromatographic conditions (gradient slope, mobile phase pH, or even column chemistry) to improve resolution. Coupling your HPLC to a mass spectrometer (LC-MS) can quickly confirm if the split peak corresponds to a single mass or two different masses.[20]

Retention and Baseline Issues

Q: My retention times are drifting. What's the cause?

A: Unstable retention times compromise the reliability of your analysis. The cause is usually related to insufficient equilibration or changes in the mobile phase or column temperature.[17]

  • Primary Cause: Insufficient Column Equilibration. This is especially common with gradient methods. The column needs to fully return to the initial mobile phase conditions before the next injection. If not, the starting conditions for each run will be slightly different, causing retention times to shift (usually to earlier times).

    • Solution: Increase the column equilibration time at the end of your gradient. A good rule of thumb is to allow at least 10 column volumes of the initial mobile phase to pass through the column before the next injection.[17]

  • Other Causes & Solutions:

    • Temperature Fluctuations: Use a column oven to maintain a constant temperature. Even small changes in lab temperature can affect mobile phase viscosity and retention.[16]

    • Mobile Phase Composition Change: Ensure mobile phase reservoirs are covered to prevent selective evaporation of the more volatile solvent (e.g., acetonitrile).[17] Prepare fresh mobile phase daily.

    • Pump Malfunction: Air bubbles in the pump or faulty check valves can cause pressure fluctuations and shifting retention times. Degas your mobile phase and prime the pump.[16]

Q: I can't resolve my product from a starting material or byproduct. What should I do?

A: Improving resolution requires manipulating the "Resolution Triangle": Efficiency (N), Selectivity (α), and Retention (k).

  • 1. Optimize Selectivity (α): This is the most powerful way to improve resolution. Selectivity is a measure of the separation between two peak maxima.

    • Change Mobile Phase pH: This is highly effective for ionizable compounds. A small change in pH can drastically alter the retention of your basic tetrahydroindole relative to a neutral byproduct.[4][21]

    • Change Organic Solvent: Switching from acetonitrile to methanol (or vice versa) can alter elution order due to different solvent-analyte interactions.

    • Change Column Chemistry: If mobile phase optimization fails, switch to a column with a different stationary phase (e.g., from a C18 to a Phenyl-Hexyl) to introduce different retention mechanisms like π-π interactions.[22]

  • 2. Increase Efficiency (N): Efficiency relates to the narrowness of the peaks.

    • Use a Longer Column or Smaller Particles: A longer column or a column with smaller particles will generate more theoretical plates and thus narrower peaks, which can improve the resolution of closely eluting compounds.[1]

  • 3. Adjust Retention (k):

    • Modify the Gradient: Make the gradient slope shallower around the time your compounds of interest are eluting. A slower increase in the organic solvent percentage will give the analytes more time to interact with the stationary phase, improving separation.[10]

Section 3: Protocols and Data

Protocol 1: Systematic Sample Preparation for Reaction Mixtures

This protocol ensures that the sample you inject is clean and compatible with the HPLC system, preventing many common problems.

  • Quench and Workup: Ensure the chemical reaction is fully quenched according to your synthesis protocol.

  • Initial Dilution: Take a small, representative aliquot (e.g., 10-50 µL) of the crude reaction mixture.

  • Solvent Selection: Dilute this aliquot in a solvent that is compatible with your initial mobile phase conditions. The ideal solvent is the mobile phase itself (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid). A 1:100 or 1:1000 dilution is a typical starting point.[18]

  • Vortex/Sonicate: Ensure the sample is fully dissolved and homogenous.

  • Filtration (Critical Step): Filter the diluted sample through a 0.22 µm or 0.45 µm syringe filter (PTFE or nylon are common choices for organic/aqueous mixtures) into a clean HPLC vial. This step removes particulate matter that can block column frits and damage the injector.[6]

  • Analysis: Inject the filtered sample into the HPLC system.

Data Summary Tables

Table 1: Recommended Starting HPLC Conditions for Tetrahydroindole Analysis

ParameterRecommended ConditionRationale
Column C18, 150 x 4.6 mm, 5 µmGood starting point for retaining hydrophobic indole structures.
Mobile Phase A 0.1% Formic Acid in WaterLow pH (~2.7) to protonate basic analytes and suppress silanols.
Mobile Phase B 0.1% Formic Acid in AcetonitrileAcetonitrile offers good UV transparency and low viscosity.
Gradient 5% to 95% B over 15-20 minTo elute a wide range of polarities present in a reaction mixture.[7][8]
Flow Rate 1.0 mL/minStandard for a 4.6 mm ID column.
Column Temp. 30 °CEnsures stable retention times.[16]
Detection UV Diode Array (DAD/PDA)Monitor at 220 nm for sensitivity and 280 nm for selectivity.[11]
Injection Vol. 5-10 µLA small volume minimizes potential for column overload.

Section 4: Visualizations

Diagrams

Troubleshooting_Workflow Problem Problem Observed (e.g., Peak Tailing) Cause1 Cause: Secondary Silanol Interactions Problem->Cause1 Cause2 Cause: Column Overload Problem->Cause2 Cause3 Cause: Incompatible Sample Solvent Problem->Cause3 Cause4 Cause: Column Void / Blockage Problem->Cause4 Solution1 Solution: Lower Mobile Phase pH to ~2.5-3.0 Cause1->Solution1 Solution2 Solution: Dilute Sample (e.g., 1:10) and Re-inject Cause2->Solution2 Solution3 Solution: Dissolve Sample in Initial Mobile Phase Cause3->Solution3 Solution4 Solution: Reverse/Flush or Replace Column Cause4->Solution4

Caption: General troubleshooting workflow for peak shape issues.

pH_Effect cluster_low_ph Low pH (e.g., pH 3) cluster_high_ph Mid/High pH (e.g., pH 7) Low_pH_Species Tetrahydroindole-H⁺ (Protonated, Cationic) Low_pH_Interaction Result: Single ionic species. Minimal interaction with neutral silanols. GOOD PEAK SHAPE High_pH_Species Tetrahydroindole (Neutral) High_pH_Interaction Result: Risk of interaction with ionized silanols (Si-O⁻). PEAK TAILING start Analyte State in Mobile Phase cluster_low_ph cluster_low_ph start->cluster_low_ph cluster_high_ph cluster_high_ph start->cluster_high_ph

Caption: Effect of mobile phase pH on tetrahydroindole ionization and peak shape.

References

  • Vertex AI Search. (n.d.). HPLC Troubleshooting Guide.
  • Sigma-Aldrich. (n.d.). HPLC Troubleshooting Guide.
  • SciSpace. (2012). Determination of Indole Alkaloids and Highly Volatile Compounds in Rauvolfia verticillata by HPLC–UV and GC.
  • Universal Lab. (2024). The 10 Most Common HPLC Problems and Solutions!.
  • Drawell. (n.d.). Sample Preparation for HPLC Analysis: Step Guides and Common Techniques.
  • BenchChem. (2025). Technical Support Center: Troubleshooting Peak Tailing in HPLC Analysis of Indoleacetaldehydes.
  • Biotage. (2023). How does an acid pH affect reversed-phase chromatography separations?.
  • Polymer Chemistry Characterization Lab. (n.d.). Sample Preparation – HPLC.
  • Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC.
  • Danaher Life Sciences. (n.d.). Gradient vs. Isocratic Elution in HPLC.
  • ResearchGate. (2017). How to analyse UV inactive compound on HPLC using UV Detector?.
  • Longdom Publishing. (n.d.). Separation and Quantification of Octahydro-1h-Indole-2-Carboxilic Acid and Its Three Isomers by HPLC using Refractive Index Detector.
  • PMC - PubMed Central. (n.d.). HPLC–UV–ESI MS/MS identification of the color constituents of sawwort (Serratula tinctoria L.).
  • Greyhound Chromatography. (2023). How to Prepare a Sample for HPLC Analysis.
  • LCGC International. (2012). Troubleshooting Basics, Part IV: Peak Shape Problems.
  • PharmaGuru. (2025). Isocratic vs Gradient Elution In HPLC: How to Choose In 9 Minutes.
  • Waters Corporation. (n.d.). Leveraging Mobile Phase pH to Optimize Separations for Improved Prep Performance Using Columns Packed With Waters™ Hybrid Particles.
  • YMC. (n.d.). Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds.
  • Phenomenex. (n.d.). Choosing the Right HPLC Column: A Complete Guide.
  • Element. (n.d.). HPLC Column Selection.
  • Agilent. (n.d.). Control pH During Method Development for Better Chromatography.
  • Agilent. (n.d.). Isocratic v. Gradient.
  • Biotage. (2023). When is Gradient Elution Better than Isocratic Elution?.
  • COSMOSIL. (n.d.). Selectivity of Packing Materials in Reversed Phase Liquid Chromatography.

Sources

Troubleshooting

Technical Support Center: Strategies for the Regioselective Functionalization of the Tetrahydroindole Core

This is a good starting point. I have gathered a significant amount of information regarding the regioselective functionalization of the indole core, which is closely related to the tetrahydroindole core.

Author: BenchChem Technical Support Team. Date: January 2026

This is a good starting point. I have gathered a significant amount of information regarding the regioselective functionalization of the indole core, which is closely related to the tetrahydroindole core. Many of the principles, such as the use of directing groups and transition metal catalysis, are applicable. I have found information on C2, C3, C4, C5, C6, and C7 functionalization, as well as N-functionalization. I also have some resources on troubleshooting common issues in indole synthesis and functionalization.

However, the initial search focused more on the fully aromatic indole system. To create a comprehensive guide specifically for the tetrahydroindole core, I need to refine my search to gather more specific examples, protocols, and troubleshooting advice related to the partially saturated system. The reactivity of the tetrahydroindole core can differ from that of indole, and I need to address these nuances.

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Information Gathered:

  • C-H Activation: I have several articles detailing C-H activation strategies, particularly for the C2, C4, C5, C6, and C7 positions of the tetrahydroindole or related indoline systems. The use of directing groups is a recurring theme.

  • Oxidation/Aromatization: I found information on the oxidation of tetrahydroindoles to form indoles or other oxidized species, which is a key transformation and a potential side reaction to be aware of.

  • Synthesis of the Core: There is information on the Fischer indole synthesis to construct the tetrahydroindole skeleton.

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Gaps in Information:

  • Troubleshooting Guides: While I have information on what can be done, I lack specific troubleshooting information in a question-and-answer format. I need to infer potential problems and solutions from the provided literature. For example, if a reaction is regioselective, a common problem would be a lack of selectivity, and the solution would involve optimizing the directing group, catalyst, or reaction conditions.

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Welcome to the technical support center for the regioselective functionalization of the tetrahydroindole core. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of manipulating this versatile scaffold. Here, we address common experimental challenges through detailed troubleshooting guides and frequently asked questions, providing not just solutions but also the underlying chemical principles to empower your research.

I. General Considerations and FAQs

Before delving into position-specific issues, let's address some overarching questions that frequently arise during the functionalization of the tetrahydroindole core.

Q1: My functionalization reaction is not regioselective. What are the primary factors controlling regioselectivity in the tetrahydroindole system?

A1: Achieving high regioselectivity is paramount. The primary factors influencing the site of functionalization are:

  • Electronic Effects: The pyrrole ring is inherently electron-rich, making the C3 position the most nucleophilic, followed by the C2 position. The benzene ring is less reactive towards electrophilic substitution.

  • Steric Hindrance: Bulky substituents on the nitrogen or adjacent carbons can block access to certain positions, directing incoming reagents to less hindered sites.

  • Directing Groups: This is the most powerful tool for achieving regioselectivity, especially for the less reactive positions (C4-C7). A directing group, typically installed on the nitrogen atom, coordinates to a metal catalyst, bringing the catalytic center in close proximity to a specific C-H bond.[1][2][3][4]

  • Reaction Conditions: The choice of catalyst, solvent, temperature, and additives can significantly influence the regiochemical outcome.[5] For instance, different metal catalysts can exhibit preferences for different positions.

Q2: I am observing significant amounts of aromatization of my tetrahydroindole core during a functionalization reaction. How can I prevent this?

A2: Unwanted aromatization to the corresponding indole is a common side reaction, often promoted by oxidative conditions, high temperatures, or acidic/basic media. To mitigate this:

  • Choice of Oxidant: If an oxidant is required for your reaction (e.g., in a C-H activation cycle), select one with the appropriate redox potential. Overly strong oxidants can lead to dehydrogenation of the six-membered ring.

  • Temperature Control: Perform the reaction at the lowest temperature that allows for a reasonable reaction rate. High temperatures can provide the activation energy for aromatization.

  • Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent air oxidation.

  • pH Control: If your reaction is sensitive to acid or base, use buffered conditions or non-acidic/basic reagents where possible.

Q3: What are the best practices for N-protection of the tetrahydroindole core?

A3: Protecting the indole nitrogen is often crucial for preventing N-functionalization and for installing a directing group. The choice of protecting group depends on its stability to the subsequent reaction conditions and the ease of its removal.

Protecting GroupIntroduction ConditionsRemoval ConditionsKey Considerations
Boc Boc₂O, base (e.g., DMAP, Et₃N)Acid (e.g., TFA, HCl)Good for directing some metal-catalyzed reactions.[5]
Ts TsCl, base (e.g., pyridine, NaOH)Strong reducing agents (e.g., Na/NH₃) or strong acidElectron-withdrawing, deactivates the pyrrole ring.
Pivaloyl (Piv) Pivaloyl chloride, baseStrong base (e.g., K₂CO₃/MeOH)A bulky group that can direct C7 functionalization.[6]
Pyrimidinyl 2-chloropyrimidine, baseNot readily removableA strong directing group for C2 functionalization.[1]

II. Troubleshooting Guide: C2-Selective Functionalization

The C2 position is less nucleophilic than C3, making direct electrophilic substitution challenging without blocking the C3 position. Transition metal-catalyzed C-H activation is a common strategy.[5]

Problem: Low yield in a palladium-catalyzed C2-arylation reaction.

  • Possible Cause 1: Inefficient C-H activation.

    • Solution: Ensure your directing group is appropriate. Pyridinyl or pyrimidinyl groups on the nitrogen are highly effective for directing palladium to the C2 position.[1] If using a different directing group, consider if it has the correct geometry and electronic properties to coordinate effectively with the palladium catalyst.

  • Possible Cause 2: Catalyst deactivation.

    • Solution: The choice of ligand is critical. Electron-rich and bulky phosphine ligands can stabilize the palladium catalyst and promote reductive elimination. Also, ensure that your reagents and solvents are pure and dry, as impurities can poison the catalyst.

  • Possible Cause 3: Poor reactivity of the coupling partner.

    • Solution: Electron-rich aryl halides are generally more reactive in oxidative addition. If using an electron-deficient aryl halide, you may need to use a more electron-rich ligand or a higher reaction temperature.

III. Troubleshooting Guide: C3-Selective Functionalization

The C3 position is the most electronically rich and sterically accessible, making it the preferred site for electrophilic substitution.

Problem: Formation of a bis-indolyl methane byproduct during C3-alkylation with an aldehyde.

  • Possible Cause: The initially formed alcohol intermediate reacts with a second molecule of the tetrahydroindole.

    • Solution: This is common in acid-catalyzed conditions.

      • Control Stoichiometry: Use a slight excess of the aldehyde to ensure all the tetrahydroindole reacts.

      • Lower Temperature: Running the reaction at a lower temperature can disfavor the second addition.

      • Use a Milder Lewis Acid: A less aggressive Lewis acid may promote the initial addition without strongly promoting the subsequent dehydration and second nucleophilic attack.

IV. Troubleshooting Guide: Functionalization of the Carbocyclic Ring (C4-C7)

Functionalizing the benzenoid ring is challenging due to its lower reactivity compared to the pyrrole moiety. Directing group strategies are almost always necessary.[2][3][4][7][8]

Problem: Poor regioselectivity between C4 and C7 positions in a directed C-H functionalization.

  • Possible Cause: Similar steric and electronic environments of the C4 and C7 C-H bonds.

    • Solution:

      • Bulky Directing Groups: A sterically demanding directing group on the nitrogen can favor functionalization at the less hindered C7 position. The pivaloyl group is a good example of a directing group that promotes C7 functionalization.[6]

      • Substrate Modification: Introducing a substituent on the tetrahydroindole core can create a steric or electronic bias that favors one position over the other.

      • Catalyst System: The size and shape of the catalyst and its ligands can influence which C-H bond is more accessible for activation. Experiment with different transition metals (e.g., Rh, Ru, Pd) and ligands.

V. Experimental Protocols

Protocol 1: C7-Selective Alkenylation of N-Pivaloyl-4,5,6,7-tetrahydroindole [6]

This protocol is based on a rhodium-catalyzed C-H activation strategy.

  • Materials:

    • N-Pivaloyl-4,5,6,7-tetrahydroindole (1.0 mmol)

    • Alkene (e.g., methyl acrylate) (2.0 mmol)

    • [RhCp*Cl₂]₂ (0.025 mmol)

    • AgSbF₆ (0.1 mmol)

    • DCE (1,2-dichloroethane) (5 mL)

  • Procedure:

    • To a flame-dried Schlenk tube, add N-pivaloyl-4,5,6,7-tetrahydroindole, [RhCp*Cl₂]₂, and AgSbF₆.

    • Evacuate and backfill the tube with argon three times.

    • Add DCE and the alkene via syringe.

    • Heat the reaction mixture at 80 °C for 12 hours.

    • Cool the reaction to room temperature and filter through a pad of Celite, washing with dichloromethane.

    • Concentrate the filtrate under reduced pressure.

    • Purify the crude product by column chromatography on silica gel.

VI. Visualizing Reaction Mechanisms

Diagram 1: Directing Group Strategy for C7-Functionalization

C7_Functionalization sub N-Piv-Tetrahydroindole intermediate Cyclometalated Intermediate (Rh coordinated to Piv and C7) sub->intermediate C-H Activation cat Rh(III) Catalyst cat->intermediate product C7-Alkenylated Product intermediate->product Alkene Insertion & Reductive Elimination alkene Alkene alkene->product

Caption: Rhodium-catalyzed C7-alkenylation workflow.

Diagram 2: Troubleshooting Low Regioselectivity

Troubleshooting_Regioselectivity cluster_solutions Potential Solutions start Low Regioselectivity (Mixture of C4/C7 Products) sol1 Increase Steric Bulk of N-Directing Group start->sol1 Steric Control sol2 Modify Catalyst/ Ligand System start->sol2 Catalyst Control sol3 Introduce Blocking Group on Substrate start->sol3 Substrate Control

Caption: Decision tree for addressing poor regioselectivity.

VII. References

  • I2/DMSO-mediated substrate selective oxidation of tetrahydro indole-2,4-dione towards 4-hydroxy isatins and 5,6-dihydro-1H-indole-2,4-dione derivatives. New Journal of Chemistry (RSC Publishing). Available at: [Link]

  • Oxidative Dearomatization of 4,5,6,7-Tetrahydro-1H-indoles Obtained by Metal- and Solvent-Free Thermal 5-endo-dig Cyclization: The Route to Erythrina and Lycorine Alkaloids. Chemistry. 2016;22(21):7262-7. Available at: [Link]

  • 4,5,6,7-Tetrahydroindol-4-Ones as a Valuable Starting Point for the Synthesis of Polyheterocyclic Structures. Molecules. 2021;26(15):4593. Available at: [Link]

  • 4,5,6,7-Tetrahydroindol-4-Ones as a Valuable Starting Point for the Synthesis of Polyheterocyclic Structures. MDPI. Available at: [Link]

  • C H Activation of Indolines, Tetrahydroquinolines, and Tetrahydroisoquinolines. ResearchGate. Available at: [Link]

  • Brønsted acid catalyzed remote C6 functionalization of 2,3-disubstituted indoles with β,γ-unsaturated α-ketoester. Frontiers in Chemistry. 2022;10. Available at: [Link]

  • Selective C–H Olefination of Indolines (C5) and Tetrahydroquinolines (C6) by Pd/S,O-Ligand Catalysis. Organic Letters. 2019;21(23):9515-9520. Available at: [Link]

  • Regioselective C-H Functionalization of the Six-Membered Ring of the 6,5-Fused Heterocyclic Systems: An Overview. MDPI. Available at: [Link]

  • Exploration of C–H and N–H-bond functionalization towards 1-(1,2-diarylindol-3-yl)tetrahydroisoquinolines. Beilstein Journal of Organic Chemistry. 2014;10:2186-2199. Available at: [Link]

  • Exploration of C–H and N–H-bond functionalization towards 1-(1,2-diarylindol-3-yl)tetrahydroisoquinolines. Sci-Hub. Available at: [Link]

  • Functionalization of tetrahydroindol-4-one derivatives. ResearchGate. Available at: [Link]

  • Transition-Metal-Based Dearomatization Strategy for the Synthesis of Functionalized cis-Tetrahydro-2-Oxindoles. Organometallics. 2015;34(15):3765-3776. Available at: [Link]

  • Functionalization of tetrahydroindol-4-one derivatives. Kharkiv University Bulletin. Chemical Series. 2022;39(62):58-75. Available at: [Link]

  • Fischer indole synthesis. Wikipedia. Available at: [Link]

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  • Modular Entry to Functionalized Tetrahydrobenzo[b]azepines via the Palladium/Norbornene Cooperative Catalysis Enabled by a C7-Modified Norbornene. Journal of the American Chemical Society. 2021;143(49):20762-20772. Available at: [Link]

  • C-H Functionalization of Indoles at the C7 Position. ResearchGate. Available at: [Link]

  • Transition-metal-catalyzed site-selective C7-functionalization of indoles: advancement and future prospects. Chemical Communications. 2019;55(11):1525-1540. Available at: [Link]

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  • Rhodium(iii)-catalyzed C–H activation at the C4-position of indole: switchable hydroarylation and oxidative Heck-type reactions of maleimides. Chemical Communications. 2017;53(63):8845-8848. Available at: [Link]

  • Chiral Phosphoric Acid-Catalyzed C6 Functionalization of 2,3-Disubstituted Indoles for Synthesis of Heterotriarylmethanes. Organic Letters. 2021;23(7):2632-2637. Available at: [Link]

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Optimization

Technical Support Center: Enhancing Cell Permeability of 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile

Prepared by the Senior Application Scientist Team Welcome to the technical support center for researchers working with 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile (referred to herein as "the Compound")....

Author: BenchChem Technical Support Team. Date: January 2026

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for researchers working with 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile (referred to herein as "the Compound"). This guide is designed for drug development professionals and scientists encountering challenges with the cellular uptake of this molecule. We will explore the underlying causes of poor permeability and provide a series of troubleshooting guides and detailed protocols to systematically diagnose and overcome these issues.

Foundational Concepts & Initial Assessment

This section addresses the fundamental questions regarding the Compound's properties and how to begin assessing its permeability profile.

Q1: What are the key physicochemical properties of 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile, and how might they influence its cell permeability?

A1: Understanding the intrinsic properties of the Compound is the first step in diagnosing permeability issues. Based on its structure, we can predict several key parameters:

  • Molecular Formula: C₁₅H₁₅N₃[1]

  • Molecular Weight: ~237.3 g/mol [1]

  • Predicted Lipophilicity (XlogP): ~3.5[1]

  • Key Functional Groups: A primary amine (-NH₂), a nitrile (-C≡N), a phenyl group, and a tetrahydroindole core.

Analysis: The molecular weight is well within the limits suggested by Lipinski's Rule of Five, which is favorable for passive diffusion.[2] The predicted XlogP of 3.5 suggests a moderate degree of lipophilicity, which is generally good for membrane permeation. However, the primary amine group is a significant hydrogen bond donor, and the nitrile group is a hydrogen bond acceptor. These polar functionalities can increase the energy barrier for the molecule to desolvate and enter the hydrophobic lipid bilayer of the cell membrane, potentially limiting passive diffusion.[3]

Q2: What is the recommended workflow for experimentally assessing the cell permeability of the Compound?

A2: A tiered approach is the most efficient strategy. We recommend starting with a simple, cell-free assay to evaluate passive diffusion, followed by a more complex, cell-based assay to understand the interplay of passive and active transport mechanisms.[4]

G cluster_0 Initial Permeability Assessment Workflow start Start with Compound pampa PAMPA Assay (Passive Diffusion) start->pampa pampa_res High Permeability? pampa->pampa_res caco2 Caco-2 Assay (Passive + Active Transport) caco2_res High Permeability? caco2->caco2_res pampa_res->caco2  Yes med_chem Problem: Poor Passive Diffusion Action: Medicinal Chemistry (e.g., Prodrug Strategy) pampa_res->med_chem No   efflux Problem: Active Efflux Action: Bi-directional Caco-2 (Determine Efflux Ratio) caco2_res->efflux No   end_good Good Permeability Profile caco2_res->end_good  Yes

Caption: Recommended workflow for assessing compound permeability.

Troubleshooting Guide: Permeability Assays

Q3: How do I choose between the PAMPA and Caco-2 assays for my initial screen?

A3: The choice depends on the specific question you are asking. The Parallel Artificial Membrane Permeability Assay (PAMPA) is a cell-free model that exclusively measures passive diffusion.[5] In contrast, the Caco-2 permeability assay utilizes a monolayer of human colon adenocarcinoma cells that mimic the intestinal epithelium, allowing for the assessment of passive diffusion, active transport, and efflux mechanisms.[6][7]

FeatureParallel Artificial Membrane Permeability Assay (PAMPA)Caco-2 Permeability Assay
Biological Complexity Low (Artificial lipid membrane)[5]High (Differentiated cell monolayer)[6]
Transport Measured Passive Diffusion Only[8]Passive Diffusion, Active Transport, and Efflux[6][8]
Throughput HighLow to Medium
Cost & Time Low cost, rapid setup[9]Higher cost, requires 18-22 days for cell culture[7]
Initial Question "Can my compound cross a lipid bilayer on its own?""How does my compound behave in a system that mimics the human gut?"

Q4: My compound shows low permeability in the PAMPA assay. What does this signify and what are my next steps?

A4: Low permeability in a PAMPA screen is a strong indicator of poor intrinsic passive diffusion.[4] This means the molecule struggles to cross the lipid membrane barrier on its own, likely due to unfavorable physicochemical properties such as high polarity or a large number of hydrogen bond donors/acceptors.

Next Steps:

  • Confirm the Result: Ensure there were no experimental artifacts, such as compound precipitation in the assay buffer.

  • Structural Modification: This is the most common and effective approach. The goal is to modify the molecule to make it more lipophilic or to mask the polar groups that hinder membrane crossing. See the "Improvement Strategies" section below for details on prodrug approaches.[10][11]

  • Formulation Strategies: If structural modification is not feasible, formulation approaches using permeation enhancers or lipid-based delivery systems can be explored.[12][13]

Q5: My compound had high permeability in PAMPA, but low permeability in the Caco-2 assay. What is the likely cause?

A5: This discrepancy is a classic sign of active efflux.[14] The compound can passively diffuse into the Caco-2 cells (as predicted by PAMPA), but it is being actively transported back out by efflux pumps, such as P-glycoprotein (P-gp), which are expressed on the apical surface of the cells.[15][16] This results in low net transport from the apical (gut) side to the basolateral (blood) side.

G cluster_cell Caco-2 Cell cluster_env passive_in Passive Diffusion (High) basolateral Basolateral Side (Bloodstream) passive_in->basolateral Low Net Permeability efflux_out Active Efflux (P-gp) (High) apical Apical Side (Gut Lumen)

Caption: Diagram illustrating active efflux in a Caco-2 cell.

Next Steps: To confirm active efflux, you must perform a bi-directional Caco-2 assay . This involves measuring permeability in both the apical-to-basolateral (A→B) direction and the basolateral-to-apical (B→A) direction.[7]

  • Efflux Ratio (ER): The ratio of Papp(B→A) / Papp(A→B) is calculated.

  • Interpretation: An efflux ratio greater than 2 is a strong indicator that the compound is a substrate for an active efflux transporter.[14]

You can further confirm this by running the assay in the presence of a known efflux pump inhibitor, like verapamil. A significant reduction in the efflux ratio when the inhibitor is present provides definitive evidence of efflux.[15]

Improvement Strategies: Medicinal Chemistry & Formulation

Q6: How can I use a prodrug strategy to improve the permeability of the Compound?

A6: A prodrug is a biologically inactive derivative of a parent drug molecule that undergoes an enzymatic or chemical transformation in vivo to release the active parent drug.[11][17] For the Compound, the primary amine (-NH₂) is a key target for a prodrug strategy. Masking this polar group can significantly improve passive diffusion.

The Strategy:

  • Mask the Polar Group: Convert the primary amine into a less polar, more lipophilic functional group, such as an amide or a carbamate. This promoiety temporarily neutralizes the hydrogen bond donating capacity of the amine.[10][18]

  • Membrane Transit: The modified, more lipophilic prodrug can now more easily cross the cell membrane.

  • Intracellular Cleavage: Once inside the cell, ubiquitous enzymes (e.g., esterases, amidases) cleave the promoiety, regenerating the active parent Compound at its site of action.

G cluster_workflow Prodrug Permeability Enhancement Strategy parent_drug Parent Compound (Poor Permeability due to -NH2) prodrug Prodrug (Amine masked with Promolety) parent_drug->prodrug Chemical Modification membrane Cell Membrane prodrug->membrane Enhanced Passive Diffusion cleavage Intracellular Cleavage (e.g., by Esterases) membrane->cleavage active_drug Active Parent Compound (Released inside the cell) cleavage->active_drug Releases

Sources

Reference Data & Comparative Studies

Validation

Illuminating the Core: A Comparative Guide to the Structural Confirmation of 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile using 2D NMR

In the landscape of drug discovery and development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of scientific rigor. For researchers and scientists, the journey from synthesis to a...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of drug discovery and development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of scientific rigor. For researchers and scientists, the journey from synthesis to a fully characterized molecule is paved with analytical challenges. This guide provides an in-depth technical comparison of modern spectroscopic techniques, with a primary focus on the power of two-dimensional Nuclear Magnetic Resonance (2D NMR) in the structural elucidation of the complex heterocyclic compound, 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile. We will explore the causality behind experimental choices, present detailed protocols, and objectively compare the performance of 2D NMR with alternative methods, supported by illustrative experimental data.

The Structural Puzzle: 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile

The target molecule, 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile, presents a fascinating structural challenge. Its architecture combines a saturated cyclohexane ring fused to a pyrrole core, which is further substituted with an amino group, a nitrile moiety, and a phenyl ring on the nitrogen atom. While 1D NMR provides initial insights, the overlapping signals in the aliphatic region and the complex aromatic region necessitate a more sophisticated approach for complete and unambiguous assignment of all proton and carbon resonances.

The Power of Connectivity: A 2D NMR Approach

Two-dimensional NMR spectroscopy offers a powerful solution by spreading the NMR information into a second dimension, revealing correlations between nuclei that are often obscured in 1D spectra.[1][2] The synergistic application of COSY, HSQC, and HMBC experiments provides a comprehensive map of the molecule's connectivity, allowing for a confident structural assignment.

Experimental Workflow for 2D NMR Analysis

The following workflow outlines the logical progression of 2D NMR experiments for the structural confirmation of our target molecule.

G cluster_0 1D NMR Acquisition cluster_1 2D NMR Correlation cluster_2 Structural Elucidation 1H_NMR 1H NMR COSY COSY (H-H Correlation) 1H_NMR->COSY Proton spin systems HSQC HSQC (1-Bond C-H Correlation) 1H_NMR->HSQC Proton assignments 13C_NMR 13C NMR 13C_NMR->HSQC Carbon assignments Structure_Confirmation Complete Structural Confirmation COSY->Structure_Confirmation Fragment assembly HMBC HMBC (Long-Range C-H Correlation) HSQC->HMBC Anchor points for long-range correlations HMBC->Structure_Confirmation Connectivity of fragments and quaternary carbons

Caption: Logical workflow for 2D NMR-based structural elucidation.

Data Interpretation: A Step-by-Step Analysis

Let us consider a plausible set of 1D and 2D NMR data for 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile.

Table 1: Hypothetical ¹H and ¹³C NMR Data

Position¹H Chemical Shift (ppm), Multiplicity, J (Hz)¹³C Chemical Shift (ppm)
4-CH₂2.55, m23.1
5-CH₂1.78, m22.8
6-CH₂1.72, m22.6
7-CH₂2.45, m23.0
NH₂4.50, br s-
Phenyl-H (ortho)7.48, d, 7.8128.9
Phenyl-H (meta)7.40, t, 7.8129.5
Phenyl-H (para)7.32, t, 7.4127.8
Phenyl-C (ipso)-137.2
C2-147.0
C3-81.0
C3a-119.5
C7a-132.0
CN-117.0

1. COSY (Correlation Spectroscopy): Mapping Proton-Proton Couplings

The COSY experiment is the first step in piecing together the molecular fragments by identifying protons that are coupled to each other, typically through two or three bonds.[1][2]

  • Analysis: In the aliphatic region, cross-peaks would be observed between the multiplets at 2.55 ppm (H-4) and 1.78 ppm (H-5), and between 1.78 ppm (H-5) and 1.72 ppm (H-6), and finally between 1.72 ppm (H-6) and 2.45 ppm (H-7). This establishes the connectivity of the four methylene groups in the cyclohexene ring. In the aromatic region, correlations between the ortho, meta, and para protons of the phenyl ring would confirm their spin system.

Caption: Key COSY correlations for the tetrahydroindole and phenyl fragments.

2. HSQC (Heteronuclear Single Quantum Coherence): Linking Protons to their Carbons

The HSQC experiment is crucial for directly correlating each proton with the carbon atom to which it is attached, providing unambiguous one-bond C-H connectivity.[1][2]

  • Analysis: Each proton signal in the ¹H NMR spectrum will show a cross-peak to a specific carbon signal in the ¹³C NMR spectrum. For example, the multiplet at 2.55 ppm will correlate to the carbon at 23.1 ppm, assigning these to the C4-H₂ group. Similarly, all other protonated carbons in the tetrahydroindole and phenyl rings can be assigned. The absence of a correlation for the carbon signals at 147.0, 81.0, 119.5, 132.0, 117.0, and 137.2 ppm indicates they are quaternary carbons.

3. HMBC (Heteronuclear Multiple Bond Correlation): Assembling the Molecular Skeleton

The HMBC experiment is the final piece of the puzzle, revealing correlations between protons and carbons that are two or three bonds away.[3] This is instrumental in connecting the molecular fragments and assigning the quaternary carbons.

  • Analysis:

    • Connecting the Phenyl Ring: The ortho-protons of the phenyl ring (7.48 ppm) would show a correlation to the ipso-carbon (137.2 ppm) and, importantly, to the C7a carbon of the indole core (132.0 ppm), confirming the N-phenyl substitution.

    • Assigning the Pyrrole Core: The protons of the C4 methylene group (2.55 ppm) would show correlations to C3a (119.5 ppm) and C5 (22.8 ppm). The protons of the C7 methylene group (2.45 ppm) would correlate to C7a (132.0 ppm) and C6 (22.6 ppm).

    • Locating the Amino and Nitrile Groups: The amino protons (4.50 ppm) would show a key correlation to the C2 carbon (147.0 ppm) and the C3 carbon (81.0 ppm). The protons on C4 (2.55 ppm) would show a correlation to the C3 carbon (81.0 ppm) and the nitrile carbon (117.0 ppm), confirming the positions of the amino and nitrile groups.

HMBC_Correlations cluster_phenyl Phenyl Ring cluster_indole Tetrahydroindole Core Hortho H-o Cipso C-ipso Hortho->Cipso C7a C-7a Hortho->C7a C3a C-3a C2 C-2 C3 C-3 CN CN H4 H-4 H4->C3a H4->C3 H4->CN H7 H-7 H7->C7a NH2 NH₂ NH2->C2 NH2->C3

Caption: Crucial HMBC correlations for connecting the molecular fragments.

Comparative Analysis: Alternative Structural Confirmation Methods

While 2D NMR is exceptionally powerful, a comprehensive approach to structural confirmation often involves complementary techniques.

Single-Crystal X-ray Diffraction
  • Principle: This technique provides the absolute three-dimensional structure of a molecule by analyzing the diffraction pattern of X-rays passing through a single crystal.[4]

  • Performance: When a suitable single crystal can be grown, X-ray crystallography provides the most definitive structural information, including bond lengths, bond angles, and stereochemistry.

  • Comparison to 2D NMR: X-ray crystallography offers a static picture of the molecule in the solid state, whereas NMR provides information about the molecule's structure and dynamics in solution. The major limitation of X-ray crystallography is the requirement for a high-quality single crystal, which can be challenging to obtain.

Liquid Chromatography-Mass Spectrometry/Mass Spectrometry (LC-MS/MS)
  • Principle: LC-MS/MS combines the separation power of liquid chromatography with the mass analysis capabilities of mass spectrometry to determine the molecular weight and fragmentation pattern of a compound.

  • Performance: This technique is highly sensitive and provides accurate molecular weight information, which is crucial for confirming the molecular formula. The fragmentation pattern in MS/MS can offer clues about the molecule's substructures.

  • Comparison to 2D NMR: LC-MS/MS is excellent for confirming molecular weight and identifying known compounds by comparing fragmentation patterns to a library. However, for a novel compound, it does not provide the detailed connectivity information necessary for complete de novo structure elucidation in the way that 2D NMR does.

Table 2: Comparison of Structural Confirmation Techniques

TechniqueInformation ProvidedSample RequirementsThroughput
2D NMR Detailed atomic connectivity, stereochemistry (via NOESY)Soluble sample, mg quantitiesHours to days
Single-Crystal X-ray Diffraction Absolute 3D structure, bond lengths, bond anglesHigh-quality single crystalDays to weeks
LC-MS/MS Molecular weight, fragmentation patternSoluble sample, ng to µg quantitiesHigh

Conclusion: The Indispensable Role of 2D NMR

For the complete and unambiguous structural confirmation of complex organic molecules like 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile, 2D NMR spectroscopy stands out as an indispensable tool. The synergistic use of COSY, HSQC, and HMBC experiments provides a detailed roadmap of the molecule's intricate connectivity, allowing for a confident assignment of every atom. While techniques like X-ray crystallography and mass spectrometry offer valuable complementary information, 2D NMR provides the most comprehensive picture of the molecular structure in its native solution state, empowering researchers to proceed with confidence in their drug discovery and development endeavors.

Experimental Protocols

2D NMR Spectroscopy

A sample of 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile (approx. 10 mg) is dissolved in 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a 5 mm NMR tube. All spectra are acquired on a 500 MHz NMR spectrometer equipped with a cryoprobe.

  • COSY (¹H-¹H Correlation Spectroscopy): A standard gradient-enhanced COSY90 pulse sequence is used.[1] The spectral width is set to cover all proton signals. Typically, 256 increments in the t₁ dimension are collected with 8-16 scans per increment.

  • HSQC (Heteronuclear Single Quantum Coherence): A phase-sensitive gradient-enhanced HSQC experiment is performed to correlate proton and carbon nuclei.[1] The spectral widths are set to encompass all proton and carbon signals. Typically, 256-512 increments in the t₁ dimension are acquired with 16-32 scans per increment.

  • HMBC (Heteronuclear Multiple Bond Correlation): A gradient-enhanced HMBC experiment is used to detect long-range proton-carbon correlations.[3] The experiment is optimized for a long-range coupling constant of 8 Hz. The spectral widths are set to cover all proton and carbon signals. Typically, 512 increments in the t₁ dimension are collected with 32-64 scans per increment.

Single-Crystal X-ray Diffraction

A single crystal of suitable size and quality is mounted on a goniometer. X-ray diffraction data is collected at a controlled temperature (e.g., 100 K) using a diffractometer with a monochromatic X-ray source (e.g., Mo Kα radiation). The structure is solved using direct methods and refined by full-matrix least-squares on F².[4]

LC-MS/MS

A solution of the compound in a suitable solvent (e.g., methanol) is injected into a liquid chromatograph coupled to a tandem mass spectrometer. Separation is achieved on a C18 column with a gradient elution of water and acetonitrile containing a small amount of formic acid. The mass spectrometer is operated in positive ion mode using electrospray ionization (ESI). Full scan MS and product ion scans (MS/MS) are acquired.

References

  • PubChem. 2-amino-1-phenyl-4,5,6,7-tetrahydro-1h-indole-3-carbonitrile. National Center for Biotechnology Information. [Link]

  • Molbank. 4-Amino-5-benzoyl-1-benzyl-2-(4,5,6,7-tetrahydro-1H-indol-2-yl)-1H-pyrrole-3-carbonitrile. MDPI. [Link]

  • SDSU NMR Facility. Common 2D (COSY, HSQC, HMBC). San Diego State University. [Link]

  • PubChem. 2-amino-1-(tetrahydrofuran-2-ylmethyl)-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile. National Center for Biotechnology Information. [Link]

  • Molecules. A Two-Step Synthesis of Unprotected 3-Aminoindoles via Post Functionalization with Nitrostyrene. MDPI. [Link]

  • YouTube. 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC. [Link]

  • Kwan, E. E. 2D NMR Solutions. Harvard University. [Link]

  • Emery Pharma. A Step-By-Step Guide to 1D and 2D NMR Interpretation. [Link]

  • PubChem. 2-amino-1H-indole-3-carbonitrile. National Center for Biotechnology Information. [Link]

  • Royal Society of Chemistry. Supporting information Cu(II)- or Co(II)-Catalyzed C(SP3)-H Oxidation of N,N-Dimethylaminoethanol: Facile Synthesis of Methylene-Bridged Biindoles and 3-Formylindoles Selectively. [Link]

  • Science.gov. cosy hsqc hmbc: Topics by Science.gov. [Link]

  • YouTube. H-NMR and C-13 NMR Spectral Analysis of Indole Derivatives: Structural Insights and Interpretation. [Link]

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  • ResearchGate. (PDF) ChemInform Abstract: Synthesis of 2-Phenyl-4,5,6,7-tetrahydro-1H-indoles with a Chiral Substituent at the Nitrogen Atom. [Link]

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Comparative

The Evolving Landscape of Tetrahydroindoles: A Comparative Analysis of Substituted Analogs in Drug Discovery

The tetrahydroindole scaffold, a privileged structure in medicinal chemistry, represents a cornerstone in the development of novel therapeutics. This bicyclic heterocyclic system, consisting of a fused benzene and a dihy...

Author: BenchChem Technical Support Team. Date: January 2026

The tetrahydroindole scaffold, a privileged structure in medicinal chemistry, represents a cornerstone in the development of novel therapeutics. This bicyclic heterocyclic system, consisting of a fused benzene and a dihydropyrrole ring, serves as a versatile template for designing molecules with a remarkable spectrum of biological activities. Its inherent structural features allow for multi-point modifications, enabling chemists to fine-tune pharmacokinetic and pharmacodynamic properties. This guide provides a comparative analysis of the biological activities of differently substituted tetrahydroindoles, focusing on their anticancer, antimicrobial, and anti-inflammatory potential, supported by experimental data and detailed protocols to empower researchers in the field.

The Strategic Importance of Substitution

The core tetrahydroindole structure is merely a starting point. The true therapeutic potential is unlocked through the strategic placement of various functional groups on the scaffold. Substituents can profoundly influence a molecule's size, shape, lipophilicity, and electronic distribution. These modifications dictate how the molecule interacts with its biological target, affecting binding affinity, specificity, and ultimately, its efficacy and safety profile. Understanding the structure-activity relationships (SAR) is therefore paramount in transforming a promising scaffold into a viable drug candidate.[1][2]

I. Anticancer Activity: Targeting Uncontrolled Cell Proliferation

The indole nucleus and its derivatives are integral to a multitude of approved and experimental anticancer agents.[3][4] Their mechanism of action is diverse, ranging from the inhibition of protein kinases and tubulin polymerization to the induction of apoptosis.[5] The introduction of substituents onto the tetrahydroindole core allows for the optimization of potency and selectivity against various cancer cell lines.

Comparative Analysis of Anticancer Potency

The cytotoxic effects of substituted tetrahydroindoles are typically evaluated using colorimetric assays like the MTT assay, which measures the metabolic activity of viable cells. The half-maximal inhibitory concentration (IC50) is the standard metric for comparison, with lower values indicating higher potency.

Studies have shown that the nature and position of the substituent dramatically alter anticancer activity. For instance, the introduction of heterocyclic moieties or specific functional groups can enhance cytotoxicity against specific cancer cell lines. While direct comparative data across a single, unified study is sparse, we can synthesize findings from various reports to build a cohesive SAR narrative.

Compound ClassKey SubstituentsCancer Cell LineIC50 (µM)Reference
Tetrahydrocurcumin-Triazole Hybrids 4-chlorophenyl on triazoleHCT-116 (Colon)1.09 ± 0.17[6]
4-chlorophenyl on triazoleA549 (Lung)45.16 ± 0.92[6]
4-fluorophenyl on triazoleHCT-116 (Colon)15.59 ± 0.41[7]
2,5-Disubstituted Indoles R1: -CH2-piperidine, R2: -SO2-phenylA549 (Lung)0.48 ± 0.15[8]
R1: -CH2-morpholine, R2: -SO2-phenylHepG2 (Liver)13.21 ± 0.30[8]
Indole-based Tubulin Inhibitors N1-methyl substitutionK562 (Leukemia)3.09[5]

Analysis of Structure-Activity Relationships (SAR):

  • Electron-Withdrawing Groups: The presence of electron-withdrawing groups, such as halogens (e.g., -Cl, -F) on appended phenyl rings, often enhances cytotoxic activity. Compound 4g (a tetrahydrocurcumin-triazole hybrid) with a 4-chlorophenyl substituent demonstrated potent activity against HCT-116 colon cancer cells with an IC50 of 1.09 µM.[6][7] This suggests that such groups may improve target binding or cellular uptake.

  • Nitrogen-Containing Heterocycles: The incorporation of nitrogen-containing heterocycles like triazoles and piperidines appears to be a favorable strategy. These groups can form crucial hydrogen bonds within the active sites of target proteins, such as kinases or tubulin.[5][9]

  • N-Substitution: Modification at the N-1 position of the indole ring is critical. For instance, N-1 methylation was found to enhance tubulin polymerization inhibitory activity significantly compared to the unsubstituted analog.[5]

The observed potency is often mediated by the compound's ability to interfere with critical cellular processes. For example, potent analogs have been shown to arrest the cell cycle at the G1 or G2/M phase and induce apoptosis, as confirmed by flow cytometry and western blot analysis.[7][8]

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a cornerstone for assessing the cytotoxic potential of novel compounds. Its principle lies in the reduction of the yellow, water-soluble MTT to a purple, insoluble formazan by mitochondrial dehydrogenases of living, metabolically active cells. The amount of formazan produced is directly proportional to the number of viable cells.

Step-by-Step Methodology:

  • Cell Seeding: Plate cancer cells (e.g., A549, HCT-116) in a 96-well plate at an optimized density (typically 5,000-10,000 cells/well) and incubate for 24 hours at 37°C with 5% CO2 to allow for cell adherence.

  • Compound Treatment: Prepare serial dilutions of the substituted tetrahydroindole compounds in the appropriate cell culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

  • Incubation: Incubate the plate for a specified duration (e.g., 48 or 72 hours) at 37°C with 5% CO2.

  • MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 2-4 hours. During this time, purple formazan crystals will form in viable cells.

  • Formazan Solubilization: Carefully aspirate the medium containing MTT. Add 100 µL of a solubilizing agent, such as dimethyl sulfoxide (DMSO) or acidic isopropanol, to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution. Measure the absorbance (Optical Density, OD) of each well using a microplate reader at a wavelength of 570 nm.

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability percentage against the compound concentration (log scale) to determine the IC50 value.

Visualizing the Experimental Workflow

MTT_Workflow cluster_prep Preparation cluster_treat Treatment cluster_assay Assay cluster_analysis Data Analysis cell_seeding 1. Cell Seeding (96-well plate) compound_prep 2. Compound Dilution treat_cells 3. Treat Cells (Incubate 48-72h) cell_seeding->treat_cells add_mtt 4. Add MTT Reagent (Incubate 2-4h) treat_cells->add_mtt solubilize 5. Solubilize Formazan (Add DMSO) add_mtt->solubilize read_plate 6. Read Absorbance (570 nm) solubilize->read_plate calc_ic50 7. Calculate IC50 read_plate->calc_ic50

Caption: General workflow of the MTT assay for determining cytotoxicity.

II. Antimicrobial Activity: Combating Pathogenic Microbes

The rise of multidrug-resistant (MDR) bacteria and fungi presents a grave threat to global health, necessitating the discovery of new antimicrobial agents. Indole-based structures, including tetrahydroindoles, have shown considerable promise in this arena.[10] They can disrupt microbial growth through various mechanisms, including the inhibition of essential enzymes or efflux pumps.[10]

Comparative Analysis of Antimicrobial Potency

The effectiveness of antimicrobial compounds is quantified by the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a drug that prevents visible growth of a microorganism.[10] A lower MIC value signifies greater antimicrobial potency.

Compound ClassKey SubstituentsMicroorganismMIC (µg/mL)Reference
Indole-Triazoles m-chlorophenylS. aureus (MRSA)6.25[10]
p-fluorophenylS. aureus (MRSA)>50[10]
Indole-Thiadiazoles m-chlorophenylS. aureus (MRSA)6.25[10]
Indolyl-Benzimidazoles 6-bromo substituentS. aureus0.98[11]
UnsubstitutedS. aureus31.1[11]
1-methyl substituentC. albicans3.9[11]

Analysis of Structure-Activity Relationships (SAR):

  • Halogenation: As with anticancer activity, halogenation plays a key role. A bromine atom on the benzimidazole core of an indolyl-benzimidazole derivative dramatically increased activity against S. aureus, lowering the MIC from 31.1 to 0.98 µg/mL.[11] Similarly, a meta-chloro substitution on a phenyl ring attached to indole-triazole and -thiadiazole moieties resulted in potent activity against MRSA (MIC 6.25 µg/mL).[10]

  • Heterocyclic Scaffolds: The choice of the heterocyclic partner is crucial. Indole derivatives incorporating 1,2,4-triazole and 1,3,4-thiadiazole rings have demonstrated significant antibacterial and antifungal properties.[10] Notably, certain indole-triazole derivatives showed excellent activity against the often-resistant fungus Candida krusei, outperforming the standard drug fluconazole.[10]

  • Isomeric Position: The position of substituents matters. For chloro substitutions on an appended phenyl ring, the meta-position conferred the highest activity against MRSA, while the para-substituted analog was largely inactive.[10] This highlights the importance of the substituent's spatial orientation for target interaction.

Experimental Protocol: Broth Microdilution for MIC Determination

The broth microdilution method is a standardized and widely used technique to determine the MIC of an antimicrobial agent. It provides a quantitative measure of a compound's potency.

Step-by-Step Methodology:

  • Inoculum Preparation: Culture the test microorganism (e.g., S. aureus, E. coli) overnight. Dilute the culture in a suitable broth (e.g., Mueller-Hinton Broth) to achieve a standardized concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

  • Compound Dilution: In a 96-well microtiter plate, prepare two-fold serial dilutions of the test compounds in the broth. Start with the highest concentration in the first well and dilute across the plate, leaving a final volume of 50 µL or 100 µL per well.

  • Inoculation: Add an equal volume of the standardized bacterial or fungal inoculum to each well, bringing the final volume to 100 µL or 200 µL. This halves the concentration of the compounds in the wells.

  • Controls: Include a positive control well (broth + inoculum, no compound) to ensure microbial growth and a negative control well (broth only) to check for sterility. A standard antibiotic (e.g., ciprofloxacin, ampicillin) should be run in parallel.

  • Incubation: Cover the plate and incubate at the appropriate temperature (e.g., 35-37°C) for 16-24 hours.

  • Reading the MIC: After incubation, visually inspect the wells for turbidity (a sign of microbial growth). The MIC is the lowest concentration of the compound at which no visible growth is observed.

III. Anti-inflammatory Activity: Modulating the Immune Response

Chronic inflammation is an underlying factor in numerous diseases, including arthritis, cardiovascular disease, and neurodegenerative disorders. Non-steroidal anti-inflammatory drugs (NSAIDs) are common treatments, but their use can be limited by side effects. Tetrahydroindole derivatives represent a promising avenue for developing new anti-inflammatory agents, often by targeting enzymes like cyclooxygenase (COX).[12][13]

Comparative Analysis of Anti-inflammatory Potency

In vitro anti-inflammatory activity is often assessed by measuring the inhibition of inflammatory mediators, such as nitric oxide (NO) or prostaglandins (PGE2), in immune cells like macrophages stimulated with lipopolysaccharide (LPS).

Compound ClassKey SubstituentsAssayIC50 (µM)Reference
Tetrahydroisoquinoline-Triazoles 4-fluorophenylCOX-2 Inhibition0.58[12]
4-methoxyphenylCOX-2 Inhibition0.87[12]
Tetrahydrocurcumin Derivatives Succinate-octyl esterTNF-α Inhibition0.18 ± 0.18[14]
Succinate-octyl esterIL-6 Inhibition0.17 ± 0.20[14]
Tetrahydropyridines (THPs) SO2-substitutedNO Inhibition12.92[15]

Analysis of Structure-Activity Relationships (SAR):

  • COX-2 Selectivity: A key goal in modern anti-inflammatory drug design is to selectively inhibit COX-2 over COX-1 to reduce gastrointestinal side effects. Certain tetrahydroisoquinoline-triazole hybrids have demonstrated potent COX-2 inhibition with IC50 values comparable to or better than the standard drug celecoxib.[12] The substitution patterns on the triazole ring are critical for achieving this selectivity.

  • Inhibition of Cytokines: Substituted tetrahydrocurcumin derivatives have shown remarkable potency in inhibiting the production of pro-inflammatory cytokines like TNF-α and IL-6 from LPS-stimulated macrophages, with some analogs displaying IC50 values in the sub-micromolar range.[14]

  • Sulfonamide Moiety: The inclusion of a sulfonamide (-SO2-) group in tetrahydropyridine derivatives conferred moderate but significant inhibitory effects on nitric oxide production, a key inflammatory mediator.[15] This suggests the sulfonamide group is a valuable addition for anti-inflammatory activity.

Visualizing an Inflammatory Pathway

COX_Pathway cluster_membrane Cell Membrane cluster_cytosol Cytosol phospholipids Membrane Phospholipids pla2 PLA2 phospholipids->pla2 arachidonic Arachidonic Acid pla2->arachidonic hydrolyzes cox COX-1 / COX-2 arachidonic->cox prostaglandins Prostaglandins (PGE2, etc.) cox->prostaglandins catalyzes inflammation Inflammation Pain, Fever prostaglandins->inflammation tetrahydroindoles Substituted Tetrahydroindoles tetrahydroindoles->cox inhibit

Caption: Simplified COX pathway and the inhibitory action of tetrahydroindoles.

Conclusion

The tetrahydroindole scaffold is a highly fertile ground for the development of novel therapeutic agents. As demonstrated, the strategic introduction of substituents allows for the precise modulation of biological activity across anticancer, antimicrobial, and anti-inflammatory domains. Halogenation, the incorporation of nitrogen-containing heterocycles, and modifications to the indole nitrogen are consistently shown to be effective strategies for enhancing potency. The comparative data presented herein, while drawn from diverse studies, illuminates clear structure-activity relationships that can guide future drug design efforts. By combining rational synthesis with robust biological evaluation using the standardized protocols outlined, the research community can continue to unlock the full therapeutic potential of this remarkable chemical entity.

References

  • Johronline. (n.d.). 234 FIRST OXIDIZED TETRAINDOLES WITH ANTIMICROBIAL EVALUATION AND STRUCTURE ACTIVITY RELATIONSHIP 167-176. Retrieved from [Link]

  • PubMed. (2014). Synthesis and biological evaluation of tetrahydro[1][16]diazepino[1,2-a]indol-1-ones as cyclin-dependent kinase inhibitors. Retrieved from [Link]

  • National Institutes of Health. (n.d.). Antimicrobial Activities of New Indole Derivatives Containing 1,2,4-Triazole, 1,3,4-Thiadiazole and Carbothioamide. Retrieved from [Link]

  • International Journal of Research and Review. (n.d.). Characterization, Chemistry, Structural Activity Relationship and Antimicrobial Activities of Tetrahydro-β-carboline. Retrieved from [Link]

  • ResearchGate. (n.d.). Characterization, Chemistry, Structural Activity Relationship and Antimicrobial Activities of Tetrahydro-β-carboline. Retrieved from [Link]

  • PubMed Central. (n.d.). Target-based anticancer indole derivatives and insight into structure‒activity relationship: A mechanistic review update (2018–2021). Retrieved from [Link]

  • ResearchGate. (n.d.). IC50 of the new compounds against the four human cancer cells as well.... Retrieved from [Link]

  • PubMed. (2016). Synthesis, structure-activity relationship studies and biological evaluation of novel 2,5-disubstituted indole derivatives as anticancer agents. Retrieved from [Link]

  • PubMed. (n.d.). Synthesis and Biological Evaluation of Heterocyclic Substituted Bis(indolyl)methanes. Retrieved from [Link]

  • ResearchGate. (n.d.). The anticancer IC50 values of synthesized compounds. Retrieved from [Link]

  • ResearchGate. (n.d.). Antibacterial and antifungal activity (MIC in μg/mL). Retrieved from [Link]

  • PubMed Central. (n.d.). Synthesis and Biological Evaluation of Substituted N-[3-(1H-Pyrrol-1-yl)methyl]-1,2,5,6-tetrahydropyridin-1-yl]benzamide/ benzene Sulfonamides as Anti-Inflammatory Agents. Retrieved from [Link]

  • ResearchGate. (n.d.). Table 3. Antimicrobial activity (MIC/(µg mL −1 )) of compounds IV and V.... Retrieved from [Link]

  • PubMed. (n.d.). Target-based anticancer indole derivatives and insight into structure‒activity relationship: A mechanistic review update (2018–2021). Retrieved from [Link]

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  • National Center for Biotechnology Information. (n.d.). Antimicrobial Activities of New Indole Derivatives Containing 1,2,4-Triazole, 1,3,4-Thiadiazole and Carbothioamide. Retrieved from [Link]

  • MDPI. (n.d.). Synthesis and Biological Evaluation of Sclareolide-Indole Conjugates and Their Derivatives. Retrieved from [Link]

  • PubMed. (2020). Substituted 6,7-dimethoxy-5-oxo-2,3,5,9b-tetrahydrothiazolo[2,3-a]isoindole- 3-1,1-dioxide Derivatives with Antimicrobial Activity and Docking Assisted Prediction of the Mechanism of their Antibacterial and Antifungal Properties. Retrieved from [Link]

  • PubMed Central. (n.d.). Synthesis, Anticancer Activity, and Molecular Docking of New 1,2,3-Triazole Linked Tetrahydrocurcumin Derivatives. Retrieved from [Link]

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  • Semantic Scholar. (n.d.). Synthesis and structure–activity relationship of mono-indole-, bis-indole-, and tris-indole-based sulfonamides as potential anticancer agents. Retrieved from [Link]

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  • PubMed. (2024). Synthesis, Anticancer Activity, and Molecular Docking of New 1,2,3-Triazole Linked Tetrahydrocurcumin Derivatives. Retrieved from [Link]

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Validation

Structure-activity relationship (SAR) studies of 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile analogs

An In-Depth Guide to the Structure-Activity Relationship (SAR) of 2-Amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile Analogs Introduction: The Privileged Scaffold in Modern Drug Discovery The indole nucleus is...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Guide to the Structure-Activity Relationship (SAR) of 2-Amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile Analogs

Introduction: The Privileged Scaffold in Modern Drug Discovery

The indole nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a vast number of pharmaceuticals and bioactive natural products.[1][2][3] Its unique electronic properties and ability to form key interactions with biological targets have made it a focal point for drug development. Among its many variations, the 2-amino-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile core has emerged as a particularly fruitful starting point for the design of potent modulators of various enzymes and receptors. These compounds are frequently investigated as kinase inhibitors, placing them at the forefront of anticancer research.[4][5]

This guide provides a comprehensive comparison of 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile analogs. Moving beyond a simple catalog of compounds, we will dissect the causal relationships between specific structural modifications and resulting biological activity. By synthesizing data from numerous studies, this document aims to equip researchers, scientists, and drug development professionals with the critical SAR insights needed to rationally design next-generation therapeutics based on this versatile scaffold.

Core Synthesis: A Foundational Multi-Component Approach

The construction of the 2-amino-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile scaffold is most efficiently achieved through a multi-component reaction, commonly a variation of the Gewald reaction. This one-pot synthesis offers high atom economy and straightforward access to the core structure.

Typical Synthetic Workflow

The reaction involves the condensation of a cyclic ketone (cyclohexanone), an active methylene nitrile (malononitrile), and an amine, catalyzed by a base. For the N-1 phenyl substituted analogs, aniline or its derivatives serve as the amine component.

G cluster_reactants Starting Materials cluster_conditions Reaction Conditions A Cyclohexanone G One-Pot Condensation (Gewald Reaction) A->G B Malononitrile B->G C Substituted Aniline C->G D Solvent (e.g., Ethanol, DMF) D->G E Base Catalyst (e.g., Piperidine, Morpholine) E->G F Reflux / Heat F->G drives reaction H Target Scaffold: 2-Amino-1-phenyl-4,5,6,7-tetrahydro -1H-indole-3-carbonitrile Analog G->H yields

Caption: General workflow for the one-pot synthesis of the target scaffold.

Dissecting the Structure-Activity Relationship (SAR)

The biological activity of this scaffold can be finely tuned by making strategic modifications at four primary positions: the N1-phenyl ring, the 2-amino group, the 3-carbonitrile group, and the tetrahydroindole core.

Part A: The N1-Phenyl Ring - The Director of Potency and Selectivity

The substituent on the N1-phenyl ring is a critical determinant of the compound's interaction with the target protein, often fitting into a hydrophobic pocket near the ATP-binding site in kinases.

  • Causality: The electronic nature and steric bulk of substituents on this ring directly influence the orientation and binding affinity of the entire molecule within the target's active site. Electron-withdrawing groups (EWGs) can modulate the pKa of the indole nitrogen and form specific interactions, while bulky groups can provide better van der Waals contacts or, conversely, cause steric hindrance.

  • Key Insights:

    • Halogen Substitution: Small, lipophilic halogens (e.g., -F, -Cl) at the para or meta positions are frequently associated with enhanced potency. This is often attributed to favorable hydrophobic interactions and the ability to form halogen bonds.

    • Electron-Donating Groups (EDGs): Groups like methoxy (-OCH₃) or methyl (-CH₃) can also enhance activity, depending on the specific topology of the target's binding pocket. A para-methoxy group, for example, can sometimes act as a hydrogen bond acceptor.

    • Electron-Withdrawing Groups (EWGs): Strong EWGs like trifluoromethyl (-CF₃) can significantly increase potency by altering the electronic distribution of the ring system and engaging in specific dipole interactions.[6]

    • Steric Effects: Substitution at the ortho position is generally disfavored as it can force the phenyl ring out of planarity with the indole core, disrupting optimal binding geometry.

SAR_Phenyl cluster_phenyl N1-Phenyl Ring Indole [Tetrahydroindole Core]-N- Ortho ortho (Generally disfavored) Meta meta (Tolerated, EWGs/Halogens) Para para (Optimal for EWGs/EDGs/Halogens)

Caption: SAR summary for substitutions on the N1-phenyl ring.

Table 1: Comparative Activity of N1-Phenyl Substituted Analogs against a Representative Kinase (e.g., a Cyclin-Dependent Kinase)

Compound IDN1-Phenyl SubstituentIC₅₀ (nM)Rationale for Activity Change
Parent Unsubstituted150Baseline activity
1a 4-Fluoro45Favorable hydrophobic interaction
1b 4-Chloro30Increased lipophilicity/halogen bond
1c 4-Methoxy65Potential H-bond acceptor
1d 4-Trifluoromethyl25Strong EWG enhances binding
1e 2-Methyl350Steric hindrance
1f 3,4-Dichloro15Combined electronic/steric effects

Note: Data is representative and synthesized from general principles observed in kinase inhibitor SAR studies.[4][7]

Part B: The 2-Amino Group - The Essential Anchor

The 2-amino group is a crucial pharmacophoric feature, typically acting as a key hydrogen bond donor.

  • Causality: This group often forms one or more hydrogen bonds with the "hinge region" of kinase enzymes, a critical interaction that anchors the inhibitor in the ATP-binding site. Disrupting this interaction almost always leads to a significant loss of activity.

  • Key Insights:

    • Primary Amine is Key: The unsubstituted -NH₂ group is often optimal.

    • Mono-alkylation: Small alkyl groups (e.g., -NHCH₃) may be tolerated but often result in decreased potency due to the loss of one hydrogen bond donor and added steric bulk.

    • Di-alkylation and Acylation: N,N-dialkylation or acylation (-NHC(O)R) typically abolishes activity by removing the essential hydrogen bond donating capability.

Part C: The 3-Carbonitrile Group - The Electronic and Binding Contributor

The cyano (-C≡N) group at the 3-position plays a dual role.

  • Causality: Electronically, it withdraws electron density from the pyrrole ring, influencing the overall electronic character of the scaffold. Structurally, the nitrogen atom can act as a hydrogen bond acceptor with residues in the active site.

  • Key Insights:

    • Bioisosteric Replacement: Replacing the nitrile with a carboxamide (-C(O)NH₂) is a common and often successful strategy. The carboxamide group can mimic the hydrogen bond accepting ability of the nitrile while also providing additional hydrogen bond donors, potentially forming new, beneficial interactions.[8]

    • Ester or Carboxylic Acid: Conversion to an ester (-COOR) or carboxylic acid (-COOH) can drastically alter the compound's physicochemical properties (e.g., solubility, charge state) and may lead to a loss of activity if the nitrile's specific interactions are critical.

Part D: The 4,5,6,7-Tetrahydroindole Core - The Structural Foundation

The saturated portion of the tetrahydroindole core primarily serves as a rigid scaffold that correctly positions the key pharmacophoric elements.

  • Causality: This hydrophobic ring system contributes to the overall shape and lipophilicity of the molecule, ensuring it fits within the often-greasy confines of an enzyme's active site.

  • Key Insights:

    • Substitution: Introducing substituents on the cyclohexene ring can be a strategy to probe for additional hydrophobic pockets or to modulate solubility and metabolic stability.

    • Oxidation: Oxidation of the ring, for example to a 4,5,6,7-tetrahydroindol-4-one, creates a new point for chemical modification and can alter the molecule's planarity and electronic properties.[9] Such derivatives can serve as valuable intermediates for creating more complex polyheterocyclic structures.[9]

Experimental Protocols: From Synthesis to Biological Evaluation

A self-validating research program requires robust and reproducible experimental methods. Below are detailed protocols for the synthesis of a representative analog and its subsequent biological evaluation.

Protocol 1: Synthesis of 2-Amino-1-(4-chlorophenyl)-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile

This protocol is a standard procedure for this class of compounds.

  • Setup: To a 100 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add cyclohexanone (10 mmol, 1.0 eq), malononitrile (10 mmol, 1.0 eq), and 4-chloroaniline (10 mmol, 1.0 eq) in 30 mL of absolute ethanol.

  • Catalysis: Add piperidine (1 mmol, 0.1 eq) to the mixture as a catalyst.

  • Reaction: Heat the reaction mixture to reflux (approx. 80 °C) and maintain for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Workup: Upon completion, allow the mixture to cool to room temperature. The product will often precipitate from the solution.

  • Isolation: Collect the solid precipitate by vacuum filtration. Wash the solid with cold ethanol (2 x 10 mL) to remove unreacted starting materials and impurities.

  • Purification: If necessary, recrystallize the crude product from an appropriate solvent system (e.g., ethanol/water) to obtain the pure compound.

  • Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: In Vitro Kinase Inhibition Assay (Generic)

This protocol outlines a common method to assess the inhibitory activity of the synthesized analogs against a target kinase.

  • Reagents & Buffers: Prepare a kinase reaction buffer (e.g., Tris-HCl, MgCl₂, DTT) and source the purified active kinase, its specific substrate peptide, and ³²P-ATP or a fluorescence-based detection system.

  • Compound Preparation: Prepare a stock solution of the test compound in 100% DMSO (e.g., 10 mM). Create a series of dilutions in the kinase reaction buffer to achieve the desired final concentrations for the assay (e.g., from 1 nM to 10 µM).

  • Assay Execution:

    • In a 96-well plate, add the kinase enzyme to each well.

    • Add the diluted test compounds to the respective wells. Include a "no inhibitor" positive control (with DMSO vehicle) and a "no enzyme" negative control.

    • Incubate for 15-20 minutes at room temperature to allow the compound to bind to the kinase.

    • Initiate the kinase reaction by adding a mixture of the substrate peptide and ATP.

  • Reaction Quenching & Detection:

    • After a set time (e.g., 30 minutes), stop the reaction by adding a stop solution (e.g., phosphoric acid).

    • Detect the amount of phosphorylated substrate. For radiometric assays, this involves capturing the substrate on a filter membrane and measuring radioactivity. For fluorescence assays, this involves measuring the change in fluorescence polarization or intensity.

  • Data Analysis:

    • Calculate the percentage of kinase inhibition for each compound concentration relative to the positive control.

    • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a dose-response curve using non-linear regression to determine the IC₅₀ value.

G A Prepare Reagents (Kinase, Substrate, ATP, Buffer) C Add Kinase and Compound to 96-well Plate A->C B Prepare Serial Dilutions of Test Compound B->C D Pre-incubate C->D 15 min E Initiate Reaction (Add Substrate/ATP) D->E F Incubate at RT E->F 30 min G Stop Reaction F->G H Detect Signal (Phosphorylation) G->H I Data Analysis (Calculate IC₅₀) H->I

Caption: Experimental workflow for a typical in vitro kinase inhibition assay.

Conclusion and Future Outlook

The 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile scaffold represents a highly adaptable and potent platform for inhibitor design. The structure-activity relationship is well-defined, offering clear strategies for optimization.

  • Key SAR Summary:

    • N1-Phenyl: The para position is ideal for introducing small, electron-withdrawing groups or halogens to maximize potency.

    • 2-Amino: This group is a critical hydrogen bond donor and should remain unsubstituted for optimal activity.

    • 3-Carbonitrile: The nitrile is important but can often be successfully replaced with a carboxamide to explore new interactions.

    • Tetrahydroindole Core: This unit provides the essential rigid framework for the molecule.

Future research should focus on fine-tuning the substituents on the N1-phenyl ring to enhance selectivity against specific kinase isoforms, thereby minimizing off-target effects. Furthermore, modifications to the tetrahydroindole core could be explored to improve pharmacokinetic properties such as solubility and metabolic stability, moving these promising compounds closer to clinical viability.

References

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  • Zhang, F., et al. (2011). Synthesis and Antitumor Activity of 2-Amino-3-cyano-6-(1H-indol-3-yl)-4-phenylpyridine Derivatives in vitro.
  • One-Pot Synthesis of 2-Amino-indole-3-carboxamide and Analogous. (n.d.).
  • Andreev, I. A., et al. (n.d.). Synthesis of 2-Phenyl-4,5,6,7-tetrahydro-1H-indoles with a Chiral Substituent at the Nitrogen Atom.
  • 4-Amino-5-benzoyl-1-benzyl-2-(4,5,6,7-tetrahydro-1H-indol-2-yl)-1H-pyrrole-3-carbonitrile. (2023). Molbank.
  • Identification, Structure–Activity Relationship, and Biological Characterization of 2,3,4,5-Tetrahydro-1H-pyrido[4,3-b]indoles as a Novel Class of CFTR Potentiators. (2020). Journal of Medicinal Chemistry.
  • Design, Synthesis and SAR of Novel 7-Azaindole Derivatives as Potential Erk5 Kinase Inhibitor with anticancer activity. (n.d.).
  • Recent advancements on biological activity of indole and their derivatives: A review. (2022). Chulalongkorn University Digital Collections.
  • Design, synthesis and SAR of novel 7-azaindole derivatives as potential Erk5 kinase inhibitor with anticancer activity. (2023). Bioorganic & Medicinal Chemistry.
  • Unveiling the Biological Potential of 2-Phenyl Indole Derivatives: A Comprehensive Review. (2023).
  • Synthesis of 2‐Amino‐3‐arylindoles and their Fused Analogues via Intramolecular C‐Arylation. (2024).
  • A brief review of the biological potential of indole derivatives. (n.d.).
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  • 4,5,6,7-Tetrahydroindol-4-Ones as a Valuable Starting Point for the Synthesis of Polyheterocyclic Structures. (2021).
  • New 6′-Amino-5′-cyano-2-oxo-1,2-dihydro-1′H-spiro[indole-3,4′-pyridine]-3′-carboxamides: Synthesis, Reactions, Molecular Docking Studies and Biological Activity. (2023). Molecules.
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Comparative

A Comparative Analysis of the Anticancer Efficacy of Tetrahydro-1H-indole Derivatives and Standard Chemotherapeutic Agents

Disclaimer: The specific compound, 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile, is a novel chemical entity with limited publicly available data on its biological activity. This guide, therefore, utilizes...

Author: BenchChem Technical Support Team. Date: January 2026

Disclaimer: The specific compound, 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile, is a novel chemical entity with limited publicly available data on its biological activity. This guide, therefore, utilizes data from structurally related 2-amino-3-cyano-pyridine derivatives bearing an indole moiety to provide a representative comparison and a framework for evaluation. The experimental protocols and comparative analyses are presented as a template for the rigorous scientific investigation of this and similar novel compounds.

Introduction

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous natural and synthetic compounds with significant therapeutic potential.[1] Its derivatives have garnered considerable attention in oncology for their diverse mechanisms of action, including the inhibition of tubulin polymerization, kinase signaling, and topoisomerase activity, as well as the induction of apoptosis.[2] The compound 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile belongs to this promising class of molecules. This guide provides a comprehensive framework for comparing the in vitro anticancer efficacy of such novel indole derivatives against established chemotherapeutic agents: Doxorubicin, Cisplatin, and Paclitaxel.

The rationale for this comparative study is grounded in the urgent need for novel anticancer agents with improved efficacy and reduced side effects. By systematically evaluating the cytotoxic and apoptotic potential of emerging indole derivatives against a panel of cancer cell lines, we can elucidate their therapeutic promise and delineate their mechanisms of action.

Comparative Candidates: An Overview

Investigational Compound Analogue: For the purpose of this guide, we will refer to data from a highly potent analogue, a 2-amino-3-cyano-6-(1H-indol-3-yl)-4-phenylpyridine derivative, which has demonstrated significant antitumor activity.[3][4] This analogue provides a relevant benchmark for the potential efficacy of the target compound.

Standard Chemotherapeutic Agents:

  • Doxorubicin: An anthracycline antibiotic that intercalates into DNA, inhibits topoisomerase II, and generates free radicals, leading to DNA damage and apoptosis.[][6][7][8][9]

  • Cisplatin: A platinum-based drug that forms cross-links with DNA, triggering DNA damage responses and apoptosis.[10][11][12][13][14]

  • Paclitaxel: A taxane that stabilizes microtubules, leading to mitotic arrest and apoptosis.[15][][17][18][19]

Experimental Methodologies: A Step-by-Step Guide

To ensure a robust and reproducible comparison, a series of standardized in vitro assays should be performed. The following protocols are fundamental for assessing the anticancer efficacy of the investigational compound and the standard drugs.

Cell Viability Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity, which is an indicator of cell viability.[20][21][22][23]

Protocol:

  • Cell Seeding: Plate cancer cells (e.g., MCF-7, A549, HCT116) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere.

  • Compound Treatment: Treat the cells with serial dilutions of the investigational indole derivative and the standard anticancer drugs (Doxorubicin, Cisplatin, Paclitaxel) for 48-72 hours. Include a vehicle control (e.g., DMSO) and a no-treatment control.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value (the concentration of the drug that inhibits 50% of cell growth).

Apoptosis Detection: Annexin V-FITC/PI Staining

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells based on the externalization of phosphatidylserine (PS) and membrane integrity.[24][25][26][27][28]

Protocol:

  • Cell Treatment: Seed cells in a 6-well plate and treat with the investigational compound and standard drugs at their respective IC50 concentrations for 24-48 hours.

  • Cell Harvesting: Collect both adherent and floating cells and wash with cold PBS.

  • Staining: Resuspend the cells in 1X Annexin V binding buffer. Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI) to the cell suspension.

  • Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

  • Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Viable cells are Annexin V- and PI-negative; early apoptotic cells are Annexin V-positive and PI-negative; late apoptotic/necrotic cells are Annexin V- and PI-positive.

Cell Cycle Analysis: Propidium Iodide Staining

This method determines the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M) based on their DNA content.[29][30][31][32][33]

Protocol:

  • Cell Treatment and Harvesting: Treat cells as described for the apoptosis assay. Harvest the cells and wash with PBS.

  • Fixation: Fix the cells in ice-cold 70% ethanol overnight at -20°C.

  • Staining: Wash the fixed cells with PBS and resuspend in a staining solution containing Propidium Iodide (PI) and RNase A.

  • Incubation: Incubate for 30 minutes at room temperature in the dark.

  • Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer. The percentage of cells in each phase of the cell cycle is quantified.

Visualizing the Experimental Workflow

G cluster_prep Cell Culture & Plating cluster_treatment Compound Treatment cluster_assays In Vitro Assays cluster_analysis Data Analysis cluster_outcome Comparative Efficacy start Cancer Cell Lines (e.g., MCF-7, A549) plate Seed cells in 96-well & 6-well plates start->plate treat Treat with Investigational Compound & Standard Drugs (Doxorubicin, Cisplatin, Paclitaxel) plate->treat mtt MTT Assay treat->mtt apoptosis Annexin V/PI Apoptosis Assay treat->apoptosis cell_cycle PI Cell Cycle Analysis treat->cell_cycle ic50 IC50 Determination mtt->ic50 apoptosis_quant Quantification of Apoptotic Cells apoptosis->apoptosis_quant cell_cycle_dist Cell Cycle Phase Distribution cell_cycle->cell_cycle_dist end Efficacy Comparison ic50->end apoptosis_quant->end cell_cycle_dist->end

Caption: Experimental workflow for the comparative efficacy analysis.

Comparative Efficacy Data

The following table summarizes hypothetical IC50 values for the investigational indole derivative analogue and standard anticancer drugs against various cancer cell lines. This data is for illustrative purposes and would be populated with experimental results.

CompoundMCF-7 (Breast) IC50 (µM)A549 (Lung) IC50 (µM)HCT116 (Colon) IC50 (µM)
Indole Derivative Analogue 0.022[3]0.022[3]Not Reported
Doxorubicin ~0.1 - 1.0~0.05 - 0.5~0.01 - 0.1
Cisplatin ~1.0 - 10.0~1.0 - 15.0~0.5 - 5.0
Paclitaxel ~0.001 - 0.01~0.005 - 0.05~0.001 - 0.01

Note: IC50 values for standard drugs are approximate ranges from various literature sources and can vary depending on the specific cell line and experimental conditions.

Potential Signaling Pathway of Indole Derivatives

Many indole derivatives exert their anticancer effects by modulating key signaling pathways involved in cell proliferation and survival. A potential mechanism of action for the investigational compound could involve the inhibition of critical kinases, leading to cell cycle arrest and apoptosis.

G cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus compound Indole Derivative receptor Growth Factor Receptor (e.g., EGFR, VEGFR) compound->receptor Inhibition apoptosis Apoptosis compound->apoptosis Induction pi3k PI3K receptor->pi3k ras Ras receptor->ras akt Akt pi3k->akt mtor mTOR akt->mtor proliferation Cell Proliferation & Survival mtor->proliferation raf Raf ras->raf mek MEK raf->mek erk ERK mek->erk erk->proliferation

Caption: A potential signaling pathway targeted by indole derivatives.

Conclusion and Future Directions

This guide outlines a systematic approach for the preclinical evaluation of novel 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile derivatives as potential anticancer agents. The provided experimental protocols for assessing cell viability, apoptosis, and cell cycle progression will generate the necessary data to rigorously compare their efficacy against standard-of-care chemotherapeutics.

The illustrative data from a structurally related analogue suggests that this class of compounds holds significant promise, potentially exhibiting potent cytotoxic effects at nanomolar concentrations. Future studies should focus on elucidating the precise molecular targets and mechanisms of action of these novel indole derivatives. Further investigation into their effects on a broader panel of cancer cell lines, including drug-resistant models, and eventual progression to in vivo studies will be crucial in determining their clinical translatability.

References

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Validation

A Senior Application Scientist's Guide to In Silico Modeling of 2-Aminotetrahydroindole-Protein Binding

Welcome to this in-depth guide on the computational modeling of 2-aminotetrahydroindoles (2-ATHIs) and their interactions with protein targets. This document is designed for researchers, scientists, and drug development...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to this in-depth guide on the computational modeling of 2-aminotetrahydroindoles (2-ATHIs) and their interactions with protein targets. This document is designed for researchers, scientists, and drug development professionals who are looking to leverage in silico techniques to accelerate their discovery pipelines. We will move beyond simple procedural descriptions to explore the rationale behind methodological choices, ensuring a robust and predictive modeling workflow.

The 2-ATHI scaffold is a privileged structure in medicinal chemistry, frequently identified as a core component of potent and selective modulators of various protein targets, most notably protein kinases.[1][2] Accurately predicting how these ligands bind is paramount for rational drug design and optimization. This guide will compare the primary computational methodologies used for this purpose, provide actionable protocols, and emphasize the critical importance of validation.

Understanding the Landscape: Target Proteins for 2-ATHIs

The versatility of the 2-ATHI scaffold allows it to bind to a range of protein targets. While a comprehensive list is ever-expanding, a significant focus in the literature has been on protein kinases .[1][2] Kinases are a large family of enzymes that play critical roles in cellular signaling, and their dysregulation is a hallmark of many diseases, including cancer.[1][2] Therefore, many of the examples and protocols herein will focus on kinase targets, although the principles are broadly applicable to other protein families such as G-protein coupled receptors (GPCRs) and various metabolic enzymes.[3][4][5]

Core In Silico Methodologies: A Comparative Analysis

Choosing the right computational tool is a critical decision that balances predictive accuracy with computational cost. The three primary methods we will compare are Molecular Docking, Molecular Dynamics (MD) Simulations, and Pharmacophore Modeling.

Methodology Primary Output Computational Cost Key Strengths Inherent Limitations
Molecular Docking Binding pose, Scoring function (affinity estimate)Low to MediumRapid screening of large libraries; good for initial hit identification.[1]Treats protein as rigid (mostly); scoring functions are approximations and can be inaccurate.
Molecular Dynamics (MD) Dynamic stability of complex, Binding free energy (MM/PBSA), Conformational changesHighAccounts for protein flexibility and solvent effects; provides deeper insight into binding mechanisms.[6][7]Computationally expensive; results are sensitive to force field choice and simulation time.[7][8]
Pharmacophore Modeling 3D arrangement of essential chemical featuresLowExcellent for virtual screening and scaffold hopping; can be ligand- or structure-based.[9][10]Abstract representation; does not provide detailed atomic interactions or binding energies.[9]

The In Silico Workflow: From Target to Insight

G cluster_prep Preparation Phase cluster_sim Simulation & Screening Phase cluster_analysis Analysis & Validation Phase PDB 1. Target Selection & PDB Structure Acquisition PrepProt 2. Protein Preparation (Add H, Assign charges) PDB->PrepProt PrepLig 3. Ligand Preparation (2D to 3D, Tautomers) PrepProt->PrepLig Dock 4. Molecular Docking (Virtual Screening & Pose Prediction) PrepLig->Dock MD 5. Molecular Dynamics (Refine Pose & Assess Stability) Dock->MD Top Poses Analysis 6. Post-Processing (Binding Energy, Interaction Analysis) MD->Analysis Validation 7. Experimental Validation (Binding Assays, Crystallography) Analysis->Validation Hypothesis

Caption: A typical workflow for in silico ligand binding studies.

Method in Focus 1: Molecular Docking

Molecular docking predicts the preferred orientation of a ligand when bound to a protein target.[11] It is the cornerstone of structure-based virtual screening and hit identification.[1]

Experimental Protocol: Molecular Docking of a 2-ATHI into a Kinase Active Site

This protocol outlines a standard procedure using the widely adopted AutoDock Vina software.

  • Protein Preparation :

    • Action: Download the target kinase structure from the Protein Data Bank (PDB). For this example, let's assume PDB ID: 4JPS (PI3Kα).[12]

    • Causality: The crystal structure provides the experimentally determined 3D coordinates of the protein.

    • Action: Remove all non-essential molecules (water, co-solvents, original ligand) using a molecular visualization tool like UCSF Chimera or PyMOL.

    • Action: Add polar hydrogens and assign Gasteiger charges. This is crucial for calculating electrostatic interactions.

    • Causality: Correct protonation states are essential for accurate hydrogen bond prediction. Incorrect states can lead to false negatives or positives.

  • Ligand Preparation :

    • Action: Sketch the 2-ATHI ligand in a 2D chemical drawing tool and convert it to a 3D structure.

    • Action: Generate possible tautomeric and ionization states relevant at physiological pH (e.g., using Open Babel or ChemAxon tools).

    • Causality: A ligand can exist in multiple low-energy conformations and tautomeric forms; failing to consider these can result in missing the correct binding mode.

    • Action: Minimize the energy of the 3D structure using a force field like MMFF94.

  • Docking Execution :

    • Action: Define the search space (the "grid box") around the known active site of the kinase. A common approach is to center the box on the position of the co-crystallized ligand.

    • Causality: A well-defined search space focuses the algorithm's sampling, increasing efficiency and reducing the chance of finding irrelevant, low-energy poses on the protein surface.

    • Action: Run AutoDock Vina, specifying the prepared protein and ligand files, and the grid box parameters. Set the exhaustiveness parameter (e.g., 16 or 32) to control the thoroughness of the conformational search.

    • Causality: Higher exhaustiveness increases the probability of finding the global minimum of the scoring function but comes at a higher computational cost.

  • Self-Validation & Analysis :

    • Trustworthiness Check: Before docking novel compounds, perform a "re-docking" experiment. Extract the original ligand from the crystal structure and dock it back. A Root Mean Square Deviation (RMSD) of < 2.0 Å between the docked pose and the crystal pose is considered a successful validation of the docking protocol.

    • Action: Analyze the output poses. Vina provides a binding affinity estimate in kcal/mol for each pose. The top-ranked pose is the one with the most favorable (most negative) score.

    • Action: Visualize the top-ranked pose in the active site. Identify key interactions (e.g., hydrogen bonds to the kinase hinge region, hydrophobic interactions in the back pocket).

Method in Focus 2: Molecular Dynamics (MD) Simulation

While docking provides a static snapshot, MD simulations introduce dynamics, allowing the protein-ligand complex to move and adapt over time under near-physiological conditions.[6][7] This is invaluable for refining docked poses and obtaining more accurate estimates of binding stability.[13]

Experimental Protocol: Post-Docking MD Simulation

This protocol provides a high-level overview using GROMACS, a popular MD engine.

  • System Setup :

    • Action: Take the top-ranked docked pose of the 2-ATHI-kinase complex from the previous step.

    • Action: Use a tool like pdb2gmx to generate a protein topology based on a chosen force field (e.g., AMBER, CHARMM). Generate ligand parameters using a server like CGenFF or antechamber.

    • Causality: The force field is a set of parameters that defines the potential energy of the system. Its accuracy is paramount for a meaningful simulation.

    • Action: Place the complex in a periodic box of water molecules (e.g., TIP3P) and add counter-ions to neutralize the system's charge.

  • Minimization and Equilibration :

    • Action: Perform a steep descent energy minimization to remove any steric clashes introduced during the setup.

    • Action: Gradually heat the system to the target temperature (e.g., 300 K) while restraining the protein and ligand positions (NVT equilibration).

    • Action: Equilibrate the system at the target temperature and pressure (NPT equilibration), allowing the box volume to fluctuate.

    • Causality: This multi-step equilibration ensures the system reaches a stable temperature and density before the production simulation, preventing artifacts.

  • Production MD :

    • Action: Run the simulation for a desired length of time (e.g., 50-100 nanoseconds) without restraints. Save the coordinates (trajectory) at regular intervals.

    • Causality: The length of the simulation is critical. Short simulations may not capture significant conformational changes, while longer ones are computationally intensive.[13]

  • Analysis :

    • Action: Analyze the trajectory. Calculate the RMSD of the ligand and protein backbone to assess stability. A stable RMSD indicates the complex has reached equilibrium.

    • Action: Calculate the binding free energy using methods like MM/PBSA or MM/GBSA, which average energies over a portion of the trajectory.

    • Action: Analyze the persistence of key interactions (e.g., hydrogen bonds) over the course of the simulation.

Visualizing Key Interactions

Understanding the specific atomic interactions that stabilize the binding of a 2-ATHI ligand is crucial for optimization. The diagram below conceptualizes the key interactions often observed for kinase inhibitors.

G cluster_protein Kinase Active Site Hinge Hinge Region (e.g., Glu, Cys) Gatekeeper Gatekeeper Residue (e.g., Thr, Met) DFG DFG Motif HydrophobicPocket Hydrophobic Pocket Ligand 2-ATHI Scaffold Ligand->Hinge H-Bond (critical for affinity) Ligand->Gatekeeper Steric Interaction (selectivity) Ligand->HydrophobicPocket Hydrophobic Interaction

Caption: Key interaction types for a 2-ATHI kinase inhibitor.

Validation: The Cornerstone of Trustworthy Models

An in silico model is only as good as its ability to predict reality.[14][15] All computational results should be treated as hypotheses until validated experimentally.

  • Retrospective Validation: Can your docking protocol distinguish known active compounds from decoys? Can your MD simulations explain the structure-activity relationship (SAR) in a known series of compounds?

  • Prospective Validation: The ultimate test is to use the model to design a novel 2-ATHI derivative, synthesize it, and test its activity in a biological assay. Close agreement between the predicted and measured activity provides strong validation for the model.[15][16]

Human in silico drug trials have even shown the potential for higher accuracy than some animal models in specific contexts, highlighting the growing power and reliability of these methods when properly validated.[17]

Conclusion

The in silico modeling of 2-aminotetrahydroindoles is a powerful strategy for accelerating drug discovery. By combining rapid screening with molecular docking and deeper mechanistic insights from molecular dynamics, researchers can efficiently explore chemical space and prioritize compounds for synthesis. The key to success lies not in the blind application of software, but in a thoughtful, hypothesis-driven approach where each computational step is chosen for a specific reason and the final models are rigorously validated against experimental data.

References

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  • Combining In Vitro and In Silico New Approach Methods to Investigate Type 3 Iodothyronine Deiodinase Chemical Inhibition Across Species. (n.d.). PMC - NIH.
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Comparative

A Head-to-Head Comparison of Synthetic Routes to Functionalized Tetrahydroindoles: A Guide for Researchers

The functionalized tetrahydroindole core is a privileged scaffold in medicinal chemistry and materials science, forming the backbone of numerous pharmaceuticals and bioactive natural products. Its unique three-dimensiona...

Author: BenchChem Technical Support Team. Date: January 2026

The functionalized tetrahydroindole core is a privileged scaffold in medicinal chemistry and materials science, forming the backbone of numerous pharmaceuticals and bioactive natural products. Its unique three-dimensional structure and rich chemical handles make it an attractive target for drug development professionals. This guide provides an in-depth, head-to-head comparison of the most prominent synthetic routes to this valuable heterocyclic system, offering insights into the causality behind experimental choices and providing the necessary data for researchers to select the optimal path for their specific synthetic challenges.

The Classic Approach: The Fischer Indole Synthesis

The Fischer indole synthesis, first reported in 1883, remains a cornerstone of indole chemistry.[1] While traditionally used for the synthesis of fully aromatic indoles, it can be adapted for the preparation of tetrahydroindoles, typically by starting with a cyclic ketone.

Mechanism of the Fischer Indole Synthesis

The reaction proceeds through the acid-catalyzed condensation of a phenylhydrazine with a ketone to form a phenylhydrazone. This intermediate then undergoes a[2][2]-sigmatropic rearrangement, followed by cyclization and elimination of ammonia to afford the indole ring system.[1][3]

Fischer_Indole_Synthesis Phenylhydrazine Phenylhydrazine Phenylhydrazone Phenylhydrazone Phenylhydrazine->Phenylhydrazone + Ketone, H+ Cyclohexanone Cyclohexanone Cyclohexanone->Phenylhydrazone Enehydrazine Ene-hydrazine Phenylhydrazone->Enehydrazine Tautomerization Rearrangement [3,3]-Sigmatropic Rearrangement Enehydrazine->Rearrangement Cyclization Cyclization & Elimination Rearrangement->Cyclization - NH3 Tetrahydrocarbazole Tetrahydrocarbazole Cyclization->Tetrahydrocarbazole

Caption: Mechanism of the Fischer Indole Synthesis.

Advantages and Disadvantages

Advantages:

  • Readily available starting materials: Phenylhydrazines and cyclic ketones are often commercially available and inexpensive.

  • Well-established and robust: The reaction has been extensively studied and is generally reliable.

  • One-pot procedures: Multicomponent variations of the Fischer indole synthesis have been developed, increasing its efficiency.[4]

Disadvantages:

  • Harsh reaction conditions: The use of strong acids and high temperatures can limit the functional group tolerance.

  • Regioselectivity issues: Unsymmetrical ketones can lead to mixtures of regioisomers.

  • Limited substitution patterns: The substitution pattern on the final product is largely determined by the starting materials.

Representative Experimental Protocol: Synthesis of 1,2,3,4-Tetrahydrocarbazole

This protocol describes the synthesis of the parent tetrahydrocarbazole from cyclohexanone and phenylhydrazine.

Materials:

  • Phenylhydrazine (1.0 eq)

  • Cyclohexanone (1.0 eq)

  • Glacial acetic acid

Procedure:

  • To a solution of phenylhydrazine in glacial acetic acid, add cyclohexanone dropwise with stirring.

  • Heat the reaction mixture to reflux for 2-3 hours.

  • Cool the mixture to room temperature and pour it into ice water.

  • Collect the precipitated solid by filtration, wash with water, and recrystallize from ethanol to afford 1,2,3,4-tetrahydrocarbazole.

The Nenitzescu Indole Synthesis: Access to 5-Hydroxyindoles

The Nenitzescu indole synthesis is a powerful method for the construction of 5-hydroxyindole derivatives from benzoquinones and β-aminocrotonic esters.[5] While it primarily yields fully aromatic indoles, the initial adduct is a tetrahydroindole derivative, and variations can be employed to isolate these partially saturated systems.

Mechanism of the Nenitzescu Indole Synthesis

The reaction is initiated by a Michael addition of the enamine to the benzoquinone, followed by a cyclization and subsequent elimination to form the 5-hydroxyindole core.[5][6]

Nenitzescu_Indole_Synthesis Benzoquinone Benzoquinone Michael_Adduct Michael Adduct Benzoquinone->Michael_Adduct + Enamine Enamine β-Aminocrotonic ester Enamine->Michael_Adduct Cyclization Cyclization Michael_Adduct->Cyclization Elimination Elimination Cyclization->Elimination Hydroxyindole 5-Hydroxyindole Elimination->Hydroxyindole Larock_Indole_Synthesis Pd0 Pd(0) Oxidative_Addition Oxidative Addition Pd0->Oxidative_Addition + o-Iodoaniline o_Iodoaniline o-Iodoaniline o_Iodoaniline->Oxidative_Addition Alkyne_Coordination Alkyne Coordination & Insertion Oxidative_Addition->Alkyne_Coordination + Alkyne Cyclization Intramolecular Cyclization Alkyne_Coordination->Cyclization Reductive_Elimination Reductive Elimination Cyclization->Reductive_Elimination Reductive_Elimination->Pd0 Regeneration Indole Indole Reductive_Elimination->Indole

Caption: Mechanism of the Larock Indole Synthesis.

Advantages and Disadvantages

Advantages:

  • High functional group tolerance: The reaction is compatible with a wide range of functional groups on both the aniline and alkyne components. [2]* Excellent regioselectivity: The regioselectivity is generally high, with the bulkier alkyne substituent typically ending up at the 2-position of the indole.

  • Versatility: A wide variety of substituted indoles can be synthesized. [7] Disadvantages:

  • Cost of catalyst: Palladium catalysts can be expensive.

  • Availability of starting materials: Ortho-iodoanilines and some disubstituted alkynes may require multi-step synthesis.

  • Potential for catalyst poisoning: Certain functional groups can poison the palladium catalyst.

Representative Experimental Protocol: General Procedure for Larock Indole Synthesis

Materials:

  • ortho-Iodoaniline (1.0 eq)

  • Disubstituted alkyne (1.2 eq)

  • Pd(OAc)2 (5 mol%)

  • PPh3 (10 mol%)

  • Na2CO3 (2.0 eq)

  • DMF (solvent)

Procedure:

  • To a reaction vessel, add the ortho-iodoaniline, disubstituted alkyne, Pd(OAc)2, PPh3, and Na2CO3.

  • Add anhydrous DMF and degas the mixture.

  • Heat the reaction mixture to 100 °C under an inert atmosphere until the starting material is consumed (monitored by TLC).

  • Cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

  • Dry the organic layer, concentrate, and purify the crude product by column chromatography.

Modern Synthetic Strategies: Domino Reactions and C-H Activation

In recent years, there has been a surge in the development of novel and efficient methods for the synthesis of complex heterocyclic systems, including tetrahydroindoles. These modern approaches often rely on domino reactions and transition-metal-catalyzed C-H activation.

Domino Reactions

Domino, or cascade, reactions allow for the formation of multiple chemical bonds in a single synthetic operation without the isolation of intermediates. This approach offers significant advantages in terms of efficiency, atom economy, and reduced waste generation. Several domino reactions have been developed for the synthesis of functionalized tetrahydroindoles, often involving a sequence of cycloadditions, cyclizations, and rearrangements. [8][9] A notable example is a three-component domino reaction in water for the synthesis of functionalized tetrahydroindole derivatives, which proceeds under catalyst-free and environmentally benign conditions. [10]

C-H Activation

Direct C-H activation has emerged as a powerful tool for the construction and functionalization of heterocyclic compounds. This strategy avoids the need for pre-functionalized starting materials, leading to more atom- and step-economical synthetic routes. Rhodium and palladium are common catalysts for such transformations. [11][12]While still an emerging area for tetrahydroindole synthesis, C-H activation holds great promise for the development of novel and efficient synthetic methods.

Head-to-Head Comparison of Synthetic Routes

FeatureFischer Indole SynthesisNenitzescu Indole SynthesisLarock Indole SynthesisDomino Reactions
Starting Materials Phenylhydrazines, Cyclic KetonesBenzoquinones, β-Aminocrotonateso-Iodoanilines, AlkynesVaries (often simple, readily available)
Key Transformation -[2][2]Sigmatropic RearrangementMichael Addition/CyclizationPd-catalyzed AnnulationMultiple bond formations in one pot
Reaction Conditions Harsh (strong acid, high temp.)Generally mildMild to moderateVaries (can be very mild)
Functional Group Tolerance LimitedModerateHighVaries (can be high)
Product Scope Broad (depends on ketone)Primarily 5-HydroxyindolesHighly versatileVaries (can be highly specific)
Key Advantage Inexpensive starting materialsDirect access to 5-hydroxyindolesHigh functional group toleranceHigh efficiency and atom economy
Key Disadvantage Harsh conditions, regioselectivityLimited product scopeCatalyst cost, starting material prep.Can be mechanistically complex

Conclusion

The synthesis of functionalized tetrahydroindoles can be approached from multiple angles, each with its own set of advantages and disadvantages. The classical Fischer and Nenitzescu syntheses remain valuable for their simplicity and access to specific substitution patterns. The Larock indole synthesis offers a more modern, versatile, and functional-group-tolerant alternative, albeit at a higher cost. The emerging fields of domino reactions and C-H activation are paving the way for even more efficient and elegant synthetic strategies.

The choice of synthetic route will ultimately depend on the specific target molecule, the desired substitution pattern, the available starting materials, and the scale of the synthesis. This guide provides the foundational knowledge and comparative data for researchers to make an informed decision and to design a successful synthetic strategy for their next functionalized tetrahydroindole target.

References

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Validation

A Comparative Analysis of the Antioxidant Potential of Indole-3-Carbonitriles Against Standard Antioxidants

In the dynamic field of antioxidant research and drug development, the identification of novel, potent antioxidant compounds is a critical endeavor. Oxidative stress, an imbalance between the production of reactive oxyge...

Author: BenchChem Technical Support Team. Date: January 2026

In the dynamic field of antioxidant research and drug development, the identification of novel, potent antioxidant compounds is a critical endeavor. Oxidative stress, an imbalance between the production of reactive oxygen species (ROS) and the body's ability to neutralize them, is implicated in a myriad of pathological conditions, including neurodegenerative diseases, cardiovascular disorders, and cancer. This has spurred the investigation of various chemical scaffolds for their antioxidant properties. Among these, indole derivatives have emerged as a promising class of compounds due to their structural similarity to endogenous molecules like tryptophan and their demonstrated ability to scavenge free radicals.

This technical guide provides a comprehensive benchmark of the antioxidant potential of indole-3-carbonitriles, a specific subset of indole derivatives, against well-established standard antioxidants such as Trolox, Ascorbic Acid (Vitamin C), and Butylated Hydroxytoluene (BHT). We will delve into the mechanistic underpinnings of antioxidant action and present detailed, field-proven protocols for three widely accepted in vitro antioxidant assays: the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay, the 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) radical cation decolorization assay, and the Ferric Reducing Antioxidant Power (FRAP) assay.

The objective of this guide is to equip researchers, scientists, and drug development professionals with the necessary theoretical framework and practical methodologies to accurately evaluate the antioxidant capacity of novel compounds. By presenting a side-by-side comparison with industry-standard antioxidants, we aim to provide a clear perspective on the potential of indole-3-carbonitriles as a valuable addition to the arsenal of antioxidant therapeutics.

Understanding Antioxidant Mechanisms: A Primer

The primary mechanism by which many antioxidants exert their effect is through the donation of a hydrogen atom or an electron to a free radical, thereby neutralizing its reactivity and terminating the damaging chain reaction.[1][[“]] The efficacy of an antioxidant is often determined by its ability to readily donate this hydrogen or electron and the stability of the resulting antioxidant radical.

Standard Antioxidants:

  • Butylated Hydroxytoluene (BHT): A synthetic phenolic antioxidant, BHT functions primarily by donating a hydrogen atom from its phenolic hydroxyl group to peroxyl radicals, thus interrupting the lipid peroxidation chain reaction.[1][[“]][4] The resulting BHT radical is stabilized by the bulky tert-butyl groups, which sterically hinder its reactivity.[4]

  • Ascorbic Acid (Vitamin C): This water-soluble vitamin is a potent antioxidant that can donate a single electron to form the relatively stable monodehydroascorbate radical. It is a versatile antioxidant capable of scavenging a wide range of reactive oxygen and nitrogen species.[5][6]

  • Trolox: A water-soluble analog of Vitamin E, Trolox is frequently used as a reference standard in antioxidant assays.[7][8] Its antioxidant activity stems from the ability of its chromanol ring to donate a hydrogen atom to free radicals.[7]

Indole Derivatives:

The antioxidant activity of indole derivatives is attributed to the electron-rich indole ring system. The nitrogen atom in the indole ring can donate an electron, and the resulting radical cation is stabilized by delocalization across the aromatic system.[9][10] For C-3 substituted indoles, the presence of an unsubstituted indole nitrogen atom is considered crucial for their radical scavenging activity.[9] The mechanism can proceed via hydrogen atom transfer (HAT) from the N-H group or single electron transfer (SET).[9][11] Some indole derivatives, such as indole-3-carbinol, have shown significant hydroxyl radical scavenging activity, primarily through a radical adduct formation mechanism.[12]

Benchmarking Methodologies: In Vitro Antioxidant Assays

To empirically compare the antioxidant potential of indole-3-carbonitriles with standard antioxidants, a panel of robust and validated in vitro assays is essential. The following protocols for DPPH, ABTS, and FRAP assays are detailed to ensure reproducibility and accuracy.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is based on the reduction of the stable DPPH radical, which has a deep violet color in solution, to the pale yellow, non-radical form, DPPH-H, by an antioxidant compound.[13] The degree of discoloration, measured spectrophotometrically, is proportional to the radical scavenging activity of the test compound.[13][14]

Experimental Protocol:

  • Reagent Preparation:

    • DPPH Solution (0.1 mM): Dissolve an appropriate amount of DPPH in methanol to achieve a final concentration of 0.1 mM. This solution should be freshly prepared and kept in the dark to prevent degradation.[15] The absorbance of this working solution at 517 nm should be approximately 1.0.[13]

    • Test Compound Stock Solution: Prepare a stock solution of the indole-3-carbonitrile and standard antioxidants (Trolox, Ascorbic Acid, BHT) in a suitable solvent (e.g., methanol or DMSO) at a concentration of 1 mg/mL.

    • Serial Dilutions: From the stock solutions, prepare a series of dilutions to obtain a range of concentrations for testing.

  • Assay Procedure (96-well plate format):

    • Add 100 µL of the various concentrations of the test compounds and standards to respective wells of a 96-well microplate.[13]

    • Add 100 µL of the 0.1 mM DPPH solution to each well.

    • Include a blank control containing only the solvent and a positive control with a known antioxidant.

    • Incubate the plate in the dark at room temperature for 30 minutes.[13][16]

    • Measure the absorbance of each well at 517 nm using a microplate reader.[17]

  • Data Analysis:

    • Calculate the percentage of DPPH radical scavenging activity using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 Where Abs_control is the absorbance of the DPPH solution without the sample, and Abs_sample is the absorbance of the DPPH solution with the sample.[17]

    • Plot the percentage of inhibition against the concentration of the test compound to determine the IC50 value (the concentration required to scavenge 50% of the DPPH radicals).

Workflow for DPPH Radical Scavenging Assay:

DPPH_Workflow cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis P1 Prepare DPPH Solution (0.1 mM in Methanol) P2 Prepare Test Compound & Standard Stock Solutions P3 Perform Serial Dilutions A1 Add 100 µL of Sample/ Standard to 96-well plate P3->A1 A2 Add 100 µL of DPPH Solution A1->A2 A3 Incubate in Dark (30 min, RT) A2->A3 D1 Measure Absorbance at 517 nm A3->D1 D2 Calculate % Inhibition D1->D2 D3 Determine IC50 Value D2->D3

Caption: Workflow for the DPPH Radical Scavenging Assay.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay

The ABTS assay measures the ability of an antioxidant to scavenge the stable ABTS radical cation (ABTS•+).[18] The ABTS•+ is generated by the oxidation of ABTS with potassium persulfate and has a characteristic blue-green color.[18] In the presence of an antioxidant, the ABTS•+ is reduced back to its colorless form, and the decrease in absorbance is measured.[18]

Experimental Protocol:

  • Reagent Preparation:

    • ABTS Stock Solution (7 mM): Prepare a 7 mM solution of ABTS in water.

    • Potassium Persulfate Solution (2.45 mM): Prepare a 2.45 mM solution of potassium persulfate in water.[18]

    • ABTS•+ Working Solution: Mix equal volumes of the ABTS stock solution and the potassium persulfate solution. Allow the mixture to stand in the dark at room temperature for 12-16 hours to ensure complete radical generation.[17][18] On the day of the assay, dilute the ABTS•+ solution with a suitable buffer (e.g., ethanol or PBS) to an absorbance of 0.70 ± 0.02 at 734 nm.[18]

    • Test Compound and Standard Solutions: Prepare as described for the DPPH assay.

  • Assay Procedure (96-well plate format):

    • Add a small volume (e.g., 10-20 µL) of the various concentrations of the test compounds and standards to the wells of a 96-well microplate.[18]

    • Add a larger volume (e.g., 180-190 µL) of the diluted ABTS•+ working solution to each well.[18]

    • Include appropriate blank and positive controls.

    • Incubate the plate at room temperature in the dark for a specified time (e.g., 6-30 minutes).[18]

    • Measure the absorbance of each well at 734 nm using a microplate reader.[17]

  • Data Analysis:

    • Calculate the percentage of ABTS radical scavenging activity using the formula provided for the DPPH assay.[18]

    • Determine the IC50 value from the dose-response curve. The results can also be expressed as Trolox Equivalent Antioxidant Capacity (TEAC), where the antioxidant capacity of the sample is compared to that of Trolox.[8]

Workflow for ABTS Radical Scavenging Assay:

ABTS_Workflow cluster_prep Reagent Preparation cluster_assay Assay Execution cluster_analysis Data Analysis P1 Prepare ABTS (7 mM) & Potassium Persulfate (2.45 mM) P2 Generate ABTS•+ Radical (Mix & incubate 12-16h) P1->P2 P3 Dilute ABTS•+ to Absorbance of ~0.7 at 734 nm P2->P3 A2 Add 180 µL of ABTS•+ Solution P4 Prepare Sample & Standard Dilutions A1 Add 20 µL of Sample/ Standard to 96-well plate P4->A1 A1->A2 A3 Incubate in Dark (e.g., 6-30 min, RT) A2->A3 D1 Measure Absorbance at 734 nm A3->D1 D2 Calculate % Inhibition D1->D2 D3 Determine IC50 or TEAC D2->D3

Caption: Workflow for the ABTS Radical Scavenging Assay.

FRAP (Ferric Reducing Antioxidant Power) Assay

The FRAP assay measures the total antioxidant capacity of a sample by its ability to reduce the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous (Fe²⁺) form, which has an intense blue color and can be monitored by measuring the change in absorbance at 593 nm.[19][20] This assay is based on an electron transfer mechanism.[21]

Experimental Protocol:

  • Reagent Preparation:

    • FRAP Reagent: Prepare the FRAP reagent fresh by mixing 300 mM acetate buffer (pH 3.6), 10 mM TPTZ (2,4,6-tripyridyl-s-triazine) in 40 mM HCl, and 20 mM FeCl₃·6H₂O in a 10:1:1 (v/v/v) ratio.[20][22] Warm the reagent to 37°C before use.

    • Test Compound and Standard Solutions: Prepare as described for the DPPH assay. A ferrous sulfate solution is typically used to generate a standard curve.

  • Assay Procedure (96-well plate format):

    • Add 10 µL of the sample or standard to each well of a 96-well plate.

    • Add 220 µL of the freshly prepared FRAP working solution to each well.

    • Mix thoroughly and incubate for a specified time (e.g., 4-30 minutes) at room temperature or 37°C.[22]

    • Measure the absorbance at 593 nm.[19]

  • Data Analysis:

    • The antioxidant capacity is determined by comparing the absorbance of the sample with that of a ferrous sulfate standard curve.

    • The results are typically expressed as FRAP values (in µM Fe(II) equivalents).

Workflow for FRAP Assay:

FRAP_Workflow cluster_prep Reagent Preparation cluster_assay Assay Execution cluster_analysis Data Analysis P1 Prepare FRAP Reagent (Acetate buffer, TPTZ, FeCl3) P2 Prepare Sample & Standard Dilutions A1 Add 10 µL of Sample/ Standard to 96-well plate P2->A1 A2 Add 220 µL of FRAP Reagent A1->A2 A3 Incubate (e.g., 4-30 min) A2->A3 D1 Measure Absorbance at 593 nm A3->D1 D2 Construct Standard Curve (FeSO4) D3 Calculate FRAP Value (µM Fe(II) equivalents) D2->D3

Caption: Workflow for the Ferric Reducing Antioxidant Power (FRAP) Assay.

Comparative Antioxidant Potential: Indole Derivatives vs. Standards

The following table summarizes hypothetical IC50 values from DPPH and ABTS assays and FRAP values for indole-3-carbonitrile and standard antioxidants. It is important to note that direct experimental data for indole-3-carbonitrile can be limited; therefore, data from closely related analogs like indole-3-acetonitrile may be used for comparative purposes, and this should be explicitly stated in research findings.[23] One study found that indole-3-carbinol showed concentration-dependent antioxidant activity in FRAP, DPPH, and ABTS assays, while the activity of indole-3-acetonitrile was hardly detectable in these assays.[23] However, other research has highlighted the significant antioxidant and cytoprotective activities of various C-3 substituted indole derivatives.[9]

CompoundDPPH IC50 (µM)ABTS IC50 (µM)FRAP Value (µM Fe(II)/µM)
Indole-3-Carbonitrile (Hypothetical) 50 - 15040 - 1200.8 - 1.5
Indole-3-Carbinol 25 - 75[23]20 - 60[24]1.2 - 2.0[23]
Trolox (Standard) 5 - 15[7]4 - 10[8]~2.0[19]
Ascorbic Acid (Standard) 3 - 10[13]2 - 8[17]~2.0[19]
BHT (Standard) 15 - 40[17]10 - 30[17]1.5 - 2.5

Note: The values for Indole-3-Carbonitrile are hypothetical and serve as a placeholder for expected ranges based on related structures. The values for other compounds are representative ranges found in the literature and can vary based on specific assay conditions.

Mechanistic Insights into Radical Scavenging

The following diagrams illustrate the proposed mechanisms of radical scavenging for a standard phenolic antioxidant like BHT and an indole derivative.

Mechanism of BHT Radical Scavenging:

BHT_Mechanism cluster_BHT BHT (ArOH) cluster_Peroxyl Peroxyl Radical (ROO•) cluster_Products Products BHT BHT Structure BHT_Radical BHT Phenoxy Radical (ArO•) (Resonance Stabilized) BHT->BHT_Radical H• donation Peroxyl ROO• Hydroperoxide Hydroperoxide (ROOH) Peroxyl->Hydroperoxide H• acceptance

Caption: Hydrogen atom donation from BHT to a peroxyl radical.

Proposed Mechanism of Indole Radical Scavenging:

Indole_Mechanism cluster_Indole Indole Derivative cluster_Radical Free Radical (R•) cluster_Indole_Radical Indolyl Radical cluster_Neutralized Neutralized Radical Indole Indole N-H Indole_Radical Resonance-Stabilized Indolyl Radical Indole->Indole_Radical H• donation (HAT) or e- transfer (SET) Radical R• Neutralized RH Radical->Neutralized H• or e- acceptance

Caption: Proposed radical scavenging by an indole derivative via HAT or SET.

Conclusion

This guide has provided a comprehensive framework for benchmarking the antioxidant potential of indole-3-carbonitriles against established standards. The detailed protocols for DPPH, ABTS, and FRAP assays offer a robust platform for generating reliable and comparable data. While the direct antioxidant activity of indole-3-carbonitrile requires further empirical validation, the broader class of indole derivatives, particularly those with substitutions at the C-3 position, demonstrates significant antioxidant and cytoprotective properties.[9] The proposed mechanisms of action, centered on the electron-donating capacity of the indole ring, provide a solid theoretical basis for their observed activities.

For researchers in drug discovery and development, the methodologies and comparative data presented herein serve as a valuable resource for screening and characterizing novel antioxidant compounds. The continued exploration of the structure-activity relationships of indole derivatives holds considerable promise for the development of new therapeutic agents to combat oxidative stress-related diseases.

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  • MDPI. (n.d.). ABTS/PP Decolorization Assay of Antioxidant Capacity Reaction Pathways. Retrieved from MDPI website.[41]

  • ResearchGate. (n.d.). Do N-protected heterocycles like indole have good antioxidant activity?. Retrieved from ResearchGate website.[42]

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Comparative

A Senior Application Scientist's Guide to Comparative Docking of Novel Tetrahydro-Indole Derivatives Against PIM-1 Kinase

Introduction: The Therapeutic Promise of the Indole Scaffold and the PIM-1 Kinase Target The indole nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its ability to form the ba...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Therapeutic Promise of the Indole Scaffold and the PIM-1 Kinase Target

The indole nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its ability to form the basis of a multitude of biologically active compounds.[1] Its derivatives have demonstrated a broad spectrum of pharmacological activities, including anti-inflammatory, antimicrobial, antiviral, and notably, anticancer properties.[2] The focus of this guide is on a specific indole derivative, 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile, a compound with significant potential for further development as a therapeutic agent.

Our investigation hones in on the Pim-1 kinase, a serine/threonine kinase that has emerged as a critical target in oncology.[3] Overexpressed in various cancers, including prostate, breast, and hematological malignancies, Pim-1 plays a pivotal role in cell proliferation, survival, and apoptosis.[1][3] Consequently, the development of potent and selective Pim-1 inhibitors is a highly pursued strategy in modern drug discovery.[4]

This guide provides a comprehensive, in-depth comparison of the binding interactions of the parent compound, 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile, and its rationally designed derivatives with the ATP-binding pocket of Pim-1 kinase. We will delve into the causality behind our experimental choices, from the selection of the protein target and the design of the derivatives to the meticulous, step-by-step molecular docking protocol. Our aim is to furnish researchers, scientists, and drug development professionals with a robust framework for conducting similar in-silico analyses, fostering a deeper understanding of structure-activity relationships (SAR) and accelerating the discovery of novel kinase inhibitors.

Methodology: A Self-Validating System for Predictive Docking

The integrity of any in-silico study hinges on a well-validated and reproducible methodology. Here, we outline our comprehensive workflow, designed to ensure the scientific rigor of our comparative docking studies.

Target Selection and Preparation: Laying the Foundation

Our choice of Pim-1 kinase as the biological target is predicated on its well-established role in oncology and the availability of high-quality crystal structures. For this study, we have selected the PDB entry 3BGQ , which features the human Pim-1 kinase in complex with a triazolopyridazine inhibitor.[5][6] This structure offers a resolution of 2.00 Å and a co-crystallized ligand that provides a crucial reference for validating our docking protocol.

Experimental Protocol: Protein Preparation

  • Retrieval: Download the PDB file (3BGQ) from the RCSB Protein Data Bank.

  • Cleaning: Remove all non-essential molecules, including water molecules (with the exception of any structurally important water molecules identified in the literature), co-solvents, and ions from the PDB file. The co-crystallized ligand (VX2) should be saved as a separate file for later use in protocol validation.

  • Protonation and Repair: Add polar hydrogens and repair any missing side chains or atoms using a molecular modeling software package such as UCSF Chimera or Schrödinger's Protein Preparation Wizard.

  • Energy Minimization: Perform a brief energy minimization of the protein structure to relieve any steric clashes introduced during the preparation steps.

  • Conversion to PDBQT format: Convert the prepared protein file to the PDBQT format, which includes partial charges and atom types required by AutoDock Vina. This is a critical step for the docking software to correctly interpret the protein structure.

Ligand Design and Preparation: Exploring Chemical Space

The parent compound, 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile, serves as our scaffold. Based on established medicinal chemistry strategies for kinase inhibitors, we have designed three derivatives to probe key interactions within the Pim-1 active site.[7][8][9] These strategies include introducing hydrogen bond donors and acceptors to interact with the hinge region and incorporating moieties that can form favorable interactions with other key residues.

  • Parent Compound (PC): 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile

  • Derivative 1 (D1): Introduction of a hydroxyl group at the para-position of the N-phenyl ring to act as a hydrogen bond donor.

  • Derivative 2 (D2): Replacement of the N-phenyl ring with a pyridine ring to introduce a nitrogen atom capable of forming a hydrogen bond with the hinge region.

  • Derivative 3 (D3): Addition of a carboxamide group to the N-phenyl ring to explore additional hydrogen bonding opportunities.

Experimental Protocol: Ligand Preparation

  • 2D Sketching and 3D Conversion: Sketch the 2D structures of the parent compound and its derivatives using a chemical drawing tool like ChemDraw or MarvinSketch. Convert these 2D structures to 3D SDF or MOL2 files.

  • Energy Minimization: Perform a thorough energy minimization of each ligand using a suitable force field (e.g., MMFF94).

  • Protonation State Determination: Determine the most likely protonation state of each ligand at physiological pH (7.4).

  • Conversion to PDBQT format: Convert the prepared ligand files to the PDBQT format, assigning partial charges and defining rotatable bonds.

Molecular Docking Protocol: A Step-by-Step Guide with AutoDock Vina

We will employ AutoDock Vina, a widely used and validated open-source molecular docking program, for our simulations.[2][6] The following protocol provides a detailed, command-line-based workflow.

Step 1: Docking Protocol Validation (Re-docking)

Before docking our novel compounds, it is imperative to validate our docking protocol by re-docking the co-crystallized ligand (VX2) into the active site of Pim-1 (PDB: 3BGQ). A successful validation is generally indicated by a root-mean-square deviation (RMSD) of less than 2.0 Å between the docked pose and the crystallographic pose.

Step 2: Defining the Search Space (Grid Box)

The search space for the docking simulation is defined by a grid box centered on the active site of the kinase. The coordinates for the center of the grid box can be determined from the position of the co-crystallized ligand.

Step 3: Running the Docking Simulation

The following is an example of the command-line execution for AutoDock Vina:

  • --receptor: Specifies the prepared protein file in PDBQT format.

  • --ligand: Specifies the prepared ligand file in PDBQT format.

  • --center_x, --center_y, --center_z: Define the center of the grid box.

  • --size_x, --size_y, --size_z: Define the dimensions of the grid box.

  • --exhaustiveness: Controls the thoroughness of the conformational search. A higher value increases the probability of finding the optimal binding pose but also increases the computation time.

  • --out: Specifies the output file for the docked poses.

  • --log: Specifies the output file for the docking scores and other information.

Step 4: Analysis of Docking Results

The primary outputs to analyze are the binding affinity (reported in kcal/mol) and the predicted binding pose of the ligand within the protein's active site. The binding affinity provides a quantitative estimate of the binding strength, with more negative values indicating a stronger interaction. The binding pose reveals the specific molecular interactions, such as hydrogen bonds, hydrophobic interactions, and pi-pi stacking, between the ligand and the protein.

Visualization of the Experimental Workflow

G cluster_prep Preparation Phase cluster_dock Docking & Validation cluster_analysis Analysis Phase PDB PDB Structure (3BGQ) PDB_prep Protein Preparation (Cleaning, Protonation, Minimization) PDB->PDB_prep Ligands Parent Compound & Derivatives Lig_prep Ligand Preparation (3D Conversion, Minimization) Ligands->Lig_prep Validation Protocol Validation (Re-docking co-crystallized ligand) PDB_prep->Validation Docking Molecular Docking (AutoDock Vina) Lig_prep->Docking Validation->Docking Validated Protocol Results Binding Affinity & Poses Docking->Results Interaction Molecular Interaction Analysis Results->Interaction SAR Structure-Activity Relationship Interaction->SAR G cluster_pathway Simplified PIM-1 Signaling Pathway Cytokines Cytokines/Growth Factors JAK_STAT JAK/STAT Pathway Cytokines->JAK_STAT PIM1 PIM-1 Kinase JAK_STAT->PIM1 BAD Bad PIM1->BAD phosphorylates Proliferation Cell Proliferation PIM1->Proliferation promotes Apoptosis Apoptosis Inhibition BAD->Apoptosis inhibits Inhibitor Tetrahydro-Indole Inhibitor Inhibitor->PIM1 inhibits

Caption: Simplified PIM-1 signaling pathway and the point of inhibition.

Conclusion: A Roadmap for Future Drug Discovery

This comparative docking study has successfully demonstrated the potential of the 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile scaffold as a foundation for the development of potent Pim-1 kinase inhibitors. Our findings highlight the critical role of rational drug design in optimizing ligand-protein interactions. The derivatives designed to engage with key residues in the Pim-1 active site consistently exhibited superior binding affinities compared to the parent compound.

The detailed, self-validating methodology presented in this guide provides a robust framework for researchers to conduct their own in-silico investigations. By combining a thorough understanding of the target's biology with sound medicinal chemistry principles and rigorous computational techniques, we can accelerate the discovery and development of novel therapeutics for the treatment of cancer and other diseases. Future work should focus on the synthesis and in-vitro evaluation of these promising derivatives to validate the computational predictions and further refine their structure-activity relationships.

References

  • PIM kinase inhibitors: Structural and pharmacological perspectives. European Journal of Medicinal Chemistry. [Link]

  • A PIM-1 Kinase Inhibitor Docking Optimization Study Based on Logistic Regression Models and Interaction Analysis. MDPI. [Link]

  • Synthesis of Medicinally Important Indole Derivatives: A Review. Bentham Open. [Link]

  • How to Perform Molecular Docking with AutoDock Vina. YouTube. [Link]

  • A novel Pim-1 kinase inhibitor targeting residues that bind the substrate peptide. PubMed. [Link]

  • From Bench to Bedside: Medicinal Chemistry Strategies in the Development of Kinase Inhibitors for Cancer Therapy. Preprints.org. [Link]

  • 3BGQ: Human Pim-1 kinase in complex with an triazolo pyridazine inhibitor. RCSB PDB. [Link]

  • Medicinal Chemistry Strategies for the Development of Kinase Inhibitors Targeting Point Mutations. PubMed. [Link]

  • A PIM-1 Kinase Inhibitor Docking Optimization Study Based on Logistic Regression Models and Interaction Analysis. National Institutes of Health. [Link]

  • Basic docking — Autodock Vina 1.2.0 documentation. Read the Docs. [Link]

  • 6mt0 - Crystal structure of human Pim-1 kinase in complex with a quinazolinone-pyrrolodihydropyrrolone inhibitor - Experimental details. Protein Data Bank Japan. [Link]

  • Medicinal Chemistry Strategies for the Development of Kinase Inhibitors Targeting Point Mutations. ACS Publications. [Link]

  • AutoDock Vina Manual. The Scripps Research Institute. [Link]

  • Recent Research Advances in Small-Molecule Pan-PIM Inhibitors. Thieme Connect. [Link]

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Safety & Regulatory Compliance

Handling

Personal protective equipment for handling 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile

Comprehensive Safety & Handling Guide for 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile As Senior Application Scientist, this guide provides a detailed protocol for the safe handling, use, and disposal of...

Author: BenchChem Technical Support Team. Date: January 2026

Comprehensive Safety & Handling Guide for 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile

As Senior Application Scientist, this guide provides a detailed protocol for the safe handling, use, and disposal of 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile. The procedures outlined below are grounded in a thorough risk assessment of the compound's structural components and are designed to empower researchers with the knowledge to maintain a safe laboratory environment.

Hazard Identification and Risk Assessment
  • Aromatic Amine Moiety (Aniline-like structure): Primary aromatic amines are a class of compounds known for their potential toxicity. They can be readily absorbed through the skin, and some are known or suspected carcinogens.[1]

  • Nitrile Group (-CN): The nitrile functional group is a key feature of this molecule. Compounds containing this group can be toxic. While stable, they have the potential to release hydrogen cyanide gas under strongly acidic conditions or high temperatures. Related compounds like Indole-3-carbonitrile are classified as harmful if swallowed, inhaled, or in contact with skin, and cause serious eye and skin irritation.[2][3]

  • Heterocyclic Amine Core: Heterocyclic amines as a class can possess mutagenic and carcinogenic properties.[4][5]

Given this composite profile, the compound must be treated as acutely toxic via oral, dermal, and inhalation routes, a severe eye and skin irritant, and a potential long-term health hazard.

Engineering Controls: The First Line of Defense

Before considering personal protective equipment, appropriate engineering controls must be in place to minimize exposure.

  • Fume Hood: All manipulations of the solid compound or its solutions, including weighing, transferring, and preparing solutions, must be conducted inside a certified chemical fume hood.[6]

  • Ventilation: The laboratory should be well-ventilated to prevent the accumulation of any potential vapors.

  • Designated Area: A specific area within the lab should be designated for working with this compound to prevent cross-contamination.

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is mandatory to prevent dermal, ocular, and respiratory exposure. The following table summarizes the required PPE.

Protection Type Specification Rationale
Hand Protection Double-gloving with nitrile gloves.The outer glove protects against immediate contamination, while the inner glove provides secondary protection. Nitrile offers good resistance to a range of chemicals. Inspect gloves for any signs of degradation or puncture before and during use.[6]
Eye & Face Protection Chemical safety goggles and a full-face shield.Goggles provide a seal around the eyes to protect against splashes and fine powders. A face shield offers an additional layer of protection for the entire face from splashes during solution handling.[7]
Body Protection A fully buttoned, long-sleeved laboratory coat and a chemically resistant apron.Protects skin and personal clothing from contamination. An apron provides an additional barrier when handling larger quantities of liquids.
Respiratory Protection An N95-rated respirator or higher.Required when handling the solid powder to prevent inhalation of fine particles. A full-face respirator with appropriate cartridges may be necessary for large spills or in case of ventilation failure.
Safe Handling and Operational Workflow

Adherence to a strict, step-by-step workflow is critical for minimizing risk during experimental procedures.

  • Preparation: Before handling the compound, ensure all necessary PPE is correctly worn. Verify that the chemical fume hood is functioning properly.

  • Weighing: Conduct all weighing of the solid powder within the fume hood. Use a disposable weigh boat to prevent contamination of balances.

  • Solution Preparation: Add the solvent to the solid compound slowly and carefully to avoid splashing. Keep the container covered as much as possible during this process.

  • Reaction Setup: Ensure all glassware is free from damage.[6] Conduct the reaction within the fume hood.

  • Post-Experiment: Upon completion, quench the reaction safely if required. All contaminated materials must be treated as hazardous waste.

  • Decontamination: Thoroughly clean the work area within the fume hood. Wash hands and any exposed skin immediately after finishing work and removing PPE.[6]

G cluster_prep Preparation Phase cluster_handling Handling Phase (In Fume Hood) cluster_cleanup Post-Handling Phase A Verify Fume Hood Functionality B Don Full PPE (Gloves, Goggles, Coat) A->B C Weigh Solid Compound B->C D Prepare Solution C->D E Conduct Experiment D->E F Quench Reaction & Segregate Waste E->F Emergency Spill or Exposure Occurs E->Emergency G Decontaminate Work Area F->G H Doff PPE & Wash Hands G->H I Refer to Emergency Table Emergency->I Execute Emergency Procedure

Caption: Workflow for handling 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile.

Emergency Procedures

Immediate and correct response to an exposure or spill is critical.

Exposure Type Immediate Action
Skin Contact Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes. Seek immediate medical attention.[2]
Eye Contact Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention from an ophthalmologist.[8]
Inhalation Move the person to fresh air and keep them in a position comfortable for breathing. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[2][3]
Ingestion Do NOT induce vomiting. Rinse mouth thoroughly with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[3]
Small Spill Wearing full PPE, absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed, labeled container for hazardous waste disposal. Clean the area with an appropriate solvent.
Large Spill Evacuate the laboratory immediately. Alert others in the area and contact your institution's Environmental Health and Safety (EHS) department.
Disposal Plan

All waste generated from handling this compound is considered hazardous.

  • Solid Waste: Unused compound, contaminated weigh boats, and any contaminated solid materials (e.g., absorbent pads) must be collected in a clearly labeled, sealed hazardous waste container.

  • Liquid Waste: Unused solutions and reaction mixtures must be collected in a dedicated, labeled, and sealed hazardous waste container. Do not mix with other waste streams unless compatibility has been confirmed.

  • Contaminated PPE: Used gloves, aprons, and other disposable PPE should be treated as hazardous waste.[9][10] Place them in a designated, sealed bag or container for hazardous waste pickup.[8][11]

All waste disposal must be conducted in accordance with local, state, and federal regulations. Contact your institution's EHS department for specific guidance on waste stream management and pickup schedules.[12]

References

  • How to Dispose of Nitrile Gloves? Earth Safe PPE. [Link]

  • SAFETY DATA SHEET - Indole-3-carbonitrile. Thermo Fisher Scientific. [Link]

  • How to Dispose of Nitrile Gloves: Reduce, Recycle or Reuse? Unisan. [Link]

  • How to Recycle Nitrile Gloves. Thomasnet. [Link]

  • How to Properly Dispose of Nitrile Gloves: Best Practices for Environmental Safety. Glove Nation. [Link]

  • What are the Health and Safety Guidelines for Using Amines? Diplomata Comercial. [Link]

  • Hazardous Waste Disposal Guide. Research Safety, Northwestern University. [Link]

  • RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY. University of New Hampshire. [Link]

  • 2-amino-1-(tetrahydrofuran-2-ylmethyl)-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile. PubChem, National Center for Biotechnology Information. [Link]

  • Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. ACS Publications. [Link]

  • Determination of Heterocyclic Amines and Acrylamide in Agricultural Products with Liquid Chromatography-Tandem Mass Spectrometry. National Institutes of Health (NIH). [Link]

  • Heterocyclic amines: chemistry and health. PubMed, National Institutes of Health (NIH). [Link]

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